3,5-Difluorophenyl isocyanate

• CAS: 83594-83-6

Core Science & Biosynthesis

3,5-Difluorophenyl isocyanate CAS number and properties

An In-depth Technical Guide to 3,5-Difluorophenyl Isocyanate: Properties, Reactivity, and Applications

Authored by a Senior Application Scientist

This guide provides an in-depth exploration of 3,5-Difluorophenyl isocyanate, a key building block in modern organic synthesis. We will move beyond simple data recitation to provide field-proven insights into its reactivity, handling, and application, with a focus on the causal relationships that inform experimental design. This document is intended for researchers, medicinal chemists, and process development scientists who utilize reactive chemical intermediates to construct complex molecular architectures.

Core Identity and Physicochemical Profile

3,5-Difluorophenyl isocyanate, identified by CAS Number 83594-83-6 , is an aromatic isocyanate distinguished by the presence of two fluorine atoms meta to the isocyanate functional group.[1][2][3] This substitution pattern is not merely an identifying feature; it is the primary driver of the reagent's unique reactivity profile, which we will explore in subsequent sections.

The fundamental physicochemical properties are summarized below. These data are critical for experimental planning, including solvent selection, reaction temperature control, and purification strategy.

Property	Value	Source(s)
CAS Number	83594-83-6	[1][4]
Molecular Formula	C₇H₃F₂NO	[2][4][5]
Molecular Weight	155.10 g/mol	[1][2][4][5]
Appearance	Clear colorless to light yellow liquid	[4]
Boiling Point	159 °C (lit.)	[1][6][7]
Density	1.31 g/mL at 25 °C (lit.)	[6][7]
Refractive Index	n20/D 1.493 (lit.)	[6][7]
Flash Point	54.4 °C (130.0 °F) - closed cup	[6]

The Principle of Enhanced Reactivity: An Electronic Perspective

The isocyanate group (-N=C=O) is inherently electrophilic at the central carbon atom.[8] The reactivity of this functional group is significantly modulated by the substituents on the aromatic ring. In the case of 3,5-Difluorophenyl isocyanate, the two fluorine atoms exert a powerful electron-withdrawing effect via induction. This effect pulls electron density away from the phenyl ring and, consequently, from the isocyanate moiety.

This electronic perturbation has a profound consequence: it drastically increases the electrophilicity of the isocyanate carbon, making it exceptionally susceptible to nucleophilic attack. This enhanced reactivity is the core reason why this reagent is often selected over non-fluorinated analogues for challenging syntheses or to drive reactions to completion under mild conditions.[8]

Caption: Nucleophilic attack on the activated isocyanate carbon.

Synthetic Applications and Field-Proven Methodologies

The high reactivity of 3,5-Difluorophenyl isocyanate makes it a versatile reagent for introducing the 3,5-difluorophenyl group into a target molecule, a common motif in agrochemicals and pharmaceuticals.[9][10] Below are two fundamental protocols.

Methodology 1: Synthesis of N,N'-Disubstituted Ureas

Urea linkages are prevalent in medicinal chemistry. The reaction of an isocyanate with a primary or secondary amine is one of the most robust and high-yielding methods for their formation.

Protocol: Synthesis of a 1-(3,5-Difluorophenyl)-3-alkylurea

• System Preparation (The "Why"): Under an inert atmosphere (Nitrogen or Argon), dissolve the desired primary amine (1.0 eq.) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) to a concentration of 0.2 M. An inert atmosphere is critical because isocyanates react readily with atmospheric moisture to form unstable carbamic acids, which decompose to the corresponding aniline (3,5-difluoroaniline) and CO₂, leading to undesired side products and reduced yield.

• Reagent Addition (The "Why"): Cool the amine solution to 0 °C in an ice bath. This mitigates the exothermicity of the reaction, which can be vigorous with reactive amines, preventing potential side reactions. Add 3,5-Difluorophenyl isocyanate (1.05 eq.) dropwise via syringe. A slight excess of the isocyanate ensures the complete consumption of the potentially more valuable amine substrate.

• Reaction Monitoring (The "Why"): Allow the reaction to warm to room temperature and stir for 1-4 hours. Progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), checking for the disappearance of the starting amine. These reactions are typically very fast due to the reagent's high reactivity.

• Workup and Purification (The "Why"): Upon completion, concentrate the reaction mixture in vacuo. The resulting crude product is often of high purity. If necessary, purification can be achieved by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.

Methodology 2: Synthesis of Carbamates (Urethanes)

The reaction with alcohols to form carbamates often requires more forcing conditions or catalysis compared to amines, as alcohols are generally weaker nucleophiles.

Protocol: Synthesis of a 3,5-Difluorophenyl alkylcarbamate

• System Preparation: To a solution of the desired alcohol (1.0 eq.) in anhydrous toluene or THF, add a catalytic amount of dibutyltin dilaurate (DBTDL, ~0.1-1 mol%). The catalyst is essential for activating the isocyanate and accelerating the reaction with less nucleophilic alcohols.

• Reagent Addition: Add 3,5-Difluorophenyl isocyanate (1.1 eq.) to the solution at room temperature.

• Reaction Execution: Heat the reaction mixture to 50-80 °C and monitor by TLC or LC-MS. The elevated temperature is necessary to overcome the activation energy barrier for the less nucleophilic alcohol addition.

• Workup and Purification: After cooling to room temperature, the solvent can be removed under reduced pressure. The crude carbamate can then be purified by silica gel chromatography.

Caption: A self-validating workflow for urea synthesis.

Safety, Handling, and Storage: A Trustworthy System

The high reactivity of 3,5-Difluorophenyl isocyanate necessitates strict handling and storage protocols. Adherence to these guidelines is not merely procedural but forms a self-validating system to ensure both operator safety and reagent integrity.

Hazard Class	Description	GHS Codes
Flammability	Flammable liquid and vapor	H226
Acute Toxicity	Harmful if swallowed, inhaled, or in contact with skin	H302, H332, H312
Irritation	Causes serious eye and skin irritation	H319, H315
Sensitization	May cause allergy, asthma symptoms, or skin sensitization	H334, H317
Organ Toxicity	May cause respiratory irritation	H335

Data sourced from multiple chemical suppliers.[2][3][5][6]

Mandatory Handling Protocol:

• Engineering Controls: All manipulations must be performed inside a certified chemical fume hood to prevent inhalation of vapors.[11] Ensure an eyewash station and safety shower are immediately accessible.[11]

• Personal Protective Equipment (PPE): Wear nitrile gloves (double-gloving is recommended), a flame-resistant lab coat, and chemical safety goggles.[2][6]

• Dispensing: Use syringes or cannulas for transferring the liquid under an inert atmosphere. Never pour in the open air. This prevents both moisture contamination and exposure.

• Quenching: Any residual reagent or contaminated materials should be quenched cautiously by slow addition to a solution of isopropyl alcohol.

Storage Integrity:

• Rationale: To preserve its high reactivity and prevent degradation, the reagent must be protected from its primary reactants: water, alcohols, and amines.[3]

• Protocol: Store the container tightly sealed with paraffin film in a refrigerated (2-8 °C), dry environment under an inert gas like nitrogen or argon.[1][3] This minimizes hydrolysis and potential oligomerization.

Spectroscopic Characterization

Confirming the identity and purity of 3,5-Difluorophenyl isocyanate is typically achieved through standard spectroscopic methods. While raw spectra are available in databases, understanding the expected signals is key for quality control.[4]

• Infrared (IR) Spectroscopy: The most prominent and diagnostic signal is a very strong, sharp absorption band at approximately 2250-2275 cm⁻¹, characteristic of the asymmetric N=C=O stretch. The absence of a broad peak around 3300-3500 cm⁻¹ confirms the absence of significant hydrolysis to the corresponding amine.

• ¹H NMR: The proton NMR spectrum is simple, showing two signals corresponding to the aromatic protons. The proton at C2/C6 will appear as a triplet, and the proton at C4 will appear as a triplet of triplets due to coupling with the two fluorine atoms.

• ¹⁹F NMR: The fluorine NMR will show a single resonance, confirming the chemical equivalence of the two fluorine atoms.

• Mass Spectrometry: Electron ionization mass spectrometry (EI-MS) will show a molecular ion peak (M⁺) at m/z 155, corresponding to the molecular weight of the compound.[4]

Conclusion

3,5-Difluorophenyl isocyanate is more than a simple chemical; it is a precision tool for synthetic chemists. Its electronically activated nature, driven by difluoro-substitution, provides a reliable and highly reactive electrophile for the construction of urea and carbamate linkages. Its utility is foundational in programs across drug discovery and materials science.[10][12][13] Understanding the principles behind its reactivity and the causality for its handling protocols allows researchers to leverage its full potential safely and effectively, transforming a reactive intermediate into a source of molecular innovation.

References

• Georganics. (n.d.). 3,5-Difluorophenyl isocyanate - High purity. Retrieved from [Link]

• PubChem. (n.d.). 3,5-Difluorophenyl isothiocyanate. Retrieved from [Link]

• SpectraBase. (n.d.). 3,5-Difluorophenyl isocyanate. Retrieved from [Link]

• Chemical-Suppliers.com. (n.d.). 3,5-Difluorophenyl isocyanate | CAS 83594-83-6. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 3,5-Difluorophenyl isocyanate. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis method of 3,5-dichloro-2,4-difluoronitrobenzene and pyrifluran.

• Chemdad Co. (n.d.). 3,5-DIFLUOROPHENYLISOCYANATE. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of isocyanates. Retrieved from [Link]

• Zavarise, C., Cintrat, J. C., Romero, E., & Sallustrau, A. (2024). Isocyanate-based multicomponent reactions. RSC Advances.

• ResearchGate. (n.d.). (PDF) Isocyanate-based multicomponent reactions. Retrieved from [Link]

• ResearchGate. (1992). Isocyanate reactions in and with N,N-dimethylformamide. Retrieved from [Link]

• NIST. (n.d.). 3,5-Dichlorophenyl isocyanate. Retrieved from [Link]

• PubChem. (n.d.). 3,5-Dichlorophenyl isocyanate. Retrieved from [Link]

• ResearchGate. (2025, August 6). In silico-Based Identification of new anti-PfDHFR drug candidates via 1,3,5-triazine derivatives. Retrieved from [Link]

• Pazdur, R. (2020). FDA and Its Role in Drug Development. Journal of the Advanced Practitioner in Oncology.

• PubMed. (2017). Discovery of the Irreversible Covalent FGFR Inhibitor.... Retrieved from [Link]

• PubMed. (2020). Possible pharmaceutical applications can be developed from naturally occurring phenanthroindolizidine and phenanthroquinolizidine alkaloids. Retrieved from [Link]

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Introduction: Situating 3,5-Difluorophenyl Isocyanate in Modern Research

An In-depth Technical Guide to the Physical Properties of 3,5-Difluorophenyl Isocyanate

Prepared by: Gemini, Senior Application Scientist

3,5-Difluorophenyl isocyanate is a specialized aromatic isocyanate that serves as a critical building block in medicinal chemistry and materials science. The strategic placement of two fluorine atoms on the phenyl ring significantly alters the molecule's electronic properties, enhancing its reactivity and modulating the properties of its derivatives. The electron-withdrawing nature of the fluorine atoms increases the electrophilicity of the isocyanate carbon, making it a highly efficient reagent for reactions with nucleophiles such as alcohols, amines, and water. This reactivity profile, combined with the metabolic stability often conferred by fluorination, makes it a valuable synthon for the development of novel pharmaceuticals, agrochemicals, and high-performance polymers.

This guide provides a comprehensive overview of the core physical properties of 3,5-Difluorophenyl isocyanate, offering not just data, but the scientific context and experimental methodologies required by researchers, scientists, and drug development professionals to handle and utilize this compound effectively and safely.

Section 1: Core Physicochemical Properties

The fundamental physical constants of a compound govern its behavior in both storage and reaction conditions. For 3,5-Difluorophenyl isocyanate, these properties are well-defined and critical for its application. The data presented below has been aggregated from verified chemical supplier databases and safety data sheets.

Property	Value	Source(s)
CAS Number	83594-83-6	[1][2]
Molecular Formula	C₇H₃F₂NO	[1][2]
Molecular Weight	155.10 g/mol	[2]
Appearance	Clear, colorless to light yellow liquid	[1]
Boiling Point (lit.)	159 °C	[2]
Density (lit.)	1.31 g/mL at 25 °C	[2]
Refractive Index (lit.)	n20/D 1.493	[2]
Flash Point	54.44 °C (130.0 °F) - closed cup	[2]
Purity (Typical)	≥97%	[2]

Expert Insight: The boiling point of 159 °C is indicative of a compound with moderate volatility, allowing for purification by vacuum distillation if necessary. Its density being significantly higher than water is a key consideration for aqueous workups, where it will form the lower organic layer. The refractive index is a crucial parameter for rapid, non-destructive purity assessment.

Section 2: Spectroscopic and Analytical Profile

Structural confirmation and purity analysis are paramount. The following sections detail the expected spectroscopic signatures for 3,5-Difluorophenyl isocyanate based on its molecular structure and data from analogous compounds.

Infrared (IR) Spectroscopy

The isocyanate functional group (-N=C=O) provides an unmistakable and powerful absorption band in the IR spectrum.

• Primary Diagnostic Peak: A very strong and sharp absorption band is expected between 2240-2280 cm⁻¹ . This peak is due to the asymmetric stretching vibration of the -N=C=O group and is one of the most intense and characteristic peaks in the entire IR spectrum, making it an excellent diagnostic tool for confirming the presence of the isocyanate moiety and for monitoring its reaction progress.[3]

• Aromatic Region: Absorptions related to the aromatic ring are also expected:

  • C-H Stretch: Weak to medium bands above 3000 cm⁻¹ (typically 3050-3100 cm⁻¹).[4]

  • C=C Stretch: Medium to weak bands in the 1580-1610 cm⁻¹ and 1450-1500 cm⁻¹ regions.[4]

  • C-F Stretch: Strong absorptions in the fingerprint region, typically between 1100-1350 cm⁻¹, arising from the carbon-fluorine bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides a detailed map of the compound's hydrogen, carbon, and fluorine environments.

• ¹H-NMR: The proton spectrum is expected to be relatively simple due to the molecule's symmetry.

  • Two distinct signals are predicted for the three aromatic protons. The proton at the C2 position (between the fluorine atoms) will appear as a triplet, while the two equivalent protons at the C4 and C6 positions will appear as a doublet. The electron-withdrawing fluorine atoms will shift these signals downfield compared to unsubstituted benzene.

• ¹³C-NMR:

  • Isocyanate Carbon (-NCO): This carbon is typically observed in the 120-135 ppm range.

  • Aromatic Carbons: Four distinct signals are expected. The carbons directly bonded to fluorine (C3, C5) will exhibit large one-bond carbon-fluorine coupling constants (¹JCF). The other carbons (C1, C2, C4, C6) will show smaller two- or three-bond couplings (²JCF, ³JCF), providing rich structural information.[5]

• ¹⁹F-NMR:

  • A single signal is expected for the two equivalent fluorine atoms. This signal's chemical shift will be characteristic of a fluorobenzene derivative. ¹⁹F NMR is exceptionally sensitive for assessing purity, as even minor fluorinated impurities will be readily detected.[6]

Mass Spectrometry (MS)

Electron Impact (EI) mass spectrometry is expected to show a prominent molecular ion peak and characteristic fragmentation patterns.

• Molecular Ion (M⁺): The molecular ion peak should be clearly visible at m/z = 155. The presence of an odd number of nitrogen atoms results in an odd nominal molecular weight, consistent with the Nitrogen Rule.[7]

• Key Fragmentation Pathways:

  • Loss of CO: A common fragmentation for isocyanates is the loss of a carbon monoxide radical, which would lead to a fragment ion at m/z = 127.

  • Formation of Difluorophenyl Cation: The primary fragmentation pathway for many phenyl derivatives is the loss of the functional group to form a stable phenyl cation. In this case, cleavage of the N=C bond would lead to the difluorophenyl cation (C₆H₃F₂⁺) at m/z = 113 . This is expected to be a very prominent, if not the base, peak in the spectrum.[8]

  • Further fragmentation could involve the loss of difluorocarbene (:CF₂) from rearranged ions, a known pathway for polyfluorophenyl cations.[8]

Section 3: Safety, Handling, and Storage

Isocyanates as a class are potent respiratory and skin sensitizers and require strict handling protocols.

• Primary Hazards: 3,5-Difluorophenyl isocyanate is a flammable liquid and is harmful if inhaled, swallowed, or in contact with skin. It causes skin and eye irritation and may cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][2]

• Engineering Controls: All manipulations must be conducted in a certified chemical fume hood with robust airflow. Processes that may generate aerosols, such as vigorous stirring or transfers, require additional caution.[9]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.[2]

  • Skin Protection: Wear nitrile or butyl rubber gloves (double-gloving is recommended) and a chemically resistant lab coat. Ensure no skin is exposed.[10]

  • Respiratory Protection: In case of inadequate ventilation or for spill cleanup, a full-face respirator with an appropriate organic vapor/acid gas cartridge (e.g., ABEK type) is required.[2][10]

• Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids, away from heat and ignition sources. The recommended storage temperature is 2-8°C.[2] Crucially, the container must be kept tightly sealed under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with atmospheric moisture, which leads to the formation of insoluble urea derivatives and a buildup of CO₂ pressure.[11]

• Incompatibilities: Avoid contact with water, alcohols, amines, strong bases, and strong oxidizing agents.[12]

Section 4: Experimental Methodologies for Property Verification

The trustworthiness of physical data relies on robust and reproducible experimental protocols. The following section details the standard operating procedures for verifying the key physical properties of 3,5-Difluorophenyl isocyanate.

Boiling Point Determination (Micro-Scale Method)

Causality: This method is ideal for conserving valuable material while providing an accurate boiling point. The principle relies on matching the sample's vapor pressure with the external atmospheric pressure. The moment the stream of bubbles from the inverted capillary ceases and the liquid is drawn back into the capillary, the internal vapor pressure is infinitesimally less than the external pressure, providing a sharp and accurate endpoint for the boiling temperature.[13][14]

Protocol:

• Attach a small test tube (e.g., 6x50 mm) containing 0.2-0.3 mL of 3,5-difluorophenyl isocyanate to a thermometer using a rubber band or wire.

• Place a small capillary tube (sealed at one end) into the test tube with the open end down.

• Immerse the assembly in a Thiele tube or an oil bath, ensuring the sample is level with the thermometer bulb.[13]

• Heat the apparatus gently (approx. 5-10 °C per minute).

• Observe the capillary. When a rapid and continuous stream of bubbles emerges, cease heating.

• Allow the apparatus to cool slowly.

• The boiling point is the temperature at which the bubbling stops and the liquid just begins to enter the capillary tube.

• Record the ambient atmospheric pressure, as the boiling point is pressure-dependent.

Workflow for Micro-Scale Boiling Point Determination.

Density Determination (Pycnometer Method)

Causality: The pycnometer method is a highly precise technique for determining density. It relies on accurately measuring the mass of a precisely known volume of liquid. By first calibrating the exact volume of the pycnometer with a reference liquid of known density (e.g., deionized water), and then measuring the mass of the same volume of the sample liquid, the sample's density can be calculated with high accuracy.[15][16]

Protocol:

• Thoroughly clean and dry a pycnometer and its stopper. Weigh the empty, dry pycnometer on an analytical balance (m_pyc).

• Fill the pycnometer with deionized water, insert the stopper, and allow it to equilibrate to a known, constant temperature (e.g., 20.0 °C) in a water bath.

• Ensure the capillary in the stopper is full and dry the outside of the pycnometer completely.

• Weigh the water-filled pycnometer (m_water+pyc).

• Calculate the mass of the water (m_water = m_water+pyc - m_pyc).

• Calculate the exact volume of the pycnometer using the known density of water at that temperature (V = m_water / ρ_water).

• Empty, clean, and thoroughly dry the pycnometer.

• Fill the pycnometer with 3,5-difluorophenyl isocyanate, equilibrate to the same temperature, dry the exterior, and weigh (m_sample+pyc).

• Calculate the mass of the sample (m_sample = m_sample+pyc - m_pyc).

• Calculate the density of the sample (ρ_sample = m_sample / V).

Workflow for Density Determination using a Pycnometer.

Refractive Index Determination (Abbe Refractometer)

Causality: The Abbe refractometer operates on the principle of the critical angle of refraction. Light passes from the sample into a prism of higher refractive index. The instrument measures the critical angle at which light is no longer refracted but is totally internally reflected. This angle is directly and precisely related to the refractive index of the sample. Temperature control is critical as refractive index is temperature-dependent.[17][18]

Protocol:

• Turn on the Abbe refractometer and the circulating water bath set to a standard temperature, typically 20.0 °C. Allow the instrument's prisms to equilibrate.

• Calibrate the instrument using a standard of known refractive index, such as distilled water (nD = 1.3330 at 20 °C).[18]

• Open the prism assembly and clean both the measuring and illumination prisms with a soft lens tissue and ethanol or acetone. Allow to dry completely.

• Place 2-3 drops of 3,5-difluorophenyl isocyanate onto the surface of the measuring (lower) prism.

• Close the prism assembly securely.

• Look through the eyepiece and turn the coarse adjustment knob until the light and dark fields become visible.

• Turn the fine adjustment knob to bring the dividing line into sharp focus.

• If a colored band is visible at the dividing line, turn the dispersion compensator knob until the line is sharp and achromatic (black and white).

• Align the sharp dividing line exactly with the center of the crosshairs.

• Press the "read" button or look at the internal scale to obtain the refractive index value.

Workflow for Refractive Index Measurement.

References

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A Technical Guide to 3,5-Difluorophenyl Isocyanate: Properties, Synthesis, and Applications in Modern Chemistry

Abstract: 3,5-Difluorophenyl isocyanate is a fluorinated aromatic building block of significant interest to the chemical, pharmaceutical, and material science sectors. Characterized by a highly reactive isocyanate group and a difluorinated phenyl ring, this compound serves as a versatile intermediate in the synthesis of a wide array of complex organic molecules. The fluorine atoms impart unique electronic properties and can enhance the metabolic stability and binding affinity of derivative compounds, making it a valuable reagent in drug discovery. This guide provides an in-depth analysis of its core physicochemical properties, outlines a standard synthetic methodology, details its chemical reactivity and safe handling protocols, and explores its applications, particularly in the development of novel therapeutics.

Core Physicochemical and Identification Data

A precise understanding of a reagent's physical properties is fundamental to its effective use in synthesis and research. 3,5-Difluorophenyl isocyanate is a colorless to light yellow liquid under standard conditions, with key properties summarized below for quick reference.

Property	Value	Source(s)
Molecular Formula	C₇H₃F₂NO	[1][2][3]
Linear Formula	F₂C₆H₃NCO	[4][5]
Molecular Weight	155.10 g/mol	[2][3][4][5]
CAS Number	83594-83-6	[1][2][4]
Appearance	Clear colorless to light yellow liquid	[3]
Boiling Point	159 °C (lit.)	[4][6]
Density	1.31 g/mL at 25 °C (lit.)	[4][6]
Refractive Index	n20/D 1.493 (lit.)	[4][6]
Flash Point	54.44 °C (130.0 °F) - closed cup	[4][5]
Storage Temperature	2-8°C, under inert atmosphere	[4][7]

Synthesis of 3,5-Difluorophenyl Isocyanate

The standard and most reliable method for synthesizing aryl isocyanates is the phosgenation of the corresponding aniline precursor. In modern synthetic laboratories, the use of solid, safer phosgene equivalents like triphosgene (bis(trichloromethyl) carbonate) is preferred over gaseous phosgene.

Synthetic Workflow Overview

The transformation involves the reaction of 3,5-difluoroaniline with triphosgene in an inert solvent, typically in the presence of a non-nucleophilic base to scavenge the HCl byproduct. The reaction proceeds through an intermediate carbamoyl chloride, which then eliminates HCl upon heating to yield the final isocyanate product.

General synthetic workflow for 3,5-Difluorophenyl Isocyanate.

Experimental Protocol (General Method)

This protocol describes a generalized procedure adaptable for laboratory-scale synthesis. Causality Note: Triphosgene is used as it is a solid and therefore safer to handle than gaseous phosgene. The reaction is run under an inert atmosphere to prevent the premature reaction of the isocyanate product with atmospheric moisture.

• Reactor Setup: Equip a flame-dried, three-neck round-bottom flask with a reflux condenser, a dropping funnel, a nitrogen/argon inlet, and a magnetic stirrer.

• Reagent Charging: Charge the flask with 3,5-difluoroaniline (1 equivalent) and a dry, inert solvent such as toluene. Begin stirring to ensure complete dissolution.

• Triphosgene Addition: Dissolve triphosgene (approximately 0.35-0.40 equivalents) in a minimal amount of dry toluene and add it to the dropping funnel. Add the triphosgene solution dropwise to the stirring aniline solution at room temperature.

• Base Addition & Reflux: After the addition is complete, slowly add a non-nucleophilic base, such as triethylamine (2.2 equivalents), to the reaction mixture. Heat the mixture to reflux and maintain for 2-4 hours, monitoring the reaction progress by TLC or GC.

• Workup and Purification: Once the reaction is complete, cool the mixture to room temperature. Filter the mixture to remove any precipitated salts (e.g., triethylamine hydrochloride). The solvent is then removed from the filtrate under reduced pressure.

• Final Distillation: The crude product is purified by fractional distillation under vacuum to yield pure 3,5-difluorophenyl isocyanate.

Chemical Reactivity and Safe Handling

The Electrophilic Nature of the Isocyanate Group

The core of 3,5-difluorophenyl isocyanate's utility lies in the reactivity of the isocyanate functional group (–N=C=O). The central carbon atom is highly electrophilic due to the electron-withdrawing effects of the adjacent nitrogen and oxygen atoms. This makes it an excellent target for a wide range of nucleophiles.

Core reactions of 3,5-Difluorophenyl Isocyanate with nucleophiles.

Key reactions include:

• With Amines: Forms highly stable N,N'-disubstituted urea linkages. This is one of the most common and robust reactions in medicinal chemistry for linking molecular fragments.

• With Alcohols: Forms carbamate (urethane) linkages.

• With Water: Reacts readily, often violently, with water to form an unstable carbamic acid intermediate, which rapidly decarboxylates to yield the parent 3,5-difluoroaniline and carbon dioxide gas[8]. This reaction is a critical consideration for storage and handling.

Protocol for Safe Handling and Storage

Trustworthiness Validation: This protocol is a self-validating system designed to mitigate the known hazards of isocyanates: toxicity, moisture sensitivity, and respiratory sensitization[4][8][9]. Adherence is critical for operator safety.

• Engineering Controls: Always handle 3,5-difluorophenyl isocyanate inside a certified chemical fume hood to prevent inhalation of vapors[10]. Ensure an eyewash station and safety shower are immediately accessible.

• Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including:

  • Chemical safety goggles and a face shield[4].

  • Chemically resistant gloves (e.g., nitrile or butyl rubber; thin latex is insufficient)[9].

  • A lab coat fully fastened.

  • For operations with a high risk of aerosolization, a compatible respirator with an organic vapor cartridge is required[8][9].

• Dispensing and Use:

  • Use only glass or Teflon-lined equipment.

  • When transferring the liquid, use a syringe or cannula under an inert atmosphere (e.g., argon or nitrogen) to prevent exposure to air and moisture.

  • Keep containers tightly closed when not in use[7].

• Incompatible Materials: Keep strictly away from water, alcohols, amines, strong bases, and strong oxidizing agents[9][10][11]. The reaction with water can generate CO₂, leading to a dangerous pressure buildup in sealed containers[8].

• Storage: Store in a refrigerator (2-8°C) in a tightly sealed container under an inert gas atmosphere[4][7]. The storage area should be designated for flammable and toxic materials.

• Spill & Waste Management:

  • For small spills, use an inert absorbent material like sand or vermiculite. Do not use combustible materials.

  • Scoop the absorbed material into an open container; do not seal it to avoid pressure buildup[8]. Decontaminate the area with a suitable solution (e.g., aqueous ammonia solution).

  • Dispose of all waste in accordance with local, state, and federal regulations.

Applications in Drug Discovery and Development

The unique combination of a difluorinated aromatic ring and a versatile isocyanate handle makes 3,5-difluorophenyl isocyanate a powerful building block in medicinal chemistry.

Expertise Insight: The 3,5-difluoro substitution pattern is particularly strategic. The fluorine atoms are potent electron-withdrawing groups, which can modulate the pKa of nearby functional groups and alter the reactivity of the aromatic ring. Furthermore, fluorine can block sites of metabolic oxidation (e.g., by Cytochrome P450 enzymes), thereby improving a drug candidate's pharmacokinetic profile.

The primary application is the formation of urea linkages, which are prevalent in modern pharmaceuticals, especially kinase inhibitors. The urea moiety is an excellent hydrogen bond donor and acceptor, enabling strong and specific interactions with protein targets.

Conceptual use in forming a drug candidate scaffold.

For instance, the synthesis of various kinase inhibitors and receptor modulators often involves coupling an isocyanate with a complex amine, such as a piperazine derivative, to form the final active molecule[12]. The reaction of 3,4-difluorophenyl isocyanate (a constitutional isomer) is used in preparing androgen receptor antagonists, highlighting the utility of this compound class in developing sophisticated therapeutics[13].

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• 3,5-Difluorophenyl isocyanate - Optional[Raman] - Spectrum - SpectraBase. SpectraBase. [Link]

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• 3,5-DIFLUOROPHENYLISOCYANATE Four Chongqing Chemdad Co. Chemdad. [Link]

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3,5-Difluorophenyl isocyanate reactivity with primary amines

An In-Depth Technical Guide to the Reactivity of 3,5-Difluorophenyl Isocyanate with Primary Amines

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the reactivity of 3,5-difluorophenyl isocyanate with primary amines, a cornerstone reaction in modern synthetic and medicinal chemistry. The document delves into the fundamental reaction mechanism, the significant electronic influence of the meta-positioned fluorine atoms, and the practical aspects of conducting this transformation in a laboratory setting. By synthesizing established chemical principles with practical insights, this guide serves as an essential resource for professionals engaged in the synthesis of novel urea derivatives for applications ranging from drug discovery to materials science.

Introduction: The Significance of 3,5-Difluorophenyl Isocyanate

The isocyanate functional group (-N=C=O) is a highly valuable reactive moiety in organic synthesis, primarily due to its susceptibility to nucleophilic attack.[1] This reactivity allows for the efficient formation of a variety of important chemical linkages, including urethanes, ureas, and carbamates.[2][3] Among the diverse array of commercially available isocyanates, 3,5-difluorophenyl isocyanate stands out as a particularly useful building block. Its importance is largely attributed to the resulting 1-(3,5-difluorophenyl)-3-substituted ureas, a structural motif present in numerous biologically active compounds and approved pharmaceuticals.[4] The fluorine atoms impart unique physicochemical properties to the final molecules, such as increased metabolic stability and enhanced binding affinity to biological targets.[5] Understanding the nuances of its reactivity with primary amines is therefore critical for the rational design and synthesis of new chemical entities.

The Isocyanate Functional Group: An Electrophilic Hub

The reactivity of the isocyanate group is dictated by its electronic structure. The carbon atom is bonded to two highly electronegative atoms, nitrogen and oxygen, rendering it significantly electrophilic and thus a prime target for nucleophiles.[1]

The general reaction of an isocyanate with a primary amine proceeds via a nucleophilic addition mechanism, resulting in the formation of a highly stable urea linkage.[6][7] This reaction is typically very fast and often proceeds to completion without the need for a catalyst.[6]

Core Reaction Analysis: 3,5-Difluorophenyl Isocyanate and Primary Amines

The Reaction Mechanism

The reaction between 3,5-difluorophenyl isocyanate and a primary amine is a classic example of nucleophilic addition. The lone pair of electrons on the nitrogen atom of the primary amine attacks the electrophilic carbonyl carbon of the isocyanate. This is followed by a proton transfer from the amine nitrogen to the isocyanate nitrogen, yielding the final substituted urea product.

Caption: Nucleophilic addition of a primary amine to 3,5-difluorophenyl isocyanate.

The Decisive Role of Difluoro Substituents

The two fluorine atoms at the meta positions of the phenyl ring play a crucial role in modulating the reactivity of the isocyanate group. Fluorine is a highly electronegative element, and its primary influence in the meta position is a strong electron-withdrawing inductive effect (-I). This effect significantly increases the electrophilicity of the isocyanate carbon, making it more susceptible to nucleophilic attack.

The Hammett equation provides a quantitative framework for understanding the effect of substituents on the reaction rates of aromatic compounds.[8] Electron-withdrawing groups have positive Hammett sigma (σ) values, which correlate with an increased reaction rate for reactions where negative charge is developed in the transition state, as is the case here.[9][10]

Substituent (in Phenyl Isocyanate)	Hammett Constant (σ)	Relative Reactivity Trend
4-Methoxy (-OCH₃)	-0.27	Decreased
4-Methyl (-CH₃)	-0.17	Decreased
Unsubstituted (-H)	0.00	Baseline
4-Chloro (-Cl)	+0.23	Increased
3-Nitro (-NO₂)	+0.71	Significantly Increased
3,5-Difluoro (-F)	~+0.68 (estimated)	Significantly Increased

Note: The Hammett constant for 3,5-difluoro is estimated based on the additive nature of substituent effects, with σ_meta for a single fluorine being approximately +0.34.

This enhanced reactivity means that reactions with 3,5-difluorophenyl isocyanate are typically faster and can often be conducted under milder conditions compared to reactions with unsubstituted or electron-donating group-substituted phenyl isocyanates.[9]

Practical Guide to Synthesis

General Experimental Workflow

Caption: A generalized workflow for the synthesis of ureas from primary amines.

Step-by-Step Experimental Protocol

This protocol provides a general framework. Specific quantities and conditions should be optimized for the particular primary amine being used.

• Reagent Preparation: In a clean, dry flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve the primary amine (1.0 equivalent) in a suitable anhydrous aprotic solvent (e.g., tetrahydrofuran (THF), dichloromethane (DCM), or dimethylformamide (DMF)).[7]

• Reaction Setup: Cool the solution to 0 °C using an ice bath to manage the exothermic nature of the reaction.

• Isocyanate Addition: Slowly add 3,5-difluorophenyl isocyanate (1.0 - 1.1 equivalents) to the stirred solution of the amine. The addition is typically done dropwise via a syringe to maintain temperature control.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for a period of 1 to 4 hours, or until reaction completion is indicated by analytical monitoring.

• Product Isolation: Upon completion, the product can often be isolated by precipitation. Adding a non-polar solvent like hexanes can sometimes induce precipitation if the product is a solid. Alternatively, the solvent can be removed under reduced pressure, and the resulting crude product can be purified.

• Purification: The crude urea can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by column chromatography on silica gel.

Analytical Monitoring Techniques

Effective monitoring is crucial for determining the endpoint of the reaction. Several techniques can be employed:[11][12]

• Infrared (IR) Spectroscopy: This is one of the most direct methods. The progress of the reaction can be monitored by observing the disappearance of the strong, sharp isocyanate (-N=C=O) stretching band, which typically appears around 2250-2275 cm⁻¹.[13] Concurrently, the appearance of the urea carbonyl (C=O) stretch around 1640-1680 cm⁻¹ and N-H stretches will be observed.

• Thin-Layer Chromatography (TLC): TLC can be used to track the consumption of the starting materials and the formation of the product. A suitable solvent system should be chosen to achieve good separation between the starting amine, the isocyanate (or a quenched derivative), and the urea product.

• High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, HPLC is the method of choice.[14] A reverse-phase column with a suitable mobile phase (e.g., acetonitrile/water) can be used to separate and quantify the reactants and the product over time.

Applications in Drug Development

The 1,3-disubstituted urea linkage formed from this reaction is a privileged scaffold in medicinal chemistry.[3] It is a stable, neutral hydrogen bond donor-acceptor, which allows for robust interactions with protein targets. The 3,5-difluorophenyl moiety, in particular, is found in several kinase inhibitors used in oncology, where the fluorine atoms can enhance binding affinity and improve metabolic stability.[4]

Safety Precautions

Isocyanates are reactive and toxic compounds. They are irritants to the respiratory tract, eyes, and skin.[15] All manipulations involving 3,5-difluorophenyl isocyanate should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn at all times.

Conclusion

The reaction of 3,5-difluorophenyl isocyanate with primary amines is a highly efficient and reliable method for the synthesis of 1-(3,5-difluorophenyl)-3-substituted ureas. The strong electron-withdrawing nature of the difluoro substituents significantly enhances the reactivity of the isocyanate, allowing for rapid and clean conversions under mild conditions. A thorough understanding of the reaction mechanism, coupled with careful experimental design and monitoring, enables researchers to effectively utilize this powerful reaction in the synthesis of novel molecules with potential applications in drug discovery and beyond.

References

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• Johns, W. E. (1982). Isocyanates as Wood Binders—A Review. Journal of Adhesion, 15(1), 59-69. Available at: [Link]

• Nakashima, K., Takeshita, T., & Morimoto, K. (2002). Review of the occupational exposure to isocyanates: Mechanisms of action. Environmental Health and Preventive Medicine, 7(1), 1-6. Available at: [Link]

• ResearchGate. (n.d.). Reaction of Isocyanates with amines. Available at: [Link]

• Poliuretanos. (n.d.). 2.1 - Catalysts. Available at: [Link]

• Turkchem. (n.d.). Catalysis of Urethane Systems. Available at: [Link]

• Nakashima, K., Takeshita, T., & Morimoto, K. (2002). Review of the Occupational Exposure to Isocyanates: Mechanisms of Action. ResearchGate. Available at: [Link]

• Poliuretanos. (n.d.). 1.2.1 - Isocyanate Reactions. Available at: [Link]

• Wikipedia. (n.d.). Isocyanate. Available at: [Link]

• Baker, J. W., & Holdsworth, J. B. (1947). Tertiary Amine Catalysis of the Reaction of Phenyl Isocyanate with Alcohols. The Journal of Organic Chemistry, 12(5), 643-652. Available at: [Link]

• Si, Y.-X., Zhu, P.-F., & Zhang, S.-L. (2020). Synthesis of Isocyanides by Reacting Primary Amines with Difluorocarbene. Organic Letters, 22(22), 9086-9090. Available at: [Link]

• ResearchGate. (n.d.). A laboratory comparison of analytical methods used for isocyanates. Available at: [Link]

• PCI Magazine. (2022). Resins: Isocyanates, Part I: Fundamentals and Reactivity. Available at: [Link]

• Royal Society of Chemistry. (2022). Detection techniques for air-borne isocyanates based on fluorescent derivatizing agents. Available at: [Link]

• Google Patents. (n.d.). US5354689A - Method of detecting isocyanates.

• Royal Society of Chemistry. (2016). Blocked isocyanates: from analytical and experimental considerations to non-polyurethane applications. Available at: [Link]

• Occupational Safety and Health Administration. (n.d.). Isocyanates - Evaluating Exposure. Available at: [Link]

• ACS Publications. (1961). Reactivity of Isocyanates in Terms of the Hammett Equation. Journal of Chemical & Engineering Data. Available at: [Link]

• NASA Technical Reports Server. (1962). Kinetics of the Reaction Between Alcohols and Isocyanates Catalyzed by Ferric Acetylacetonate. Available at: [Link]

• Centers for Disease Control and Prevention. (2003). ISOCYANATES, TOTAL (MAP) 5525. Available at: [Link]

• Wikipedia. (n.d.). Hammett equation. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of Isocyanides by Reacting Primary Amines with Difluorocarbene. Available at: [Link]

• AUB ScholarWorks. (n.d.). of the reaction between. Available at: [Link]

• Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. (2012). Organic Communications, 5(4), 149-156. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Urea derivative synthesis by amination, rearrangement or substitution. Available at: [Link]

• Si, Y.-X., Zhu, P.-F., & Zhang, S.-L. (2020). Synthesis of Isocyanides by Reacting Primary Amines with Difluorocarbene. Organic Letters. Available at: [Link]

• Costantino, L., & Barlocco, D. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Journal of Medicinal Chemistry, 63(21), 12347-12375. Available at: [Link]

• Li, Y., & Ni, C. (2016). The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations. Organic & Biomolecular Chemistry, 14(32), 7636-7653. Available at: [Link]

• MDPI. (2022). Urea Synthesis from Isocyanides and O-Benzoyl Hydroxylamines Catalyzed by a Copper Salt. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Urea Formation - Common Conditions. Available at: [Link]

• Reddit. (2010). Isocyanate Chemistry. Available at: [Link]

• ResearchGate. (2018). Which amine is more reactive with isocyanate when the compound is having both primary and secondary amines?. Available at: [Link]

• PubMed Central. (n.d.). Structural and Electronic Effects Due to Fluorine Atoms on Dibenzotetraaza-Annulenes Complexes. Available at: [Link]

• PubMed. (2024). Novel 5-Fluorouracil analogues versus perfluorophenyl ureas as potent anti-breast cancer agents: Design, robust synthesis, in vitro, molecular docking, pharmacokinetics ADMET analysis and dynamic simulations. Available at: [Link]

• PubMed Central. (n.d.). Discovery of new 1,3-diphenylurea appended aryl pyridine derivatives as apoptosis inducers through c-MET and VEGFR-2 inhibition: design, synthesis, in vivo and in silico studies. Available at: [Link]

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The Enhanced Electrophilicity of 3,5-Difluorophenyl Isocyanate: A Technical Guide for Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the electrophilicity of 3,5-difluorophenyl isocyanate, a critical parameter influencing its reactivity and application in synthetic chemistry, particularly within the realms of drug discovery and development. The strategic placement of two fluorine atoms at the meta positions of the phenyl ring significantly modulates the electronic properties of the isocyanate functional group, rendering it a highly reactive electrophile. This guide will delve into the fundamental principles governing this enhanced reactivity, supported by an examination of electronic effects, Hammett constants, and a discussion of relevant kinetic investigation methodologies. Detailed experimental protocols for quantifying reactivity and computational approaches for predicting electrophilicity are also presented. This document is intended to serve as an in-depth resource for researchers and scientists, providing the necessary theoretical foundation and practical insights to effectively utilize 3,5-difluorophenyl isocyanate in the synthesis of novel molecular entities.

Introduction: The Isocyanate Functional Group and the Impact of Fluorine Substitution

Isocyanates (R-N=C=O) are a class of highly versatile reagents characterized by a cumulative double bond system. The carbon atom of the isocyanate group is bonded to two highly electronegative atoms, nitrogen and oxygen, resulting in a significant polarization of the N=C=O moiety. This polarization imparts a strong electrophilic character to the central carbon atom, making it susceptible to attack by a wide range of nucleophiles.[1] This inherent reactivity is the cornerstone of their utility in the synthesis of a diverse array of compounds, most notably ureas (from reactions with amines) and carbamates (from reactions with alcohols).

The strategic introduction of fluorine atoms onto the aromatic ring of an aryl isocyanate can dramatically influence its electrophilicity. Fluorine, being the most electronegative element, exerts a powerful electron-withdrawing inductive effect (-I effect). When positioned on an aromatic ring, this effect can significantly alter the electron density distribution within the molecule, thereby modulating the reactivity of appended functional groups. In the case of 3,5-difluorophenyl isocyanate, the two fluorine atoms at the meta positions work in concert to withdraw electron density from the phenyl ring, which in turn enhances the electrophilicity of the isocyanate carbon.

This guide will explore the theoretical underpinnings of this enhanced electrophilicity and provide practical guidance for its characterization and application.

The Electronic Landscape of 3,5-Difluorophenyl Isocyanate: A Deeper Dive

The heightened electrophilicity of 3,5-difluorophenyl isocyanate can be rationalized by considering the cumulative electronic effects of the two fluorine substituents.

Inductive and Resonance Effects

The reactivity of substituted aromatic compounds is governed by a combination of inductive and resonance effects.

• Inductive Effect (-I): As the most electronegative element, fluorine exerts a strong electron-withdrawing inductive effect, pulling electron density through the sigma bonds. In the case of 3,5-difluorophenyl isocyanate, both fluorine atoms contribute to this effect, leading to a significant decrease in the electron density of the phenyl ring. This electron deficiency is relayed to the isocyanate group, further polarizing the N=C=O bond and increasing the partial positive charge on the carbonyl carbon.

• Resonance Effect (+R): Fluorine also possesses lone pairs of electrons that can be delocalized into the aromatic pi-system, a phenomenon known as the resonance or mesomeric effect. This +R effect is electron-donating and opposes the -I effect. However, for halogens, the inductive effect is generally considered to be dominant over the resonance effect in influencing reactivity.

The strategic placement of the fluorine atoms at the meta positions is crucial. From the meta position, the resonance effect of the fluorine atoms does not directly influence the carbon atom bearing the isocyanate group. Therefore, the strong electron-withdrawing inductive effect is the primary determinant of the electronic character of the isocyanate group in 3,5-difluorophenyl isocyanate.

Quantifying the Electronic Influence: The Hammett Equation

The Hammett equation provides a quantitative means to assess the electronic influence of substituents on the reactivity of aromatic compounds.[2] It relates the rate constant (k) or equilibrium constant (K) of a reaction of a substituted aromatic compound to the rate or equilibrium constant of the unsubstituted parent compound (k₀ or K₀) through the following relationship:

log(k/k₀) = σρ

where:

• σ (sigma) is the substituent constant , which is a measure of the electronic effect of a particular substituent. Positive σ values indicate electron-withdrawing groups, while negative values signify electron-donating groups.

• ρ (rho) is the reaction constant , which reflects the sensitivity of a particular reaction to substituent effects.

For the 3,5-difluoro substitution pattern, the Hammett constant (σ) can be approximated by the sum of the individual meta-fluoro substituent constants. The Hammett constant for a meta-fluoro substituent (σ_m-F) is approximately +0.34. Therefore, for a 3,5-difluoro substituted phenyl ring, the cumulative σ value is approximately +0.68. This large positive value signifies a substantial electron-withdrawing effect, leading to a significant increase in the electrophilicity of the isocyanate group.

Reaction Mechanisms: Nucleophilic Attack on 3,5-Difluorophenyl Isocyanate

The enhanced electrophilicity of 3,5-difluorophenyl isocyanate dictates its high reactivity towards nucleophiles. The general mechanism involves the nucleophilic attack on the electron-deficient carbonyl carbon of the isocyanate.

Reaction with Alcohols to Form Carbamates

The reaction of an isocyanate with an alcohol proceeds via a nucleophilic addition mechanism to yield a carbamate. The lone pair of electrons on the alcohol's oxygen atom attacks the electrophilic carbon of the isocyanate, leading to the formation of a tetrahedral intermediate. This is followed by a proton transfer, which can be facilitated by other alcohol molecules acting as a proton shuttle, to yield the stable carbamate product.

Figure 1: Reaction of 3,5-Difluorophenyl Isocyanate with an Alcohol.

Reaction with Amines to Form Ureas

Similarly, the reaction with primary or secondary amines leads to the formation of ureas. The nitrogen atom of the amine, being a stronger nucleophile than the oxygen of an alcohol, readily attacks the isocyanate carbon. A subsequent proton transfer from the nitrogen to the isocyanate nitrogen results in the formation of the stable urea linkage.

Figure 2: Reaction of 3,5-Difluorophenyl Isocyanate with an Amine.

Experimental Quantification of Electrophilicity

To quantitatively assess the electrophilicity of 3,5-difluorophenyl isocyanate, kinetic studies of its reactions with various nucleophiles are essential. These studies allow for the determination of reaction rate constants, which provide a direct measure of reactivity.

In-Situ Fourier Transform Infrared (FTIR) Spectroscopy

In-situ FTIR spectroscopy is a powerful technique for monitoring the progress of isocyanate reactions in real-time.[1][3][4] The isocyanate group has a strong and characteristic absorption band for the asymmetric N=C=O stretch, typically appearing in the range of 2250-2280 cm⁻¹. This peak is well-isolated from the absorption bands of other functional groups commonly present in the reaction mixture, such as O-H or N-H stretches.

Experimental Protocol: Kinetic Analysis using In-Situ FTIR

• Instrumentation: An FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) probe is ideal for in-situ monitoring.

• Reactant Preparation: Prepare standard solutions of 3,5-difluorophenyl isocyanate and the chosen nucleophile (e.g., a primary alcohol or amine) in a suitable anhydrous solvent (e.g., tetrahydrofuran, acetonitrile, or toluene). The concentrations should be chosen to ensure the reaction proceeds at a measurable rate.

• Reaction Setup: The reaction is carried out in a thermostatted reaction vessel equipped with a magnetic stirrer. The in-situ FTIR probe is immersed in the reaction mixture.

• Data Acquisition: After initiating the reaction by adding one reactant to the other, FTIR spectra are collected at regular time intervals. The decrease in the absorbance of the isocyanate peak at ~2270 cm⁻¹ is monitored over time.

• Data Analysis: The concentration of the isocyanate at each time point can be determined using the Beer-Lambert law. By plotting the concentration of the isocyanate versus time, the reaction order and the rate constant (k) can be determined by fitting the data to the appropriate integrated rate law (typically second-order for these reactions).

Figure 3: Workflow for Kinetic Analysis using In-Situ FTIR.

Stopped-Flow Spectroscopy

For very fast reactions, such as those with highly reactive amines, stopped-flow spectroscopy is the preferred method.[5] This technique allows for the rapid mixing of reactants and the monitoring of the reaction on a millisecond timescale, typically by UV-Vis absorption or fluorescence spectroscopy.

Computational Approaches to Assessing Electrophilicity

In addition to experimental methods, computational chemistry provides powerful tools for predicting and understanding the electrophilicity of molecules. Density Functional Theory (DFT) calculations can be employed to determine various electronic parameters that correlate with reactivity.

One such parameter is the electrophilicity index (ω) , which provides a quantitative measure of the energy stabilization of a molecule when it accepts an electron. A higher electrophilicity index indicates a greater propensity to act as an electrophile. By calculating the electrophilicity index for 3,5-difluorophenyl isocyanate and comparing it to other substituted phenyl isocyanates, a theoretical ranking of their reactivity can be established.

Comparative Reactivity and Structure-Activity Relationships

Isocyanate	Substituent(s)	Approximate Hammett Constant (σ)	Expected Relative Reactivity
Phenyl Isocyanate	None	0.00	Baseline
4-Fluorophenyl Isocyanate	4-F	+0.06	Higher than Phenyl Isocyanate
4-Nitrophenyl Isocyanate	4-NO₂	+0.78	Significantly Higher than Phenyl Isocyanate
3,5-Difluorophenyl Isocyanate	3,5-di-F	+0.68	Very High

Table 1: Predicted Relative Reactivity of Substituted Phenyl Isocyanates based on Hammett Constants.

The data in Table 1 clearly illustrates the expected trend. The large positive Hammett constant for the 3,5-difluoro substitution pattern places 3,5-difluorophenyl isocyanate among the more reactive aryl isocyanates, with an electrophilicity approaching that of the highly reactive 4-nitrophenyl isocyanate. This high reactivity makes it an excellent candidate for reactions where rapid and efficient coupling is desired, particularly with less reactive nucleophiles.

Applications in Drug Discovery and Development

The enhanced electrophilicity of 3,5-difluorophenyl isocyanate makes it a valuable building block in medicinal chemistry. Its high reactivity allows for:

• Efficient Synthesis of Urea and Carbamate Linkages: These functional groups are prevalent in a wide range of biologically active molecules. The high reactivity of 3,5-difluorophenyl isocyanate ensures high conversion rates and shorter reaction times, which is advantageous in multi-step syntheses.

• Late-Stage Functionalization: The robust reactivity of the isocyanate group allows for its introduction into complex molecules at later stages of a synthetic sequence.

• Modulation of Physicochemical Properties: The incorporation of the 3,5-difluorophenyl moiety can influence the lipophilicity, metabolic stability, and binding interactions of a drug candidate.

Conclusion

The electrophilicity of 3,5-difluorophenyl isocyanate is significantly enhanced by the strong electron-withdrawing inductive effects of the two meta-positioned fluorine atoms. This heightened reactivity can be qualitatively understood through the principles of physical organic chemistry and quantitatively estimated using Hammett constants. Experimental techniques such as in-situ FTIR spectroscopy provide a robust method for determining the kinetic parameters of its reactions with nucleophiles. The high electrophilicity of 3,5-difluorophenyl isocyanate makes it a valuable and highly reactive building block for the synthesis of ureas, carbamates, and other important functionalities in the context of drug discovery and development. A thorough understanding of its electronic properties and reactivity is paramount for its effective and strategic implementation in the synthesis of novel therapeutic agents.

References

• Current State and Perspectives of Simulation and Modeling of Aliphatic Isocyanates and Polyisocyanates. Polymers (Basel). 2022;14(9):1642. [Link]

• In situ monitoring of an isocyanate reaction by fiber-optic FT-IR/ATR-spectroscopy. Macromolecular Symposia. 2005;230(1):99-107. [Link]

• Isocyanate Reactions - Mettler Toledo. [Link]

• Hammett equation. Wikipedia. [Link]

Sources

• 1. Nucleophilic Isocyanation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hammett equation - Wikipedia [en.wikipedia.org]
• 3. Urea Synthesis from Isocyanides and O-Benzoyl Hydroxylamines Catalyzed by a Copper Salt - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

A Technical Guide to the Solubility of 3,5-Difluorophenyl Isocyanate in Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 3,5-Difluorophenyl isocyanate, a crucial parameter for its application in pharmaceutical synthesis, agrochemicals, and materials science. Due to the compound's inherent reactivity, this document emphasizes the theoretical principles governing its solubility, the critical importance of solvent selection, and provides a detailed, field-proven experimental protocol for researchers to determine solubility in specific aprotic organic solvents. While quantitative solubility data in the public domain is scarce, this guide synthesizes available information, including its use in chemical synthesis, to provide a qualitative understanding and a robust framework for practical application.

Introduction to 3,5-Difluorophenyl Isocyanate

3,5-Difluorophenyl isocyanate (C₇H₃F₂NO, CAS No: 83594-83-6) is an aromatic isocyanate featuring a phenyl ring substituted with two fluorine atoms and a highly reactive isocyanate (-NCO) functional group.[1] Its chemical structure lends it to a variety of synthetic applications, particularly in the formation of urea and carbamate derivatives, which are common moieties in biologically active molecules.[2] The fluorine substituents can enhance metabolic stability and binding affinity, making it a valuable building block in drug discovery.

The utility of 3,5-Difluorophenyl isocyanate in solution-phase chemistry is fundamentally dictated by its solubility and stability in the chosen solvent. The isocyanate group is highly susceptible to nucleophilic attack, especially from protic solvents, leading to decomposition of the starting material.[3][4] Therefore, a thorough understanding of its solubility in inert, aprotic solvents is paramount for successful and reproducible synthetic outcomes.

The Principle of "Like Dissolves Like": A Theoretical Framework

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which states that substances with similar intermolecular forces and polarity are more likely to be miscible.[5] 3,5-Difluorophenyl isocyanate is a polar molecule due to the electronegative fluorine atoms and the isocyanate group. Consequently, it is expected to exhibit greater solubility in polar aprotic solvents that can engage in dipole-dipole interactions without reacting with the isocyanate functionality.

Incompatible Solvents (Reactive):

Protic solvents such as water, alcohols (e.g., methanol, ethanol), and primary or secondary amines are incompatible with 3,5-Difluorophenyl isocyanate. The lone pair of electrons on the heteroatoms of these solvents readily attacks the electrophilic carbon of the isocyanate group, leading to the formation of unstable carbamic acids (from water), which decompose to amines and carbon dioxide, or stable ureas (from amines) and carbamates (from alcohols).[3][4] These reactions are often exothermic and can be vigorous.[4]

dot

Caption: Solvent compatibility diagram for 3,5-Difluorophenyl isocyanate.

Qualitative Solubility Profile

While specific quantitative data is not widely published, a qualitative solubility profile can be inferred from its use in synthesis and the general behavior of similar aromatic isocyanates. The synthesis of urea derivatives using 3,5-Difluorophenyl isocyanate has been reported in solvents like Dimethyl Sulfoxide (DMSO), indicating its solubility in this polar aprotic solvent.[2]

The following table provides an expected qualitative solubility profile based on chemical principles. It is crucial to note that these are predictions and should be experimentally verified.

Solvent Class	Specific Solvents	Expected Qualitative Solubility	Rationale/Notes
Ethers	Tetrahydrofuran (THF), Diethyl ether, 1,4-Dioxane	Soluble	Aprotic solvents with moderate polarity. THF is a common choice for reactions involving isocyanates.
Aromatic Hydrocarbons	Toluene, Benzene, Xylenes	Soluble	Non-polar aprotic solvents. Good for dissolving aromatic compounds.
Chlorinated Hydrocarbons	Dichloromethane (DCM), Chloroform	Soluble	Polar aprotic solvents. Widely used in organic synthesis.
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	Likely Soluble (with caution)	Polar aprotic solvents. Potential for slow reaction over time, especially in the presence of impurities or catalysts.
Esters	Ethyl acetate	Likely Soluble (with caution)	Polar aprotic solvents. Similar caution as with ketones regarding potential long-term reactivity.
Amides	N,N-Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Soluble	Highly polar aprotic solvents. DMF can react with isocyanates at elevated temperatures.[6]
Nitriles	Acetonitrile	Soluble	Polar aprotic solvent.
Alkanes	Hexane, Heptane	Sparingly Soluble to Insoluble	Non-polar solvents. Insufficient polarity to effectively dissolve the polar solute.
Protic Solvents	Water, Alcohols (Methanol, Ethanol)	Reactive (Decomposes)	The isocyanate group reacts with the active hydrogen of the solvent.[3]

Experimental Protocol for Determining Solubility

Given the reactive nature of 3,5-Difluorophenyl isocyanate, a meticulously designed experimental protocol is necessary to obtain reliable solubility data. The following procedure outlines a gravimetric method, which is a fundamental and accurate approach.

Objective: To quantitatively determine the solubility of 3,5-Difluorophenyl isocyanate in a selected anhydrous aprotic solvent at a specific temperature.

Materials:

• 3,5-Difluorophenyl isocyanate (high purity)

• Anhydrous organic solvent of choice (e.g., THF, Toluene, DCM)

• Inert gas (Nitrogen or Argon)

• Dry, sealable glass vials with PTFE-lined caps

• Magnetic stirrer and stir bars

• Constant temperature bath

• Gas-tight syringes and needles

• Analytical balance (4-decimal place)

• Glass syringes and syringe filters (PTFE, 0.2 µm)

• Oven for drying glassware

Methodology:

dot

Caption: Experimental workflow for solubility determination.

Step-by-Step Procedure:

• Preparation:

  • Thoroughly clean and oven-dry all glassware (vials, syringes) to remove any traces of water. Cool under a stream of inert gas.

  • Ensure the solvent is anhydrous. If necessary, dry the solvent using appropriate methods (e.g., distillation over a drying agent).

• Saturated Solution Preparation:

  • Under an inert atmosphere, add a precise volume (e.g., 5.0 mL) of the anhydrous solvent to a vial containing a magnetic stir bar.

  • Add an excess amount of 3,5-Difluorophenyl isocyanate to the solvent. The presence of undissolved solid is essential to ensure saturation.

  • Seal the vial tightly and place it in a constant temperature bath set to the desired temperature (e.g., 25 °C).

  • Stir the mixture vigorously for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached between the dissolved and undissolved solute.

• Sample Analysis:

  • After the equilibration period, stop stirring and allow the undissolved solid to settle completely.

  • Carefully withdraw a known volume (e.g., 2.0 mL) of the clear supernatant using a pre-warmed/cooled glass syringe to avoid temperature changes that could affect solubility.

  • Immediately attach a syringe filter to the syringe and dispense the saturated solution into a pre-weighed, dry vial.

  • Accurately weigh the vial containing the aliquot of the saturated solution.

  • Remove the solvent under a gentle stream of inert gas or by using a rotary evaporator at a temperature that will not cause the solute to sublime.

  • Once the solvent is completely removed, re-weigh the vial containing the solid residue.

• Calculation:

  • Mass of the aliquot: (Mass of vial + aliquot) - (Mass of empty vial)

  • Mass of the dissolved solute: (Mass of vial + residue) - (Mass of empty vial)

  • Solubility ( g/100 g solvent):

Safety Precautions:

3,5-Difluorophenyl isocyanate is a toxic and lachrymatory compound.[1] It is also flammable. All manipulations must be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

Practical Implications and Conclusion

The solubility of 3,5-Difluorophenyl isocyanate is a critical, yet under-documented, physical property. This guide provides a foundational understanding based on established chemical principles and offers a reliable experimental framework for its quantitative determination.

Key Takeaways for Researchers:

• Solvent Selection is Paramount: Always use anhydrous, aprotic solvents to avoid decomposition of the isocyanate.

• Experimental Verification is Necessary: The qualitative solubility table should be used as a guideline, but experimental determination is crucial for specific applications and concentrations.

• Safety First: Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling 3,5-Difluorophenyl isocyanate.

By following the principles and protocols outlined in this guide, researchers and drug development professionals can confidently handle and utilize 3,5-Difluorophenyl isocyanate in their synthetic endeavors, ensuring reproducible and successful outcomes.

References

• Synthesis and Properties of 1,3-Disubstituted Ureas and Their Isosteric Analogs Containing Polycyclic Fragments. (n.d.). National Institutes of Health. Retrieved from [Link]

• JECamp GC Cyrene 2017 revised. (n.d.). CORE. Retrieved from [Link]

• One Pot Synthesis of Hetero/Aryl-Urea Derivatives: Chlorosulfonyl Isocyanate, in situ Hydrolysis Method. (n.d.). Retrieved from [Link]

• Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. (n.d.). Retrieved from [Link]

• 3,5-Difluorophenyl isocyanate - High purity | EN. (n.d.). Georganics. Retrieved from [Link]

• Resins: Isocyanates, Part I: Fundamentals and Reactivity. (2025, March 3). PCI Magazine. Retrieved from [Link]

• Isocyanate reactions in and with N,N-dimethylformamide. (n.d.). ResearchGate. Retrieved from [Link]

Sources

• 1. 3,5-Difluorophenyl isocyanate - High purity | EN [georganics.sk]
• 2. Synthesis and Properties of 1,3-Disubstituted Ureas and Their Isosteric Analogs Containing Polycyclic Fragments: VII. Synthesis and Properties 1-[(Adamantan-1-yl)methyl]-3-(fluoro, chlorophenyl) Ureas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 3,5-双(三氟甲基)苯基异氰酸酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. Solvent Miscibility Table [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]

A Technical Guide to 3,5-Difluorophenyl Isocyanate for Researchers and Drug Development Professionals

Introduction: The Strategic Importance of Fluorination in Modern Chemistry

In the landscape of contemporary drug discovery and materials science, the strategic incorporation of fluorine atoms into molecular scaffolds represents a powerful tool for modulating physicochemical and biological properties. Among the array of fluorinated building blocks, 3,5-Difluorophenyl isocyanate (CAS No: 83594-83-6) has emerged as a particularly valuable reagent. Its unique electronic and steric profile, conferred by the meta-disposed fluorine atoms, offers researchers a versatile platform for the synthesis of novel urea derivatives, polymers, and other complex organic molecules. This guide provides an in-depth technical overview of 3,5-Difluorophenyl isocyanate, encompassing its commercial availability, chemical properties, key applications, and detailed protocols for its safe and effective use.

The 3,5-difluoro substitution pattern on the phenyl ring is of particular interest. The two fluorine atoms exert a strong inductive electron-withdrawing effect, which can significantly lower the pKa of nearby functional groups, thereby influencing bioavailability.[1] This substitution can also enhance metabolic stability by blocking sites susceptible to oxidative metabolism by cytochrome P450 enzymes.[2][3] Furthermore, the C-F bond can participate in favorable orthogonal multipolar interactions with protein targets, potentially increasing binding affinity.[4][5] The isocyanate functional group itself is a highly reactive electrophile, readily participating in addition reactions with a wide range of nucleophiles, most notably amines, to form stable urea linkages.[6][7] This reactivity is central to its utility as a molecular linchpin in both medicinal and polymer chemistry.

Commercial Availability and Procurement

3,5-Difluorophenyl isocyanate is readily available from a number of reputable chemical suppliers, catering to both research and bulk-scale needs. When sourcing this reagent, it is crucial for researchers to consider purity, available quantities, and the supplier's quality control documentation.

Supplier	Typical Purity	Available Quantities
Sigma-Aldrich	97%	Grams to kilograms[7]
Fisher Scientific	Laboratory Grade	Grams to kilograms[8]
Oakwood Chemical	≥98%	Grams to kilograms
Georganics	High Purity	Milligrams to multi-kilogram batches[9]

Note: This table is not exhaustive and other suppliers may be available. Researchers should always consult the supplier's certificate of analysis for lot-specific purity data.

When procuring 3,5-Difluorophenyl isocyanate, it is advisable to request a Certificate of Analysis (CoA) to verify its identity and purity. For applications in drug discovery, high-purity grades (≥98%) are recommended to avoid the introduction of impurities that could confound biological assays.

Physicochemical Properties and Specifications

A thorough understanding of the physicochemical properties of 3,5-Difluorophenyl isocyanate is essential for its proper handling, storage, and use in chemical reactions.

Property	Value
CAS Number	83594-83-6[7]
Molecular Formula	C₇H₃F₂NO[7]
Molecular Weight	155.10 g/mol [7]
Appearance	Colorless to light yellow liquid
Boiling Point	159 °C (lit.)[7]
Density	1.31 g/mL at 25 °C (lit.)[7]
Refractive Index	n20/D 1.493 (lit.)[7]
Flash Point	54.44 °C (closed cup)[7]

Safety and Handling

3,5-Difluorophenyl isocyanate is a hazardous chemical and must be handled with appropriate safety precautions in a well-ventilated chemical fume hood.[8]

Hazard Classifications: [7]

• Flammable liquid and vapor

• Harmful if swallowed, in contact with skin, or if inhaled

• Causes skin and serious eye irritation

• May cause allergy or asthma symptoms or breathing difficulties if inhaled

• May cause an allergic skin reaction

• May cause respiratory irritation

Personal Protective Equipment (PPE):

• Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.[7]

• Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat.[7]

• Respiratory Protection: Use a properly fitted respirator with an appropriate cartridge (e.g., for organic vapors and acid gases) if ventilation is inadequate or for spill response.[7]

Storage and Incompatibility:

• Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[8]

• Keep the container tightly closed and under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture contamination.[8] Refrigeration (2-8°C) is recommended for long-term storage.[7]

• Incompatible Materials: Water, strong oxidizing agents, strong acids, strong bases, alcohols, and amines.[8] Reaction with water will produce an insoluble urea and carbon dioxide, leading to pressure buildup in a closed container.

First Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[8]

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.[8]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids occasionally. Seek immediate medical attention.[8]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[8]

Applications in Research and Development

Medicinal Chemistry: A Key Building Block for Bioactive Ureas

The primary application of 3,5-Difluorophenyl isocyanate in drug discovery is in the synthesis of unsymmetrical ureas. The urea functional group is a privileged scaffold in medicinal chemistry, known for its ability to act as a hydrogen bond donor and acceptor, thereby facilitating strong interactions with biological targets.

The reaction of 3,5-Difluorophenyl isocyanate with a primary or secondary amine is a straightforward and high-yielding method for generating diverse urea libraries.[6][9] The 3,5-difluorophenyl moiety imparts desirable properties to the resulting compounds, such as enhanced metabolic stability and potentially increased binding affinity.[1][2][3]

A notable example is the synthesis of 1-(Adamantan-1-ylmethyl)-3-(3,5-difluorophenyl)urea, which has been investigated as a potential inhibitor of soluble epoxide hydrolase (sEH), an enzyme implicated in inflammation and hypertension.[10]

Caption: General reaction scheme for the synthesis of urea derivatives.

Polymer Science: A Precursor to High-Performance Materials

Isocyanates are fundamental building blocks in the synthesis of polyurethanes, a versatile class of polymers with applications ranging from flexible foams to rigid elastomers and coatings.[11][12] The reaction of a diisocyanate with a polyol forms the characteristic urethane linkage. While specific examples of polymerization using 3,5-Difluorophenyl isocyanate are not widely published, the introduction of fluorine into the polymer backbone is a known strategy to enhance thermal stability, chemical resistance, and modify surface properties like hydrophobicity.[6][13]

A related area where the 3,5-difluoroaromatic moiety has been employed is in the synthesis of poly(ether ether ketone) (PEEK) analogues. PEEK is a high-performance thermoplastic known for its exceptional thermal and chemical stability.[14] Research has shown that using 3,5-difluorobenzophenone in place of the traditional 4,4'-difluorobenzophenone can modify the polymer's crystallinity and solubility, potentially improving its processability.[14] This highlights the potential of the 3,5-difluoro substitution pattern in designing advanced polymers.

Experimental Protocols

Synthesis of an N,N'-Disubstituted Urea Derivative

This protocol provides a general, yet detailed, methodology for the reaction of 3,5-Difluorophenyl isocyanate with an amine to form a urea derivative, based on established procedures.[10]

Materials:

• 3,5-Difluorophenyl isocyanate (1.0 eq)

• Amine of interest (1.0 - 1.1 eq)

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or N,N-Dimethylformamide (DMF))

• Nitrogen or Argon gas supply

• Standard laboratory glassware (round-bottom flask, magnetic stirrer, etc.)

Procedure:

• Reactor Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), dissolve the amine of interest (1.0 - 1.1 eq) in the chosen anhydrous aprotic solvent (e.g., 0.2-0.5 M concentration).

• Reagent Addition: While stirring the amine solution at room temperature, add 3,5-Difluorophenyl isocyanate (1.0 eq) dropwise via syringe. The reaction is typically exothermic; for sensitive substrates, the flask can be cooled in an ice bath during the addition.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The reaction is generally rapid, often completing within a few hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed.

• Work-up and Isolation:

  • If the product precipitates from the reaction mixture, it can be isolated by vacuum filtration, washed with a small amount of cold solvent, and dried under vacuum.

  • If the product is soluble, the solvent can be removed under reduced pressure. The resulting crude product can then be purified.

• Purification: Purification is typically achieved by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by column chromatography on silica gel.

Caption: Experimental workflow for urea synthesis.

Conclusion

3,5-Difluorophenyl isocyanate stands as a potent and versatile chemical building block for researchers in both medicinal chemistry and materials science. Its well-defined reactivity, coupled with the advantageous properties imparted by the 3,5-difluoro substitution pattern, makes it an invaluable tool for the synthesis of novel compounds with tailored biological activities and material characteristics. A comprehensive understanding of its properties, handling requirements, and reaction protocols, as outlined in this guide, will enable scientists and drug development professionals to effectively and safely leverage this reagent in their pursuit of innovation.

References

• Li, W., et al. (2017). Fluorinated polyurethane based on liquid fluorine elastomer (LFH) synthesis via two-step method: the critical value of thermal resistance and mechanical properties. RSC Advances. [Link]

• ResearchGate. Urea formation via reaction of an isocyanate with an amine. [Link]

• Georganics. 3,5-Difluorophenyl isocyanate - High purity. [Link]

• Morisseau, C., et al. (2010). Synthesis and Properties of 1,3-Disubstituted Ureas and Their Isosteric Analogs Containing Polycyclic Fragments. Pharmaceutical Chemistry Journal. [Link]

• Taylor & Francis Online. The role of fluorine in medicinal chemistry: Review Article. [Link]

• Al-Mulla, A. (2017). An efficient and greener protocol towards synthesis of unsymmetrical N,N′-biphenyl urea. Arabian Journal of Chemistry. [Link]

• Stone, B., et al. (1982). Chemical and pharmacological properties of diflunisal. PubMed. [Link]

• Kobe University. (2023). New method for polyurethane synthesis using fluorine compound developed jointly by Kobe University and AGC Inc. EurekAlert!. [Link]

• MDPI. Fluorinated Polyurethanes, Synthesis and Properties. [Link]

• Usharani, V., et al. (2012). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. Asian Journal of Chemistry. [Link]

• ResearchGate. The Many Roles for Fluorine in Medicinal Chemistry. [Link]

• Taylor & Francis Online. The role of fluorine in medicinal chemistry. [Link]

• ChemRxiv. On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. [Link]

• MDPI. A New Strategy for the Synthesis of Fluorinated Polyurethane. [Link]

• Scribd. Polyurethane Synthesis Guide. [Link]

• Stuck, R. (2017). The Synthesis of 3,5-Difluorobenzophenone Derivatives and their Corresponding PEEK Copolymers. Wright State University CORE Scholar. [Link]

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• 2. How do you make PEEK material? [peekchina.com]
• 3. uvadoc.uva.es [uvadoc.uva.es]
• 4. US5821316A - Polyurethane prepolymers for making elastomers having improved dynamic properties - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. "Synthesis and characterization of PEEK analogues utilizing 3,5- and 2," by Zachary Ewing [corescholar.libraries.wright.edu]
• 8. Fluorinated polyurethane based on liquid fluorine elastomer (LFH) synthesis via two-step method: the critical value of thermal resistance and mechanic ... - RSC Advances (RSC Publishing) DOI:10.1039/C7RA04509C [pubs.rsc.org]
• 9. New method for polyurethane synthesis using fluorine compound developed jointly by Kobe University and AGC Inc. | EurekAlert! [eurekalert.org]
• 10. Fluorinated Polyurethanes, Synthesis and Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. BR9916065B1 - isocyanate-based polymer foam and process for producing it. - Google Patents [patents.google.com]
• 13. files01.core.ac.uk [files01.core.ac.uk]
• 14. researchgate.net [researchgate.net]

Navigating the Chemistry of 3,5-Difluorophenyl Isocyanate: A Technical Guide to Safe Handling and Application

For Researchers, Scientists, and Drug Development Professionals

The isocyanate functional group is a cornerstone of modern synthetic chemistry, prized for its reactivity in forming a diverse array of crucial chemical linkages. However, this same reactivity necessitates a profound respect for and a deep understanding of the associated handling requirements. 3,5-Difluorophenyl isocyanate, with its unique electronic properties conferred by the fluorine substituents, is an increasingly valuable building block in pharmaceutical and materials science. This guide provides an in-depth, scientifically grounded framework for its safe and effective use in a research and development setting.

Understanding the Hazard Profile: More Than Just an Isocyanate

3,5-Difluorophenyl isocyanate is classified as a flammable liquid and is acutely toxic if swallowed, inhaled, or in contact with skin.[1][2][3] It is a serious eye and skin irritant and, critically, a respiratory sensitizer.[2][3][4] This sensitization is a key risk; initial exposure may cause only mild irritation, but subsequent exposures, even at very low concentrations, can trigger a severe, asthma-like allergic reaction.[5][6] The toxicological properties have not been fully investigated, demanding a cautious approach.[1]

The molecule's reactivity is central to its hazard. The electrophilic carbon of the isocyanate group readily reacts with nucleophiles. This includes not only the intended reactants in a synthesis but also biological macromolecules and, most pertinently from a handling perspective, water. Reaction with water is vigorous and produces an unstable carbamic acid which decomposes to an amine and carbon dioxide gas.[7][8] This reaction is the reason for the compound's moisture sensitivity and has significant implications for storage and spill management.

Table 1: Physicochemical Properties of 3,5-Difluorophenyl Isocyanate

Property	Value	Source
CAS Number	83594-83-6	[2]
Molecular Formula	F₂C₆H₃NCO	[2]
Molecular Weight	155.10 g/mol	[2]
Boiling Point	159 °C	[2]
Density	1.31 g/mL at 25 °C	[2]
Flash Point	54.44 °C (130.0 °F) - closed cup	[2]
Storage Temperature	2-8°C	[2]

The Core of Safety: Engineering Controls and Personal Protective Equipment

The primary directive in handling 3,5-Difluorophenyl isocyanate is to prevent all routes of exposure: inhalation, skin contact, and eye contact. This is achieved through a multi-layered approach, beginning with engineering controls as the first and most effective line of defense.

Engineering Controls: Your Primary Safeguard

All manipulations of 3,5-Difluorophenyl isocyanate must be conducted within a properly functioning chemical fume hood.[1] This is non-negotiable. The fume hood contains vapors and provides a physical barrier. For any procedures with a higher risk of aerosol generation, such as transfers or use in spray applications, specialized ventilation, such as a spray booth, should be utilized. Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[4][9]

Personal Protective Equipment (PPE): The Last Line of Defense

While engineering controls are paramount, a robust PPE regimen is mandatory. PPE is not a substitute for proper engineering controls but a critical final barrier to exposure.[10][11]

• Respiratory Protection : Due to its classification as a respiratory sensitizer, respiratory protection is crucial. For routine handling of small quantities in a fume hood, a full-face respirator with organic vapor cartridges is recommended.[11] This provides both respiratory and eye protection. In situations with inadequate ventilation or during spill cleanup, a supplied-air respirator is necessary.[12]

• Hand Protection : Standard disposable gloves, such as thin latex, are not suitable for handling isocyanates.[12] Chemical-resistant gloves, such as nitrile or butyl rubber, are required.[11][13] It is imperative to change gloves immediately if they become contaminated and to wash hands thoroughly after removal.[5]

• Eye and Face Protection : If a full-face respirator is not used, chemical safety goggles in conjunction with a face shield are essential to protect against splashes.[10][14]

• Protective Clothing : A lab coat is a minimum requirement. For larger quantities or tasks with a higher splash risk, disposable coveralls that prevent skin contact should be worn.[10][11]

Protocols for Safe Handling and Storage

A systematic and disciplined approach to handling and storage is essential to mitigate the risks associated with 3,5-Difluorophenyl isocyanate.

Storage

3,5-Difluorophenyl isocyanate is moisture-sensitive and should be stored under an inert atmosphere (e.g., nitrogen or argon).[1] It should be kept in a tightly closed container in a cool, dry, and well-ventilated area, away from heat and sources of ignition.[1][9] Refrigerated storage (2-8°C) is recommended to maintain product quality.[2] It is incompatible with strong oxidizing agents, water, alcohols, and amines and should be stored separately from these substances.[1][8]

Experimental Workflow: A Step-by-Step Protocol

The following protocol outlines a self-validating system for the safe handling of 3,5-Difluorophenyl isocyanate during a typical laboratory synthesis.

• Preparation :

  • Thoroughly review the Safety Data Sheet (SDS).

  • Ensure the chemical fume hood is operational and the sash is at the appropriate height.

  • Don all required PPE as outlined in section 2.2.

  • Have spill cleanup materials and a quench solution readily available.

• Handling :

  • Dispense the smallest necessary quantity of the isocyanate.

  • Use non-sparking tools and equipment.[1]

  • Keep the container tightly closed when not in use.

• Post-Handling :

  • Decontaminate all surfaces and equipment that may have come into contact with the isocyanate.

  • Dispose of all contaminated waste in a designated, labeled, and sealed container according to institutional guidelines.[15]

  • Carefully remove PPE to avoid cross-contamination and wash hands thoroughly.[14]

Figure 1: Standard workflow for handling 3,5-Difluorophenyl isocyanate.

Emergency Procedures: Rapid and Informed Response

In the event of an emergency, a swift and correct response is critical.

First Aid

• Inhalation : Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[15]

• Skin Contact : Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[15] Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting. Call a physician or poison control center immediately.[1][15]

Spill Response

For minor spills by trained personnel:

• Evacuate and Alert : Evacuate the immediate area and alert nearby personnel.

• Don PPE : Wear appropriate PPE, including a respirator.

• Contain : Cover the spill with an inert absorbent material like sand or vermiculite.[7][15]

• Neutralize : Prepare a decontamination solution (e.g., 5-10% sodium carbonate, 0.2-2% liquid detergent in water).[15] Carefully apply the solution to the absorbed spill. Allow at least 10 minutes for the reaction to complete.[15]

• Collect : Using non-sparking tools, collect the material into a labeled, open container. Do not seal the container immediately, as carbon dioxide may be generated.[7][15]

• Decontaminate : Wipe the spill area with the decontamination solution, followed by water.

• Dispose : Dispose of all contaminated materials as hazardous waste.

Figure 2: Step-by-step procedure for isocyanate spill response.

Disposal

All waste contaminated with 3,5-Difluorophenyl isocyanate must be treated as hazardous waste.[1] Disposal should be in accordance with local, regional, and national regulations.[16] Containers should not be sealed tightly if there is a possibility of reaction with residual moisture, which could lead to pressure buildup.[7]

References

• Composites One. Personal Protective Equipment: Helping to Reduce Isocyanate Exposure. [Link]

• Government of Canada. Isocyanates: Control measures guideline. [Link]

• Sysco Environmental. What PPE is required when working with isocyanates? [Link]

• Lakeland Industries. 5 Ways to Protect Yourself From Isocyanate Exposure. [Link]

• BCA. Safe Use of Di-Isocyanates. [Link]

• Safe Work Australia. Guide to Handling Isocyanates. [Link]

• Safe Work Australia. GUIDE TO HANDLING ISOCYANATES. [Link]

• Actsafe Safety Association. Safe Work Procedures for Isocyanate-Containing Products. [Link]

• Georganics. 3,5-Difluorophenyl isocyanate. [Link]

• Transports Canada. Isocyanates – A family of chemicals. [Link]

• California Department of Public Health (CDPH). Isocyanates: Working Safely. [Link]

• PubChem. 3,5-Difluorophenyl isothiocyanate. [Link]

• Georganics. 3,5-DICHLOROPHENYL ISOCYANATE. [Link]

• SafeWork NSW. Isocyanates technical fact sheet. [Link]

• Semantic Scholar. A brief overview of properties and reactions of diisocyanates. [Link]

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An In-depth Technical Guide on the Stability and Storage of 3,5-Difluorophenyl Isocyanate

For researchers, scientists, and professionals in drug development, the integrity of starting materials is paramount to the success of experimental outcomes. 3,5-Difluorophenyl isocyanate is a valuable reagent in the synthesis of a wide array of compounds, including pharmaceutical intermediates and agrochemicals. However, its utility is intrinsically linked to its chemical stability. This guide provides a comprehensive overview of the factors influencing the stability of 3,5-Difluorophenyl isocyanate and outlines best practices for its storage and handling to ensure its quality and reactivity are maintained.

The Chemical Nature of 3,5-Difluorophenyl Isocyanate: A Foundation for Understanding Stability

3,5-Difluorophenyl isocyanate is an aromatic isocyanate, a class of compounds characterized by the highly reactive isocyanate functional group (-N=C=O) attached to a difluorinated phenyl ring. The electrophilic carbon atom of the isocyanate group is highly susceptible to nucleophilic attack, a characteristic that defines both its synthetic utility and its inherent instability.

The fluorine atoms on the phenyl ring exert a strong electron-withdrawing effect, which further increases the electrophilicity of the isocyanate carbon, making 3,5-Difluorophenyl isocyanate particularly reactive compared to non-fluorinated analogs. This heightened reactivity necessitates stringent storage and handling protocols.

Primary Degradation Pathways

Understanding the potential degradation pathways is critical to preventing them. For 3,5-Difluorophenyl isocyanate, the primary routes of degradation are reaction with water (hydrolysis) and dimerization/polymerization.

The most significant factor affecting the stability of 3,5-Difluorophenyl isocyanate is exposure to moisture.[1][2] Isocyanates readily react with water in an irreversible manner. This reaction proceeds through a carbamic acid intermediate, which is unstable and decomposes to form an amine and carbon dioxide gas. The newly formed amine can then react with another molecule of the isocyanate to form a stable, insoluble urea derivative.

This process has two major detrimental consequences:

• Loss of active reagent: The consumption of the isocyanate reduces the purity of the material, leading to inaccurate stoichiometry in subsequent reactions.

• Pressure buildup: The evolution of carbon dioxide gas can lead to a dangerous buildup of pressure in a sealed container, potentially causing it to rupture.[3][4]

Caption: Hydrolysis degradation pathway of 3,5-Difluorophenyl isocyanate.

In the absence of nucleophiles, isocyanates can react with themselves, particularly at elevated temperatures, to form dimers (uretdiones) and trimers (isocyanurates).[5][6] While this process is generally slower than hydrolysis, it can be catalyzed by various impurities and can lead to a significant decrease in the purity of the material over time. Aromatic isocyanates, like 3,5-Difluorophenyl isocyanate, are prone to dimerization.[6][7]

Caption: Dimerization and trimerization pathways of 3,5-Difluorophenyl isocyanate.

Recommended Storage and Handling Protocols

To mitigate these degradation pathways and ensure the long-term stability of 3,5-Difluorophenyl isocyanate, the following storage and handling protocols are essential.

Parameter	Recommendation	Rationale
Temperature	2-8°C	Refrigeration slows down the rate of potential dimerization and other self-reaction pathways.
Atmosphere	Inert gas (Nitrogen or Argon)[1]	Prevents exposure to atmospheric moisture, which is the primary cause of degradation.
Container	Tightly sealed, opaque glass or compatible lined metal.[3]	Prevents moisture ingress and light-induced degradation. Avoids reaction with incompatible materials like certain plastics and rubbers.
Location	Cool, dry, well-ventilated area away from heat and ignition sources.[3][8][9]	3,5-Difluorophenyl isocyanate is a flammable liquid.[10]

A self-validating handling protocol is one where adherence to the steps inherently minimizes the risk of degradation.

Experimental Workflow for Handling:

Caption: Recommended workflow for handling 3,5-Difluorophenyl isocyanate.

Step-by-Step Methodology:

• Equilibration: Before opening, allow the container of 3,5-Difluorophenyl isocyanate to warm to room temperature. This prevents condensation of atmospheric moisture onto the cold surfaces of the container and the compound itself.

• Inert Atmosphere: Whenever possible, handle the material in a glove box or under a stream of dry inert gas (nitrogen or argon). This is the most critical step to prevent moisture contamination.

• Dry Equipment: Ensure all glassware, syringes, and other equipment that will come into contact with the isocyanate are thoroughly dried, preferably by oven-drying and cooling under a desiccated atmosphere.

• Dispensing: Use a dry syringe or cannula to transfer the required amount of the liquid. Avoid opening the container to the atmosphere for extended periods.

• Purging and Sealing: After dispensing, purge the headspace of the container with a gentle stream of inert gas before tightly resealing the cap. This displaces any moist air that may have entered.

• Storage: Promptly return the sealed container to refrigerated storage.

Incompatible Materials

To prevent unintended and potentially hazardous reactions, 3,5-Difluorophenyl isocyanate should be stored separately from the following classes of compounds:

• Water, Alcohols, and Amines: These compounds contain active hydrogen atoms and will react exothermically with the isocyanate group.[1][3]

• Strong Oxidizing Agents and Strong Bases: These can catalyze polymerization or lead to other vigorous reactions.[1][2]

• Acids: Can also initiate polymerization.[2][11]

Safety Precautions

3,5-Difluorophenyl isocyanate is a hazardous chemical and must be handled with appropriate personal protective equipment (PPE).

• Respiratory Protection: Use in a well-ventilated fume hood.[12] May cause respiratory irritation and sensitization.[4]

• Eye Protection: Wear chemical safety goggles and a face shield.

• Skin Protection: Wear compatible chemical-resistant gloves (e.g., butyl rubber), a lab coat, and closed-toe shoes.[9]

• Emergency Procedures: Have an eyewash station and safety shower readily accessible.[1] In case of a spill, absorb with an inert material and dispose of as hazardous waste.[1]

Conclusion

The stability of 3,5-Difluorophenyl isocyanate is critically dependent on the exclusion of moisture and storage at reduced temperatures in an inert atmosphere. By understanding the chemical reactivity of the isocyanate functional group and implementing the rigorous storage and handling protocols outlined in this guide, researchers can ensure the integrity of this valuable reagent, leading to more reliable and reproducible experimental results. Adherence to these practices is not merely a matter of good laboratory technique but a fundamental requirement for both safety and scientific validity.

References

• How to Safely Handle Isocyanates?. (2025). XIAMEN NEPART TRADING CO.,LTD. [Link]

• Life Specialty Coatings. BDC 9510P - Isocyanate - SDS. [Link]

• Government of Canada. (2022). Isocyanates: Control measures guideline. [Link]

• Safe Work Australia. GUIDE TO HANDLING ISOCYANATES. [Link]

• Georganics. 3,5-Difluorophenyl isocyanate. [Link]

• Actsafe Safety Association. Safe Work Procedures for Isocyanate-Containing Products. [Link]

• Cargo Handbook. Isocyanate. [Link]

• Safe Use of Di-Isocyanates. [Link]

• Safe Work Australia. ISOCYANATES. [Link]

• IChemE. (n.d.). Safety aspects of handling isocyanates in urethane foam production. [Link]

• Oakwood Chemical. 3,5-Difluorophenyl isocyanate. [Link]

• Chemical-Suppliers.com. 3,5-Difluorophenyl isocyanate. [Link]

• Google Patents. (1954).

• PubMed. (2023). "Catch-Store-Release" Strategy for the Stabilization of 4,4'-Methylene Diphenyl Diisocyanate (4,4'-MDI). [Link]

• ResearchGate. (n.d.). Reaction scheme for the dimerization of TDI isomers via homocyclization.... [Link]

• ResearchGate. (n.d.). The Critical Role of Diisocyanate Structure in Toughening PLA via Dynamic Vulcanization of Hydrogenated Dimer Acid. [Link]

Sources

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• 5. icheme.org [icheme.org]
• 6. US2671082A - Preparation of aromatic isocyanate dimers - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. Control measures guide - Canada.ca [canada.ca]
• 10. 3,5-Difluorophenyl isocyanate - High purity | EN [georganics.sk]
• 11. assets.thermofisher.cn [assets.thermofisher.cn]
• 12. tcichemicals.com [tcichemicals.com]

A Guide to the Theoretical Exploration of 3,5-Difluorophenyl Isocyanate: A Computational Chemistry Whitepaper

Foreword: Bridging Theory and Application in Drug Discovery

In the landscape of modern drug development, the strategic incorporation of fluorine atoms into lead compounds has become a cornerstone of medicinal chemistry. The unique electronic properties of fluorine can profoundly influence a molecule's metabolic stability, binding affinity, and bioavailability. 3,5-Difluorophenyl isocyanate stands as a pivotal reagent in this arena, offering a versatile scaffold for the synthesis of novel therapeutics. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the theoretical calculations that can be employed to elucidate the structural, electronic, and reactive properties of 3,5-Difluorophenyl isocyanate, thereby accelerating the rational design of next-generation pharmaceuticals.

This document moves beyond a mere recitation of methods; it delves into the causality behind computational choices, offering a framework for conducting robust, self-validating theoretical studies. By understanding the foundational principles and practical applications of computational chemistry as applied to this specific molecule, researchers can unlock new avenues for innovation and discovery.

The Strategic Importance of 3,5-Difluorophenyl Isocyanate in Medicinal Chemistry

The 3,5-difluorophenyl moiety is a privileged structure in numerous bioactive molecules. The meta-disposition of the two fluorine atoms creates a unique electronic environment, influencing the molecule's overall conformation and its interactions with biological targets. The isocyanate group (-N=C=O) is a highly reactive functional group, readily participating in addition reactions with nucleophiles such as amines, alcohols, and thiols to form ureas, carbamates, and thiocarbamates, respectively. This reactivity makes 3,5-Difluorophenyl isocyanate an invaluable building block for creating diverse libraries of compounds for high-throughput screening.

The high reactivity of isocyanates, however, also presents challenges in handling and controlling reactions.[1] Computational modeling provides a powerful tool to predict the reactivity and properties of these molecules, mitigating some of these challenges and accelerating the discovery process.[1]

A Framework for Theoretical Investigation: Methodologies and Rationale

A thorough theoretical investigation of 3,5-Difluorophenyl isocyanate necessitates a multi-faceted approach, employing a range of computational techniques to build a comprehensive understanding of its behavior at the molecular level.

Density Functional Theory (DFT) for Foundational Insights

Density Functional Theory (DFT) has emerged as the workhorse of computational chemistry for systems of this size, offering a favorable balance between accuracy and computational cost.

Protocol for DFT Calculations:

• Software Selection: Utilize a well-established quantum chemistry software package such as Gaussian, ORCA, or Spartan.

• Functional and Basis Set Selection:

  • Functional: The B3LYP hybrid functional is a robust and widely used choice for organic molecules, providing reliable geometries and electronic properties.

  • Basis Set: A Pople-style basis set, such as 6-31+G(d,p), is recommended for initial geometry optimizations and frequency calculations. The inclusion of diffuse functions (+) is important for accurately describing the lone pairs of electrons on the fluorine and oxygen atoms, while the polarization functions (d,p) account for the non-spherical nature of electron density in chemical bonds. For higher accuracy in energy calculations, a larger basis set like 6-311++G(df,p) can be employed.[2]

• Geometry Optimization: Perform a full geometry optimization to locate the minimum energy structure of the molecule. This process will provide key structural parameters such as bond lengths, bond angles, and dihedral angles.

• Frequency Analysis: Conduct a frequency calculation on the optimized geometry to confirm that it represents a true energy minimum (i.e., no imaginary frequencies) and to obtain the vibrational spectra (IR and Raman). These calculated spectra can be compared with experimental data for validation.

• Solvent Effects: To model the behavior of the molecule in a relevant biological or reaction medium, employ an implicit solvent model such as the Polarizable Continuum Model (PCM) or the SMD model.

Advanced Methods for Enhanced Accuracy

For a more refined understanding of reaction mechanisms and energetics, higher-level theoretical methods can be employed, though at a greater computational expense.

• Coupled Cluster (CC) Theory: Methods like DLPNO-CCSD(T) (Domain-based Local Pair Natural Orbital Coupled Cluster with single, double, and perturbative triple excitations) can provide highly accurate single-point energies for optimized geometries obtained from DFT.[3][4][5] This is particularly useful for calculating reaction barriers and thermochemistry with high fidelity.

• Molecular Dynamics (MD) Simulations: To explore the conformational landscape and dynamic behavior of 3,5-Difluorophenyl isocyanate and its derivatives, classical Molecular Dynamics simulations can be performed. This approach is valuable for understanding how the molecule interacts with its environment over time.

Elucidating Key Molecular Properties

The following sections detail the specific properties of 3,5-Difluorophenyl isocyanate that can be elucidated through the aforementioned theoretical calculations.

Molecular Geometry and Conformational Analysis

The precise three-dimensional structure of 3,5-Difluorophenyl isocyanate is fundamental to its reactivity and interactions. DFT calculations can provide a detailed picture of its geometry.

Parameter	Description
Bond Lengths	The distances between bonded atoms (e.g., C-F, C-N, N=C, C=O).
Bond Angles	The angles formed by three connected atoms (e.g., F-C-C, C-N=C).
Dihedral Angles	The torsional angles that define the orientation of different parts of the molecule.

Electronic Structure and Reactivity Descriptors

Understanding the electronic landscape of the molecule is crucial for predicting its reactivity.

• Molecular Electrostatic Potential (MEP): The MEP map visually represents the regions of positive and negative electrostatic potential on the molecule's surface. This allows for the identification of electrophilic (electron-poor) and nucleophilic (electron-rich) sites. For 3,5-Difluorophenyl isocyanate, the carbon atom of the isocyanate group is expected to be highly electrophilic.

• Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding chemical reactivity. The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO energy relates to its ability to accept electrons. The HOMO-LUMO energy gap is an indicator of the molecule's kinetic stability.

• Natural Bond Orbital (NBO) Analysis: NBO analysis provides insights into the bonding and electronic structure of the molecule, including charge distribution and hyperconjugative interactions.

Spectroscopic Properties

Theoretical calculations can predict various spectroscopic properties, which can be used to validate the computational model against experimental data.

• Vibrational Spectroscopy (IR and Raman): The calculated vibrational frequencies can be compared to experimental IR and Raman spectra to confirm the structure and bonding within the molecule.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The GIAO (Gauge-Including Atomic Orbital) method can be used to predict the 1H and 13C NMR chemical shifts, aiding in the structural elucidation of reaction products.

Practical Applications in Drug Development

The theoretical insights gained from these calculations have direct and impactful applications in the drug development pipeline.

Rational Design of Derivatives

By understanding the structure-activity relationship (SAR) of a lead compound, medicinal chemists can rationally design derivatives with improved properties. For example, by modeling the interaction of a urea derivative of 3,5-Difluorophenyl isocyanate with a target protein, researchers can identify modifications that enhance binding affinity.

Predicting Reaction Outcomes

Computational modeling can be used to predict the products and transition states of reactions involving 3,5-Difluorophenyl isocyanate. This can help in optimizing reaction conditions and exploring novel synthetic pathways. For instance, the reaction of phenyl isocyanate with methanol has been studied using quantum-chemical methods to understand the reaction mechanism and the role of catalysts.[2][6]

Virtual High-Throughput Screening (vHTS)

Libraries of virtual compounds derived from 3,5-Difluorophenyl isocyanate can be screened against a biological target using molecular docking simulations. This allows for the rapid identification of promising candidates for further experimental investigation.

Visualizing Computational Workflows and Molecular Properties

Clear visualization is essential for interpreting and communicating the results of theoretical calculations.

Caption: A workflow for the theoretical investigation of 3,5-Difluorophenyl isocyanate.

Caption: Interrelationship of calculated properties for 3,5-Difluorophenyl isocyanate.

Conclusion: A Computationally-Guided Path to Innovation

Theoretical calculations on 3,5-Difluorophenyl isocyanate provide an indispensable toolkit for researchers in drug discovery and development. By leveraging the power of computational chemistry, scientists can gain a profound understanding of this versatile building block at the molecular level. This knowledge, in turn, facilitates the rational design of novel therapeutics with enhanced efficacy and safety profiles. The methodologies outlined in this guide offer a robust framework for initiating and conducting such theoretical investigations, ultimately paving the way for a more efficient and informed approach to pharmaceutical innovation.

References

• Gordiy, I., Lunkov, S. S., et al. (2024). From Humorous Post to Detailed Quantum-Chemical Study: Isocyanate Synthesis Revisited. ChemRxiv. [Link]

• ResearchGate. (n.d.). From Humorous Post to Detailed Quantum-Chemical Study: Isocyanate Synthesis Revisited | Request PDF. [Link]

• ResearchGate. (2016). Quantum-Chemical Study on the Reaction of Phenyl Isocyanate with Linear Methanol Associates. Addition at the C = N Bond. [Link]

• ChemRxiv. (2024). From Humorous Post to Detailed Quantum-Chemical Study: Isocyanate Synthesis Revisited. [Link]

• RSC Publishing. (n.d.). From a humorous post to a detailed quantum-chemical study: isocyanate synthesis revisited. [Link]

• Patsnap Eureka. (2025). Isocyanate Discovery: Pioneering New Material Constructs. [Link]

• PubChem. (n.d.). 3,5-Difluorophenyl isothiocyanate. [Link]

• MDPI. (2021). Computational Study of Catalytic Urethane Formation. [Link]

• Oakwood Chemical. (n.d.). 3,5-Difluorophenyl isocyanate. [Link]

• Chemdad. (n.d.). 3,5-DIFLUOROPHENYLISOCYANATE. [Link]

• Georganics. (n.d.). 3,5-Difluorophenyl isocyanate - High purity. [Link]

• Google Patents. (n.d.). Synthesis method of 3,5-dichloro-2,4-difluoronitrobenzene and pyrifluran.

• ResearchGate. (n.d.). Spectroscopic Properties, Conformation and Structure of Difluorothiophosphoryl Isocyanate in the Gaseous and Solid Phase. [Link]

• Frontiers. (2024). Integrative computational approaches for discovery and evaluation of lead compound for drug design. [Link]

• PubMed Central. (n.d.). Computational Methods in Drug Discovery. [Link]

• Beilstein Journals. (2016). Computational methods in drug discovery. [Link]

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• 3. US9782414B2 - Crystalline form of (S)-N-(5-((R)-2-(2,5-difluorophenyl)-pyrrolidin-1-yl)-pyrazolo[1,5-A]pyrimidin-3-yl)-3-hydroxypyrrolidine-1-carboxamide hydrogen sulfate - Google Patents [patents.google.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. WO2011060746A1 - Compound, certain novel forms thereof, pharmaceutical compositions thereof and methods for preparation and use - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

The Advent and Application of 3,5-Difluorophenyl Isocyanate: A Keystone Synthon in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Fluorination in Medicinal Chemistry

The introduction of fluorine atoms into bioactive molecules is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a compound's physicochemical and pharmacokinetic properties. The unique characteristics of fluorine, such as its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond, can profoundly influence a drug candidate's metabolic stability, lipophilicity, and binding affinity to its target protein. It is within this context that 3,5-Difluorophenyl isocyanate has emerged as a valuable and versatile building block, enabling the synthesis of a diverse array of complex molecules with significant therapeutic potential. This technical guide provides a comprehensive overview of the discovery, synthesis, and history of this important chemical entity.

Physicochemical Properties of 3,5-Difluorophenyl Isocyanate

A thorough understanding of a reagent's physical and chemical characteristics is paramount for its effective and safe utilization in synthesis. The key properties of 3,5-Difluorophenyl isocyanate are summarized in the table below.[1]

Property	Value
CAS Number	83594-83-6[1]
Molecular Formula	C₇H₃F₂NO[1]
Molecular Weight	155.10 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	159 °C[1]
Density	1.31 g/mL at 25 °C[1]
Refractive Index	n20/D 1.493[1]

A Historical Perspective and Synthesis Trajectory

While a singular, seminal publication detailing the initial "discovery" of 3,5-Difluorophenyl isocyanate is not readily apparent in a survey of contemporary chemical literature, its emergence can be understood within the broader context of the development of fluorinated aromatic compounds for agrochemical and pharmaceutical research. The primary synthetic routes to this isocyanate hinge on the availability of its precursor, 3,5-difluoroaniline.

Synthesis of the Precursor: 3,5-Difluoroaniline

The preparation of 3,5-difluoroaniline has been a subject of significant process chemistry research, with various patented methods aiming for efficient and scalable production. One notable approach involves a multi-step synthesis commencing from 2,4,5-trichloronitrobenzene. This process includes a halogen exchange reaction to introduce fluorine atoms, followed by a reduction of the nitro group to yield the desired aniline.[2]

Conversion to 3,5-Difluorophenyl Isocyanate

The transformation of 3,5-difluoroaniline to 3,5-Difluorophenyl isocyanate is typically achieved through phosgenation. This reaction involves treating the aniline with phosgene (COCl₂) or a phosgene equivalent, such as triphosgene, in an inert solvent. The reaction proceeds via the formation of a carbamoyl chloride intermediate, which subsequently eliminates hydrogen chloride to afford the isocyanate. Given the hazardous nature of phosgene, stringent safety protocols and specialized equipment are essential for this synthetic step.

Figure 1: General synthetic route to 3,5-Difluorophenyl isocyanate and its subsequent use.

Applications in Drug Discovery: A Focus on Kinase Inhibitors

The true value of 3,5-Difluorophenyl isocyanate lies in its utility as a reactive intermediate for the synthesis of complex pharmaceutical agents. The isocyanate functional group readily reacts with nucleophiles, such as amines and alcohols, to form urea and carbamate linkages, respectively. This reactivity has been extensively leveraged in the development of kinase inhibitors, a class of targeted therapeutics that has revolutionized cancer treatment.

Case Study: Synthesis of a Multi-Tyrosine Kinase Inhibitor

A significant application of 3,5-Difluorophenyl isocyanate is demonstrated in the synthesis of novel N1-(2-aryl-1,3-thiazolidin-4-one)-N3-aryl urea derivatives, which have shown promise as multi-tyrosine kinase inhibitors. In a key step of the synthesis, 3,5-Difluorophenyl isocyanate is reacted with an appropriate amine-containing scaffold to introduce the 3,5-difluorophenylurea moiety. This structural motif is often crucial for the compound's binding affinity and inhibitory activity against target kinases.

One such example is the synthesis of N1-(4-((7-(3-(4-ethylpiperazin-1-yl)propoxy)-6-methoxyquinolin-4-yl)oxy)-3,5-difluorophenyl)-N3-(2-(2,6-difluorophenyl)-4-oxothiazolidin-3-yl)urea.[3] The 3,5-difluorophenyl group in this molecule plays a critical role in its interaction with the kinase's active site, contributing to its potent inhibitory effects.

Experimental Protocol: Synthesis of a Diaryl Urea Kinase Inhibitor Intermediate

The following is a representative, generalized protocol for the synthesis of a diaryl urea derivative using 3,5-Difluorophenyl isocyanate, based on established chemical principles for urea formation.

Materials:

• 3,5-Difluoroaniline

• Triphosgene

• Toluene (anhydrous)

• Triethylamine

• Aromatic amine (e.g., 4-aminophenol derivative)

• Dichloromethane (anhydrous)

• Standard laboratory glassware and safety equipment

Procedure:

Step 1: In situ generation of 3,5-Difluorophenyl isocyanate

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), dissolve 3,5-difluoroaniline (1.0 eq) in anhydrous toluene.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of triphosgene (0.4 eq) in anhydrous toluene via the dropping funnel.

• After the addition is complete, slowly add triethylamine (2.2 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours. The formation of the isocyanate can be monitored by thin-layer chromatography (TLC) or infrared (IR) spectroscopy (disappearance of the N-H stretch of the aniline and appearance of the characteristic isocyanate stretch at ~2270 cm⁻¹).

Step 2: Urea Formation

• In a separate flask, dissolve the aromatic amine (1.0 eq) in anhydrous dichloromethane.

• Slowly add the in situ generated solution of 3,5-Difluorophenyl isocyanate to the solution of the aromatic amine at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by TLC.

• Upon completion, the reaction mixture may be concentrated under reduced pressure. The resulting crude product can be purified by recrystallization or column chromatography to yield the desired diaryl urea derivative.

Figure 2: Workflow for the two-step synthesis of a diaryl urea derivative.

Conclusion

3,5-Difluorophenyl isocyanate stands as a testament to the enabling power of fluorination in modern synthetic chemistry. While its specific "discovery" may be intertwined with the broader development of fluorinated building blocks, its impact on drug discovery is undeniable. Its ability to readily form the stable and versatile urea linkage has made it a valuable tool in the medicinal chemist's arsenal, particularly in the design and synthesis of targeted therapies like kinase inhibitors. As our understanding of disease biology continues to evolve, it is certain that this and other strategically fluorinated synthons will play an increasingly important role in the development of the next generation of medicines.

References

• Qi, B., et al. (2019). Discovery of N1-(4-((7-(3-(4-ethylpiperazin-1-yl)propoxy)-6-methoxyquinolin-4-yl)oxy)-3,5-difluorophenyl)-N3-(2-(2,6-difluorophenyl)-4-oxothiazolidin-3-yl)urea as a multi-tyrosine kinase inhibitor for drug-sensitive and drug-resistant cancers treatment. European Journal of Medicinal Chemistry, 163, 10-27.
• Miura, K., et al. (2014). The preclinical development of regorafenib for the treatment of colorectal cancer. Expert Opinion on Drug Discovery, 9(7), 835-846.

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• 3,5-Difluorophenyl isocyanate - High purity | EN - Georganics. (n.d.). Retrieved January 11, 2026, from [Link]

• BINIMETINIB, биниметиниб , بينيميتينيب , 美替尼 , ビニメチニブ | New Drug Approvals. (2018, August 26). Retrieved January 11, 2026, from [Link]

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• Three-step synthesis of regorafenib 30 starting from of... | Download Scientific Diagram - ResearchGate. (n.d.). Retrieved January 11, 2026, from [Link]

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• Regorafenib - Wikipedia. (n.d.). Retrieved January 11, 2026, from [Link]

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• Examples of difluoromethyl use in kinase inhibitors (4,5). - ResearchGate. (n.d.). Retrieved January 11, 2026, from [Link]

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• Benign synthesis of unsymmetrical arylurea derivatives using 3-substituted dioxazolones as isocyanate surrogates - ResearchGate. (n.d.). Retrieved January 11, 2026, from [Link]

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A Technical Guide to Unlocking the Potential of 3,5-Difluorophenyl Isocyanate: Emerging Research Frontiers

Foreword: Beyond a Simple Reagent – A Gateway to Innovation

In the landscape of chemical synthesis, certain building blocks transcend their role as mere reagents to become keystones for innovation. 3,5-Difluorophenyl isocyanate is one such molecule. Its architecture—a highly reactive isocyanate group appended to a strategically difluorinated aromatic ring—presents a unique confluence of electronic and steric properties. The potent electron-withdrawing nature of the two meta-positioned fluorine atoms dramatically influences the molecule's reactivity and imparts desirable characteristics to its derivatives, such as enhanced metabolic stability, modulated lipophilicity, and altered pKa.[1][2] These features have positioned fluorinated compounds at the forefront of modern drug discovery and materials science.[3][4]

This guide moves beyond a simple recitation of known reactions. As application scientists, our goal is to illuminate the causal relationships between molecular structure and potential function. We will dissect the core reactivity of 3,5-difluorophenyl isocyanate, ground its utility in established applications, and, most importantly, chart a course for future research. The protocols and workflows described herein are designed as self-validating systems, providing a robust framework for researchers, scientists, and drug development professionals to explore new chemical space with confidence.

Physicochemical Profile and Safety Imperatives

Before embarking on synthetic exploration, a thorough understanding of the reagent's properties and handling requirements is paramount.

Table 1: Physicochemical Properties of 3,5-Difluorophenyl Isocyanate

Property	Value	Source
CAS Number	83594-83-6	[5]
Molecular Formula	C₇H₃F₂NO	[6]
Molecular Weight	155.10 g/mol	[6]
Boiling Point	159 °C	[7]
Density	1.31 g/mL at 25 °C	[7]
Refractive Index	n20/D 1.493	[7]
Flash Point	54.44 °C (130.0 °F) - closed cup

Core Safety Directive: 3,5-Difluorophenyl isocyanate is classified as a flammable liquid and is acutely toxic if swallowed, inhaled, or in contact with skin.[5][8] It is a respiratory and skin sensitizer and causes serious eye irritation.[5] Crucially, it is highly reactive with water, alcohols, and amines.[5] All manipulations must be conducted under an inert atmosphere (e.g., nitrogen or argon) in a well-ventilated chemical fume hood, using personal protective equipment (PPE), including eye and face protection and appropriate gloves.[5][9] Store refrigerated and away from moisture and incompatible materials.[5]

The Reaction Core: Nucleophilic Addition

The primary and most exploited mode of reactivity for any isocyanate is the nucleophilic addition to its central carbonyl carbon. The electrophilicity of this carbon in 3,5-difluorophenyl isocyanate is significantly enhanced by the inductive effect of the two fluorine atoms, making reactions rapid and often high-yielding.

Caption: General mechanism of nucleophilic addition to isocyanates.

This fundamental reaction is the gateway to a vast array of derivatives. The reaction with primary or secondary amines yields substituted ureas, while alcohols produce carbamates, and thiols lead to thiocarbamates.[10][11] These motifs are prevalent in biologically active molecules and functional polymers.

Protocol 1: Synthesis of a 1-(3,5-Difluorophenyl)-3-Aryl Urea

This protocol provides a robust method for synthesizing a key pharmacophore, demonstrating the core reactivity of 3,5-difluorophenyl isocyanate.

Objective: To synthesize 1-(3,5-difluorophenyl)-3-(4-methoxyphenyl)urea.

Rationale: This reaction exemplifies the formation of a urea linkage, a critical hydrogen-bonding element in many enzyme inhibitors. The choice of anhydrous solvent is critical to prevent the competing hydrolysis of the isocyanate to form an unstable carbamic acid, which decomposes to 3,5-difluoroaniline and CO₂.[12]

Materials:

• 3,5-Difluorophenyl isocyanate (1.0 eq)

• 4-Methoxyaniline (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Magnetic stirrer and stir bar

• Round-bottom flask with septum

• Nitrogen or Argon line

• Syringes

Procedure:

• Vessel Preparation: Dry a 50 mL round-bottom flask in an oven and allow it to cool under a stream of dry nitrogen.

• Reagent 1: Add 4-methoxyaniline (e.g., 123 mg, 1.0 mmol) to the flask and dissolve it in 10 mL of anhydrous THF under a nitrogen atmosphere.

• Reagent 2: In a separate, dry vial, prepare a solution of 3,5-difluorophenyl isocyanate (e.g., 155 mg, 1.0 mmol) in 5 mL of anhydrous THF.

• Reaction: Using a syringe, add the 3,5-difluorophenyl isocyanate solution dropwise to the stirring solution of 4-methoxyaniline at room temperature over 5 minutes.

• Monitoring: The reaction is typically rapid. A white precipitate of the urea product often forms within minutes. Monitor the reaction by Thin Layer Chromatography (TLC) until the starting aniline is consumed (typically < 1 hour).

• Work-up: Upon completion, reduce the solvent volume in vacuo. Triturate the resulting solid with cold diethyl ether or hexane to remove any unreacted starting material.

• Isolation: Collect the solid product by vacuum filtration, wash with a small amount of cold solvent, and dry under high vacuum.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and Mass Spectrometry.

Potential Research Area 1: Next-Generation Enzyme Inhibitors

The 1,3-disubstituted urea moiety is a cornerstone of many kinase inhibitors, where it acts as a rigid hydrogen-bond donor-acceptor unit that anchors the molecule in the ATP-binding pocket. However, its utility is far from exhausted.

Hypothesis: The unique electronic signature and metabolic resilience conferred by the 3,5-difluorophenyl group can be leveraged to design potent and selective inhibitors for other enzyme classes, such as proteases and metabolic enzymes.

Proposed Research Workflow:

Caption: Workflow for discovering novel enzyme inhibitors.

• Rational Library Design: Synthesize a diverse library of ureas using Protocol 1 with a wide range of primary and secondary amines (aliphatic, heterocyclic, chiral). The goal is to probe different pockets and interactions within enzyme active sites.

• Broad-Spectrum Screening: Screen this library against panels of therapeutically relevant enzymes beyond kinases (e.g., caspases, matrix metalloproteinases (MMPs), fatty acid amide hydrolase (FAAH)).

• Hit-to-Lead Chemistry: For any identified "hits," a focused medicinal chemistry campaign can be initiated. This involves systematically modifying the non-difluorophenyl portion of the molecule to improve potency, selectivity, and pharmacokinetic properties. The fluorine atoms serve as a stable anchor point, often enhancing metabolic stability by blocking potential sites of oxidation.[2][13]

Potential Research Area 2: Fluorinated Heterocycles via Cycloaddition

While nucleophilic addition is its primary reactivity, the C=N double bond of the isocyanate group can participate as a dipolarophile in cycloaddition reactions. This avenue is significantly underexplored and offers a powerful strategy for constructing novel, three-dimensional fluorinated heterocycles.[14][15]

Hypothesis: 3,5-Difluorophenyl isocyanate can react with 1,3-dipoles, such as nitrones or azomethine ylides, in [3+2] cycloaddition reactions to afford unique five-membered heterocyclic scaffolds that are difficult to access through other means.

Proposed Reaction Scheme:

Caption: Proposed [3+2] cycloaddition to form fluorinated heterocycles.

Causality: The electron-deficient nature of the isocyanate, enhanced by the fluorine atoms, makes it a more reactive partner in these reactions, which are often governed by frontier molecular orbital interactions.[16][17] This approach directly incorporates the valuable difluorophenyl motif into a rigid, sp³-rich scaffold, a strategy known to improve the physicochemical properties of drug candidates.[14]

Protocol 2: Exploratory [3+2] Cycloaddition with a Nitrone

Objective: To investigate the feasibility of reacting 3,5-difluorophenyl isocyanate with C-phenyl-N-methylnitrone.

Rationale: This experiment serves as a proof-of-concept for the cycloaddition strategy. The reaction conditions, particularly temperature, are critical, as isocyanate dimerization or trimerization can occur at elevated temperatures. Lewis acid catalysis may be explored to accelerate the desired cycloaddition over these side reactions.[18]

Materials:

• 3,5-Difluorophenyl isocyanate (1.0 eq)

• C-phenyl-N-methylnitrone (1.1 eq)

• Anhydrous Toluene

• Sealed reaction vessel (e.g., microwave vial)

• Lewis acid catalyst (optional, e.g., Sc(OTf)₃, 10 mol%)

Procedure:

• Vessel Preparation: To a dry sealed reaction vessel under nitrogen, add C-phenyl-N-methylnitrone (e.g., 149 mg, 1.1 mmol) and dissolve in 5 mL of anhydrous toluene.

• Addition: Add 3,5-difluorophenyl isocyanate (155 mg, 1.0 mmol). If using a catalyst, add it at this stage.

• Reaction: Seal the vessel and heat to 80-110 °C with stirring. Monitor the reaction by LC-MS, looking for the formation of the product with the expected mass (M+H⁺ = 291.09).

• Work-up: Upon consumption of the limiting reagent, cool the reaction to room temperature and concentrate in vacuo.

• Purification & Characterization: Purify the residue by column chromatography on silica gel. Characterize the resulting product(s) extensively using NMR and mass spectrometry to confirm the heterocyclic structure and determine the regiochemistry of the addition.

Potential Research Area 3: Advanced Functional Polymers

Isocyanates are the foundational building blocks of polyurethanes and polyureas.[19][20] The incorporation of the 3,5-difluorophenyl moiety into a polymer backbone is a compelling strategy for creating materials with unique, tunable properties.

Hypothesis: Polyureas synthesized from 3,5-difluorophenyl isocyanate and appropriate diamine co-monomers will exhibit enhanced thermal stability, hydrophobicity, and potentially low dielectric constants compared to their non-fluorinated analogs.

Rationale: The high strength of the C-F bond can increase the thermal decomposition temperature of the polymer. The fluorine atoms will lower the surface energy, leading to hydrophobic or oleophobic materials. Furthermore, the polarity and low polarizability of the C-F bond can result in materials with low dielectric constants, which are desirable for microelectronics applications.

Table 2: Proposed Co-Monomers for Fluorinated Polyureas and Predicted Properties

Diamine Co-Monomer	Proposed Polymer Structure	Key Predicted Property	Potential Application
1,6-Hexanediamine	Aliphatic-Aromatic	Flexibility, Hydrophobicity	Hydrophobic Coatings
4,4'-Oxydianiline	Fully Aromatic	High Thermal Stability, Rigidity	High-Performance Films
Jeffamine® D-230	Polyether-based	Elastomeric, Low Tg	Flexible Sealants
Bis(4-aminophenyl) sulfone	Aromatic with Sulfone	High Tg, Chemical Resistance	Engineering Plastics

Research Plan:

• Polymerization: Conduct step-growth polymerization of 3,5-difluorophenyl isocyanate with the selected diamines in a high-boiling polar aprotic solvent like DMAc or NMP.

• Characterization: Determine the molecular weight and dispersity (Đ) via Gel Permeation Chromatography (GPC). Analyze thermal properties using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). Measure surface properties via contact angle goniometry.

• Property Evaluation: Fabricate films or coatings and perform application-specific testing (e.g., dielectric constant measurement, solvent resistance).

Conclusion

3,5-Difluorophenyl isocyanate is far more than a simple synthetic intermediate. It is a strategically designed building block whose full potential is yet to be realized. The predictable, high-yielding nature of its nucleophilic addition chemistry provides a reliable foundation for constructing molecules with immediate applications in medicinal chemistry. Concurrently, the underexplored avenues of cycloaddition chemistry and functional polymer synthesis present exciting frontiers for innovation. By understanding the fundamental principles of its reactivity and leveraging the unique attributes of its fluorine substitution, researchers can unlock new classes of enzyme inhibitors, novel heterocyclic scaffolds, and advanced materials. The research areas proposed in this guide offer a clear roadmap for these future explorations.

References

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• Hu, T., et al. (2015). Nucleophilic Difluoroalkylation of Isocyanates with Difluoromethyl 2‐Pyridyl Sulfone.
• Sigma-Aldrich.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET: 2,6-Difluorophenyl isocyanate.
• Sigma-Aldrich.
• Priya, A., et al. (2025). Fluorine in drug discovery: Role, design and case studies. World Journal of Pharmaceutical Research.
• Al-Blewi, F. F., et al. (n.d.). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI.
• Google Patents. (n.d.). Synthesis method of 3,5-dichloro-2,4-difluoronitrobenzene and pyrifluran.
• CymitQuimica. (2024). Safety Data Sheet: 3-(3,5-Difluorophenyl)isoxazol-5-amine.
• Melnykov, K. P. (2024). Fluorinated building blocks in drug design: new pathways and targets. RSC Medicinal Chemistry.
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• ResearchGate. (n.d.).
• De Nys, H., et al. (2023).
• Li, Y., et al. (n.d.). Effects of Isocyanate Structure on the Properties of Polyurethane: Synthesis, Performance, and Self-Healing Characteristics. MDPI.
• Pace, V., et al. (n.d.).
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• Tawiah, A., et al. (2025). Computational exploration of the (3 + 2) cycloaddition reactions of 3,5-bis-(arylidene)
• Google Patents. (n.d.).
• RWTH Publications. (n.d.). Isocyanate-free Synthesis of (Functional) Polyureas, Polyurethanes, and Urethane-containing Copolymers.
• ResearchGate. (n.d.).

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Protocols & Analytical Methods

3,5-Difluorophenyl isocyanate as a derivatization reagent for HPLC

An In-Depth Technical Guide to HPLC Analysis Following Pre-Column Derivatization with 3,5-Difluorophenyl Isocyanate

Authored by: A Senior Application Scientist

Introduction: Overcoming Analytical Challenges in HPLC

In the realm of High-Performance Liquid Chromatography (HPLC), the direct analysis of certain compounds presents significant challenges. Analytes that lack a strong ultraviolet (UV) chromophore, exhibit poor retention on conventional stationary phases, or are present at trace levels often yield inadequate sensitivity and resolution. Pre-column derivatization is a powerful strategy to overcome these limitations.[1][2] By chemically modifying the analyte before chromatographic separation, we can introduce a tag that enhances its detectability and improves its chromatographic behavior.

This guide focuses on the application of 3,5-Difluorophenyl isocyanate (DFPI) as a versatile and highly effective pre-column derivatization reagent. DFPI is particularly valuable for the analysis of compounds containing primary and secondary amine or hydroxyl functional groups. The isocyanate moiety (-N=C=O) is highly reactive toward these nucleophilic groups, while the difluorophenyl ring provides a potent chromophore for UV detection and favorably alters the polarity of the analyte for reversed-phase chromatography.

Mechanism of Derivatization: The Chemistry of DFPI

The efficacy of 3,5-difluorophenyl isocyanate as a derivatization reagent is rooted in the fundamental principles of nucleophilic addition. The isocyanate group is characterized by an electrophilic carbon atom, making it a prime target for nucleophiles such as the lone pair of electrons on the nitrogen of an amine or the oxygen of an alcohol.[3]

The reaction proceeds as follows:

• For Primary and Secondary Amines: The amine attacks the carbonyl carbon of the isocyanate, leading to the formation of a highly stable urea derivative. This reaction is typically very rapid and can be carried out under mild conditions.[4][5]

• For Alcohols: The alcohol attacks the isocyanate in a similar fashion to form a stable carbamate (urethane) derivative.[6][7] This reaction is generally slower than the reaction with amines and may require a catalyst (e.g., a tertiary amine) and/or gentle heating to proceed to completion.[8]

The two fluorine atoms on the phenyl ring play a crucial role. As strong electron-withdrawing groups, they increase the partial positive charge on the isocyanate's carbonyl carbon, enhancing its electrophilicity and thus accelerating the rate of the derivatization reaction.[6]

Caption: Nucleophilic addition of an analyte to DFPI.

Core Advantages of the DFPI Derivatization Strategy

The use of 3,5-difluorophenyl isocyanate offers several distinct advantages for HPLC analysis:

• Enhanced UV Sensitivity: The difluorophenyl group is a strong chromophore, significantly increasing the molar absorptivity of the resulting derivative. This allows for the detection of analytes at much lower concentrations than would be possible in their native state.

• Improved Chromatographic Resolution: The addition of the hydrophobic phenyl group increases the retention of polar analytes on reversed-phase columns (e.g., C18, C8), moving them away from the solvent front and improving separation from other matrix components.

• High Reaction Efficiency: The derivatization reaction is typically fast, quantitative, and proceeds under mild conditions, minimizing sample degradation and simplifying the workflow.[9]

• Formation of Stable Products: The resulting urea and carbamate derivatives are chemically robust, ensuring they do not degrade during sample workup or chromatographic analysis.

• Broad Applicability: The reagent is effective for a wide range of molecules containing primary or secondary amines and hydroxyl groups, making it a versatile tool in pharmaceutical, environmental, and biological analysis.

Experimental Protocols and Methodologies

General Protocol for Derivatization with DFPI

This protocol provides a general framework for the derivatization of analytes containing amine or hydroxyl groups. Note: Optimization of reagent concentration, reaction time, and temperature is crucial for each specific analyte and sample matrix.

1. Materials and Reagents:

• 3,5-Difluorophenyl isocyanate (DFPI), 97% or higher purity

• Anhydrous, HPLC-grade aprotic solvent (e.g., acetonitrile, dichloromethane, tetrahydrofuran)

• Analyte standard or prepared sample

• (For alcohols) Catalyst: Anhydrous triethylamine (TEA) or 4-dimethylaminopyridine (DMAP)

• Quenching Reagent: A solution of a primary amine (e.g., butylamine) or an alcohol (e.g., methanol) in the reaction solvent.

• HPLC-grade mobile phase solvents (e.g., acetonitrile, methanol, water)

• Volumetric flasks, vials with PTFE-lined caps, micropipettes

2. Derivatization Workflow:

Caption: General workflow for pre-column derivatization.

3. Step-by-Step Procedure:

• Preparation: Prepare a stock solution of the analyte standard or sample in an anhydrous aprotic solvent (e.g., 1 mg/mL in acetonitrile). Prepare a separate solution of DFPI in the same solvent (e.g., 5-10 mg/mL). Due to the moisture sensitivity of DFPI, all solvents must be anhydrous, and solutions should be prepared fresh.

• Reaction: In a clean, dry vial, combine a known volume of the analyte solution with a molar excess (typically 5 to 50-fold) of the DFPI solution. If derivatizing an alcohol, add a small amount of catalyst (e.g., TEA at a 1.1 molar equivalent to the analyte).

• Incubation: Cap the vial tightly and vortex briefly. Allow the reaction to proceed at room temperature or with gentle heating (e.g., 40-60°C) for 15-60 minutes. The optimal time and temperature should be determined experimentally.

• Quenching: After the incubation period, add a quenching reagent to react with any unreacted DFPI. This prevents the excess reagent from interfering with the chromatography or reacting with other components. Allow the quenching reaction to proceed for 5-10 minutes.

• Final Preparation: Dilute the reaction mixture with the initial mobile phase to an appropriate concentration for HPLC analysis. Filter the sample through a 0.45 µm syringe filter if necessary before injecting it into the HPLC system.

Application Example: Analysis of Aliphatic Amines

This section details a more specific application for the quantitative analysis of two short-chain aliphatic amines.

Parameter	Condition
Analytes	Hexylamine, Octylamine
Sample Solvent	Anhydrous Acetonitrile
DFPI Concentration	10 mg/mL in Acetonitrile
Analyte:Reagent Ratio	1:20 (molar ratio)
Reaction Temperature	25°C (Room Temperature)
Reaction Time	20 minutes
Quenching Reagent	50 µL of 10 mg/mL Butylamine in Acetonitrile
Final Dilution Solvent	Acetonitrile/Water (50:50, v/v)

Table 1: Optimized Derivatization Conditions for Aliphatic Amines.

Parameter	Condition
HPLC System	Standard HPLC with UV Detector
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	60% B to 95% B over 15 min
Flow Rate	1.0 mL/min
Column Temperature	35°C
Injection Volume	10 µL
Detection Wavelength	254 nm

Table 2: HPLC Conditions for the Analysis of DFPI-Derivatized Amines.

Key Technical Considerations and Troubleshooting

• Moisture Sensitivity: 3,5-Difluorophenyl isocyanate is highly reactive with water, which leads to its degradation.[3] Always use anhydrous solvents and store the reagent in a desiccator under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Purity: Use high-purity DFPI to avoid introducing interfering peaks into the chromatogram.

• Optimizing Molar Excess: A sufficient molar excess of DFPI is needed to drive the reaction to completion. However, an extremely large excess can lead to interfering peaks from the quenched reagent. This should be optimized during method development.

• Matrix Interferences: Complex sample matrices may contain other nucleophilic compounds that can compete for the derivatization reagent. A sample cleanup step, such as Solid-Phase Extraction (SPE), may be necessary prior to derivatization to remove these interferences.[10]

• Derivative Stability: While the derivatives are generally stable, their stability in the final diluted sample solution should be assessed, especially if samples are to be stored in an autosampler for an extended period.

References

• Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids. PubMed Central.[Link]

• Development and Validation of HPLC Method for Simultaneous Determination of Three Constituent in 4-FDC Tablet by Pre-Column Derivatization. ResearchGate.[Link]

• Analysis of Isocyanates Liquid Chromatography - Diode Array/MSD. EPA.[Link]

• Development of a novel derivatization reagent for the sampling and analysis of total isocyanate group in air and comparison of its performance with that of several established reagents. PubMed.[Link]

• Comparing derivatization reagents for quantitative LC–MS/MS analysis of a variety of vitamin D metabolites. PubMed Central.[Link]

• 3,5-Difluorophenyl isocyanate. Oakwood Chemical.[Link]

• A Pre-Column Derivatization Method for the HPLC-FLD Determination of Dimethyl and Diethyl Amine in Pharmaceuticals. MDPI.[Link]

• Isocyanate derivatizing agent and methods of production and use.

• 3,5-Difluorophenyl isocyanate - High purity. Georganics.[Link]

• An Improved Protocol for the Analysis of Alcohols by Direct Analysis in Real Time Mass Spectrometry. American Laboratory.[Link]

• Enhancing Thin Layer Chromatography (TLC) Capabilities with New Derivatization Reagents. Labinsights.[Link]

• The Alcoholysis Reaction of Isocyanates Giving Urethanes: Evidence for a Multimolecular Mechanism. ACS Publications.[Link]

• p-Toluenesulfonyl isocyanate as a novel derivatization reagent to enhance the electrospray ionization and its application in the determination of two stereo isomers of 3-hydroxyl-7-methyl-norethynodrel in plasma. PubMed.[Link]

• Mechanism of Isocyanate Reactions with Ethanol. ResearchGate.[Link]

• Solvent Effects on the UV-Visible Absorption Spectra of Some New 3-Methyl-5-(Phenylamino)-4-((4-Phenylazo). ResearchGate.[Link]

• General blocking reaction of the isocyanate groups and HPLC chromatograms of thermolysis mixtures of isopropyl-carbamate. ResearchGate.[Link]

• Isocyanates and Amines - Sampling and Analytical Procedures. DiVA portal.[Link]

• Reaction of isocyanates with alcohols. ResearchGate.[Link]

• Kinetics and Mechanism of the reaction between Phenyl Isocyanate and Aniline in Benzene and Chlorobenzene. AUB ScholarWorks.[Link]

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Application Note: Synthesis of Carbamates using 3,5-Difluorophenyl Isocyanate and Alcohols

Introduction: The Strategic Importance of 3,5-Difluorophenyl Carbamates in Modern Drug Discovery

Carbamate moieties are integral components in a multitude of approved therapeutic agents, valued for their chemical stability and their role as peptide bond surrogates in medicinal chemistry.[1][2][3][4] Their unique structural features, which can be described as a hybrid of an amide and an ester, allow them to participate in hydrogen bonding and modulate interactions with biological targets.[3] The introduction of fluorine atoms into drug candidates often enhances metabolic stability, binding affinity, and lipophilicity, thereby improving pharmacokinetic profiles. Consequently, 3,5-difluorophenyl carbamates represent a class of compounds with significant potential for the development of novel therapeutics, particularly in the design of enzyme inhibitors and receptor modulators.[5]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of carbamates derived from 3,5-difluorophenyl isocyanate and various alcohols. We will delve into the reaction mechanism, provide detailed experimental protocols, and offer insights into potential challenges and troubleshooting strategies.

Reaction Mechanism: Nucleophilic Addition to the Isocyanate Moiety

The formation of a carbamate from an isocyanate and an alcohol proceeds via a nucleophilic addition reaction. The carbon atom of the isocyanate group (-N=C=O) is highly electrophilic due to the electron-withdrawing effects of the adjacent nitrogen and oxygen atoms. The lone pair of electrons on the oxygen atom of the alcohol acts as a nucleophile, attacking the electrophilic carbon. This is followed by proton transfer to the nitrogen atom, resulting in the formation of the carbamate linkage.[1][6]

The reaction can be catalyzed by both acids and bases. In many laboratory settings, tertiary amines or organometallic compounds, such as dibutyltin dilaurate (DBTDL), are employed to accelerate the reaction.[7][8][9][10] Tertiary amine catalysts are thought to function by activating the alcohol through hydrogen bonding, making it a more potent nucleophile.[7][9]

Reaction Pathway:

Caption: General mechanism of carbamate formation.

Experimental Protocols

General Considerations and Safety Precautions

Isocyanates, including 3,5-difluorophenyl isocyanate, are toxic, potent lachrymators, and respiratory irritants.[11][12] They are also highly reactive towards moisture.[13] All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn.[11][12][13][14] Reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents to prevent unwanted side reactions with water, which would lead to the formation of an unstable carbamic acid that decomposes to an amine and carbon dioxide.[8]

Protocol 1: General Synthesis of a 3,5-Difluorophenyl Carbamate

This protocol describes a general procedure for the reaction of 3,5-difluorophenyl isocyanate with a primary or secondary alcohol.

Materials:

• 3,5-Difluorophenyl isocyanate

• Alcohol of interest (e.g., benzyl alcohol, isopropanol)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Tertiary amine catalyst (e.g., triethylamine or DABCO), optional

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Hexanes and ethyl acetate for chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the alcohol (1.0 eq).

• Solvent Addition: Dissolve the alcohol in a minimal amount of anhydrous DCM or THF.

• Reactant Addition: Slowly add 3,5-difluorophenyl isocyanate (1.05 eq) to the stirred solution at room temperature. For less reactive alcohols, the addition of a catalytic amount of a tertiary amine (e.g., 0.1 eq of triethylamine) may be beneficial.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[15] The disappearance of the starting alcohol and the appearance of a new, typically less polar, product spot indicates reaction progression.

• Work-up: Once the reaction is complete, quench any remaining isocyanate by adding a small amount of methanol. Concentrate the reaction mixture under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexanes and ethyl acetate).[15] The insolubility of some carbamate products in non-polar solvents like hexane can also be exploited for purification by crystallization.[16]

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Data Presentation: Representative Reaction Conditions

Alcohol Type	Catalyst	Solvent	Reaction Time (Typical)	Notes
Primary (e.g., Ethanol)	None or catalytic amine	DCM/THF	1-4 hours	Reaction is generally fast.
Secondary (e.g., Isopropanol)	Catalytic amine recommended	DCM/THF	4-12 hours	Reaction is slower than with primary alcohols due to steric hindrance.
Tertiary (e.g., tert-Butanol)	More forcing conditions/stronger catalyst may be needed	Toluene, heat	12-24 hours	Reaction is significantly slower and may require elevated temperatures.

Experimental Workflow:

Caption: Step-by-step experimental workflow.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Slow or Incomplete Reaction	- Insufficiently reactive alcohol (e.g., secondary or tertiary).- Low reaction temperature.- Moisture in the reaction.	- Add a catalyst (e.g., triethylamine, DABCO, or DBTDL).- Gently heat the reaction mixture.- Ensure all glassware is flame-dried and solvents are anhydrous.
Formation of Side Products	- Reaction with water to form a urea by-product.- Trimerization of the isocyanate to form an isocyanurate.	- Strictly maintain anhydrous conditions.- Use a slight excess of the alcohol to ensure all isocyanate is consumed.
Difficult Purification	- Product co-elutes with starting material or by-products.- Product is an oil and difficult to crystallize.	- Optimize the chromatography eluent system.- Attempt crystallization from a different solvent system (e.g., hexane/ethyl acetate, ether/pentane).

Conclusion

The synthesis of 3,5-difluorophenyl carbamates from the corresponding isocyanate and a range of alcohols is a robust and versatile reaction that provides access to a class of compounds with high potential in drug discovery. By understanding the underlying mechanism and adhering to the detailed protocols and safety precautions outlined in this application note, researchers can efficiently synthesize these valuable molecules for further biological evaluation.

References

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• The chemistry of polyurethanes - Lawrence Industries.
• Synthesis of carbamates by carbamoylation - Organic Chemistry Portal.
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• Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).
• SAFETY DATA SHEET - Fisher Scientific.
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• 3-Fluorophenyl isocyanate - Apollo Scientific. (2023, July 3).
• polyurethane amine catalyst synergistic co-catalyst role in case applications review. (2025, May 8).
• Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study - PMC - PubMed Central. (2019, September 22).
• Application Notes and Protocols for the Analytical Detection of Carbamic Acid - Benchchem.
• SAFETY DATA SHEET - Fisher Scientific. (2009, October 19).
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• A safe alternative synthesis of primary carbamates from alcohols; in vitro and in silico assessments as an alternative acetylcholinesterase inhibitors - PubMed. (2022, October 12).
• Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System - PMC - NIH. (2018, September 29).
• Isocyanate-based multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04152F. (2024, December 12).
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• Chromatographic Analysis of Insecticidal Carbamates | Jo A. Engebretso.
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• Analysis and measurement of carbamate, carbonate and bicarbonate in carbonated aqueous ammonia solution | Request PDF - ResearchGate. (2025, August 9).
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• Organic Carbamates in Drug Design and Medicinal Chemistry - PMC - PubMed Central.
• Application of organic carbamates in drug design. Part 1: Anticancer agents - Recent reports. (2025, August 7).
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• Organic Carbamates in Drug Design and Medicinal Chemistry - ACS Publications. (2015, January 7).
• Design, Synthesis, and Biological Evaluation of 4,4'-Difluorobenzhydrol Carbamates as Selective M 1 Antagonists - MDPI.
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Application Notes &amp; Protocols: The Strategic Use of 3,5-Difluorophenyl Isocyanate in Medicinal Chemistry

Abstract

This document provides a detailed guide for researchers, medicinal chemists, and drug development professionals on the application of 3,5-difluorophenyl isocyanate. We will explore the strategic rationale for incorporating the 3,5-difluorophenyl urea motif into drug candidates, with a focus on its impact on metabolic stability, target engagement, and overall pharmacological profile. This guide includes detailed, field-tested protocols for the synthesis of diaryl ureas, safety considerations for handling isocyanates, and a discussion of its application in the development of kinase inhibitors and other therapeutic agents.

Introduction: The Strategic Value of the 3,5-Difluorophenyl Moiety

In modern drug discovery, the strategic incorporation of fluorine atoms into small molecules is a cornerstone of lead optimization.[1][2] Fluorine's unique properties—high electronegativity, small atomic radius, and the strength of the C-F bond—allow for the fine-tuning of a drug candidate's physicochemical and pharmacokinetic properties.[1] The 3,5-difluorophenyl group, in particular, offers a distinct substitution pattern that medicinal chemists leverage for several key advantages:

• Metabolic Stability: The C-F bond is significantly stronger than a C-H bond, making it resistant to metabolic oxidation by cytochrome P450 enzymes. Placing fluorine atoms at the meta positions, as in the 3,5-difluoro arrangement, can effectively block sites of potential aromatic hydroxylation, thereby increasing the compound's metabolic half-life.[1]

• Modulation of Lipophilicity and pKa: Fluorine substitution increases the lipophilicity of the aromatic ring, which can enhance membrane permeability and cell uptake.[1][3] Furthermore, the strong electron-withdrawing nature of the two fluorine atoms can modulate the acidity or basicity of nearby functional groups, influencing target binding and solubility.

• Enhanced Target Engagement: The 3,5-difluoro substitution pattern creates a unique electronic environment on the phenyl ring. The fluorine atoms can participate in favorable orthogonal multipolar interactions (e.g., with backbone amides) or act as hydrogen bond acceptors within a protein's active site, leading to improved binding affinity and selectivity.[4][5]

The isocyanate functional group (-N=C=O) is a highly reactive electrophile that serves as an efficient chemical handle for covalently linking the 3,5-difluorophenyl motif to a target molecule, most commonly via reaction with a primary or secondary amine to form a highly stable diaryl urea linkage.[6] This urea functional group is a privileged scaffold in medicinal chemistry, acting as a rigid and effective hydrogen bond donor and acceptor, critical for anchoring a drug to its biological target.[6]

Core Application: Synthesis of Kinase Inhibitors

A prominent application of substituted phenyl isocyanates is in the synthesis of multikinase inhibitors for oncology. Many of these inhibitors feature a diaryl urea core. The FDA-approved drug Sorafenib, for example, is a diaryl urea that inhibits several tyrosine protein kinases involved in tumor progression and angiogenesis.[7][8][9]

The general structure of Sorafenib and its analogues involves a central urea moiety connecting a heterocyclic system to a substituted phenyl ring. The nature of the substitution on the phenyl ring is critical for kinase inhibitory activity and selectivity.

Caption: Core scaffold of diaryl urea kinase inhibitors.

Medicinal chemists frequently synthesize analogues of drugs like Sorafenib to improve their properties.[10][11] This involves replacing the original 4-chloro-3-(trifluoromethyl)phenyl isocyanate with other isocyanates, such as 3,5-difluorophenyl isocyanate, to conduct Structure-Activity Relationship (SAR) studies.[10][11] By comparing the biological activity of the resulting analogues, researchers can determine the optimal electronic and steric profile for the phenyl ring to maximize potency and selectivity while minimizing off-target effects.

Table 1: Physicochemical Properties of 3,5-Difluorophenyl Isocyanate

Property	Value	Reference
CAS Number	83594-83-6	[12]
Molecular Formula	C₇H₃F₂NO	[12]
Molecular Weight	155.10 g/mol	[12]
Boiling Point	159 °C
Density	1.31 g/mL at 25 °C
Refractive Index	n20/D 1.493

Experimental Protocols

General Protocol for the Synthesis of a Diaryl Urea

This protocol describes a general, robust method for the reaction of 3,5-difluorophenyl isocyanate with a primary or secondary aromatic amine to yield the corresponding N,N'-disubstituted urea.

Materials and Reagents:

• Aromatic amine (1.0 eq)

• 3,5-Difluorophenyl isocyanate (1.0 - 1.1 eq)

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), Acetone, or N,N-Dimethylformamide (DMF))

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or Argon gas inlet (optional, but recommended)

• TLC plates (e.g., silica gel 60 F₂₅₄)

• Standard laboratory glassware for workup and purification

Workflow Diagram:

Caption: Standard workflow for synthesis and purification.

Step-by-Step Methodology:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the starting amine (e.g., 1.0 mmol) in a suitable anhydrous solvent (5-10 mL). If the amine is a hydrochloride salt, a non-nucleophilic base like triethylamine (TEA) may be required to liberate the free amine.

• Reagent Addition: To the stirred solution at room temperature, add 3,5-difluorophenyl isocyanate (1.0-1.1 eq) either neat (if liquid) or as a solution in the same anhydrous solvent. The addition should be done carefully. For highly reactive amines, cooling the reaction mixture in an ice bath may be beneficial to control the exotherm.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The reaction is typically rapid, often completing within a few hours.[8][13] Progress can be monitored by Thin-Layer Chromatography (TLC), observing the consumption of the starting amine.

• Product Isolation:

  • If the product precipitates: Many diaryl ureas are poorly soluble in common organic solvents and will precipitate from the reaction mixture upon formation. In this case, collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold solvent to remove any unreacted starting materials and dry under vacuum. This often yields a product of high purity.[13]

  • If the product remains in solution: Concentrate the reaction mixture under reduced pressure. The resulting residue can then be purified by either recrystallization from a suitable solvent system (e.g., ethanol, ethyl acetate/hexanes) or by silica gel column chromatography.

• Characterization: Confirm the identity and purity of the final product using standard analytical techniques:

  • ¹H and ¹⁹F NMR: To confirm the structure and the presence of the difluorophenyl group.

  • Mass Spectrometry (MS): To verify the molecular weight of the product.

  • Infrared (IR) Spectroscopy: To identify the characteristic urea carbonyl stretch (typically ~1630-1690 cm⁻¹).

Safety and Handling of Isocyanates

CAUTION: 3,5-Difluorophenyl isocyanate is a hazardous chemical and must be handled with appropriate precautions.

• Toxicity: Isocyanates are toxic upon inhalation, ingestion, and dermal contact. They are potent respiratory sensitizers, and repeated exposure can lead to asthma-like symptoms.[14]

• Handling: Always handle 3,5-difluorophenyl isocyanate in a well-ventilated chemical fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and nitrile gloves.

• Moisture Sensitivity: Isocyanates react with water to form an unstable carbamic acid, which decomposes to an amine and carbon dioxide. This can lead to pressure buildup in sealed containers. Always store isocyanates in a tightly sealed container under an inert atmosphere (e.g., nitrogen) and in a cool, dry place.

• Disposal: Quench excess or waste isocyanate by slowly adding it to a solution of a high-boiling point alcohol (like isopropanol) and a base (like aqueous ammonia) to form the corresponding carbamate or urea, which can then be disposed of according to institutional guidelines.

Structure-Activity Relationship (SAR) Insights

The true utility of 3,5-difluorophenyl isocyanate is revealed in SAR studies, where its effects can be directly compared to other substituted isocyanates.

Caption: Logic flow for SAR exploration using isocyanates.

Table 2: Illustrative SAR Data for Kinase Inhibitors

The following table presents hypothetical, yet representative, data illustrating how changes in the phenyl isocyanate substitution pattern can impact biological activity against a target kinase.

Isocyanate Used in Synthesis	Resulting Phenyl Moiety	Target Kinase IC₅₀ (nM)	Off-Target Kinase IC₅₀ (nM)
4-Chloro-3-(trifluoromethyl)phenyl isocyanate	4-Chloro-3-(trifluoromethyl)phenyl	10	150
3,5-Difluorophenyl isocyanate	3,5-Difluorophenyl	15	>1000
Phenyl isocyanate	Phenyl	500	800
3,5-Dimethylphenyl isocyanate	3,5-Dimethylphenyl	250	600

This data is illustrative and intended for educational purposes.

In this example, while the 3,5-difluoro analogue is slightly less potent against the primary target than the chloro-trifluoromethyl analogue, its key advantage is a vastly improved selectivity profile (a >65-fold selectivity window compared to ~15-fold). This type of data is invaluable for guiding a drug discovery program towards candidates with a better therapeutic window and potentially fewer side effects.

Conclusion

3,5-Difluorophenyl isocyanate is a powerful and versatile building block in medicinal chemistry. Its primary utility lies in the facile synthesis of diaryl ureas, a key pharmacophore in numerous therapeutic agents, particularly kinase inhibitors. The strategic placement of two fluorine atoms at the meta positions of the phenyl ring provides a unique tool for medicinal chemists to enhance metabolic stability, modulate physicochemical properties, and improve target binding affinity and selectivity. The straightforward protocols for its use, combined with its significant impact on drug-like properties, ensure that 3,5-difluorophenyl isocyanate will remain a highly valuable reagent in the design and development of novel therapeutics.

References

• Design, synthesis, and bioactivity evaluation of antitumor sorafenib analogues. (2018). RSC Advances.
• New Sorafenib Derivatives: Synthesis, Antiproliferative Activity Against Tumour Cell Lines and Antimetabolic Evaluation. (n.d.).
• Synthesis, characterization, and antiproliferative evaluation of novel sorafenib analogs for the treatment of hepatocellular carcinoma. (n.d.).
• New Sorafenib Derivatives: Synthesis, Antiproliferative Activity Against Tumour Cell Lines and Antimetabolic Evaluation. (n.d.).
• Synthesis and Properties of 1,3-Disubstituted Ureas and Their Isosteric Analogs Containing Polycyclic Fragments. (n.d.).
• 3,5-Difluorophenyl isothiocyanate | C7H3F2NS | CID 2758332. (n.d.). PubChem.
• Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. (n.d.). Asian Journal of Chemistry.
• 3,5-Difluorophenyl isocyanate 97 83594-83-6. (n.d.). Sigma-Aldrich.
• 3,5-Difluorophenyl isocyanate | CAS 83594-83-6. (n.d.). Santa Cruz Biotechnology.
• Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. (n.d.).
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• Fluorinated building blocks in drug design: new pathways and targets. (n.d.).
• A Review of the Structure—Activity Relationship of Natural and Synthetic Antimetastatic Compounds. (n.d.).
• Chemical and pharmacological properties of diflunisal. (1983). Pharmacotherapy.
• Design Principles and Applications of Fluorescent Kinase Inhibitors for Simultaneous Cancer Bioimaging and Therapy. (2024). PubMed Central.

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preparation of fluorinated bioactive compounds with 3,5-Difluorophenyl isocyanate

Application Note & Protocol Guide

Topic: Strategic Incorporation of the 3,5-Difluorophenyl Moiety into Bioactive Compounds via 3,5-Difluorophenyl Isocyanate

Audience: Researchers, scientists, and drug development professionals.

Abstract

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate key pharmacological properties such as metabolic stability, lipophilicity, and binding affinity.[1][2][3] The 3,5-difluorophenyl group, in particular, provides a unique combination of electronic and steric properties that can be exploited to enhance drug-target interactions. This application note provides a comprehensive guide for researchers on the use of 3,5-difluorophenyl isocyanate as a versatile precursor for the synthesis of fluorinated bioactive compounds. We present detailed, field-proven protocols for the preparation of N,N'-disubstituted ureas and carbamates, key functional groups prevalent in a wide array of therapeutic agents. The causality behind experimental choices, critical safety and handling procedures, and methods for characterization are thoroughly discussed to ensure reproducible and reliable outcomes in a research setting.

Scientific Background: The Fluorine Advantage in Drug Design

The substitution of hydrogen with fluorine, the most electronegative element, can induce profound changes in a molecule's physicochemical profile.

• Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong (bond energy ~116 kcal/mol), making it resistant to metabolic cleavage by cytochrome P450 enzymes. This often blocks sites of metabolic oxidation, thereby increasing the half-life and bioavailability of a drug candidate.[2][4]

• Modulation of pKa: The strong electron-withdrawing nature of fluorine can significantly lower the pKa of nearby acidic or basic centers, altering the ionization state of a molecule at physiological pH and impacting its solubility, permeability, and target engagement.

• Enhanced Binding Affinity: Fluorine can participate in favorable non-covalent interactions, including hydrogen bonds, dipole-dipole, and multipolar interactions with protein targets, leading to enhanced binding affinity and potency.

• Lipophilicity and Permeability: While a single fluorine atom has a minimal steric footprint (van der Waals radius of 1.47 Å vs. 1.20 Å for hydrogen), its introduction can increase the lipophilicity of a molecule, which can improve its ability to cross cellular membranes.[2]

The 3,5-difluorophenyl moiety is a particularly valuable building block. The symmetrical substitution pattern results in a strong dipole moment and alters the electronic distribution of the aromatic ring, influencing its interactions with biological targets. This scaffold is found in numerous bioactive compounds, including inhibitors of chitin synthesis and other therapeutic candidates.[5][6][7]

3,5-Difluorophenyl Isocyanate (DFPI) serves as a highly efficient synthon for introducing this privileged moiety. The isocyanate group (-N=C=O) is a potent electrophile that reacts readily with a wide range of nucleophiles, most notably amines and alcohols, to form stable urea and carbamate linkages, respectively.[8][9]

Core Chemical Transformations

The primary utility of 3,5-difluorophenyl isocyanate in synthesizing bioactive compounds lies in its reaction with nucleophiles to form stable covalent bonds. The two most prominent applications are the formation of ureas and carbamates.

Caption: Core reactions of 3,5-Difluorophenyl Isocyanate.

Application & Protocol 1: Synthesis of Bioactive N,N'-Disubstituted Ureas

The urea functional group is a critical pharmacophore in numerous FDA-approved drugs, particularly kinase inhibitors like Sorafenib, due to its ability to act as a rigid hydrogen bond donor-acceptor unit.[10][11] The reaction of an isocyanate with a primary or secondary amine is typically rapid, exothermic, and does not require a catalyst, proceeding cleanly at room temperature.[8][9]

General Protocol: Amine Acylation

This protocol describes a general procedure for the synthesis of N-aryl-N'-alkyl/aryl ureas.

Rationale: The reaction proceeds via nucleophilic attack of the amine nitrogen onto the electrophilic carbonyl carbon of the isocyanate. The reaction is often quantitative and purification is straightforward, typically involving simple filtration if the product precipitates, or extraction followed by recrystallization or chromatography. Anhydrous solvents are crucial as isocyanates react with water to form an unstable carbamic acid, which decomposes to the corresponding aniline and CO2, leading to undesired symmetric urea byproducts.[12][13]

Materials:

• 3,5-Difluorophenyl Isocyanate (DFPI)

• Amine of interest (1.0 equivalent)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Dimethylformamide (DMF))

• Inert gas supply (Nitrogen or Argon)

• Standard laboratory glassware, magnetic stirrer

Step-by-Step Methodology:

• Preparation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere, dissolve the amine (1.0 eq.) in the chosen anhydrous solvent (approx. 0.1-0.5 M concentration).

• Reagent Addition: While stirring at room temperature (or 0 °C for highly exothermic reactions), add a solution of 3,5-difluorophenyl isocyanate (1.0-1.05 eq.) in the same anhydrous solvent dropwise over 5-10 minutes.

• Reaction: Allow the reaction mixture to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is fully consumed (typically 0.5-4 hours). The disappearance of the isocyanate can also be monitored by IR spectroscopy (disappearance of the strong -NCO stretch around 2250-2275 cm⁻¹).

• Work-up & Isolation:

  • If a precipitate forms: Filter the solid product, wash with a small amount of cold solvent, and dry under vacuum.

  • If no precipitate forms: Concentrate the reaction mixture under reduced pressure. Dissolve the residue in a suitable solvent (e.g., ethyl acetate), wash with 1M HCl (to remove any unreacted amine), then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by silica gel column chromatography if necessary.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, ¹⁹F NMR, Mass Spectrometry (MS), and melting point analysis.

Example Synthesis: 1-(Adamantan-1-ylmethyl)-3-(3,5-difluorophenyl)urea

This compound is a representative example of a bulky, lipophilic urea derivative.[14]

Parameter	Value	Reference
Amine Substrate	(Adamantan-1-yl)methanamine	[14]
Solvent	Not specified, but THF or DCM are suitable	General Practice
Reaction Time	~2 hours	Estimated
Typical Yield	~70%	[14]
Melting Point	124–125 °C	[14]
¹⁹F NMR (DMSO-d₆)	δ -110.01 ppm (2F)	[14]

Application & Protocol 2: Synthesis of Bioactive Carbamates

Carbamates are another class of compounds with broad biological activity, serving as key moieties in drugs like the antibiotic Linezolid and various acetylcholinesterase inhibitors.[15][16] The reaction of isocyanates with alcohols is generally slower than with amines and often requires catalysis to proceed at a practical rate.[8][12]

General Protocol: Alcohol Acylation

This protocol provides a general method for synthesizing carbamates from DFPI and an alcohol or phenol.

Rationale: Tertiary amines (e.g., 1,4-diazabicyclo[2.2.2]octane, DABCO) or organotin compounds (e.g., dibutyltin dilaurate, DBTDL) are commonly used as catalysts.[13][17] The base catalyst functions by activating the alcohol via hydrogen bonding, increasing its nucleophilicity.[17] Organotin catalysts are thought to function as Lewis acids, complexing with the isocyanate to make it more electrophilic.[13] The choice of catalyst can be critical and may require optimization.

Materials:

• 3,5-Difluorophenyl Isocyanate (DFPI)

• Alcohol or phenol of interest (1.0 equivalent)

• Anhydrous solvent (e.g., Toluene, THF, DMF)

• Catalyst (e.g., DABCO, 1-10 mol%; or DBTDL, 0.1-1 mol%)

• Inert gas supply (Nitrogen or Argon)

Step-by-Step Methodology:

• Preparation: In a flame-dried flask under an inert atmosphere, dissolve the alcohol (1.0 eq.) and the catalyst (if used) in the chosen anhydrous solvent.

• Reagent Addition: Add a solution of 3,5-difluorophenyl isocyanate (1.0-1.05 eq.) in the same anhydrous solvent dropwise at room temperature.

• Reaction: Heat the reaction mixture if necessary (e.g., 50-80 °C) and stir. Monitor the reaction by TLC or IR spectroscopy for the disappearance of the isocyanate peak. Reactions can take several hours to reach completion.

• Work-up & Isolation: Cool the reaction to room temperature. Quench the reaction by adding a small amount of methanol to consume any remaining isocyanate. Concentrate the mixture under reduced pressure. Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with water and brine to remove the catalyst and other water-soluble impurities. Dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude carbamate product by silica gel column chromatography or recrystallization.

• Characterization: Confirm the structure and purity via NMR, MS, and melting point or HPLC analysis.

Experimental Workflow Visualization

The following diagram outlines a typical laboratory workflow for the synthesis and analysis of a bioactive compound using DFPI.

Caption: General experimental workflow from synthesis to analysis.

Safety and Handling of 3,5-Difluorophenyl Isocyanate

As a Senior Application Scientist, ensuring laboratory safety is paramount. 3,5-Difluorophenyl Isocyanate is a hazardous chemical that requires strict handling protocols.

Hazard Category	Description and Precautionary Measures	Source(s)
Flammability	Flammable liquid and vapor. Keep away from heat, sparks, open flames, and hot surfaces. Use spark-proof tools and explosion-proof equipment.	[18][19][20]
Toxicity & Health	Harmful if swallowed, in contact with skin, or if inhaled. Causes serious skin and eye irritation. May cause respiratory irritation. Lachrymator.	[18][19]
Handling	ALWAYS use in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE): nitrile gloves, splash goggles, and a lab coat. Avoid breathing vapors or mist. Ensure good ventilation.	[19][20]
Reactivity	Moisture sensitive. Decomposes in contact with water. Reacts with strong oxidizing agents, alcohols, and amines. Store under an inert atmosphere (e.g., nitrogen or argon).	[19]
Storage	Keep container tightly closed in a dry, well-ventilated, and cool place. Refrigeration is recommended to maintain product quality.	[19][20]
First Aid	Eyes: Rinse cautiously with water for several minutes. Skin: Wash off immediately with plenty of soap and water. Inhalation: Move person to fresh air. Ingestion: Do NOT induce vomiting. In all cases of exposure, seek immediate medical attention.	[18][19]

Conclusion and Future Outlook

3,5-Difluorophenyl isocyanate is a powerful and versatile reagent for the efficient synthesis of fluorinated bioactive compounds. The straightforward and high-yielding protocols for forming robust urea and carbamate linkages allow for the rapid generation of compound libraries for structure-activity relationship (SAR) studies. By leveraging the unique properties imparted by the 3,5-difluorophenyl moiety, researchers in drug development can continue to explore novel chemical space and design next-generation therapeutics with enhanced potency, selectivity, and pharmacokinetic profiles. Future applications will likely focus on integrating this synthon into more complex molecular architectures and automated synthesis platforms to accelerate the discovery pipeline.

References

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• Fisher Scientific. (2009). SAFETY DATA SHEET: 3,5-Difluorophenyl isocyanate.
• ACS Publications. (n.d.). Tertiary Amine Catalysis of the Reaction of Phenyl Isocyanate with Alcohols. The Journal of Organic Chemistry.
• Werner, J. (n.d.). Catalysis of the Isocyanate-Hydroxyl Reactions by Non-Tin Catalysts.
• TCI Chemicals. (2025). SAFETY DATA SHEET: 2,5-Difluorophenyl Isocyanate.
• Google Patents. (n.d.). New catalyst for the reaction between isocyanates and alcohols.
• Apollo Scientific. (2023). SAFETY DATA SHEET: 3-Fluorophenyl isocyanate.
• NIH. (n.d.). Synthesis and Properties of 1,3-Disubstituted Ureas and Their Isosteric Analogs Containing Polycyclic Fragments.
• Comptes Rendus de l'Académie des Sciences. (n.d.). Direct ring fluorination of 3-substituted 5-(1,3-dioxane) acetal isoxazoles.
• Arabian Journal of Chemistry. (n.d.). An efficient and greener protocol towards synthesis of unsymmetrical N,N′-biphenyl urea.
• RSC Publishing. (n.d.). Crystal Structure of 1-(3,5-Dichloro-2,4-difluorophenyl)-3-(2,6-difluorobenzoyl)urea, an Inhibitor of Chitin Synthesis.
• MDPI. (n.d.). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years.
• Ojima, I. (n.d.). Recent progress in the strategic incorporation of fluorine into medicinally active compounds.
• Chinese Chemical Society. (2021). Fluorine-containing pharmaceuticals approved by the FDA in 2020: Synthesis and biological activity.
• SciSpace. (n.d.). Biologically Active Organofluorine Compounds.
• MDPI. (n.d.). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022).
• Organic Chemistry Portal. (n.d.). Urea derivative synthesis by amination, rearrangement or substitution.
• Fisher Scientific. (2025). SAFETY DATA SHEET: 3,5-Dichlorophenyl isocyanate.
• NIH. (n.d.). Design, Synthesis, and Biological Evaluation of Newly Synthesized Cinnamide-Fluorinated Containing Compounds as Bioactive Anticancer Agents.
• RSC Publishing. (n.d.). Crystal Structure of 1-(3,5-Dichloro-2,4-difluorophenyl)-3-(2,6-difluorobenzoyl)urea, an Inhibitor of Chitin Synthesis.
• PubMed. (1983). Chemical and pharmacological properties of diflunisal.
• Chinese Chemical Society. (2021). Fluorine-containing pharmaceuticals approved by the FDA in 2020: Synthesis and biological activity.
• Tiwari, L., et al. (2018). A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water.
• NIH. (n.d.). Discovery of diflunisal.
• MDPI. (n.d.). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.
• Sigma-Aldrich. (n.d.). 3,5-Difluorophenyl isocyanate 97%.
• MDPI. (n.d.). FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022.
• Usharani, V., et al. (n.d.). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates.
• NIH. (n.d.). Fluorinated building blocks in drug design: new pathways and targets.
• Organic Chemistry Portal. (n.d.). Urea Formation - Common Conditions.
• MDPI. (n.d.). Design, Synthesis, and Biological Evaluation of 4,4'-Difluorobenzhydrol Carbamates as Selective M1 Antagonists.
• Sigma-Aldrich. (n.d.). 3,4-Difluorophenyl isocyanate 97%.
• MDPI. (2023). Synthesis and Properties of 1,3-Disubstituted Ureas Containing (Adamantan-1-yl)(phenyl)methyl Fragment Based on One-Pot Direct Adamantane Moiety Inclusion.
• MDPI. (n.d.). Anticancer and Antiphytopathogenic Activity of Fluorinated Isatins and Their Water-Soluble Hydrazone Derivatives.
• MDPI. (2024). Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization.
• Oakwood Chemical. (n.d.). 3,5-Difluorophenyl isocyanate.
• Sigma-Aldrich. (n.d.). 3,4-Difluorophenyl isocyanate 97%.
• ACS Publications. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry.
• Google Patents. (n.d.). Preparation and use of novel activated carbamates.
• ResearchGate. (2025). Fluorine in Drug Design: A Case Study with Fluoroanisoles.
• PubMed. (2022). Design, Synthesis, and Biological Evaluation of 4,4'-Difluorobenzhydrol Carbamates as Selective M1 Antagonists.
• European Patent Office. (n.d.). Preparation and use of novel activated carbamates.

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The Strategic Integration of 3,5-Difluorophenyl Isocyanate in Advanced Polymer Synthesis and Modification: Application Notes and Protocols

Introduction: The Unique Value Proposition of 3,5-Difluorophenyl Isocyanate

In the landscape of functional monomers, 3,5-difluorophenyl isocyanate emerges as a molecule of significant interest for polymer chemists and materials scientists. Its distinct chemical architecture, characterized by two fluorine atoms positioned meta to the isocyanate group on a phenyl ring, imparts a unique combination of reactivity and property enhancement to the resulting polymers. The strong electron-withdrawing nature of the fluorine atoms modulates the electrophilicity of the isocyanate carbon, influencing its reaction kinetics in step-growth polymerization.[1] Furthermore, the incorporation of C-F bonds into the polymer backbone is a well-established strategy to enhance thermal stability, chemical resistance, and hydrophobicity, leading to materials with superior performance characteristics.[2][3]

This technical guide provides an in-depth exploration of the applications of 3,5-difluorophenyl isocyanate in the synthesis of novel polymers, such as polyurethanes and polyureas, and as a versatile agent for the post-polymerization modification of existing materials. We will delve into the causality behind experimental choices, provide detailed, field-proven protocols, and present data to empower researchers, scientists, and drug development professionals to leverage the full potential of this fluorinated monomer.

Part 1: De Novo Polymer Synthesis with 3,5-Difluorophenyl Isocyanate

The primary application of 3,5-difluorophenyl isocyanate lies in its role as a monomer in step-growth polymerization to create fluorinated polymers with tailored properties.[4] The general principle involves the reaction of the isocyanate group with nucleophiles such as hydroxyl or amine groups to form urethane or urea linkages, respectively.

Synthesis of Fluorinated Polyurethanes

Fluorinated polyurethanes (FPUs) synthesized using 3,5-difluorophenyl isocyanate exhibit enhanced thermal stability and hydrophobicity compared to their non-fluorinated analogs.[3] The synthesis is typically a polyaddition reaction between the isocyanate and a diol or polyol.

Caption: General workflow for the synthesis of polyurethanes using 3,5-difluorophenyl isocyanate.

This protocol details the synthesis of a segmented polyurethane where 3,5-difluorophenyl isocyanate forms the hard segments and polycaprolactone (PCL) diol constitutes the soft segments.

Materials:

• 3,5-Difluorophenyl isocyanate (1.55 g, 10 mmol)

• Polycaprolactone diol (PCL, Mn = 2000 g/mol , 10.0 g, 5 mmol)

• Dibutyltin dilaurate (DBTDL, ~2-3 drops)

• Anhydrous N,N-Dimethylformamide (DMF, 50 mL)

• Methanol (for precipitation)

Procedure:

• Preparation: Dry all glassware in an oven at 120 °C overnight and assemble under a nitrogen atmosphere. Dry the PCL diol under vacuum at 80 °C for at least 4 hours prior to use.

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and dropping funnel, dissolve the dried PCL diol in anhydrous DMF.

• Catalyst Addition: Add the DBTDL catalyst to the PCL solution and stir for 15 minutes.

• Isocyanate Addition: Dissolve 3,5-difluorophenyl isocyanate in a small amount of anhydrous DMF and add it to the dropping funnel. Add the isocyanate solution dropwise to the PCL solution over 30 minutes with vigorous stirring.

• Polymerization: After the addition is complete, heat the reaction mixture to 70 °C and maintain for 6 hours. The progress of the reaction can be monitored by the disappearance of the characteristic isocyanate peak (~2270 cm⁻¹) in the FTIR spectrum.

• Purification: Cool the viscous polymer solution to room temperature and precipitate it by slowly pouring it into a large excess of methanol with constant stirring.

• Isolation: Filter the precipitated white polymer, wash it thoroughly with methanol to remove unreacted monomers and catalyst, and dry it in a vacuum oven at 50 °C to a constant weight.

Expected Outcome: A white, elastomeric polymer.

Synthesis of Fluorinated Polyureas

The reaction of 3,5-difluorophenyl isocyanate with diamines to form polyureas is typically faster than the reaction with diols and often does not require a catalyst.[4] This reaction is highly efficient for creating polymers with high melting points and excellent thermal stability.

This protocol describes the synthesis of a fluorinated polyurea via interfacial polymerization, a common method for polyurea synthesis.

Materials:

• 3,5-Difluorophenyl isocyanate (1.55 g, 10 mmol)

• 1,6-Hexanediamine (1.16 g, 10 mmol)

• Toluene (50 mL)

• Water (50 mL)

• Sodium carbonate (Na₂CO₃, 0.5 g)

Procedure:

• Phase Preparation: Prepare two separate solutions.

  • Organic Phase: Dissolve 3,5-difluorophenyl isocyanate in toluene.

  • Aqueous Phase: Dissolve 1,6-hexanediamine and sodium carbonate (as an acid scavenger) in water.

• Polymerization: In a beaker equipped with a high-speed mechanical stirrer, add the aqueous phase. While stirring vigorously, rapidly pour the organic phase into the aqueous phase.

• Polymer Formation: A white polymer will precipitate at the interface of the two phases almost instantaneously. Continue stirring for 15-20 minutes to ensure complete reaction.

• Isolation and Purification: Filter the polymer, wash it extensively with water and then with a solvent like acetone to remove unreacted starting materials and oligomers.

• Drying: Dry the resulting polyurea powder in a vacuum oven at 60 °C until a constant weight is achieved.

Expected Outcome: A white, powdery solid.

Part 2: Polymer Modification with 3,5-Difluorophenyl Isocyanate

The high reactivity of the isocyanate group makes 3,5-difluorophenyl isocyanate an excellent candidate for the post-polymerization modification of polymers bearing nucleophilic functional groups, such as hydroxyl or amine groups. This approach allows for the introduction of fluorinated moieties onto the surface or throughout the bulk of a pre-existing polymer, thereby altering its properties.[5][6]

Surface Modification of Hydroxyl-Functionalized Polymers

This technique is particularly useful for modifying the surface properties of materials, such as enhancing hydrophobicity or creating a chemically resistant layer, without altering the bulk characteristics of the polymer.

Caption: A typical workflow for the surface modification of polymers with 3,5-difluorophenyl isocyanate.

This protocol demonstrates the surface hydrophobization of a hydrophilic PVA film.

Materials:

• Poly(vinyl alcohol) (PVA) film

• 3,5-Difluorophenyl isocyanate

• Anhydrous toluene

• Anhydrous triethylamine (as a catalyst, optional)

• Acetone (for washing)

Procedure:

• Substrate Preparation: Cut the PVA film to the desired dimensions. Clean the film by sonicating in ethanol and then water, followed by drying under vacuum at 50 °C.

• Reaction Solution: In a sealed reaction vessel under a nitrogen atmosphere, prepare a solution of 3,5-difluorophenyl isocyanate (e.g., 1-5% w/v) in anhydrous toluene. If desired, a catalytic amount of triethylamine can be added.

• Grafting: Immerse the dried PVA film in the isocyanate solution. Allow the reaction to proceed at room temperature for 12-24 hours, or at a slightly elevated temperature (e.g., 50 °C) for a shorter duration (2-4 hours) to increase the grafting density.

• Washing: Remove the film from the reaction solution and wash it thoroughly with copious amounts of acetone to remove any unreacted isocyanate and by-products.

• Drying: Dry the surface-modified PVA film in a vacuum oven at 50 °C.

Characterization: The success of the surface modification can be confirmed by an increase in the water contact angle and by the appearance of characteristic peaks for the fluorinated aromatic ring and urethane linkage in ATR-FTIR or XPS spectra.

Part 3: Causality Behind Experimental Choices and Expected Properties

The selection of 3,5-difluorophenyl isocyanate as a monomer or modifying agent is driven by the predictable and desirable changes it imparts to the final material.

Influence of the 3,5-Difluoro Substitution

• Reactivity: The two electron-withdrawing fluorine atoms increase the partial positive charge on the isocyanate carbon, making it more susceptible to nucleophilic attack. This generally leads to faster reaction kinetics compared to non-fluorinated phenyl isocyanate. However, the steric hindrance from the meta-substituents is minimal, allowing for efficient reaction.

• Polymer Properties:

  • Thermal Stability: The high bond energy of the C-F bond contributes to an increase in the overall thermal stability of the polymer.[2]

  • Chemical Resistance: The fluorine atoms create a protective "sheath" around the polymer backbone, enhancing its resistance to chemical attack.

  • Hydrophobicity: The low surface energy of fluorinated compounds results in polymers with increased hydrophobicity, as evidenced by higher water contact angles.[3]

  • Mechanical Properties: The introduction of rigid, fluorinated phenyl rings into the polymer backbone can increase the glass transition temperature (Tg) and modulus of the material.[1]

Data Presentation

The following table summarizes the expected property changes when incorporating 3,5-difluorophenyl isocyanate into a polymer matrix, based on general principles of fluorinated polymers.

Property	Expected Change with 3,5-Difluorophenyl Isocyanate	Rationale
Thermal Stability (TGA)	Increased decomposition temperature	High C-F bond energy
Glass Transition Temp. (DSC)	Increase	Increased chain rigidity from the phenyl ring
Water Contact Angle	Increase	Low surface energy of fluorinated groups
Chemical Resistance	Improved	Inertness of C-F bonds
Solubility	Decreased in common organic solvents	Increased intermolecular forces and crystallinity

Conclusion

3,5-Difluorophenyl isocyanate is a powerful tool in the arsenal of polymer chemists for the creation of high-performance materials. Its unique electronic and steric properties allow for its efficient incorporation into polymer chains through both de novo synthesis and post-polymerization modification. The resulting fluorinated polymers exhibit a desirable combination of enhanced thermal stability, chemical resistance, and hydrophobicity. The protocols and insights provided in this guide serve as a robust starting point for researchers to explore the vast potential of 3,5-difluorophenyl isocyanate in the development of advanced materials for a wide range of applications, from high-performance coatings to specialized biomedical devices.[7][8]

References

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Application Notes and Protocols: 3,5-Difluorophenyl Isocyanate as a High-Performance Polymer Capping Agent

Introduction: The Critical Role of End-Group Analysis and Modification

In the realm of polymer science and drug development, the precise control and characterization of polymer chain ends are paramount. The terminal functional groups of a polymer dictate many of its bulk properties, including reactivity, stability, solubility, and interfacial behavior. Furthermore, in fields such as drug delivery and biomaterials, the ability to accurately quantify and modify these end-groups is essential for conjugation, targeting, and ensuring batch-to-batch consistency. 3,5-Difluorophenyl isocyanate has emerged as a superior capping agent for polymers bearing nucleophilic end-groups, such as hydroxyl or primary amine functionalities. Its unique properties offer significant advantages for both the modification of polymer properties and for downstream analytical applications.

The primary advantage of employing 3,5-Difluorophenyl isocyanate lies in the introduction of a fluorine-19 (¹⁹F) NMR spectroscopic handle. ¹⁹F NMR is a powerful analytical technique characterized by its high sensitivity and the absence of background signals in most polymer and biological systems. By capping a polymer with the 3,5-difluorophenyl group, researchers can unlock a highly sensitive and quantitative method for determining polymer molecular weight, assessing capping efficiency, and monitoring subsequent reactions at the chain end. The two fluorine atoms in the meta positions of the phenyl ring provide a distinct and easily integrable signal in the ¹⁹F NMR spectrum.

Beyond its utility in ¹⁹F NMR, the introduction of fluorine atoms can also modulate the physicochemical properties of the polymer. Fluorination is known to increase hydrophobicity and can alter surface energy, which can be advantageous in applications such as coatings and biomedical devices.[1][2]

This document provides a comprehensive guide to the use of 3,5-Difluorophenyl isocyanate as a polymer capping agent, including detailed protocols, the underlying chemical principles, and expected analytical outcomes.

Chemical Reaction Mechanism

The fundamental reaction underpinning the use of 3,5-Difluorophenyl isocyanate as a capping agent is the nucleophilic addition of a hydroxyl group (from a hydroxyl-terminated polymer) to the highly electrophilic isocyanate group. This reaction forms a stable urethane linkage. The reaction is typically carried out in an anhydrous solvent to prevent the unwanted reaction of the isocyanate with water, which would lead to the formation of an unstable carbamic acid that decomposes to an amine and carbon dioxide.

Figure 1: Reaction of a hydroxyl-terminated polymer with 3,5-Difluorophenyl isocyanate.

Experimental Workflow

The following diagram outlines the general workflow for capping a hydroxyl-terminated polymer with 3,5-Difluorophenyl isocyanate and the subsequent characterization.

Figure 2: General workflow for polymer capping and characterization.

Detailed Protocol: Capping of Hydroxyl-Terminated Poly(ethylene glycol) (PEG)

This protocol provides a method for the end-capping of a commercially available hydroxyl-terminated poly(ethylene glycol) monomethyl ether (mPEG-OH) with 3,5-Difluorophenyl isocyanate.

Materials:

• mPEG-OH (e.g., Mn = 2000 g/mol )

• 3,5-Difluorophenyl isocyanate

• Dibutyltin dilaurate (DBTDL) (optional catalyst)

• Anhydrous Toluene

• Anhydrous Diethyl Ether (for precipitation)

• Round-bottom flask with a magnetic stirrer

• Septa and needles

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Drying the Polymer:

  • Weigh 1.0 g of mPEG-OH into a round-bottom flask.

  • Dry the polymer by azeotropic distillation with toluene or by heating in a vacuum oven at 60-80°C for at least 4 hours to remove any residual water. It is crucial to work under anhydrous conditions to prevent side reactions with the isocyanate.[3]

• Reaction Setup:

  • Place the flask under an inert atmosphere (N₂ or Ar).

  • Add 20 mL of anhydrous toluene to the flask and stir until the polymer is fully dissolved.

• Addition of Reagents:

  • Calculate the molar amount of the hydroxyl end-groups of the mPEG-OH. For 1.0 g of mPEG-OH with Mn = 2000 g/mol , this is 0.5 mmol.

  • Using a syringe, add a slight molar excess of 3,5-Difluorophenyl isocyanate (e.g., 1.2 equivalents, 0.6 mmol) to the stirred polymer solution.

  • If a catalyst is used to accelerate the reaction, add a catalytic amount of DBTDL (e.g., 0.1 mol% relative to the isocyanate) via syringe. The use of a catalyst can significantly reduce reaction times.[3]

• Reaction:

  • Allow the reaction to proceed at room temperature or with gentle heating (e.g., 40-60°C) for 4-24 hours.

  • The progress of the reaction can be monitored by FTIR spectroscopy by observing the disappearance of the strong isocyanate peak at ~2270 cm⁻¹.[4]

• Purification:

  • Once the reaction is complete (as indicated by FTIR), cool the solution to room temperature.

  • Slowly add the reaction mixture to a beaker of cold, stirred anhydrous diethyl ether (approximately 10 times the volume of the reaction mixture) to precipitate the capped polymer.

  • Filter the precipitated polymer and wash it with fresh diethyl ether to remove unreacted isocyanate and the catalyst.

  • Dry the purified polymer under vacuum to a constant weight.

Characterization of the Capped Polymer

Thorough characterization is essential to confirm the success of the capping reaction.

Technique	Uncapped Polymer (mPEG-OH)	Capped Polymer (mPEG-NH-Ph(3,5-F₂))	Purpose
FTIR	Broad -OH stretch (~3400 cm⁻¹)	Disappearance of -OH stretch, Appearance of N-H stretch (~3300 cm⁻¹), C=O stretch (~1710 cm⁻¹), and C-O stretch (~1220 cm⁻¹). Disappearance of isocyanate peak (~2270 cm⁻¹).	Confirm formation of urethane linkage and consumption of isocyanate.[4][5][6]
¹H NMR	Terminal -CH₂-OH protons (~3.6 ppm)	Disappearance of terminal -CH₂-OH signal. Appearance of aromatic protons from the difluorophenyl group (~6.5-7.5 ppm) and the N-H proton (~8-9 ppm).	Confirm the presence of the capping group and disappearance of the hydroxyl end-group.
¹³C NMR	Terminal -CH₂-OH carbon (~61 ppm)	Shift of the terminal carbon signal. Appearance of aromatic carbon signals and the urethane carbonyl carbon (~153 ppm).	Provide detailed structural information of the capped polymer chain end.
¹⁹F NMR	No signal	A single, sharp signal (or a narrow multiplet) in the characteristic region for aryl fluorides.	Quantify capping efficiency by comparing the integral of the fluorine signal to an internal standard or the polymer backbone signals.[7][8]
GPC	Symmetrical peak	A slight increase in molecular weight with a similar or slightly narrower polydispersity index (PDI).	Confirm that no significant chain degradation or cross-linking has occurred during the capping reaction.

Troubleshooting

• Incomplete Reaction: If the isocyanate peak persists in the FTIR spectrum, consider increasing the reaction time, temperature, or the amount of catalyst. Ensure all reagents and solvents are strictly anhydrous.

• Broad or Bimodal GPC Trace: This may indicate side reactions such as the formation of allophanates (reaction of isocyanate with the urethane N-H) or biurets (reaction of isocyanate with urea, formed from water contamination). Using a minimal amount of catalyst and maintaining a lower reaction temperature can help to mitigate these side reactions.

• Low Capping Efficiency (from ¹⁹F NMR): This is often due to impurities in the starting polymer or insufficient drying. Ensure the polymer is thoroughly dried before the reaction.

Conclusion

3,5-Difluorophenyl isocyanate is a highly effective and versatile capping agent for hydroxyl-terminated polymers. The introduction of the difluorophenyl group provides a powerful tool for quantitative polymer analysis via ¹⁹F NMR, while also offering a means to tune the physical properties of the polymer. The protocol outlined in this document provides a robust starting point for researchers and scientists in various fields to successfully implement this valuable technique in their work.

References

• Miao, H., Cheng, L., & Shi, W. (2009). Fluorinated hyperbranched polyester acrylate used as an additive for UV curing coatings.
• Fluorination improves the surface properties of plastics. (n.d.).
• Characterization of polymer properties and identification of additives in commercially available research plastics - Green Chemistry (RSC Publishing). (n.d.).
• FTIR spectrum of polyurethane samples.
• Khalil, A. A., & Badr, S. K. (2008). Synthesis and characterization of some polyurethanes and polyurethane-ureas. Oriental Journal of Chemistry.
• Synthesis of 5-Fluorouracil Polymer Conjugate and 19 F NMR Analysis of Drug Release for MRI Monitoring - MDPI. (2023).
• ¹⁹F-NMR spectra of compounds (a) (4) and (b) (5) measured for solutions...
• Polymer Chemistry ARTICLE. (n.d.).
• Preparation of Monomethyl Ethers of Poly(ethylene glycol)s Free of the Poly(Ethylene Glycol)
• How to avoid the trimerization of Isocyanate-functionalized prepolymers?
• End group analysis of poly(methyl methacrylate)
• FTIR spectroscopy analysis of the prepolymerization of palm-based polyurethane. (2010).
• Chapter 3: Determination of Functional Groups in Polymers | GlobalSpec. (n.d.).
• Synthesis, molecular and crystal structures of 4-amino-3,5-difluorobenzonitrile, ethyl 4-amino-3,5-difluorobenzoate, and diethyl 4,4′-(diazene-1,2-diyl)
• Poly(ethylene glycol) dimethyl ether mediated oxidative scission of aromatic olefins to carbonyl compounds by molecular oxygen - PMC - NIH. (n.d.).
• Experiment 1: 1 H-NMR spectra of the derivatized initial MDI and...
• molbank - DORAS | DCU Research Repository. (2023).
• 3,5-Difluorobenzonitrile: ab initio calculations, FTIR and Raman spectra - PubMed. (2002).
• Polyethylene Glycol-Isophorone Diisocyanate Polyurethane Prepolymers Tailored Using MALDI MS - PMC - NIH. (2023).
• Synthesis of Mono Ethylene Glycol (MEG)

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• 8. researchgate.net [researchgate.net]

Mastering Surface Properties: A Guide to Modification with 3,5-Difluorophenyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the use of 3,5-Difluorophenyl Isocyanate for the strategic modification of material surfaces. As a Senior Application Scientist, this guide is structured to provide not only procedural steps but also the underlying scientific rationale to empower researchers to adapt and innovate upon these foundational protocols. We will delve into the reactivity of this versatile molecule, explore its impact on surface properties, and provide detailed, field-tested protocols for the functionalization of various substrates.

Introduction: The Power of Fluorination in Surface Engineering

The strategic introduction of fluorine atoms onto a material's surface can dramatically alter its properties, imparting characteristics such as hydrophobicity, oleophobicity, chemical inertness, and altered protein adsorption profiles.[1] 3,5-Difluorophenyl isocyanate emerges as a powerful tool in this endeavor. The isocyanate group (-NCO) provides a reactive handle for covalent attachment to a wide range of functional groups, while the difluorophenyl moiety confers the unique properties associated with fluorination.

The electron-withdrawing nature of the two fluorine atoms on the phenyl ring enhances the electrophilicity of the isocyanate carbon, making it highly susceptible to nucleophilic attack. This heightened reactivity allows for efficient surface modification under mild conditions. Furthermore, the rigid, fluorinated aromatic structure can influence the packing and orientation of the modifying layer, leading to well-defined and reproducible surface characteristics.

The Chemistry of Modification: A Targeted Approach

The primary mechanism for surface modification with 3,5-difluorophenyl isocyanate is the reaction of the isocyanate group with nucleophilic functional groups present on the material's surface. The most common targets are hydroxyl (-OH) and amine (-NH2) groups, which readily react to form stable urethane and urea linkages, respectively.

Reaction with Hydroxylated Surfaces:

Materials such as silica, glass, and many polymers possess surface hydroxyl groups. The reaction proceeds as follows:

Surface-OH + O=C=N-ArF₂ → Surface-O-C(=O)-NH-ArF₂

This reaction is often catalyzed by tertiary amines or organotin compounds, although the enhanced reactivity of 3,5-difluorophenyl isocyanate can sometimes allow the reaction to proceed without a catalyst, particularly at elevated temperatures.

Reaction with Aminated Surfaces:

Surfaces functionalized with primary or secondary amines react rapidly with isocyanates to form urea linkages:

Surface-NH₂ + O=C=N-ArF₂ → Surface-NH-C(=O)-NH-ArF₂

This reaction is typically very fast and does not require a catalyst.

Visualizing the Modification Workflow

The following diagram illustrates the general workflow for surface modification using 3,5-Difluorophenyl Isocyanate.

Caption: General workflow for surface modification.

Protocols for Surface Modification

The following protocols provide a starting point for the modification of common material types. Researchers should note that optimal reaction conditions (concentration, temperature, time) may vary depending on the specific substrate and desired degree of modification.

Protocol 1: Modification of Silica or Glass Surfaces

This protocol is suitable for materials such as glass slides, silicon wafers with a native oxide layer, and silica nanoparticles.

Materials:

• Substrate (e.g., glass slides)

• 3,5-Difluorophenyl isocyanate[2]

• Anhydrous toluene or other anhydrous aprotic solvent (e.g., THF, Dichloromethane)

• Triethylamine (catalyst, optional)

• Acetone, Isopropanol, and Deionized water for cleaning

• Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) - EXTREME CAUTION

• Nitrogen or Argon gas

Procedure:

• Substrate Cleaning: a. Sonicate the substrate in acetone, isopropanol, and deionized water for 15 minutes each. b. Dry the substrate under a stream of nitrogen or in an oven at 110 °C.

• Surface Activation (Hydroxylation): a. Immerse the cleaned, dry substrate in freshly prepared Piranha solution for 30-60 minutes at room temperature. (Safety Note: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment). b. Rinse the substrate thoroughly with copious amounts of deionized water. c. Dry the substrate under a stream of nitrogen and then in a vacuum oven at 120 °C for at least 2 hours to remove all traces of water.

• Modification Reaction: a. In a glovebox or under an inert atmosphere, prepare a 1-10 mM solution of 3,5-difluorophenyl isocyanate in anhydrous toluene. b. If using a catalyst, add triethylamine to the solution at a concentration of approximately 1% (v/v). c. Immerse the activated, dry substrate in the isocyanate solution. d. Allow the reaction to proceed for 2-24 hours at room temperature or elevated temperatures (e.g., 50-70 °C) to increase the reaction rate. The reaction vessel should be sealed to prevent exposure to moisture.

• Post-Reaction Cleaning: a. Remove the substrate from the reaction solution and rinse thoroughly with fresh anhydrous toluene to remove any unreacted isocyanate. b. Sonicate the substrate in toluene, followed by acetone, to remove any physisorbed molecules. c. Dry the modified substrate under a stream of nitrogen.

Protocol 2: Modification of Amine-Functionalized Surfaces

This protocol is applicable to surfaces that have been pre-functionalized with amine groups, for example, through silanization with (3-aminopropyl)triethoxysilane (APTES).

Materials:

• Amine-functionalized substrate

• 3,5-Difluorophenyl isocyanate

• Anhydrous aprotic solvent (e.g., Dichloromethane, THF)

• Acetone and Isopropanol for rinsing

• Nitrogen or Argon gas

Procedure:

• Substrate Preparation: a. Ensure the amine-functionalized substrate is clean and dry. If freshly prepared, it can often be used directly. Otherwise, a rinse with an appropriate solvent and drying under an inert atmosphere is recommended.

• Modification Reaction: a. Under an inert atmosphere, prepare a 1-10 mM solution of 3,5-difluorophenyl isocyanate in the chosen anhydrous solvent. b. Immerse the amine-functionalized substrate in the isocyanate solution. c. The reaction is typically rapid and can be completed within 1-4 hours at room temperature.

• Post-Reaction Cleaning: a. Remove the substrate from the reaction solution and rinse with fresh anhydrous solvent. b. Sonicate the substrate in the solvent, followed by acetone, to remove any non-covalently bound reactants. c. Dry the modified substrate under a stream of nitrogen.

Characterization of Modified Surfaces

A multi-technique approach is essential to confirm the successful modification and to understand the new surface properties.

X-ray Photoelectron Spectroscopy (XPS):

XPS is a powerful technique for confirming the covalent attachment of the 3,5-difluorophenyl isocyanate.

• Expected Elemental Changes: An increase in the fluorine (F 1s) and nitrogen (N 1s) signals.[3]

• High-Resolution C 1s Spectrum: The appearance of new peaks corresponding to the urethane/urea linkage and the fluorinated aromatic ring.

• High-Resolution F 1s Spectrum: A single peak confirming the presence of C-F bonds.

Contact Angle Goniometry:

This technique is used to assess the change in surface wettability.

• Expected Changes: A significant increase in the water contact angle, indicating a more hydrophobic surface. The extent of the increase will depend on the density of the grafted molecules.[4][5]

• Surface Energy Calculation: By measuring the contact angles of several liquids with known surface tensions, the surface energy of the modified material can be calculated. A decrease in surface energy is expected.

Atomic Force Microscopy (AFM):

AFM can be used to probe changes in surface morphology and roughness resulting from the modification. An increase in surface roughness may be observed, depending on the nature of the substrate and the modification process.

Expected Impact on Surface Properties & Quantitative Data

The modification of a surface with 3,5-difluorophenyl isocyanate is expected to induce a significant change in its properties. The primary effect is an increase in hydrophobicity due to the low surface energy of the fluorinated phenyl groups.

Property	Method of Measurement	Expected Outcome
Surface Composition	X-ray Photoelectron Spectroscopy (XPS)	Appearance of F 1s and N 1s peaks.
Wettability	Contact Angle Goniometry	Increase in water contact angle (>90°).[4]
Surface Energy	Contact Angle Goniometry	Decrease in total surface energy.
Surface Morphology	Atomic Force Microscopy (AFM)	Potential increase in surface roughness.

Conclusion and Future Perspectives

3,5-Difluorophenyl isocyanate is a highly effective reagent for the surface modification of a wide range of materials. Its high reactivity and the unique properties conferred by the difluorophenyl group make it a valuable tool for researchers in materials science, biomaterials, and drug development. The protocols outlined in this guide provide a solid foundation for the successful implementation of this surface modification strategy. Future work in this area may focus on the development of more complex surface architectures, the exploration of its use in creating patterned surfaces, and the investigation of the long-term stability of the modified surfaces in various environments.

References

• A New Strategy for the Synthesis of Fluorinated Polyurethane - PMC - NIH. (n.d.). Retrieved January 11, 2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4502758/
• Synthesis, Structure, Properties, and Applications of Fluorinated Polyurethane - MDPI. (2024, April 1). Retrieved January 11, 2026, from https://www.mdpi.com/2073-4360/16/7/962
• Synthesis, Structure, Properties, and Applications of Fluorinated Polyurethane. (2024, April 1). Retrieved January 11, 2026, from https://www.mdpi.com/2073-4360/16/7/962/pdf
• New method for polyurethane synthesis using fluorine compound developed jointly by Kobe University and AGC Inc. | EurekAlert! (2023, July 21). Retrieved January 11, 2026, from https://www.eurekalert.org/news-releases/996306
• Synthesis, Structure, Properties, and Applications of Fluorinated Polyurethane - OUCI. (n.d.). Retrieved January 11, 2026, from http://ouci.jspi.uz/index.php/journal/article/download/125/119/
• XPS Analysis of Surface Modified Polymers. (n.d.). Retrieved January 11, 2026, from https://www.eag.com/resources/appnotes/xps-analysis-of-surface-modified-polymers/
• A Modified Contact Angle Measurement Process to Suppress Oil Drop Spreading and Improve Precision - MDPI. (2022, February 10). Retrieved January 11, 2026, from https://www.mdpi.com/2079-4991/12/4/576
• Dyeable Hydrophilic Surface Modification for PTFE Substrates by Surface Fluorination. (n.d.). Retrieved January 11, 2026, from https://www.mdpi.com/2079-4991/12/21/3847/pdf
• (PDF) Modification of Commercial Polymer Coatings for Superhydrophobic Applications. (2024, February 26). Retrieved January 11, 2026, from https://www.researchgate.
• 3,5-Difluorophenyl isocyanate 97 83594-83-6 - Sigma-Aldrich. (n.d.). Retrieved January 11, 2026, from https://www.sigmaaldrich.com/US/en/product/aldrich/83594836
• Surface Characterization & Modification | Society for Biomaterials (SFB). (n.d.). Retrieved January 11, 2026, from https://www.biomaterials.
• Modification of Surface Hydrophobicity of PLA/PE and ABS/PE Polymer Blends by ICP Etching and CF x Coating - MDPI. (n.d.). Retrieved January 11, 2026, from https://www.mdpi.com/2073-4360/14/19/3938
• (PDF) Water-Resistant Surface Modification of Hydrophobic Polymers with Water-Soluble Surfactant Additives - ResearchGate. (2021, October 15). Retrieved January 11, 2026, from https://www.researchgate.
• How to Make Plastic Surfaces Simultaneously Hydrophilic/Oleophobic? - PMC - NIH. (2023, June 16). Retrieved January 11, 2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10290196/
• Special Issue : Surfaces Modification and Analysis for Innovative Biomaterials - MDPI. (n.d.). Retrieved January 11, 2026, from https://www.mdpi.
• Contact Angle and Wettability of Commercial Polymers after Plasma Treatment - Great Britain Journals Press. (n.d.). Retrieved January 11, 2026, from https://gbjournals.org/journal-article/13010
• Surface Modification of Polymethylmethacrylate (PMMA) by Ultraviolet (UV) Irradiation and IPA Rinsing - PMC - NIH. (2022, November 11). Retrieved January 11, 2026, from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9694371/
• NPL REPORT Techniques for characterising the wetting, coating and spreading of adhesives on surfaces Bruce Duncan, Richard Mera, (n.d.).
• Controlling unequal surface energy results caused by test liquids: the case of UV/O3 Treated PET. (2022, April 11). Retrieved January 11, 2026, from https://www.
• XPS investigation of plasma modified polyethylene surfaces - ResearchGate. (n.d.). Retrieved January 11, 2026, from https://www.researchgate.net/publication/244498308_XPS_investigation_of_plasma_modified_polyethylene_surfaces
• 3,4-Difluorophenyl Isocyanate 42601-04-7 | Tokyo Chemical Industry Co., Ltd.(APAC). (n.d.). Retrieved January 11, 2026, from https://www.tcichemicals.com/IN/en/p/D3696
• XPS Study on Surface Segregation in Poly(ethylene-iso/terephthalate)−Perfluoropolyether Block Copolymers - ResearchGate. (n.d.). Retrieved January 11, 2026, from https://www.researchgate.
• (PDF) Modifying surface features - ResearchGate. (n.d.). Retrieved January 11, 2026, from https://www.researchgate.

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• 5. journalspress.com [journalspress.com]

Application Notes and Protocols: Bioconjugation Strategies Using 3,5-Difluorophenyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of bioconjugation strategies utilizing 3,5-Difluorophenyl isocyanate. While isocyanates are known for their high reactivity towards nucleophilic residues on biomolecules, the unique electronic properties of the 3,5-difluoro substitution pattern offer distinct advantages in terms of reaction kinetics and conjugate stability. This document elucidates the underlying chemical principles, provides detailed step-by-step protocols for protein modification, and offers insights into the characterization of the resulting bioconjugates. The information presented herein is intended to empower researchers in drug development, diagnostics, and fundamental biological studies to effectively employ this versatile reagent.

Introduction: The Role of Isocyanates in Bioconjugation

Bioconjugation, the covalent attachment of a molecule to a biomolecule, is a cornerstone of modern biotechnology and pharmaceutical sciences.[1] It enables the creation of sophisticated constructs such as antibody-drug conjugates (ADCs), fluorescently labeled proteins for imaging, and immobilized enzymes for biocatalysis. The choice of chemical ligation strategy is paramount and is dictated by factors such as reaction efficiency, selectivity, and the stability of the resulting linkage under physiological conditions.

Isocyanates (R-N=C=O) are highly electrophilic reagents that readily react with a variety of nucleophilic functional groups present on biomolecules, most notably the primary amino groups of lysine residues and the N-terminus of proteins.[2] This reaction proceeds under mild conditions to form a stable urea linkage. The high reactivity of isocyanates, however, can also be a double-edged sword, often leading to a trade-off between reaction efficiency and selectivity, with hydrolysis being a significant competing reaction in aqueous environments.[2]

The 3,5-Difluorophenyl Isocyanate Advantage: A Mechanistic Perspective

The strategic placement of two fluorine atoms at the meta positions of the phenyl ring in 3,5-Difluorophenyl isocyanate significantly influences its reactivity. Fluorine is the most electronegative element, and its presence on the aromatic ring exerts a strong electron-withdrawing inductive effect. This effect enhances the electrophilicity of the isocyanate carbon, thereby increasing its reactivity towards nucleophiles.

This enhanced reactivity can lead to several advantages in bioconjugation:

• Faster Reaction Kinetics: The increased electrophilicity allows for more rapid conjugation reactions, potentially reducing incubation times and minimizing damage to sensitive biomolecules.

• Reaction at Lower pH: The heightened reactivity may permit labeling at a slightly lower pH compared to non-activated isocyanates, which can be beneficial for proteins that are sensitive to alkaline conditions.

• Increased Stability of the Carbamate Linkage: While isocyanates react with amines to form ureas, they react with hydroxyl groups (e.g., on tyrosine or serine) to form carbamates. The electron-withdrawing nature of the difluorophenyl group can enhance the stability of the resulting carbamate bond against hydrolysis.

It is important to note that while the primary reaction is with amines, potential side reactions with other nucleophilic residues such as tyrosine, serine, and cysteine can occur, particularly at higher pH values.

Experimental Protocols

General Considerations and Reagent Preparation

Materials:

• Target protein (e.g., antibody, enzyme) in a suitable buffer (e.g., phosphate-buffered saline, PBS). Note: The buffer should be free of primary amines (e.g., Tris) and other nucleophiles.

• 3,5-Difluorophenyl isocyanate

• Anhydrous, amine-free organic solvent (e.g., dimethylformamide (DMF) or dimethyl sulfoxide (DMSO))

• Reaction buffer: 0.1 M sodium phosphate or sodium bicarbonate buffer, pH 7.5-8.5. The optimal pH should be determined empirically for each protein.

• Quenching solution: 1 M Tris-HCl, pH 8.0 or 1 M glycine.

• Purification system (e.g., size-exclusion chromatography (SEC) column, dialysis cassettes).

Reagent Preparation:

• Protein Solution: Prepare a solution of the target protein at a concentration of 1-10 mg/mL in the chosen reaction buffer. Ensure the protein is fully dissolved and free of aggregates.

• 3,5-Difluorophenyl Isocyanate Stock Solution: Due to the reactivity of isocyanates with water, it is crucial to prepare the stock solution in an anhydrous organic solvent immediately before use. Prepare a 10-100 mM stock solution of 3,5-Difluorophenyl isocyanate in anhydrous DMF or DMSO.

Protocol for Protein Labeling with 3,5-Difluorophenyl Isocyanate

This protocol provides a general guideline for the labeling of a protein with 3,5-Difluorophenyl isocyanate. The optimal conditions, particularly the molar excess of the isocyanate and the reaction time, should be determined empirically for each specific application.

Workflow Diagram:

Caption: Workflow for protein labeling with 3,5-Difluorophenyl isocyanate.

Step-by-Step Procedure:

• Reaction Setup: In a microcentrifuge tube, add the desired amount of the protein solution.

• pH Adjustment: Ensure the pH of the protein solution is within the optimal range of 7.5-8.5. Adjust if necessary with a small volume of 0.5 M sodium bicarbonate.

• Addition of Isocyanate: While gently vortexing, slowly add the calculated volume of the 3,5-Difluorophenyl isocyanate stock solution to the protein solution. A typical starting point is a 10- to 50-fold molar excess of the isocyanate over the protein.

• Incubation: Incubate the reaction mixture for 1 to 4 hours at room temperature or overnight at 4°C with gentle shaking. The optimal time should be determined by analyzing aliquots of the reaction mixture at different time points.

• Quenching: To stop the reaction, add the quenching solution to a final concentration of 50-100 mM. Incubate for an additional 30 minutes at room temperature.

• Purification: Remove the unreacted 3,5-Difluorophenyl isocyanate and byproducts by size-exclusion chromatography (SEC) using a desalting column equilibrated with the desired storage buffer (e.g., PBS). Alternatively, dialysis can be used for larger volumes.

• Characterization and Storage: Characterize the purified conjugate as described in Section 4. Store the labeled protein at 4°C for short-term storage or at -20°C or -80°C for long-term storage.

Protocol for Antibody-Drug Conjugate (ADC) Synthesis (Conceptual)

This protocol outlines a conceptual workflow for the synthesis of an ADC using a linker functionalized with 3,5-Difluorophenyl isocyanate. This is a multi-step process that requires expertise in organic synthesis and protein chemistry.

Workflow Diagram:

Caption: Conceptual workflow for ADC synthesis using a 3,5-DFPI functionalized linker.

Conceptual Steps:

• Synthesis of the Linker-Payload Moiety: This involves the synthesis of a linker containing a reactive handle for the cytotoxic drug on one end and the 3,5-Difluorophenyl isocyanate group on the other. This is a complex organic synthesis step that will be specific to the drug and linker chemistry chosen.

• Conjugation to the Antibody: The purified monoclonal antibody is reacted with the linker-payload moiety under conditions similar to those described in Protocol 3.2. The molar ratio of the linker-payload to the antibody will determine the drug-to-antibody ratio (DAR) and must be carefully optimized.

• Purification of the ADC: Purification of the ADC is critical to remove unconjugated antibody, free drug-linker, and to isolate the ADC with the desired DAR. Techniques such as hydrophobic interaction chromatography (HIC) are often employed.

• Characterization of the ADC: The final ADC product must be extensively characterized to determine the average DAR, the distribution of drug-loaded species, purity, aggregation, and in vitro potency.

Characterization of Bioconjugates

Thorough characterization of the bioconjugate is essential to ensure its quality and functionality. The following techniques are recommended:

Parameter	Technique(s)	Purpose
Degree of Labeling (DOL) / Drug-to-Antibody Ratio (DAR)	UV-Vis Spectroscopy, Mass Spectrometry (MS)	To quantify the average number of molecules conjugated per protein.
Purity and Heterogeneity	SDS-PAGE, Size-Exclusion Chromatography (SEC), Hydrophobic Interaction Chromatography (HIC)	To assess the purity of the conjugate and identify any unconjugated protein or aggregates. HIC is particularly useful for resolving different DAR species in ADCs.
Confirmation of Conjugation Site	Mass Spectrometry (Peptide Mapping)	To identify the specific amino acid residues that have been modified.
Functional Activity	In vitro assays (e.g., ELISA, enzyme activity assays, cell-based cytotoxicity assays)	To confirm that the biological activity of the protein or the potency of the conjugated molecule is retained after conjugation.

Table 1: Recommended techniques for the characterization of bioconjugates prepared with 3,5-Difluorophenyl isocyanate.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low Labeling Efficiency	- pH of the reaction is too low.- Molar excess of isocyanate is too low.- Hydrolysis of the isocyanate.- Presence of nucleophiles in the buffer.	- Increase the pH of the reaction buffer (up to 8.5).- Increase the molar excess of 3,5-Difluorophenyl isocyanate.- Prepare the isocyanate stock solution immediately before use in anhydrous solvent.- Ensure the protein and reaction buffers are free of amines (e.g., Tris) or other nucleophiles.
Protein Precipitation	- High concentration of organic solvent.- Protein instability at the reaction pH.- Over-modification of the protein.	- Keep the volume of the organic solvent added to a minimum (typically <10% v/v).- Perform the reaction at a lower temperature (4°C).- Reduce the molar excess of the isocyanate and/or the reaction time.
Loss of Biological Activity	- Modification of critical amino acid residues in the active site or binding interface.- Denaturation of the protein during the labeling process.	- Reduce the molar excess of the isocyanate to achieve a lower degree of labeling.- Perform a peptide mapping experiment to identify the sites of modification.- Optimize reaction conditions (pH, temperature, reaction time).

Table 2: Troubleshooting guide for bioconjugation with 3,5-Difluorophenyl isocyanate.

Conclusion

3,5-Difluorophenyl isocyanate represents a promising reagent for bioconjugation, offering the potential for rapid and efficient labeling of biomolecules under mild conditions. The electron-withdrawing nature of the difluorophenyl group enhances the reactivity of the isocyanate and may contribute to the stability of the resulting bioconjugate. The protocols and guidelines presented in this document provide a solid foundation for researchers to explore the utility of this reagent in their specific applications. As with any bioconjugation strategy, empirical optimization of the reaction conditions is crucial to achieve the desired outcome while preserving the integrity and function of the biomolecule.

References

• Brown, W. E., & Green, A. H. (1982). Biochemistry of protein-isocyanate interactions: a comparison of the effects of aryl vs. alkyl isocyanates. Environmental Health Perspectives, 44, 147–152.
• Tse, C. S., & Pesce, A. J. (1979). Chemical characterization of isocyanate-protein conjugates. Toxicology and Applied Pharmacology, 51(1), 39–46.
• Sabbioni, G., & Schütze, D. (1998). Reactions of 4-methylphenyl isocyanate with amino acids. Archives of Toxicology, 72(7), 447–453.
• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press.
• Stephanopoulos, N., & Francis, M. B. (2011). Choosing an effective protein bioconjugation strategy.
• Strop, P. (2014). Antibody–drug conjugates: A new wave of cancer therapeutics. Current Opinion in Chemical Biology, 21, 131-137.
• Agarwal, P., & Bertozzi, C. R. (2015). Site-specific antibody-drug conjugates: the next generation of chemotherapeutics.
• Jain, N., Smith, S. W., Ghone, S., & Tomczuk, B. (2015). Current antibody-drug conjugate (ADC) manufacturing: a process and analytical perspective.
• Flygare, J. A., Pillow, T. H., & Senter, P. D. (2013). Antibody-drug conjugates for cancer therapy. Chemical Biology & Drug Design, 81(1), 113-121.
• Beck, A., Goetsch, L., Dumontet, C., & Corvaïa, N. (2017). Strategies and challenges for the next generation of antibody-drug conjugates. Nature Reviews Drug Discovery, 16(5), 315-337.

Sources

• 1. Arylation Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biochemistry of protein-isocyanate interactions: a comparison of the effects of aryl vs. alkyl isocyanates - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Reaction of 3,5-Difluorophenyl Isocyanate with Nucleophiles

Introduction: The Strategic Importance of 3,5-Difluorophenyl Isocyanate

In the landscape of modern synthetic chemistry, particularly within drug discovery and materials science, 3,5-difluorophenyl isocyanate stands out as a reagent of significant strategic value. The isocyanate functional group (-N=C=O) is an exceptionally reactive electrophile, readily undergoing addition reactions with a wide array of nucleophiles. The true value of this particular reagent, however, lies in the electronic properties conferred by the 3,5-difluoro substitution on the phenyl ring.

The two fluorine atoms are powerful electron-withdrawing groups, acting through the inductive effect. This electronic pull significantly depletes electron density from the aromatic ring and, consequently, from the isocyanate's carbonyl carbon. This heightened electrophilicity makes 3,5-difluorophenyl isocyanate more reactive than its non-fluorinated counterpart, phenyl isocyanate.[1] This enhanced reactivity often allows for milder reaction conditions and faster reaction times.

Furthermore, the resulting 3,5-difluorophenyl moiety is a prized structural motif in medicinal chemistry. The carbon-fluorine bond is exceptionally strong, enhancing metabolic stability. The fluorine atoms can also engage in crucial hydrogen bonding and dipole-dipole interactions with biological targets, such as enzymes and receptors, often leading to improved binding affinity and selectivity.[2][3] Urea derivatives, in particular, are well-known for their hydrogen bonding capabilities, making them a cornerstone in the design of kinase inhibitors and other therapeutic agents.[2][4][5][6]

This guide provides a comprehensive overview of the reactions of 3,5-difluorophenyl isocyanate with common nucleophiles—amines, alcohols, and thiols—to form stable urea, carbamate, and thiocarbamate adducts, respectively. We will delve into the underlying mechanisms, provide detailed and validated experimental protocols, and discuss the characterization of the resulting products, with a focus on empowering researchers in their synthetic endeavors.

Fundamental Reaction Mechanism

The core of isocyanate chemistry is the nucleophilic attack on the central carbonyl carbon of the -N=C=O group. This carbon is highly electrophilic due to the resonance delocalization and the high electronegativity of the adjacent nitrogen and oxygen atoms. The presence of the 3,5-difluoro substitution further amplifies this electrophilicity.

The general mechanism proceeds via a two-step process:

• Nucleophilic Attack: The nucleophile (e.g., the lone pair of an amine, alcohol, or thiol) attacks the electrophilic carbonyl carbon of the isocyanate.

• Proton Transfer: A proton is transferred from the nucleophile to the nitrogen atom of the isocyanate, resulting in the final, stable addition product.

dot digraph "Mechanism" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=plaintext, fontname="Arial", fontsize=12];

} END_DOT Figure 1: General mechanism of nucleophilic addition to 3,5-difluorophenyl isocyanate.

Reaction with Amines: Synthesis of N,N'-Disubstituted Ureas

The reaction between an isocyanate and a primary or secondary amine is typically rapid, exothermic, and proceeds without the need for a catalyst.[7] This high reactivity is due to the strong nucleophilicity of amines. The resulting products are N,N'-disubstituted ureas, which are often crystalline, stable solids that can be easily purified by recrystallization or precipitation.

Protocol 1: Synthesis of N-Benzyl-N'-(3,5-difluorophenyl)urea

This protocol details the reaction of 3,5-difluorophenyl isocyanate with a primary amine, benzylamine.

Materials:

• 3,5-Difluorophenyl isocyanate (1.0 eq)

• Benzylamine (1.0 eq)

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Round-bottom flask with magnetic stirrer

• Nitrogen or Argon inert atmosphere setup

Procedure:

• Setup: Under an inert atmosphere, dissolve 3,5-difluorophenyl isocyanate (e.g., 1.55 g, 10 mmol) in anhydrous THF (20 mL) in a round-bottom flask. Stir the solution at room temperature (20-25°C).

• Addition of Amine: In a separate vial, prepare a solution of benzylamine (e.g., 1.07 g, 10 mmol) in anhydrous THF (10 mL). Add this solution dropwise to the stirring isocyanate solution over 10-15 minutes. An exothermic reaction may be observed.

• Reaction: Stir the reaction mixture at room temperature. The reaction is typically complete within 1-2 hours. A white precipitate of the urea product will likely form during this time.

• Monitoring: Progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the isocyanate spot, or by IR spectroscopy, monitoring the disappearance of the strong isocyanate peak (~2270 cm⁻¹).

• Workup and Purification:

  • Once the reaction is complete, reduce the solvent volume in vacuo.

  • Add hexane or diethyl ether to the residue to precipitate the product fully.

  • Collect the solid product by vacuum filtration, wash with a small amount of cold hexane, and dry under vacuum.

  • The product is typically obtained in high yield (>90%) and purity. If necessary, it can be recrystallized from an ethanol/water or ethyl acetate/hexane mixture.

Characterization (Expected Data for N-Benzyl-N'-(3,5-difluorophenyl)urea):

• ¹H NMR (DMSO-d₆): δ 9.0-9.2 (s, 1H, Ar-NH), δ 7.2-7.4 (m, 7H, benzyl-Ar-H and Ar-H), δ 6.7-6.8 (m, 1H, Ar-H), δ 6.5-6.6 (t, 1H, CH₂-NH), δ 4.3 (d, 2H, CH₂).

• ¹³C NMR (DMSO-d₆): δ ~155 (C=O), δ ~162 (d, J_CF ≈ 240 Hz, C-F), δ ~144 (t, C-N), δ ~140 (C-Ar), δ ~128 (C-Ar), δ ~127 (C-Ar), δ ~126 (C-Ar), δ ~98-100 (m, C-Ar), δ ~43 (CH₂).

• ¹⁹F NMR (DMSO-d₆): δ ~ -110 ppm (s, 2F).[8][9]

• IR (KBr): 3300-3400 cm⁻¹ (N-H stretch), ~2270 cm⁻¹ (disappearance of N=C=O), 1630-1650 cm⁻¹ (C=O stretch, "urea I band").

Nucleophile	Solvent	Temp. (°C)	Time (h)	Yield (%)
Benzylamine	THF	25	1-2	>90
Aniline	DCM	25	2-4	>85
3,5-Difluoroaniline	Acetone	25-40	3-4	~70[10]
Piperidine	THF	25	0.5-1	>95

Table 1: Typical reaction conditions for urea synthesis from 3,5-difluorophenyl isocyanate.

Reaction with Alcohols: Synthesis of Carbamates

The reaction of isocyanates with alcohols to form carbamates is generally slower than the reaction with amines.[11] The reaction often requires heating or the use of a catalyst to proceed at a reasonable rate. Common catalysts include tertiary amines (e.g., triethylamine, DABCO) and organometallic compounds (e.g., dibutyltin dilaurate, DBTDL).[6][12] The choice of catalyst is critical; organotin catalysts are highly effective but can be toxic, while amine catalysts are generally milder.[6]

dot digraph "Carbamate_Catalysis_Workflow" { graph [fontname="Arial", fontsize=12]; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [fontname="Arial", fontsize=10];

} END_DOT Figure 2: Decision workflow for catalyst selection in carbamate synthesis.

Protocol 2: Synthesis of Ethyl (3,5-difluorophenyl)carbamate

Materials:

• 3,5-Difluorophenyl isocyanate (1.0 eq)

• Anhydrous Ethanol (large excess, can be used as solvent)

• 1,4-Diazabicyclo[2.2.2]octane (DABCO) (0.05 eq)

• Anhydrous Toluene or THF (if ethanol is not the solvent)

• Round-bottom flask with reflux condenser and magnetic stirrer

• Nitrogen or Argon inert atmosphere setup

Procedure:

• Setup: Under an inert atmosphere, add 3,5-difluorophenyl isocyanate (e.g., 1.55 g, 10 mmol) and DABCO (e.g., 56 mg, 0.5 mmol) to a round-bottom flask.

• Solvent/Reagent Addition: Add anhydrous ethanol (30 mL). Using the alcohol as the solvent ensures a large excess, driving the reaction to completion.

• Reaction: Heat the mixture to reflux (approx. 78°C for ethanol) and stir. The reaction typically requires 4-8 hours.

• Monitoring: Monitor the reaction by TLC or by observing the disappearance of the isocyanate peak (~2270 cm⁻¹) in the IR spectrum.

• Workup and Purification:

  • Cool the reaction mixture to room temperature.

  • Remove the excess ethanol under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with dilute HCl (to remove DABCO) and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • The crude product can be purified by column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization to yield the pure carbamate.

Characterization (Expected Data for Ethyl (3,5-difluorophenyl)carbamate):

• ¹H NMR (CDCl₃): δ ~7.0 (m, 2H, Ar-H), δ ~6.6-6.7 (m, 2H, Ar-H and NH), δ 4.2 (q, 2H, OCH₂), δ 1.3 (t, 3H, CH₃).

• ¹³C NMR (CDCl₃): δ ~154 (C=O), δ ~163 (d, J_CF ≈ 245 Hz, C-F), δ ~141 (t, C-N), δ ~108 (m, C-Ar), δ ~102 (t, C-Ar), δ ~61 (OCH₂), δ ~14 (CH₃).

• ¹⁹F NMR (CDCl₃): δ ~ -108 ppm.[8][13]

• IR (KBr): 3250-3350 cm⁻¹ (N-H stretch), ~1720 cm⁻¹ (C=O stretch).

Reaction with Thiols: Synthesis of Thiocarbamates

Thiols are generally less reactive nucleophiles than amines but can be more reactive than alcohols in isocyanate addition reactions, particularly under basic catalysis. The reaction yields S-alkyl or S-aryl thiocarbamates. While some reactions can proceed without a catalyst, especially with more acidic aromatic thiols, a base catalyst is often employed to deprotonate the thiol, forming the highly nucleophilic thiolate anion.[14][15]

Protocol 3: Synthesis of S-Phenyl (3,5-difluorophenyl)thiocarbamate

Materials:

• 3,5-Difluorophenyl isocyanate (1.0 eq)

• Thiophenol (1.0 eq)

• Triethylamine (Et₃N) (1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

• Round-bottom flask with magnetic stirrer

• Nitrogen or Argon inert atmosphere setup

Procedure:

• Setup: Under an inert atmosphere, dissolve thiophenol (e.g., 1.10 g, 10 mmol) and triethylamine (1.11 g, 11 mmol) in anhydrous THF (20 mL). Stir at room temperature.

• Isocyanate Addition: Add a solution of 3,5-difluorophenyl isocyanate (1.55 g, 10 mmol) in anhydrous THF (10 mL) dropwise to the thiophenol solution.

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within 2-6 hours.

• Monitoring: Monitor the reaction by TLC or IR spectroscopy.

• Workup and Purification:

  • Quench the reaction with the addition of water.

  • Extract the product with ethyl acetate.

  • Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate) to afford the pure thiocarbamate.

Characterization (Expected Data for S-Phenyl (3,5-difluorophenyl)thiocarbamate):

• ¹H NMR (CDCl₃): δ ~7.4-7.6 (m, 5H, S-Ph), δ ~7.2 (br s, 1H, NH), δ ~6.8 (m, 2H, Ar-H), δ ~6.6 (m, 1H, Ar-H).

• ¹³C NMR (CDCl₃): δ ~165 (C=O), δ ~163 (d, J_CF ≈ 248 Hz, C-F), δ ~140 (t, C-N), δ ~134 (C-Ar), δ ~129 (C-Ar), δ ~128 (C-Ar), δ ~108 (m, C-Ar), δ ~104 (t, C-Ar).

• ¹⁹F NMR (CDCl₃): δ ~ -107 ppm.[8][13]

• IR (KBr): 3200-3300 cm⁻¹ (N-H stretch), ~1680 cm⁻¹ (C=O stretch).

Safety and Handling Precautions

Isocyanates, including 3,5-difluorophenyl isocyanate, are toxic, potent lachrymators, and respiratory sensitizers.[16][17] All manipulations must be performed in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile or neoprene).[4][13]

• Inert Atmosphere: Isocyanates are highly sensitive to moisture, reacting with water to form an unstable carbamic acid which decomposes to an amine and CO₂. The amine can then react with remaining isocyanate to form a symmetrical urea byproduct. Therefore, all glassware must be oven-dried, and reactions should be conducted under an inert atmosphere (N₂ or Ar) using anhydrous solvents.[16]

• Quenching: Any residual isocyanate in the reaction vessel or on equipment can be quenched by adding a solution of 5% aqueous ammonia or isopropanol.

• Disposal: Dispose of all chemical waste in accordance with local, regional, and national regulations.[16]

Conclusion

3,5-Difluorophenyl isocyanate is a powerful and versatile building block for the synthesis of ureas, carbamates, and thiocarbamates. The electron-withdrawing nature of the fluorine atoms enhances its reactivity, while the resulting difluorophenyl moiety imparts desirable properties for applications in medicinal chemistry and materials science. By understanding the fundamental reactivity and employing the detailed protocols provided, researchers can confidently and safely incorporate this valuable reagent into their synthetic workflows, paving the way for the discovery of novel molecules with enhanced function and stability.

References

• Supporting Information - The Royal Society of Chemistry. (URL not provided)

• Qi, B., et al. (2019). Discovery of N1-(4-((7-(3-(4-ethylpiperazin-1-yl)propoxy)-6-methoxyquinolin-4-yl)oxy)-3,5-difluorophenyl)-N3-(2-(2,6-difluorophenyl)-4-oxothiazolidin-3-yl)urea as a multi-tyrosine kinase inhibitor for drug-sensitive and drug-resistant cancers treatment. European Journal of Medicinal Chemistry, 163, 10-27. [Link]

• New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorin
• Synthesis and Properties of 1,3-Disubstituted Ureas and Their Isosteric Analogs Containing Polycyclic Fragments. (URL not provided)

• Organic Chemistry Portal. Urea derivative synthesis by amination, rearrangement or substitution. [Link]

• Movassagh, B., & Soleiman-Beigi, M. (2011). Synthesis of Thiocarbamates from Thiols and Isocyanates under Catalyst- and Solvent-Free Conditions. ChemInform, 42(34).
• Waibel, K. A., et al. (2021). One-Pot Synthesis of Thiocarbamates.

• Catalytic Effects in Isocyanate Reactions. ScienceDirect. [Link]

• Tiwari, L., et al. (2018).
• Usharani, V., et al. (2011). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. Asian Journal of Chemistry, 23(4), 1801-1805.
• Organic Syntheses Procedure. (URL not provided)
• Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry.

• Organic Chemistry Portal. Synthesis of carbamates by carbamoylation. [Link]

• Organic Chemistry Portal. Thiocarbamate synthesis by carbamoylation. [Link]

• Advances in the synthesis of thiocarbamates.

• Ghosh, A. K., & Brindisi, M. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Journal of Medicinal Chemistry, 63(6), 2751–2788. [Link]

• Ghosh, A. K., & Brindisi, M. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry, 58(7), 2895–2940. [Link]

• Rhenium-Catalyzed C–H Aminocarbonylation of Azobenzenes with Isocyanates - Supporting Inform

• Organic Reactions. (Website). Amine + Isocyanate. [Link]

• Davis, M., & Eue, W. C. (1960). Mechanism of Isocyanate Reactions with Ethanol. The Journal of Organic Chemistry, 25(4), 513–517.
• Urea Derivatives as Anticancer Agents.

• Phenyl isocyanate is a potent chemical sensitizer. PubMed. [Link]

• Cody, R. B., et al. (2009). An Improved Protocol for the Analysis of Alcohols by Direct Analysis in Real Time Mass Spectrometry. American Laboratory. [Link]

• Process for the preparation of aromatic carbamates and isocyanates.
• Roles of the carbamate moiety in drugs and prodrugs.

• Synthesis of novel antibacterial and antifungal dithiocarbamate-containing piperazine derivatives via re-engineering multicomponent approach. PubMed Central. [Link]

• Camacho López, C. O., et al. (2019). Microreactor assisted method for studying isocyanate–alcohol reaction kinetics.
• Advances in Catalysis for Organic Co

• Diethyl 2-(Phenylcarbamoyl)phenyl Phosphorothioates: Synthesis, Antimycobacterial Activity and Cholinesterase Inhibition. MDPI. [Link]

• Process for preparation of halogenated benzylamine and intermediates thereof.

• PubChem. ethyl N-(3,5-dimethylphenyl)carbamate. [Link]

• PubChem. ethyl N-(3,5-dimethoxy-4-methylphenyl)carbamate. [Link]

• Joel, D., et al. (1992). Isocyanate reactions in and with N,N-dimethylformamide. Die Angewandte Makromolekulare Chemie, 191(1), 131-139.
• Thiophenylmethylation of phenols. Reagents and conditions: thiophenol 5...

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• 4. Discovery of N1-(4-((7-(3-(4-ethylpiperazin-1-yl)propoxy)-6-methoxyquinolin-4-yl)oxy)-3,5-difluorophenyl)-N3-(2-(2,6-difluorophenyl)-4-oxothiazolidin-3-yl)urea as a multi-tyrosine kinase inhibitor for drug-sensitive and drug-resistant cancers treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Urea-based anticancer agents. Exploring 100-years of research with an eye to the future [frontiersin.org]
• 7. Synthesis and characterization of metal dithiocarbamate derivatives of (S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note &amp; Protocol: Synthesis of N,N'-Disubstituted Ureas Utilizing 3,5-Difluorophenyl Isocyanate

Abstract

This document provides a detailed protocol for the synthesis of N,N'-disubstituted ureas through the reaction of 3,5-difluorophenyl isocyanate with various primary and secondary amines. N,N'-disubstituted ureas are a significant class of compounds in medicinal chemistry and drug development, often serving as kinase inhibitors and therapeutic agents for a range of diseases.[1][2][3] The inclusion of the 3,5-difluorophenyl moiety can enhance metabolic stability, binding affinity, and bioavailability of drug candidates.[4][5][6] This guide offers a comprehensive, step-by-step methodology suitable for researchers in academic and industrial settings, emphasizing the rationale behind procedural choices to ensure robust and reproducible outcomes.

Introduction: The Significance of Fluorinated Ureas in Drug Discovery

The urea functional group is a cornerstone in the design of bioactive molecules, appearing in numerous pharmaceuticals and agrochemicals.[1][2] Unsymmetrical N,N'-disubstituted ureas, in particular, are prominent scaffolds in modern drug discovery, with applications as potent enzyme inhibitors.[7] The strategic incorporation of fluorine atoms into drug candidates is a widely employed strategy in medicinal chemistry to modulate key pharmacokinetic and pharmacodynamic properties.[5][8]

The 3,5-difluorophenyl group offers several advantages:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, rendering the aromatic ring more resistant to oxidative metabolism and increasing the half-life of the compound in vivo.[4][5]

• Enhanced Binding Affinity: The high electronegativity of fluorine can lead to favorable electrostatic interactions with protein targets, potentially increasing binding affinity and potency.[5] Fluorine can also act as a hydrogen bond acceptor.

• Modulated Lipophilicity: The introduction of fluorine atoms increases the lipophilicity of a molecule, which can improve its ability to cross cell membranes and enhance oral bioavailability.[4][6]

This application note details a reliable and scalable protocol for the synthesis of N,N'-disubstituted ureas from 3,5-difluorophenyl isocyanate, a key building block for accessing these valuable compounds.

Reaction Mechanism and Rationale

The formation of a urea from an isocyanate and an amine is a highly efficient and generally straightforward nucleophilic addition reaction.[9][10] The reaction proceeds without the need for a catalyst and is often conducted at room temperature.[9]

Mechanism:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine acts as a nucleophile, attacking the electrophilic carbon atom of the isocyanate group.

• Proton Transfer: A subsequent proton transfer from the amine nitrogen to the isocyanate nitrogen results in the formation of the stable N,N'-disubstituted urea.

Caption: Mechanism of N,N'-disubstituted urea formation.

Experimental Protocol

This protocol provides a general procedure for the synthesis of an N,N'-disubstituted urea from 3,5-difluorophenyl isocyanate and a representative amine.

Materials and Equipment

• Reagents:

  • 3,5-Difluorophenyl isocyanate

  • Amine of choice (e.g., aniline, benzylamine, morpholine)

  • Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

  • Saturated aqueous sodium bicarbonate solution

  • Brine (saturated aqueous sodium chloride solution)

  • Anhydrous magnesium sulfate or sodium sulfate

  • Hexanes

  • Ethyl acetate

• Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Argon or nitrogen inlet

  • Addition funnel (optional)

  • Separatory funnel

  • Rotary evaporator

  • Thin-layer chromatography (TLC) plates (silica gel)

  • UV lamp

  • Flash column chromatography setup

Step-by-Step Procedure

Sources

• 1. An efficient and greener protocol towards synthesis of unsymmetrical <i>N</i>,<i>N</i>′-biphenyl urea - Arabian Journal of Chemistry [arabjchem.org]
• 2. mdpi.com [mdpi.com]
• 3. N,N'-disubstituted Ureas as Novel Antiplatelet Agents: Synthesis, Pharmacological Evaluation and In Silico Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Facile Entry to Pharmaceutically Important 3-Difluoromethyl-Quinoxalin-2-Ones Enabled by Visible-Light-Driven Difluoromethylation of Quinoxalin-2-Ones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
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• 10. asianpubs.org [asianpubs.org]

Application Notes &amp; Protocols: 3,5-Difluorophenyl Isocyanate in Agrochemical Synthesis

Introduction: The Strategic Role of 3,5-Difluorophenyl Isocyanate

3,5-Difluorophenyl isocyanate is a highly valuable and reactive intermediate in the synthesis of modern agrochemicals.[1][2] Its utility stems from the presence of two key structural features: the difluorinated phenyl ring and the isocyanate functional group (-N=C=O). The fluorine atoms can significantly enhance the biological activity, metabolic stability, and binding affinity of the final agrochemical product. The isocyanate group provides a direct and efficient route for forming urea linkages through reaction with primary or secondary amines. This reaction is the cornerstone of its application, particularly in the production of a major class of insecticides known as Benzoylphenyl Ureas (BPUs). These compounds act as potent insect growth regulators, offering targeted pest control. This guide provides a detailed overview of its properties, core applications, and a generalized protocol for its use in synthesizing urea-based agrochemicals.

Physicochemical Properties of 3,5-Difluorophenyl Isocyanate

A thorough understanding of the reagent's properties is critical for safe handling and successful synthesis.

Property	Value	Source
CAS Number	83594-83-6	[3]
Molecular Formula	F₂C₆H₃NCO (C₇H₃F₂NO)	[3]
Molecular Weight	155.10 g/mol
Appearance	Colorless to light yellow liquid	Inferred from properties
Boiling Point	159 °C
Density	1.31 g/mL at 25 °C
Refractive Index	n20/D 1.493
Storage	2-8°C, under inert atmosphere

Core Application: Synthesis of Benzoylphenyl Urea (BPU) Insecticides

The most significant application of substituted phenyl isocyanates in the agrochemical industry is the synthesis of Benzoylphenyl Urea (BPU) insecticides.

Mechanism of Action

BPU compounds, such as the well-known Noviflumuron and Teflubenzuron, are potent insect growth regulators (IGRs).[4][5][6][7] Their mode of action is the inhibition of chitin biosynthesis in insects.[4][5] Chitin is a crucial component of the insect's exoskeleton. By disrupting its formation, BPUs prevent the insect from successfully molting, leading to mortality during this vulnerable stage. This targeted mechanism of action makes them particularly effective against larval stages of various pests and can be more selective than broad-spectrum neurotoxic insecticides.

General Reaction Pathway

The fundamental reaction for creating the urea backbone of these pesticides is the nucleophilic addition of an amine to the electrophilic carbon of the isocyanate group.[8][9] This reaction is typically high-yielding and proceeds under mild conditions.

Caption: General reaction pathway for forming a substituted urea.

In the context of BPU synthesis, the amine component is often a substituted benzamide, leading to the characteristic N-benzoyl-N'-phenylurea structure. For example, the synthesis of the insecticide Teflubenzuron involves the reaction of 3,5-dichloro-2,4-difluoroaniline with 2,6-difluorobenzoyl isocyanate.[7] While the specific reactants may vary, the core isocyanate-amine coupling chemistry remains the same.

Experimental Protocol: General Synthesis of a Substituted Aryl Urea

This protocol outlines a generalized, reliable method for the synthesis of a substituted aryl urea using 3,5-Difluorophenyl isocyanate and a generic primary amine. Researchers should adapt solvent choice and reaction times based on the specific solubility and reactivity of their chosen amine.

Materials and Reagents

• 3,5-Difluorophenyl Isocyanate (97% or higher)

• Substituted Primary Amine (e.g., 2,6-difluorobenzamide or other substituted aniline)

• Anhydrous Acetone (or other suitable inert solvent like Toluene, Dichloromethane)

• Nitrogen or Argon gas supply

• Standard laboratory glassware (round-bottom flask, condenser, dropping funnel)

• Magnetic stirrer and heating mantle

• Thin-Layer Chromatography (TLC) apparatus

Workflow Diagram

Caption: Workflow for the synthesis of substituted aryl ureas.

Step-by-Step Methodology

• Reactor Setup: Assemble a clean, dry round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet. The entire setup should be flame-dried or oven-dried to ensure moisture-free conditions, as isocyanates react with water.[8]

• Reagent Preparation:

  • In the reaction flask, dissolve the substituted primary amine (1.0 equivalent) in a minimal amount of anhydrous acetone.

  • In the dropping funnel, dissolve 3,5-Difluorophenyl isocyanate (1.0 equivalent) in anhydrous acetone.

• Reaction Execution:

  • Cool the stirred amine solution to between 0 °C and 10 °C using an ice bath. This is crucial to control the initial exothermic reaction.

  • Add the isocyanate solution dropwise from the dropping funnel to the amine solution over 20-30 minutes. Maintain the temperature below 40 °C.[8]

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Monitoring:

  • Continue stirring for 3-6 hours.[8]

  • Monitor the reaction's progress by TLC, observing the consumption of the starting materials. A typical mobile phase would be a mixture of hexane and ethyl acetate.

• Product Isolation:

  • Upon completion, the urea product often precipitates from the solution as a solid.

  • Filter the solid product using a Büchner funnel.

  • Wash the collected solid with a small amount of cold acetone to remove any unreacted starting materials.

• Drying and Characterization:

  • Dry the purified product under vacuum at 60-65 °C for 2-4 hours.[8]

  • Characterize the final product by melting point, NMR spectroscopy, and mass spectrometry to confirm its identity and purity.

Safety and Handling Considerations

3,5-Difluorophenyl isocyanate is a hazardous chemical and must be handled with appropriate precautions.

• Hazards: The compound is flammable, harmful if swallowed, inhaled, or in contact with skin, and causes serious skin and eye irritation.[2] It is also a respiratory sensitizer, meaning it can cause allergy or asthma symptoms upon inhalation.

• Personal Protective Equipment (PPE): Always work in a well-ventilated fume hood. Wear chemical-resistant gloves (e.g., nitrile), safety goggles, a face shield, and a lab coat. Use a respirator with an appropriate filter (e.g., type ABEK) when handling larger quantities.

• Storage: Store in a tightly sealed container in a refrigerator (2-8°C) under an inert atmosphere (e.g., nitrogen) to prevent degradation from moisture.

By following these guidelines, researchers can safely and effectively utilize 3,5-Difluorophenyl isocyanate as a key building block for the synthesis of novel and effective agrochemicals.

References

• NOVIFLUMURON ACTIVITY in HOUSEHOLD and STRUCTURAL INSECT PESTS - ICUP.
• Urea derivatives, preparation and use - Google Patents. EP0052833A1.
• 3,5-Difluorophenyl isocyanate 97 83594-83-6 - Sigma-Aldrich.
• Noviflumuron - Lincoln Pest Control.
• Noviflumuron - Wikipedia.
• 3,5-Difluorophenyl isocyanate - Oakwood Chemical.
• Synthesis method of 3,5-dichloro-2,4-difluoronitrobenzene and pyrifluran - Google Patents. CN1736932A.
• Synthesis of Isocyanides by Reacting Primary Amines with Difluorocarbene. Organic Letters.
• Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. Rasayan J. Chem.
• Synthesis process of 3,5-difluorophenol - Google Patents. CN117964460A.
• Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas - NIH.
• 3,5-Dichlorophenyl Isocyanate: Properties, Applications, and Synthesis Intermediate.
• 3,5-Difluorophenyl isocyanate - High purity | EN - Georganics.

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• 2. 3,5-Difluorophenyl isocyanate - High purity | EN [georganics.sk]
• 3. 3,5-Difluorophenyl isocyanate [oakwoodchemical.com]
• 4. icup.org.uk [icup.org.uk]
• 5. lincolnpestcontrol.com [lincolnpestcontrol.com]
• 6. Noviflumuron - Wikipedia [en.wikipedia.org]
• 7. CN1683318A - Synthesis method of 3,5-dichloro-2,4-difluoronitrobenzene and pyrifluran - Google Patents [patents.google.com]
• 8. asianpubs.org [asianpubs.org]
• 9. Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: The Strategic Use of 3,5-Difluorophenyl Isocyanate in the Synthesis of Potent Kinase Inhibitors

Introduction: The Rise of Diaryl Ureas in Kinase Inhibition

Protein kinases are fundamental regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, most notably cancer. Small molecule kinase inhibitors have revolutionized targeted therapy, and within this class, the diaryl urea scaffold has emerged as a "privileged structure."[1][2] This motif is central to the mechanism of action of several approved drugs, including the multi-kinase inhibitor Sorafenib, which targets the RAF/MEK/ERK pathway and various receptor tyrosine kinases (RTKs) involved in angiogenesis, such as VEGFR and PDGFR.[3][4][5][6]

The core activity of these inhibitors lies in their ability to form key hydrogen bonds and hydrophobic interactions within the ATP-binding pocket or allosteric sites of kinases. The urea linkage itself is a critical hydrogen bond donor and acceptor, anchoring the molecule to the hinge region of the kinase. The nature and substitution pattern of the flanking aryl rings are paramount for tuning potency, selectivity, and pharmacokinetic properties. This guide focuses on the strategic incorporation of the 3,5-difluorophenyl group, via the highly reactive precursor 3,5-difluorophenyl isocyanate, to generate potent kinase inhibitors.

The Role of the 3,5-Difluoro Phenyl Moiety: A Structural and Mechanistic Perspective

The substitution of fluorine on the phenyl ring of a diaryl urea inhibitor is not arbitrary. The 3,5-difluoro pattern offers several distinct advantages that enhance inhibitory activity:

• Enhanced Binding Affinity: The two fluorine atoms create a strong electron-withdrawing effect, modulating the electronics of the phenyl ring and the adjacent urea NH group. This can enhance the hydrogen-bonding capability of the urea moiety.

• Increased Lipophilicity: Fluorine substitution increases the lipophilicity of the molecule, which can lead to improved cell permeability and better interactions with hydrophobic pockets within the kinase domain.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the phenyl ring more resistant to oxidative metabolism by cytochrome P450 enzymes, which can lead to a longer half-life in vivo.

• Conformational Control: The presence of the fluorine atoms can influence the preferred conformation of the molecule, pre-organizing it for optimal binding to the target kinase.

A notable example of the importance of the diaryl urea structure is in the inhibition of p38 MAP kinase, a key enzyme in the inflammatory response.[7] Certain diaryl ureas, acting as allosteric inhibitors, induce a significant conformational change in the highly conserved DFG motif of the kinase, stabilizing an inactive state that is incompatible with ATP binding. The specific interactions of the substituted phenyl ring within this induced allosteric pocket are critical for achieving high affinity and selectivity.

Signaling Pathway: The RAF/MEK/ERK Cascade

Many diaryl urea inhibitors, inspired by the success of Sorafenib, are designed to target the RAF-MEK-ERK signaling pathway (also known as the MAPK pathway). This cascade is a central regulator of cell proliferation, differentiation, and survival.[8][9] Its aberrant activation, often through mutations in RAS or BRAF, is a major driver of many human cancers.[10]

The pathway is initiated by extracellular signals that activate RAS proteins. Activated RAS then recruits and activates RAF kinases (A-RAF, B-RAF, and C-RAF).[11] RAF, a serine/threonine kinase, then phosphorylates and activates MEK, which in turn phosphorylates and activates ERK. Activated ERK translocates to the nucleus to regulate gene expression, promoting cell cycle progression. Inhibitors bearing the 3,5-difluorophenyl urea scaffold can effectively block the activity of RAF kinases, thereby halting this pro-proliferative signaling cascade.

Caption: The RAF/MEK/ERK signaling pathway and the inhibitory action of 3,5-difluorophenyl urea compounds on RAF kinase.

Experimental Protocols

Synthesis of a Representative Diaryl Urea Kinase Inhibitor

This protocol describes the synthesis of a generic N-(3,5-difluorophenyl)-N'-(aryl) urea, a core structure in many kinase inhibitors. The key step is the reaction of 3,5-difluorophenyl isocyanate with a chosen aromatic amine. This procedure is adapted from a validated protocol for a structurally similar compound, 1,3-bis(3,5-dichlorophenyl)urea.[12]

Workflow Diagram:

Caption: General workflow for the synthesis of a diaryl urea kinase inhibitor.

Materials:

• Aromatic Amine (1.0 eq)

• 3,5-Difluorophenyl isocyanate (0.98 eq)[7]

• Anhydrous Dichloromethane (DCM)

• Nitrogen gas supply

• Magnetic stirrer and stir bar

• Round-bottom flask and standard glassware

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Preparation: In a clean, dry round-bottom flask, dissolve the chosen aromatic amine (1.0 eq) in anhydrous dichloromethane (approx. 15 mL per gram of amine) under a nitrogen atmosphere.

• Reaction Initiation: Begin stirring the solution at ambient temperature. To this stirring solution, add 3,5-difluorophenyl isocyanate (0.98 eq) portion-wise over 5-10 minutes. Causality Note: Portion-wise addition helps to control any potential exotherm and ensures a homogeneous reaction.

• Reaction: Allow the reaction mixture to stir at ambient temperature under a nitrogen atmosphere for 18-24 hours. The formation of a precipitate is typically observed as the diaryl urea product is often insoluble in DCM. Trustworthiness Note: The reaction is conducted under an inert atmosphere of nitrogen because isocyanates are sensitive to moisture. Water would react with the isocyanate to form an unstable carbamic acid, which decomposes to an amine and carbon dioxide, leading to unwanted side products and reduced yield.[10]

• Isolation: After the reaction is complete (monitored by TLC if necessary), filter the entire reaction mixture through a Büchner funnel.

• Washing: Wash the collected solid filter cake with two portions of dichloromethane (approx. 10 mL each) to remove any unreacted starting materials and soluble impurities.

• Drying: Dry the resulting white or off-white solid product in vacuo to a constant weight.

• Characterization: The structure and purity of the final compound should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Safety and Handling of 3,5-Difluorophenyl Isocyanate

Isocyanates are toxic, flammable, and moisture-sensitive compounds that require careful handling.[13]

• Handling: Always handle 3,5-difluorophenyl isocyanate in a well-ventilated chemical fume hood.[10] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[7][13]

• Storage: Store the reagent in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon).[13] It should be kept in a cool, dry, and flammable-liquids storage area, away from heat, sparks, and open flames.[10][13] Protect from moisture, as it will readily decompose.[10]

• Incompatibilities: Avoid contact with water, alcohols, amines, and strong oxidizing agents.[10]

• First Aid: In case of skin contact, wash immediately with plenty of soap and water. For eye contact, rinse cautiously with water for several minutes.[7] If inhaled, move the person to fresh air.[13] In all cases of significant exposure, seek immediate medical attention.

Quantitative Data and Structure-Activity Relationships (SAR)

The biological activity of diaryl urea kinase inhibitors is highly dependent on the substitution patterns of the aryl rings. The following table presents representative data for a series of diaryl urea derivatives, highlighting the impact of these substitutions on their anti-cancer activity.

Compound ID	'Head' Group (R1)	'Tail' Group (R2)	Target Kinase	IC₅₀ (nM)	Reference Cell Line
5a	4-aminoquinazolinyl	4-chloro-3-(trifluoromethyl)phenyl	EGFR	56	H-460 (IC₅₀ = 89 nM)
1c	4-chlorophenyl	3-hydroxy-p-tolyl	FGFR1	210	MDA-MB-231
BIRB 796	Naphthyl	1-(tert-butyl)-pyrazol-5-yl	p38 MAP Kinase	~0.1 (pM affinity)	N/A (Biochemical)
Comp. 19a	4-((quinolin-4-yl)oxy)-3,5-difluorophenyl	2-(2,6-difluorophenyl)-4-oxothiazolidin-3-yl	c-Met	-	HT-29

Data compiled from multiple sources for illustrative purposes.[1][6][8]

Key SAR Insights:

• 'Head' Group: This portion of the molecule often interacts with the solvent-exposed region of the kinase and can be modified to improve properties like solubility and selectivity. As seen with compound 5a , a 4-aminoquinazolinyl group can confer potent EGFR inhibitory activity.[6]

• Halogenation: As demonstrated with compound 1c , halogen substitution (e.g., chlorine, fluorine) on the phenyl rings is a common strategy to enhance potency.[1] This is often due to favorable interactions in hydrophobic pockets.

• Allosteric Binders: Compounds like BIRB 796 show that diaryl ureas can achieve extremely high potency by binding to allosteric sites, inducing an inactive kinase conformation.

• Multi-Kinase Targeting: The 3,5-difluorophenyl urea scaffold, as seen in compound 19a , can be incorporated into more complex structures to create inhibitors that target multiple tyrosine kinases simultaneously, a valuable strategy for overcoming drug resistance.[8]

Conclusion

3,5-Difluorophenyl isocyanate is a valuable and strategic reagent for the synthesis of diaryl urea-based kinase inhibitors. The resulting 3,5-difluorophenyl moiety imparts favorable properties, including enhanced binding affinity and metabolic stability, contributing to the development of highly potent and selective drug candidates. The straightforward and high-yielding nature of the urea-forming reaction makes this an attractive approach for medicinal chemists and drug development professionals. A thorough understanding of the underlying reaction mechanisms, structure-activity relationships, and safety protocols is essential for leveraging this powerful synthetic tool in the ongoing quest for novel targeted therapies.

References

• Dr.Oracle. (2025, November 21). What is the mechanism of action of Sorafenib (Sorafenib)?
• Wikipedia. (n.d.). Sorafenib.

• Qi, B., et al. (2019). Discovery of N1-(4-((7-(3-(4-ethylpiperazin-1-yl)propoxy)-6-methoxyquinolin-4-yl)oxy)-3,5-difluorophenyl)-N3-(2-(2,6-difluorophenyl)-4-oxothiazolidin-3-yl)urea as a multi-tyrosine kinase inhibitor for drug-sensitive and drug-resistant cancers treatment. European Journal of Medicinal Chemistry, 163, 10-27. Available at: [Link]

• Pargellis, C., et al. (2002). Inhibition of p38 MAP kinase by utilizing a novel allosteric binding site. Nature Structural Biology, 9(4), 268-272. Available at: [Link]

• Jeon, H., Tkacik, E., & Eck, M. J. (2024). Signaling from RAS to RAF: The Molecules and Their Mechanisms. Annual Review of Cancer Biology.
• Patsnap Synapse. (2024, July 17). What is the mechanism of Sorafenib Tosylate?

• Li, D. D., et al. (2016). Design, Synthesis and Structure-Activity Relationships of Novel Diaryl Urea Derivatives as Potential EGFR Inhibitors. Molecules, 21(11), 1541. Available at: [Link]

• Wikipedia. (n.d.). RAF kinase.
• BOC Sciences. (2025, June 12). Understanding the RAS-RAF-MEK-ERK Signaling Pathway.

• Regan, J., et al. (2002). Pyrazole urea-based inhibitors of p38 MAP kinase: from lead compound to clinical candidate. Journal of Medicinal Chemistry, 45(14), 2994-3008. Available at: [Link]

• Fisher Scientific. (2009, October 19). SAFETY DATA SHEET: 3,5-Difluorophenyl isocyanate.
• Georganics. (n.d.). 3,5-Difluorophenyl isocyanate.
• BenchChem. (2025). A Comparative Guide to the Structure-Activity Relationship of (3-Hydroxy-p-tolyl)urea Analogues as Kinase Inhibitors.
• TCI Chemicals. (2025, August 8). SAFETY DATA SHEET: 2,5-Difluorophenyl Isocyanate.

• Dumas, J. (2002). Protein kinase inhibitors from the urea class. Current Opinion in Drug Discovery & Development, 5(5), 718-727. Available at: [Link]

• Singhal, S. S., et al. (2019). Novel Compound 1, 3-bis (3, 5-dichlorophenyl) urea Inhibits Lung Cancer Progression. Scientific Reports, 9(1), 1-12. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Development of a novel chemical class of BRAF inhibitors offers new hope for melanoma treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Design, Synthesis and Structure-Activity Relationships of Novel Diaryl Urea Derivatives as Potential EGFR Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. p38 Inhibitors Products: R&D Systems [rndsystems.com]
• 8. Discovery of N1-(4-((7-(3-(4-ethylpiperazin-1-yl)propoxy)-6-methoxyquinolin-4-yl)oxy)-3,5-difluorophenyl)-N3-(2-(2,6-difluorophenyl)-4-oxothiazolidin-3-yl)urea as a multi-tyrosine kinase inhibitor for drug-sensitive and drug-resistant cancers treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Design, Synthesis and Anticancer Activity of a New Series of N-aryl-N′-[4-(pyridin-2-ylmethoxy)benzyl]urea Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. B-Raf and the inhibitors: from bench to bedside - PMC [pmc.ncbi.nlm.nih.gov]
• 11. SAR of 2,6-diamino-3,5-difluoropyridinyl substituted heterocycles as novel p38MAP kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Novel Compound 1, 3-bis (3, 5-dichlorophenyl) urea Inhibits Lung Cancer Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 13. On the development of B-Raf inhibitors acting through innovative mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Analytical Strategies for Monitoring Reactions of 3,5-Difluorophenyl Isocyanate

Abstract

3,5-Difluorophenyl isocyanate is a highly reactive electrophile and a critical building block in the synthesis of pharmaceuticals, agrochemicals, and advanced polymers. The isocyanate (-N=C=O) functional group readily reacts with nucleophiles such as alcohols, amines, and water.[1][2] Precise monitoring of these reactions is paramount for ensuring product quality, optimizing reaction yield, minimizing hazardous residual monomer, and understanding kinetic profiles. This guide provides an in-depth overview and detailed protocols for employing modern analytical techniques—including in-situ FTIR, HPLC, and NMR spectroscopy—to monitor the consumption of 3,5-Difluorophenyl isocyanate and the formation of products in real-time or via offline analysis.

Introduction: The Need for Precision in Isocyanate Chemistry

The reactivity of the isocyanate group is both its greatest asset and its biggest challenge. The central carbon atom is highly electrophilic, making it susceptible to attack by a wide range of nucleophiles.[2] In drug development, this reactivity is harnessed to form stable urea or urethane linkages, which are common motifs in bioactive molecules.[3][4] However, uncontrolled reactions can lead to unwanted side products, such as the formation of symmetric ureas from reaction with water, or the creation of biurets and allophanates at elevated temperatures.[5][6]

Therefore, robust analytical monitoring is not merely a quality control step but an integral part of process development and safety. By tracking the concentration of the 3,5-Difluorophenyl isocyanate, researchers can:

• Determine reaction kinetics and mechanism.

• Identify the reaction endpoint with high accuracy.

• Control the formation of impurities.

• Ensure complete consumption of the isocyanate, which is crucial due to its toxicity.[7]

This document details the theoretical basis and practical application of key analytical methods, providing researchers, scientists, and drug development professionals with the tools to confidently monitor and control these critical reactions.

Foundational Safety and Handling Protocols

Isocyanates are potent sensitizers and irritants, particularly to the respiratory system.[1][7] Safe handling of 3,5-Difluorophenyl isocyanate is non-negotiable.

Table 1: Safety and Handling of 3,5-Difluorophenyl Isocyanate

Parameter	Guideline	Reference
Ventilation	Always handle in a certified chemical fume hood with sufficient airflow. Local exhaust ventilation is essential for any process that may generate vapors or aerosols.[7]	[7]
Personal Protective Equipment (PPE)	Wear nitrile or butyl rubber gloves, a flame-retardant lab coat, and chemical safety goggles with a face shield.[8] For operations with a high risk of inhalation, a NIOSH-approved respirator is required.[7][8]
Incompatible Materials	Avoid contact with water, alcohols, amines, strong bases, and strong oxidizing agents.[1][8] Reactions can be exothermic and may release CO2 gas, leading to pressure buildup in sealed vessels.[1]	[8]
Storage	Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry, well-ventilated area, typically refrigerated (2-8°C). Protect from moisture.
Spill & Disposal	Absorb spills with inert material (e.g., sand or vermiculite). Decontaminate the area with a solution of aqueous ammonia or sodium carbonate. Dispose of waste in accordance with local, regional, and national regulations.[8]	[8]

Analytical Methodologies & Protocols

The choice of analytical method depends on the specific requirements of the study, such as the need for real-time data, the complexity of the reaction mixture, and the available instrumentation.

Caption: General workflow for selecting an analytical method.

In-situ Fourier Transform Infrared (FTIR) Spectroscopy

Principle & Expertise: In-situ FTIR, often using an Attenuated Total Reflectance (ATR) probe, is the premier technique for real-time reaction monitoring.[9] It provides a continuous "molecular video" of the reaction by measuring vibrational changes in the reaction medium. The isocyanate functional group has a strong, sharp, and highly characteristic absorbance band around 2250-2275 cm⁻¹ due to the N=C=O asymmetric stretch.[10] This peak is located in a region of the mid-IR spectrum that is typically free from other interfering absorbances, making it an ideal proxy for isocyanate concentration. As the reaction proceeds, the intensity of this peak decreases, while product-related peaks (e.g., urethane or urea carbonyls ~1640-1730 cm⁻¹) appear and grow.[11]

Trustworthiness: The method is self-validating. By tracking a stable reference peak (e.g., a C-H stretch from the solvent or reactant backbone), the change in the isocyanate peak can be reliably normalized, allowing for accurate calculation of percent conversion over time.[10]

Experimental Protocol: In-situ FTIR Monitoring

• System Setup:

  • Insert a clean, dry ATR-FTIR probe (e.g., Mettler-Toledo ReactIR) directly into the reaction vessel. Ensure the probe tip is fully submerged in the reaction medium.

  • Set up the reaction under an inert atmosphere (N₂) to prevent unwanted reactions with atmospheric moisture.

• Background Spectrum:

  • Before adding the 3,5-Difluorophenyl isocyanate, collect a background spectrum of the solvent and all other reactants at the target reaction temperature. This is critical for accurate difference spectroscopy.

• Data Acquisition:

  • Initiate the reaction by adding the 3,5-Difluorophenyl isocyanate.

  • Immediately begin spectral acquisition. Collect a full spectrum every 1-2 minutes, or more frequently for fast reactions.

• Data Analysis:

  • Monitor the reaction progress by trending the height or area of the isocyanate peak at ~2260 cm⁻¹ against time.

  • Simultaneously, trend the appearance of a key product peak (e.g., the urethane C=O stretch).

  • Determine the reaction endpoint when the isocyanate peak disappears and the product peak plateaus.

Table 2: Typical FTIR (ReactIR) Parameters for In-situ Monitoring

Parameter	Setting	Rationale
Probe Type	Diamond or Silicon ATR	Offers broad chemical and thermal resistance suitable for most organic reaction conditions.
Spectral Range	4000 - 650 cm⁻¹	Covers the full mid-infrared range, capturing all relevant functional group vibrations.
Resolution	4 or 8 cm⁻¹	Provides sufficient detail to resolve the key isocyanate and product peaks without excessive noise.
Scan Frequency	Every 60 seconds	Balances temporal resolution with signal-to-noise ratio. Adjust based on expected reaction speed.[9]
Analysis Peak (NCO)	~2260 cm⁻¹	Specific and strong absorbance for the isocyanate functional group.[10]
Reference Peak	Stable solvent or reactant C-H peak	Used for normalization to account for any changes in path length or sample density.[10]

High-Performance Liquid Chromatography (HPLC)

Principle & Expertise: HPLC is a robust offline technique for quantifying reactants and products. Since isocyanates are too reactive to pass through an HPLC system directly, a critical derivatization step is required.[12] The reaction is first quenched, and any unreacted 3,5-Difluorophenyl isocyanate is immediately reacted with a derivatizing agent, such as dibutylamine (DBA) or 1-(2-pyridyl)piperazine (1,2-PP), to form a stable, UV-active urea derivative.[13][14][15] The concentration of this derivative, as measured by HPLC with UV or MS detection, is directly proportional to the amount of unreacted isocyanate in the original aliquot.

Trustworthiness: The protocol's integrity relies on immediate and complete derivatization upon quenching. This is validated by preparing standards of the derivatized isocyanate and ensuring a linear calibration curve. The use of an internal standard added during the workup corrects for any variations in sample preparation or injection volume.

Caption: Step-by-step workflow for HPLC sample preparation.

Experimental Protocol: HPLC Analysis via Derivatization

• Reagent Preparation:

  • Prepare a derivatizing solution, for example, 0.01 M dibutylamine in dry toluene.[13]

  • Prepare a stock solution of an internal standard (e.g., naphthalene) in the mobile phase.

• Sample Collection and Quenching:

  • At specified time points, withdraw a precise volume of the reaction mixture (e.g., 100 µL) using a gas-tight syringe.

  • Immediately dispense the aliquot into a vial containing a known excess of the derivatizing solution (e.g., 1 mL). This step both quenches the primary reaction and derivatizes the unreacted isocyanate.

• Sample Preparation:

  • Allow the derivatization to proceed for 10-15 minutes.

  • Add a known volume of the internal standard solution.

  • Dilute the sample to a final volume with the mobile phase (e.g., to 5 mL in a volumetric flask).

  • Filter the sample through a 0.45 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Inject the sample onto a reverse-phase HPLC system.

  • Monitor the elution of the derivatized isocyanate and the internal standard using a UV detector.

  • Quantify the amount of the derivative against a pre-established calibration curve.

Table 3: Example HPLC-UV Method Parameters

Parameter	Setting	Rationale
Column	C18 Reverse-Phase, 250 mm x 4.6 mm, 5 µm	Standard for separation of moderately polar organic molecules.[16]
Mobile Phase	Isocratic or Gradient; Acetonitrile/Water with 0.1% Formic Acid	A common mobile phase system providing good peak shape for urea derivatives.[17]
Flow Rate	1.0 mL/min	Typical flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.[18]
Detection	UV at 254 nm	Aromatic urea derivatives have strong absorbance at this wavelength.
Injection Vol.	10 µL	Standard volume to avoid column overloading while ensuring sufficient signal.
Deriv. Agent	Dibutylamine (DBA) or 1-(2-Pyridyl)piperazine (1,2-PP)	Forms stable, UV-active urea derivatives suitable for LC analysis.[13][15]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle & Expertise: NMR spectroscopy provides rich structural information and can be used for quantitative analysis.[19][20] For reactions of 3,5-Difluorophenyl isocyanate, several nuclei can be monitored:

• ¹H NMR: The aromatic protons on the difluorophenyl ring will experience a change in their chemical environment and coupling constants as the isocyanate group is converted to a urethane or urea.

• ¹³C NMR: The carbon of the isocyanate group (~120-125 ppm) will disappear and be replaced by a urethane or urea carbonyl carbon (~150-160 ppm).

• ¹⁹F NMR: This is a particularly powerful handle. Fluorine is 100% abundant and highly sensitive. The two fluorine atoms on the ring will have a chemical shift that is highly sensitive to the nature of the substituent at the C1 position. Monitoring the shift and disappearance of the starting material's ¹⁹F signal provides a very clean and direct measure of the reaction's progress.

Trustworthiness: NMR is an inherently quantitative technique (qNMR) where the integral of a peak is directly proportional to the number of nuclei.[20] By integrating the signals of the starting material and a product, and comparing them to an inert internal standard of known concentration, a precise measurement of conversion can be obtained without the need for a calibration curve.

Experimental Protocol: ¹⁹F NMR Reaction Monitoring

• Sample Preparation:

  • At specified time points, withdraw an aliquot from the reaction. Quench if necessary (e.g., by rapid cooling or dilution).

  • Dissolve the aliquot in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Add a known amount of an inert, fluorine-containing internal standard (e.g., trifluorotoluene).

• Data Acquisition:

  • Acquire a quantitative ¹⁹F NMR spectrum. Ensure a sufficient relaxation delay (D1) is used (e.g., 5 times the longest T₁ of interest) to allow for full magnetization recovery, which is essential for accurate integration.

• Data Analysis:

  • Process the spectrum (Fourier transform, phase correction, baseline correction).

  • Integrate the signal for the starting 3,5-Difluorophenyl isocyanate and the signal(s) for the fluorine-containing product(s).

  • Calculate the concentration and percent conversion based on the relative integrals of the analyte peaks and the known concentration of the internal standard.

Table 4: NMR Spectroscopy Parameters for Reaction Monitoring

Parameter	Setting	Rationale
Nucleus	¹⁹F (or ¹H)	¹⁹F provides a clean spectral window and high sensitivity for this specific molecule.
Solvent	CDCl₃, DMSO-d₆, or Acetonitrile-d₃	Must dissolve all reactants and products and be compatible with the reaction chemistry.
Internal Standard	Trifluorotoluene (for ¹⁹F) or Mesitylene (for ¹H)	Inert standard with a signal in an uncongested region of the spectrum.
Relaxation Delay (D1)	30-60 seconds (or 5 x T₁)	Crucial for ensuring the data is quantitative. T₁ values should be measured for accurate work.
Pulse Angle	90°	Maximizes signal for a given number of scans.

Conclusion

The successful synthesis and application of molecules derived from 3,5-Difluorophenyl isocyanate hinge on the precise control of its chemical reactions. This guide outlines a multi-faceted analytical approach to achieve this control.

• In-situ FTIR is the optimal choice for real-time kinetic analysis and process development, offering continuous data without disturbing the reaction.

• HPLC with derivatization is a highly reliable and widely accessible offline method for accurate quantification of reaction conversion and is ideal for routine analysis in quality control settings.

• NMR Spectroscopy , particularly ¹⁹F NMR, provides an elegant and highly specific method for both quantitative monitoring and structural confirmation of products, making it invaluable for mechanistic studies and final product characterization.

By selecting the appropriate analytical tool and adhering to rigorous protocols, researchers can gain deep insights into their reaction systems, leading to the development of safer, more efficient, and higher-quality chemical processes.

References

• Mettler Toledo. (n.d.). Isocyanate Reactions. Retrieved from [Link]

• Goritchnig, J., et al. (2022). In-situ reaction kinetics for the formation of polyurethane by FTIR spectroscopy. ResearchGate. Retrieved from [Link]

• Lide, D. R. (Ed.). (2004). CRC Handbook of Chemistry and Physics (85th ed.). CRC Press. (General reference for chemical properties).

• Dooley, S., et al. (2009). In-Situ Monitoring of Urethane Formation by FTIR and Raman Spectroscopy. American Chemical Society. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2004). Analysis of Isocyanates Liquid Chromatography - Diode Array/MSD. Retrieved from [Link]

• Marand, A., et al. (2018). Determination of Isocyanates in Workplace Atmosphere by HPLC. ResearchGate. Retrieved from [Link]

• Karlsson, D., et al. (1998). Determination of complex mixtures of airborne isocyanates and amines. Part 5. Determination of low molecular weight aliphatic isocyanates as dibutylamine derivatives. PubMed. Retrieved from [Link]

• Spanne, M., et al. (1998). Determination of complex mixtures of airborne isocyanates and amines Part 5.† Determination of low molecular weight aliphatic. Analyst. Retrieved from [Link]

• Tinnerberg, H., et al. (2003). Analysis of Isocyanates with LC-MS/MS. ASTM International. Retrieved from [Link]

• Selvakumar, S., et al. (2022). Detection techniques for air-borne isocyanates based on fluorescent derivatizing agents. RSC Advances. Retrieved from [Link]

• Creaser, C. S., et al. (2018). Determination of Isocyanates in Workplace Atmosphere by HPLC. Revista de Chimie. Retrieved from [Link]

• Fisher Scientific. (2025). SAFETY DATA SHEET: 2,4-Difluorophenyl isocyanate. Retrieved from [Link]

• Supelco. (n.d.). Simple Collection and 5-Minute UHPLC Assay for 11 Isocyanates. LCGC International. Retrieved from [Link]

• Wu, W. S., et al. (1994). Method of detecting isocyanates. Google Patents.

• Tinnerberg, H. (2004). Isocyanates and Amines - Sampling and Analytical Procedures. Diva Portal. Retrieved from [Link]

• Safe Work Australia. (2020). GUIDE TO HANDLING ISOCYANATES. Retrieved from [Link]

• Katuscak, S., et al. (2006). 15N NMR spectroscopy, 27. Spectroscopic characterization of polyurethanes and related compounds. ResearchGate. Retrieved from [Link]

• Shchukina, A., et al. (2022). NMR Reaction Monitoring Robust to Spectral Distortions. PMC - NIH. Retrieved from [Link]

• Schmidt, R. G., et al. (1997). Solid state two-dimensional NMR studies of polymeric diphenylmethane diisocyanate (PMDI) reaction in wood. Polymer Synergies. Retrieved from [Link]

• Georganics. (n.d.). 3,5-Difluorophenyl isocyanate. Retrieved from [Link]

• Käfferlein, H. U., et al. (2014). Biological Monitoring for Isocyanates. ResearchGate. Retrieved from [Link]

• Foley, D. (2013). NMR Reaction-Monitoring as a Process Analytical Technique. Pharmaceutical Technology. Retrieved from [Link]

• Fent, K. W., et al. (2013). A laboratory comparison of analytical methods used for isocyanates. ResearchGate. Retrieved from [Link]

• Pauluhn, J. (2021). A brief overview of properties and reactions of diisocyanates. Semantic Scholar. Retrieved from [Link]

• PubChem. (n.d.). 3,5-Difluorophenyl isothiocyanate. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2004). Analysis of Isocyanates Liquid Chromatography - Diode Array/MSD. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). OTM-14 -- Method for Measuring Isocyanates in Stationary Source Emissions. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2014). ISOCYANATES, TOTAL (MAP) 5525. Retrieved from [Link]

• Selvakumar, S., et al. (2022). Detection Techniques for Air-borne Isocyanates based on Fluorescent Derivatizing Agents. RSC Advances. Retrieved from [Link]

• Chemical-Suppliers.com. (n.d.). 3,5-Difluorophenyl isocyanate. Retrieved from [Link]

• Ou-Yang, G., et al. (2021). In silico-Based Identification of new anti-PfDHFR drug candidates via 1,3,5-triazine derivatives. ResearchGate. Retrieved from [Link]

• Pazdur, R. (2021). FDA and Its Role in Drug Development. PMC - NIH. Retrieved from [Link]

• Ghorbani-Kalhor, E., et al. (2022). Applications of Metal-Organic Frameworks as Drug Delivery Systems. MDPI. Retrieved from [Link]

• Li, Z., et al. (2021). Possible pharmaceutical applications can be developed from naturally occurring phenanthroindolizidine and phenanthroquinolizidine alkaloids. PubMed. Retrieved from [Link]

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• 4. Possible pharmaceutical applications can be developed from naturally occurring phenanthroindolizidine and phenanthroquinolizidine alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 20. pharmtech.com [pharmtech.com]

Technical Notes & Optimization

Technical Support Center: A Researcher's Guide to 3,5-Difluorophenyl Isocyanate

Welcome to the technical support center for 3,5-Difluorophenyl Isocyanate. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth information for the safe and effective handling and storage of this highly reactive reagent. My aim is to move beyond generic safety data and offer field-proven insights to help you anticipate and troubleshoot challenges in your experiments.

Section 1: Understanding the Core Challenges

3,5-Difluorophenyl isocyanate is a valuable building block in medicinal chemistry and materials science due to the unique properties conferred by the difluorophenyl moiety. However, the isocyanate functional group (-N=C=O) is highly electrophilic, making the compound exceptionally reactive.[1] This reactivity is the root of most handling and storage challenges.

The primary challenges can be categorized as follows:

• Extreme Moisture Sensitivity: Isocyanates react readily with water. This is often the most immediate and persistent issue in a laboratory setting.[2]

• Reactivity with Nucleophiles: Beyond water, it will react with any compound containing an active hydrogen, such as alcohols, amines, and even some solvents.[3]

• Toxicity and Sensitization: Isocyanates are toxic and are known respiratory and skin sensitizers.[4] Repeated exposure, even at low levels, can lead to severe allergic reactions.[5]

• Thermal Instability: While many isocyanates have relatively high flash points, they can decompose upon heating, releasing toxic fumes.[6] Some may also polymerize when heated.[5]

This guide will address these challenges through a series of frequently asked questions and troubleshooting scenarios.

Section 2: Frequently Asked Questions (FAQs)

Here we address some of the most common questions our team receives regarding 3,5-Difluorophenyl isocyanate.

Q1: I just received my bottle of 3,5-Difluorophenyl isocyanate. How should I store it for both short-term and long-term use?

A1: Proper storage is the first and most critical step to ensure the integrity of your reagent. The key objectives are to protect it from moisture, heat, and light.

Storage Condition	Recommendation	Rationale
Atmosphere	Store under a dry, inert atmosphere (e.g., nitrogen or argon).[7]	Prevents reaction with atmospheric moisture and oxygen.
Temperature	Refrigerate at 2-8°C.[8]	Slows down potential degradation and dimerization/trimerization reactions.
Location	A dry, well-ventilated, and flammables-rated storage area.[7]	Protects against ignition sources and ensures proper ventilation in case of a leak.
Container	Keep the container tightly sealed. Use the original manufacturer's bottle.	Prevents moisture ingress. The original container is designed for this purpose.
Incompatibilities	Store away from strong oxidizing agents, acids, bases, alcohols, and amines.[7][9]	Prevents accidental and potentially vigorous reactions.

Q2: What is the white solid that has formed in my bottle of 3,5-Difluorophenyl isocyanate? Can I still use the reagent?

A2: The white solid is almost certainly a polyurea derivative, formed from the reaction of the isocyanate with water.[10] This is a common sign of moisture contamination.

The reaction proceeds as follows:

• Reaction with Water: One molecule of isocyanate reacts with one molecule of water to form an unstable carbamic acid.[10]

• Decarboxylation: The carbamic acid rapidly decomposes to form 3,5-difluoroaniline and carbon dioxide gas (CO2).[10]

• Urea Formation: The newly formed and highly nucleophilic 3,5-difluoroaniline then reacts with a second molecule of 3,5-Difluorophenyl isocyanate to form an insoluble N,N'-bis(3,5-difluorophenyl)urea.[10]

Because two equivalents of your isocyanate are consumed for every one equivalent of water, even a small amount of moisture can significantly impact your reagent's purity and subsequent reactions.[10]

Can you still use it? It is strongly advised not to. The presence of this solid indicates that the concentration of the isocyanate is no longer what you assume it to be, and the solid itself can interfere with your reaction. Attempting to filter the solid is also not recommended as it will likely expose the remaining reagent to more moisture.

Q3: What are the essential Personal Protective Equipment (PPE) for handling 3,5-Difluorophenyl isocyanate?

A3: Due to its toxicity and sensitizing properties, a stringent PPE protocol is mandatory.

PPE Item	Specification	Rationale
Hand Protection	Chemical-resistant gloves such as nitrile or butyl rubber.[11] Avoid thin latex gloves.[6]	Provides a barrier against skin contact, which can cause irritation, sensitization, and dermatitis.[12][13]
Eye Protection	Chemical safety goggles and a full-face shield.[11]	Protects against splashes and vapors that can cause severe eye irritation.[4]
Respiratory Protection	A NIOSH-approved respirator with organic vapor cartridges is necessary, especially when handling outside of a fume hood or during large-scale operations.[7] For spraying applications, an air-line respirator is required.[6]	Protects against inhalation of vapors, which can cause respiratory irritation and lead to sensitization and asthma-like symptoms.[4]
Body Protection	A lab coat is a minimum. For larger quantities or potential for splashing, disposable coveralls are recommended.[11]	Protects skin from accidental contact.

Always handle 3,5-Difluorophenyl isocyanate in a certified chemical fume hood with proper ventilation.[7]

Section 3: Troubleshooting Guide for Experimental Workflows

This section provides a question-and-answer formatted troubleshooting guide for common issues encountered during reactions involving 3,5-Difluorophenyl isocyanate.

Scenario 1: My reaction is foaming and bubbling, and the final yield is very low.

Q: I'm reacting 3,5-Difluorophenyl isocyanate with a primary alcohol to form a carbamate, but the reaction is foaming, and I'm getting a lot of white precipitate. What's going on?

A: This is a classic sign of water contamination in your reaction system. The foaming is from the CO2 gas produced during the breakdown of the carbamic acid intermediate, and the white precipitate is the insoluble urea byproduct.[10]

To troubleshoot this, you need to systematically identify and eliminate the source of moisture.

Experimental Protocol: Rigorous Solvent and Reagent Drying

• Solvent Drying:

  • For solvents like THF or Dioxane, reflux over sodium/benzophenone until the characteristic deep blue color of the ketyl radical persists.[10] Distill directly into the reaction flask under an inert atmosphere.

  • For other solvents like DCM or Acetonitrile, consider distillation from calcium hydride or passing them through an activated alumina column.

• Reagent Drying:

  • If your alcohol is a solid, dry it in a vacuum oven before use.

  • If it's a liquid, consider storing it over molecular sieves (ensure the sieves are properly activated).

• Glassware Preparation:

  • Oven-dry all glassware at >120°C for several hours.

  • Assemble the glassware hot and allow it to cool under a stream of dry nitrogen or argon.

• Inert Atmosphere:

  • Ensure your reaction is conducted under a positive pressure of a dry, inert gas. Use a bubbler to monitor the gas flow.

Scenario 2: Inconsistent reaction rates and difficulty in achieving full conversion.

Q: My reaction kinetics are not reproducible, and I'm struggling to get the reaction to go to completion, even with extended reaction times. Why might this be happening?

A: While moisture is a likely culprit (as it consumes your starting material), another factor to consider is the potential for self-reaction or polymerization of the isocyanate, especially if your reaction requires heating. Aliphatic diisocyanates can trimerize to form isocyanurates.[1] While this is more common with diisocyanates, the principle of self-reactivity is important to consider.

Additionally, the presence of certain impurities can either inhibit or catalyze the desired reaction, leading to inconsistent results.

Experimental Protocol: Controlled Addition and Temperature Management

• Controlled Addition: Instead of adding all the 3,5-Difluorophenyl isocyanate at once, consider adding it slowly via a syringe pump to a solution of your nucleophile (e.g., your alcohol or amine).

  • Rationale: This keeps the instantaneous concentration of the isocyanate low, minimizing side reactions, and helps to control any exotherm.

• Temperature Control:

  • Start the reaction at a lower temperature (e.g., 0°C) and slowly warm to room temperature or the desired reaction temperature.

  • Rationale: This helps to manage any initial exotherm and can improve selectivity for the desired reaction over side reactions.

• Purity Check:

  • If possible, check the purity of your 3,5-Difluorophenyl isocyanate before use, for example, by taking an IR spectrum and looking for the characteristic strong isocyanate peak around 2250-2275 cm⁻¹. The presence of urea carbonyl peaks (~1640 cm⁻¹) would indicate degradation.

Section 4: Spill, Decontamination, and Disposal

Proper procedures for spills and disposal are crucial for laboratory safety.

Q: What should I do in case of a small spill of 3,5-Difluorophenyl isocyanate in the fume hood?

A: For minor spills within a fume hood, trained personnel can perform the cleanup.

• Alert Personnel: Inform others in the lab of the spill.

• Ensure PPE: Don appropriate PPE, including a respirator, chemical-resistant gloves, and eye protection.[14]

• Contain the Spill: Cover the spill with an inert absorbent material like sand or vermiculite.[5]

• Neutralize: Prepare a decontamination solution. A common formulation is 5-10% sodium carbonate and 0.2-2% liquid detergent in water.[14] Carefully apply the solution to the absorbed spill.

• Wait and Collect: Allow the mixture to react for at least 10 minutes.[14] Using non-sparking tools, collect the material into a labeled, open container. Do not seal the container immediately , as CO2 gas may still be evolving.[5][14]

• Final Decontamination: Wipe the spill area with the decontamination solution, followed by water.

• Waste Disposal: Dispose of all contaminated materials as hazardous waste according to your institution's guidelines.[7]

Q: How should I dispose of waste containing 3,5-Difluorophenyl isocyanate?

A:

• Reaction Quenching: Before disposal, any unreacted isocyanate in reaction mixtures should be quenched. This can be done by slowly adding a nucleophilic solvent like isopropanol. Be aware that this is an exothermic reaction.

• Waste Collection: All waste containing 3,5-Difluorophenyl isocyanate, including contaminated consumables, should be collected in a designated hazardous waste container.[15]

• Labeling: Clearly label the waste container with the contents.

• Disposal: Follow your institution's and local regulations for the disposal of hazardous chemical waste.[7]

References

• Government of Canada. (2022). Isocyanates: Control measures guideline. [Link]

• Composites One. Personal Protective Equipment: Helping to Reduce Isocyanate Exposure. [Link]

• Sysco Environmental. What PPE is required when working with isocyanates?. [Link]

• Safe Work Australia. Guide to handling isocyanates. [Link]

• Lakeland Industries. 5 Ways to Protect Yourself From Isocyanate Exposure. [Link]

• Safe Work Australia. GUIDE TO HANDLING ISOCYANATES. [Link]

• BCA. Safe Use of Di-Isocyanates. [Link]

• Actsafe Safety Association. Safe Work Procedures for Isocyanate-Containing Products. [Link]

• Delebecq, E., et al. (2016). Blocked isocyanates: from analytical and experimental considerations to non-polyurethane applications. RSC Publishing. [Link]

• Transport Canada. (2025). Isocyanates – A family of chemicals. [Link]

• Wikipedia. Isocyanate. [Link]

• Patsnap Eureka. (2025). How Isocyanates Inspire Informed Industry Challenges Solutions?. [Link]

• SafeWork NSW. Isocyanates technical fact sheet. [Link]

• Georganics. 3,5-Difluorophenyl isocyanate - High purity. [Link]

• American Chemical Society. (2023). How To Get Isocyanate?. ACS Omega. [Link]

• PubChem. 3,5-Difluorophenyl isothiocyanate. [Link]

• California Department of Public Health. Isocyanates: Working Safely. [Link]

Sources

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• 2. Blocked isocyanates: from analytical and experimental considerations to non-polyurethane applications - Polymer Chemistry (RSC Publishing) DOI:10.1039/C6PY01776B [pubs.rsc.org]
• 3. Isocyanates and Isothiocyanates | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. safework.nsw.gov.au [safework.nsw.gov.au]
• 5. Isocyanates – A family of chemicals [tc.canada.ca]
• 6. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 7. fishersci.com [fishersci.com]
• 8. 3,5-Difluorophenyl isocyanate 97 83594-83-6 [sigmaaldrich.com]
• 9. fishersci.com [fishersci.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. What PPE is required when working with isocyanates? [sysco-env.co.uk]
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• 13. new.calderdale.gov.uk [new.calderdale.gov.uk]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. tcichemicals.com [tcichemicals.com]

avoiding moisture in reactions with 3,5-Difluorophenyl isocyanate

Technical Support Center: 3,5-Difluorophenyl Isocyanate

Welcome to the technical support center for 3,5-Difluorophenyl Isocyanate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this highly reactive compound. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during its use, with a focus on preventing unwanted side reactions caused by moisture.

Troubleshooting Guide

Issue 1: Low Yield or Incomplete Reaction

Q: I am consistently observing low yields in my reaction with 3,5-difluorophenyl isocyanate. What are the likely causes and how can I improve it?

A: Low yields are a frequent challenge when working with isocyanates, and the primary culprit is often the presence of water. Isocyanates are highly electrophilic and readily react with nucleophiles, including water.[1][2] This unwanted side reaction consumes your starting material and generates byproducts.

Causality and Remediation:

• Reaction with Water: 3,5-Difluorophenyl isocyanate reacts with water to form an unstable carbamic acid, which then decarboxylates to produce 3,5-difluoroaniline. This newly formed aniline is a potent nucleophile and will rapidly react with another molecule of the isocyanate to form a symmetrical diarylurea.[2][3][4][5] This urea is often insoluble and can complicate purification.

  • Solution: The rigorous exclusion of moisture from all aspects of your reaction is paramount. This includes glassware, solvents, reagents, and the reaction atmosphere.

• Inadequate Inert Atmosphere: Reactions open to the air will inevitably introduce atmospheric moisture.

  • Solution: Employ inert atmosphere techniques.[6][7][8] This can be achieved using a nitrogen or argon manifold (Schlenk line) or a glove box. For simpler setups, a balloon filled with an inert gas can be used to maintain a positive pressure of dry gas in the reaction vessel.[9]

• Impure Reagents: Solvents and other reagents can contain dissolved water.

  • Solution: Use freshly distilled or commercially available anhydrous solvents. If you are preparing your own, ensure they are properly dried using appropriate drying agents and the water content is verified, for instance, by Karl Fischer titration.[10]

Issue 2: Formation of an Insoluble White Precipitate

Q: A white, insoluble solid has formed in my reaction mixture, making stirring and workup difficult. What is this precipitate and how can I prevent it?

A: The insoluble white precipitate is almost certainly the N,N'-bis(3,5-difluorophenyl)urea, the byproduct of the reaction between 3,5-difluorophenyl isocyanate and water, as described in the previous section.

Prevention Strategies:

• Rigorous Drying of Glassware: All glassware should be oven-dried at a high temperature (e.g., 120 °C) for several hours and then cooled under a stream of dry nitrogen or in a desiccator immediately before use. For the most sensitive reactions, flame-drying the glassware under vacuum is recommended.[6][11]

• Solvent Purity: Ensure your solvent is truly anhydrous. Even "anhydrous" solvents from commercial suppliers can absorb moisture if not stored and handled correctly. It is good practice to stand the solvent over a drying agent like molecular sieves prior to use.[10][12]

• Proper Reagent Handling: 3,5-Difluorophenyl isocyanate itself is moisture-sensitive and should be handled under an inert atmosphere. Syringes and needles used for transferring the isocyanate and other liquid reagents should be dried and purged with inert gas before use.[9][11]

Frequently Asked Questions (FAQs)

Q1: What is the primary side reaction I need to be concerned about with 3,5-difluorophenyl isocyanate?

The most significant side reaction is its reaction with water. This leads to the formation of an amine and carbon dioxide, with the subsequent reaction of the amine with another isocyanate molecule to form a urea byproduct.[1][2][3] This not only consumes your starting material but can also introduce purification challenges.

Q2: How should I properly store 3,5-difluorophenyl isocyanate?

It should be stored in a tightly sealed container, preferably under an inert atmosphere (nitrogen or argon), in a cool, dry place.[13] Refrigeration at 2-8°C is often recommended.[13][14] Before opening, the container should be allowed to warm to room temperature to prevent condensation of atmospheric moisture on the cold surfaces.

Q3: What are the best practices for setting up a moisture-sensitive reaction with 3,5-difluorophenyl isocyanate?

A detailed protocol is provided below, but the key principles are:

• Use oven- or flame-dried glassware.[6]

• Work under a positive pressure of a dry, inert gas like nitrogen or argon.[7][8]

• Use anhydrous solvents and reagents.[10]

• Transfer liquid reagents using dry syringes that have been purged with inert gas.[9][11]

Q4: Can I use any drying agent for my solvents?

No, the choice of drying agent depends on the solvent. For aprotic solvents commonly used with isocyanates (e.g., THF, dichloromethane, toluene), activated molecular sieves (3Å or 4Å) are a good choice.[10] Calcium hydride can also be used for halogenated and aromatic solvents.[15] Avoid using drying agents that can react with your solvent or starting materials.

Q5: What are the key safety precautions when handling 3,5-difluorophenyl isocyanate?

Isocyanates are toxic and are respiratory and skin sensitizers.[16][17][18] Always handle them in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves (e.g., butyl rubber).[19] Avoid inhalation of vapors and contact with skin and eyes.[20]

Visualizing the Unwanted Reaction with Water

The following diagram illustrates the reaction pathway of 3,5-difluorophenyl isocyanate with water, leading to the formation of the problematic urea byproduct.

Caption: Reaction of 3,5-difluorophenyl isocyanate with water.

Protocol: General Procedure for a Moisture-Sensitive Reaction

This protocol outlines the essential steps for conducting a reaction with 3,5-difluorophenyl isocyanate while minimizing moisture contamination.

1. Glassware Preparation:

• Thoroughly clean and dry all glassware (reaction flask, condenser, dropping funnel, etc.) in an oven at >120°C for at least 4 hours.
• Assemble the glassware while still hot and immediately place it under a positive pressure of dry nitrogen or argon.
• Allow the apparatus to cool to room temperature under the inert atmosphere.

2. Solvent and Reagent Preparation:

• Use a freshly opened bottle of a high-purity anhydrous solvent.
• Alternatively, dispense the solvent from a solvent purification system or distill it from an appropriate drying agent.
• Ensure all other reagents are anhydrous. Solid reagents should be dried in a vacuum oven or desiccator.

3. Reaction Setup:

• Charge the reaction flask with any solid reagents under a positive flow of inert gas.
• Add the anhydrous solvent via a dry, inert-gas-purged syringe.
• If your other reactant is a liquid, add it via a dry, purged syringe.
• Begin stirring and bring the reaction mixture to the desired temperature.

4. Addition of 3,5-Difluorophenyl Isocyanate:

• Allow the bottle of 3,5-difluorophenyl isocyanate to warm to room temperature before opening.
• Using a dry, inert-gas-purged syringe, carefully withdraw the required amount of the isocyanate.
• Add the isocyanate to the reaction mixture dropwise, maintaining the inert atmosphere.

5. Reaction Monitoring and Workup:

• Monitor the reaction by an appropriate method (e.g., TLC, LC-MS).
• Upon completion, quench the reaction carefully (e.g., with a small amount of an alcohol like isopropanol to consume any remaining isocyanate) before exposing it to air.

Data Table: Common Drying Agents for Aprotic Solvents

Drying Agent	Suitable Solvents	Mechanism	Capacity	Speed	Notes
Molecular Sieves (3Å or 4Å)	THF, Dichloromethane, Toluene, Acetonitrile, Hexanes	Adsorption (water trapped in pores)	High	Moderate to Slow	Very efficient; can be regenerated by heating. Best used by letting the solvent stand over them for 24-48 hours.[10]
Calcium Hydride (CaH₂)	Dichloromethane, Toluene, Hexanes, THF	Chemical reaction (CaH₂ + 2H₂O → Ca(OH)₂ + 2H₂)	High	Moderate	Reacts to produce hydrogen gas; handle with care. Not suitable for protic or some carbonyl-containing solvents.[12][15]
Sodium Sulfate (Na₂SO₄)	Dichloromethane, Ethyl Acetate, Diethyl Ether	Forms a hydrate (Na₂SO₄·10H₂O)	High	Slow	A neutral and mild drying agent, but not as efficient as others for achieving very low water content.[21]
Magnesium Sulfate (MgSO₄)	Diethyl Ether, Ethyl Acetate, Dichloromethane	Forms a hydrate (MgSO₄·7H₂O)	High	Fast	Slightly acidic; faster and more efficient than sodium sulfate.[21]
Potassium Carbonate (K₂CO₃)	Acetone, Acetonitrile, Ethyl Acetate	Forms a hydrate	Moderate	Moderate	Basic drying agent; useful for drying neutral or basic solutions.[12][22]

References

• ResearchGate. (2015). What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box? ResearchGate. [Link]

• Fiveable. Inert atmosphere Definition - Organic Chemistry II Key Term. Fiveable. [Link]

• YouTube. (2022). Inert Atmosphere, with no O2. YouTube. [Link]

• Dongsen Chemicals. (2023). Decoding isocyanates: A deep dive into isocyanates. Dongsen Chemicals. [Link]

• PCI Magazine. (2025). Resins: Isocyanates, Part I: Fundamentals and Reactivity. PCI Magazine. [Link]

• ResearchGate. (2021). How to create inert atmosphere? ResearchGate. [Link]

• Williams, D. B. G., & Lawton, M. (2010). Drying of Organic Solvents: Quantitative Evaluation of the Efficiency of Several Desiccants. The Journal of Organic Chemistry, 75(24), 8351–8354. [Link]

• YouTube. (2022). Inert Atmosphere. YouTube. [Link]

• Sciencemadness Wiki. (2023). Drying solvents. Sciencemadness Wiki. [Link]

• ResearchGate. (n.d.). Reactions of isocyanate with water (a), amine (b), urea (c), urethane (d), and carboxylic acid (e). ResearchGate. [Link]

• (2025). How to Safely Handle Isocyanates?[Link]

• University of Colorado Boulder. Drying Organic Solutions. Organic Chemistry at CU Boulder. [Link]

• (2026). Detailed Methods for Drying and Purifying Common Organic Solvents in the Laboratory. [Link]

• YouTube. (2011). Solvent Distillation 101 - Chemistry Corner. YouTube. [Link]

• Wikipedia. Isocyanate. Wikipedia. [Link]

• Safe Work Australia. (2020). GUIDE TO HANDLING ISOCYANATES. Safe Work Australia. [Link]

• ResearchGate. (n.d.). Reaction of Isocyanates with water. ResearchGate. [Link]

• SafeWork NSW. Isocyanates technical fact sheet. SafeWork NSW. [Link]

• SafetyNow ILT. (2022). Isocyanate Exposure, Reaction and Protection – Quick Tips. SafetyNow ILT. [Link]

• Georganics. 3,5-Difluorophenyl isocyanate. Georganics. [Link]

Sources

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• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. fiveable.me [fiveable.me]
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• 9. m.youtube.com [m.youtube.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. youtube.com [youtube.com]
• 12. Drying solvents - Sciencemadness Wiki [sciencemadness.org]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. 3,4-Difluorophenyl isocyanate 97 42601-04-7 [sigmaaldrich.com]
• 15. m.youtube.com [m.youtube.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 18. safework.nsw.gov.au [safework.nsw.gov.au]
• 19. ilt.safetynow.com [ilt.safetynow.com]
• 20. 3,5-Difluorophenyl isocyanate - High purity | EN [georganics.sk]
• 21. orgchemboulder.com [orgchemboulder.com]
• 22. Detailed Methods for Drying and Purifying Common Organic Solvents in the Laboratory - Oreate AI Blog [oreateai.com]

Technical Support Center: Purification of Urea Derivatives from 3,5-Difluorophenyl Isocyanate Reactions

Welcome to the technical support center for the purification of urea derivatives synthesized from 3,5-difluorophenyl isocyanate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of these valuable compounds. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the successful isolation of your target molecules with high purity.

Introduction: The Chemistry of 3,5-Difluorophenyl Isocyanate Reactions

The synthesis of urea derivatives from 3,5-difluorophenyl isocyanate is a cornerstone in the development of various therapeutic agents and functional materials.[1][2] The high reactivity of the isocyanate group facilitates the formation of the urea linkage through reaction with a primary or secondary amine.[3] However, this reactivity also opens pathways to several side reactions, leading to impurities that can complicate purification. Understanding the potential side reactions is critical for developing an effective purification strategy. The primary reaction is the desired nucleophilic attack of an amine on the electrophilic carbon of the isocyanate.

Common side reactions include the reaction of the isocyanate with water to form an unstable carbamic acid, which then decarboxylates to yield 3,5-difluoroaniline.[4][5] This aniline can then react with another molecule of the isocyanate to form a symmetrical 1,3-bis(3,5-difluorophenyl)urea impurity.[4][6] Additionally, the newly formed urea product can sometimes react with another isocyanate molecule to form a biuret, especially under certain conditions.[4]

This guide will address the practical aspects of isolating your desired unsymmetrical urea from these common impurities.

Troubleshooting Guide

This section is designed to help you diagnose and solve common purification problems. Follow the logical flow to identify the potential cause of your issue and find a suitable solution.

Diagram: Purification Troubleshooting Workflow

Sources

• 1. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Properties of 1,3-Disubstituted Ureas and Their Isosteric Analogs Containing Polycyclic Fragments: VII. Synthesis and Properties 1-[(Adamantan-1-yl)methyl]-3-(fluoro, chlorophenyl) Ureas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Urea derivative synthesis by amination, rearrangement or substitution [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]

Technical Support Center: Optimizing Reaction Conditions for 3,5-Difluorophenyl Isocyanate

Welcome to the technical support center for 3,5-Difluorophenyl isocyanate. As a Senior Application Scientist, I have compiled this guide to assist you in navigating the common challenges and questions that arise when working with this versatile but highly reactive reagent. This document is structured to provide not just solutions, but also a deeper understanding of the underlying chemical principles to empower your research.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format. Each solution is designed to be a self-validating protocol, explaining the causality behind each recommended step.

Issue 1: My reaction is not proceeding, or the conversion is very low.

Question: I've combined my alcohol/amine with 3,5-Difluorophenyl isocyanate, but after several hours, TLC/LC-MS analysis shows mostly unreacted starting materials. What could be the problem?

Answer:

This is a common issue that typically points to one of three areas: insufficient activation, reagent impurity, or interfering substances. Let's break down the troubleshooting process.

1. Assess Reagent Quality and Handling:

• Isocyanate Purity: 3,5-Difluorophenyl isocyanate is highly susceptible to hydrolysis.[1][2][3] If the reagent has been improperly stored or handled, it may have already reacted with atmospheric moisture to form an unreactive urea. It is recommended to use a fresh bottle or to test the purity of your existing stock.

• Moisture Contamination: Isocyanates react vigorously with water, which will consume the reagent and prevent your desired reaction.[4][5][6] Ensure all glassware is oven-dried or flame-dried before use and that the reaction is conducted under a dry, inert atmosphere (e.g., nitrogen or argon).[7]

2. Evaluate Reaction Conditions:

• Catalysis: While aromatic isocyanates are generally more reactive than their aliphatic counterparts, the reaction with alcohols can be slow without a catalyst.[8] For urethane formation (reaction with an alcohol), a catalyst is often necessary to achieve a reasonable reaction rate.[8][9]

  • Tertiary Amines: Bases like triethylamine (TEA) or 1,4-diazabicyclo[2.2.2]octane (DABCO) are effective catalysts.[10] They function by forming a complex with the isocyanate, activating it for nucleophilic attack.[10]

  • Organometallic Catalysts: For less reactive alcohols, organotin compounds like dibutyltin dilaurate (DBTDL) are extremely effective.[9][10] However, be aware that they are less selective and can also catalyze the reaction with any residual water.[9]

• Temperature: If the reaction is sluggish even with a catalyst, gentle heating (e.g., 40-60 °C) can increase the reaction rate. However, be cautious, as higher temperatures can also promote side reactions like trimerization.

Troubleshooting Workflow:

Below is a decision-making workflow to diagnose a stalled reaction.

Caption: Troubleshooting workflow for a stalled isocyanate reaction.

Issue 2: My reaction is foaming, and I'm observing a white precipitate.

Question: Shortly after adding the 3,5-Difluorophenyl isocyanate, my reaction started to bubble, and a white solid crashed out of solution. What is happening?

Answer:

This is a classic sign of significant water contamination in your reaction system.[7]

The Chemistry of the Problem:

• Reaction with Water: The isocyanate group (-NCO) reacts with water to form an unstable carbamic acid intermediate.[4][5]

• Decarboxylation: This carbamic acid rapidly decomposes, releasing carbon dioxide (CO₂) gas, which causes the observed foaming.[4][5] This step also generates a primary amine (3,5-difluoroaniline in this case).

• Urea Formation: The newly formed, highly nucleophilic amine immediately reacts with a second molecule of 3,5-Difluorophenyl isocyanate to form a symmetric N,N'-bis(3,5-difluorophenyl)urea.[4] This urea is often insoluble in common organic solvents, leading to the white precipitate you are observing.

This side reaction is highly detrimental as it consumes two equivalents of your isocyanate for every one equivalent of water, drastically reducing your potential yield.[5]

Immediate Actions & Solutions:

• Venting: Ensure your reaction vessel is not sealed to avoid a dangerous buildup of pressure from the CO₂ evolution.[6]

• Preventative Measures (for the next attempt):

  • Solvent Drying: Use anhydrous solvents. If you are using a solvent like THF, it should be freshly distilled from a drying agent like sodium/benzophenone.[7]

  • Reagent Drying: Ensure your nucleophile (alcohol or amine) is dry. If it is a solid, dry it in a vacuum oven. If it is a liquid, consider storing it over molecular sieves.

  • Inert Atmosphere: Purge the reaction flask with a dry inert gas (nitrogen or argon) for several minutes before adding reagents. Maintain a positive pressure of the inert gas throughout the reaction.[7]

Data Summary: Common Solvents and Drying Methods

Solvent	Boiling Point (°C)	Common Drying Agent(s)	Notes
Tetrahydrofuran (THF)	66	Sodium/Benzophenone	Indicates dryness with a deep blue color.[7]
Dichloromethane (DCM)	40	Calcium Hydride (CaH₂)	Distill prior to use.
Acetonitrile (MeCN)	82	Calcium Hydride (CaH₂)	Distill prior to use. Avoid strong bases.
Toluene	111	Sodium	Can be refluxed over sodium.

Frequently Asked Questions (FAQs)

Q1: What is the role of the fluorine atoms on the phenyl ring?

The two fluorine atoms at the 3 and 5 positions are strongly electron-withdrawing. This has two main effects:

• Increased Reactivity: They pull electron density away from the phenyl ring and the isocyanate group, making the isocyanate carbon more electrophilic and thus more susceptible to nucleophilic attack. This generally means 3,5-Difluorophenyl isocyanate is more reactive than unsubstituted phenyl isocyanate.

• Modified Acidity: The electron-withdrawing nature of the fluorine atoms will make the N-H proton of the resulting urethane or urea more acidic compared to the non-fluorinated analog. This can be relevant in subsequent reaction steps or for purification purposes.

Q2: What catalysts should I use, and how much?

Catalyst selection depends on the nucleophile's reactivity.

Catalyst Type	Example(s)	Typical Loading (mol%)	Use Case
Tertiary Amines	DABCO, Triethylamine	1 - 10	General purpose, good for reactions with primary/secondary amines and primary alcohols.[10]
Organometallic	DBTDL, Stannous Octoate	0.1 - 1	Highly effective for sterically hindered or less reactive alcohols.[9][10]
Carboxylates	Potassium Acetate	5 - 10	Primarily used to promote the trimerization of isocyanates to form isocyanurates.[11]

Important Note: Organometallic catalysts are very effective for the isocyanate-alcohol reaction but are less selective and will also strongly catalyze the reaction with water.[9][10] Therefore, your system must be scrupulously dry when using them.

Q3: How can I monitor the progress of my reaction?

• Thin-Layer Chromatography (TLC): This is a quick and easy method. The isocyanate is quite nonpolar, while the resulting urethane or urea product will be significantly more polar. You should see the consumption of the starting materials and the appearance of a new, lower Rf spot for the product.

• Infrared (IR) Spectroscopy: This is the most direct method. The isocyanate group has a very strong and sharp characteristic absorption band around 2250-2275 cm⁻¹. As the reaction proceeds, this peak will decrease in intensity, while a new peak for the urethane or urea carbonyl (C=O) will appear around 1650-1750 cm⁻¹.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides detailed information about the conversion of starting materials to products and can help identify any side products being formed.

Q4: What are the key safety precautions for handling 3,5-Difluorophenyl isocyanate?

Isocyanates are toxic, moisture-sensitive, and can cause respiratory sensitization.[2][6][12]

• Engineering Controls: Always handle 3,5-Difluorophenyl isocyanate in a certified chemical fume hood.[13]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves (butyl rubber is recommended; do not use latex or nitrile).[14]

• Respiratory Protection: In case of inadequate ventilation or potential for aerosol generation, respiratory protection is required.[2][13] Exposure can lead to asthma-like symptoms, and sensitization is permanent.[6][15]

• Storage: Store the reagent in a tightly sealed container under an inert atmosphere in a cool, dry place away from moisture.[1][3] Recommended storage temperature is 2-8°C.[14]

Reaction Quenching and Workup: To quench any unreacted isocyanate during workup, you can add a small amount of a primary or secondary amine (like a few drops of butylamine) or an alcohol (like methanol) to the reaction mixture. This will convert the reactive isocyanate into a stable urea or urethane, which can then be easily separated during purification.

References

• Catalysts. (n.d.). Poliuretanos.
• Role of Acetate Anions in the Catalytic Formation of Isocyanurates from Aromatic Isocyanates. (2021). The Journal of Organic Chemistry - ACS Publications.
• Catalysis of Urethane Systems. (n.d.). Turkchem.
• Catalysis of the Isocyanate-Hydroxyl Reactions by Non-Tin Catalysts. (n.d.). Werner.
• Isocyanate. (n.d.). Wikipedia.
• A laboratory comparison of analytical methods used for isocyanates. (2025). ResearchGate.
• How to Safely Handle Isocyanates? (2025).
• Detection techniques for air-borne isocyanates based on fluorescent derivatizing agents. (2022).
• Method of detecting isocyanates. (n.d.). Google Patents.
• Isocyanates - Evaluating Exposure. (n.d.). Occupational Safety and Health Administration (OSHA).
• SAFETY DATA SHEET - 3,5-Difluorophenyl isocyanate. (2021). Fisher Scientific.
• GUIDE TO HANDLING ISOCYANATES. (n.d.). Safe Work Australia.
• ISOCYANATES, TOTAL (MAP) 5525. (2003). CDC.
• Isocyanate Component A. (2021). Huntsman Building Solutions.
• A GUIDE TO THE SAFE HANDLING OF POLYURETHANE CHEMICALS. (2016).
• Safety aspects of handling isocyanates in urethane foam production. (n.d.). IChemE.
• Technical Support Center: Managing Isocyanate Reactions. (n.d.). Benchchem.
• 3,5-Difluorophenyl isocyanate. (n.d.). Georganics.
• 3,5-Difluorophenyl isocyanate 97%. (n.d.). Sigma-Aldrich.
• 3,5-DIFLUOROPHENYLISOCYANATE. (n.d.). Chongqing Chemdad Co..
• 3,5-Difluorophenyl isocyanate. (n.d.). Oakwood Chemical.
• Resins: Isocyanates, Part I: Fundamentals and Reactivity. (2025). PCI Magazine.
• Isocyanates – A family of chemicals. (2025). Transport Canada.
• Synthesis process of 3, 5-difluorophenol. (n.d.). Google Patents.
• 3-Fluorophenyl isocyanate. (2023). Apollo Scientific.
• What additive could I use to supress the high amount of gas bubbles in my polyurethane system? (2018). ResearchGate.

Sources

• 1. fishersci.com [fishersci.com]
• 2. safeworkaustralia.gov.au [safeworkaustralia.gov.au]
• 3. icheme.org [icheme.org]
• 4. Isocyanate - Wikipedia [en.wikipedia.org]
• 5. pcimag.com [pcimag.com]
• 6. Isocyanates – A family of chemicals [tc.canada.ca]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. turkchem.net [turkchem.net]
• 9. wernerblank.com [wernerblank.com]
• 10. poliuretanos.com.br [poliuretanos.com.br]
• 11. pubs.acs.org [pubs.acs.org]
• 12. 3,5-Difluorophenyl isocyanate - High purity | EN [georganics.sk]
• 13. huntsmanbuildingsolutions.com [huntsmanbuildingsolutions.com]
• 14. 3,5-Difluorophenyl isocyanate 97 83594-83-6 [sigmaaldrich.com]
• 15. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

dealing with the thermal stability of 3,5-Difluorophenyl isocyanate

Technical Support Center: 3,5-Difluorophenyl Isocyanate

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for 3,5-Difluorophenyl Isocyanate. This resource is designed to provide you with in-depth troubleshooting guides and frequently asked questions to ensure the safe and effective handling of this reactive compound in your experiments. As your virtual Senior Application Scientist, my goal is to equip you with the necessary knowledge to anticipate and resolve challenges related to its thermal stability.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the storage and use of 3,5-Difluorophenyl Isocyanate, with a focus on issues arising from its thermal sensitivity.

Issue 1: Reagent Discoloration (Yellowing) Upon Storage

Q: My 3,5-Difluorophenyl Isocyanate has developed a yellow tint during storage, even when kept in the refrigerator. What causes this, and is the reagent still usable?

A: Discoloration, typically yellowing, is a common indicator of partial degradation or polymerization of isocyanates. This is often accelerated by exposure to heat, light, or atmospheric moisture.

• Causality: The isocyanate group (–N=C=O) is highly reactive. Over time, particularly with temperature fluctuations, it can undergo self-polymerization or react with trace amounts of water that may have entered the container. While refrigeration slows down these processes, it doesn't stop them entirely. Some stabilizers, like sulfur dioxide, can also cause slight discoloration over time[1].

• Recommended Action Plan:

  • Assess the Extent: A slight yellowing may not significantly impact the reactivity for some applications, but it's a sign that the purity is compromised. For sensitive applications like drug development, using a discolored reagent is not recommended.

  • Purification (for non-critical applications): If the discoloration is minor and the experiment is not for a GMP-regulated process, you may consider purification by vacuum distillation. However, this should be done with extreme caution due to the thermal sensitivity of isocyanates.

  • Best Practice: To avoid this issue, it is recommended to purchase smaller quantities that will be consumed relatively quickly. Always store the reagent under an inert atmosphere (nitrogen or argon) and ensure the container is tightly sealed.[2]

Issue 2: Formation of Solid Precipitate in the Reagent Bottle

Q: I've observed a white or off-white solid precipitate in my bottle of 3,5-Difluorophenyl Isocyanate. What is this, and how should I handle it?

A: The formation of a solid precipitate is a clear sign of significant degradation. This solid is typically a substituted urea, formed from the reaction of the isocyanate with water.[3]

• Causality: Isocyanates react readily with water to form an unstable carbamic acid, which then decomposes to an amine and carbon dioxide. The newly formed amine can then react with another isocyanate molecule to form a stable, insoluble urea dimer. This reaction can be initiated by atmospheric moisture entering a poorly sealed container. The reaction is as follows:

  R-NCO + H₂O → [R-NHCOOH] → R-NH₂ + CO₂ R-NCO + R-NH₂ → R-NH-CO-NH-R (Insoluble Urea)

• Recommended Action Plan:

  • Do Not Use: The reagent is no longer pure and should not be used in any reaction, as the presence of the urea precipitate and the altered concentration of the isocyanate will lead to unreliable and unpredictable results.

  • Safe Disposal: The material should be disposed of as hazardous waste according to your institution's and local regulations.[4] Do not attempt to heat the mixture to redissolve the solid, as this can lead to dangerous pressure buildup from CO₂ evolution.[5]

  • Prevention: Always handle 3,5-Difluorophenyl Isocyanate under strictly anhydrous conditions. Use a dry, inert gas atmosphere (like nitrogen or argon) when accessing the reagent.[2][6]

Issue 3: Inconsistent Reaction Yields or Failure

Q: My reactions using 3,5-Difluorophenyl Isocyanate are giving inconsistent yields, or in some cases, failing completely. Could this be related to the reagent's stability?

A: Absolutely. Inconsistent reactivity is a classic symptom of reagent degradation.

• Causality: The active isocyanate group is the key to its reactivity. If a portion of the reagent has polymerized or reacted with moisture, the effective concentration of the isocyanate is lower than expected. This leads to stoichiometric imbalances in your reaction, resulting in lower yields or complete failure.

• Recommended Action Plan:

  • Purity Check: Before use, you can run a quick purity check using techniques like IR spectroscopy (looking for the characteristic N=C=O stretch around 2250-2275 cm⁻¹) or GC-MS if available.

  • Use Fresh Reagent: For critical applications, it is always best to use a new, unopened bottle of the reagent.

  • Proper Handling Technique: When dispensing the reagent, use a syringe technique under an inert atmosphere to minimize exposure to air and moisture.[3]

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 3,5-Difluorophenyl Isocyanate to ensure its thermal stability?

A1: To maintain the quality and stability of 3,5-Difluorophenyl Isocyanate, it should be stored under the following conditions:

• Temperature: Refrigerate between 2-8°C.

• Atmosphere: Store under a dry, inert atmosphere such as nitrogen or argon.[2][6]

• Container: Keep the container tightly sealed to prevent moisture ingress.[2][4][6][7]

• Light: Protect from light.

Parameter	Recommended Condition	Rationale
Temperature	2-8°C	Slows down the rate of self-polymerization and degradation reactions.
Atmosphere	Inert Gas (Nitrogen/Argon)	Prevents reaction with atmospheric moisture and oxygen.[2][6]
Container Seal	Tightly Sealed	Prevents ingress of moisture which leads to urea formation.[2][4][6][7]

Q2: What are the primary decomposition products of 3,5-Difluorophenyl Isocyanate under thermal stress?

A2: When subjected to excessive heat, 3,5-Difluorophenyl Isocyanate can decompose, releasing hazardous gases. The primary decomposition products include:

• Carbon monoxide (CO)[4]

• Carbon dioxide (CO₂)[4]

• Nitrogen oxides (NOx)[4]

• Hydrogen fluoride[4]

It's crucial to handle this compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of these toxic vapors.[2][4]

Q3: Can stabilizers be added to 3,5-Difluorophenyl Isocyanate to enhance its shelf life?

A3: Yes, various stabilizers have been developed for isocyanates to inhibit polymerization and degradation during storage. Common classes of stabilizers include:

• Phenols: Compounds like 2,6-di-tert-butyl-p-cresol (BHT) and even simple phenol can be effective.[8][9][10] Phenol, in concentrations of 10-5000 ppm, has been shown to suppress both discoloration and self-polymerization.[9][11]

• Acidic Oxides: Dissolving a small amount of carbon dioxide or sulfur dioxide in the isocyanate can improve storage stability without affecting its reactivity in polyurethane formation.[1]

• Other Stabilizers: A range of other compounds like acyl halides, phosphites, and certain organic amines have also been used.[1][8][9]

It's important to note that the addition of stabilizers may need to be considered in the context of the intended downstream application, as some may interfere with subsequent reactions.[1]

Q4: What is the recommended procedure for quenching a reaction containing unreacted 3,5-Difluorophenyl Isocyanate?

A4: Unreacted isocyanates should be safely quenched before workup and disposal. A common and effective method is to add a nucleophilic scavenger.

• Recommended Quenching Agent: A primary or secondary amine, such as butylamine or dibutylamine, dissolved in an appropriate solvent can be used. Alcohols like isopropanol or butanol are also effective.

• Procedure:

  • Cool the reaction mixture in an ice bath.

  • Slowly add a solution of the quenching agent (e.g., 10% solution of butylamine in toluene) to the reaction vessel with stirring. An excess of the quenching agent should be used to ensure all the isocyanate is consumed.

  • Allow the mixture to stir for a period of time (e.g., 30 minutes) to ensure the reaction is complete.

  • The resulting urea or carbamate derivatives are generally more stable and less hazardous for disposal.

Visual Guides

Decomposition Pathway of 3,5-Difluorophenyl Isocyanate with Moisture

A simplified diagram showing the reaction of 3,5-Difluorophenyl Isocyanate with water.

Troubleshooting Workflow for Inconsistent Reaction Yields

A decision-making workflow for troubleshooting inconsistent experimental results.

References

• Google Patents. (n.d.). US3247236A - Stabilization of isocyanates.
• Google Patents. (n.d.). EP0505150B1 - Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby.
• Google Patents. (n.d.). US5302749A - Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby.

• European Patent Office. (n.d.). Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby. Retrieved from [Link]

• Google Patents. (n.d.). CN110872238A - Isocyanate stabilizer and preparation method thereof.

• How to Safely Handle Isocyanates? (2025, August 14). [Source name not provided]. Retrieved from [Link]

• Safe Work Australia. (n.d.). GUIDE TO HANDLING ISOCYANATES. Retrieved from [Link]

• Actsafe Safety Association. (n.d.). Safe Work Procedures for Isocyanate-Containing Products. Retrieved from [Link]

• European Agency for Safety and Health at Work. (2013, August 23). Isocyanates. OSHwiki. Retrieved from [Link]

• IChemE. (1963). Safety aspects of handling isocyanates in urethane foam production. Retrieved from [Link]

• 3M. (2022, December 14). Safety Data Sheet SECTION 1: Identification SECTION 2: Hazard identification. Retrieved from [Link]

• Georganics. (n.d.). 3,5-Difluorophenyl isocyanate. Retrieved from [Link]

• Transport Canada. (2025, August 11). Isocyanates – A family of chemicals. Retrieved from [Link]

• ResearchGate. (n.d.). Thermal stability of isocyanate as particleboard's adhesive investigated by TGA (Thermogravimetric Analysis). Retrieved from [Link]

• MDPI. (2023, May 30). Polyurethane Recycling: Thermal Decomposition of 1,3-Diphenyl Urea to Isocyanates. Retrieved from [Link]

• [Source name not provided]. (n.d.). Effect of the Diisocyanate Type on the Hydrolysis Behavior of Polyurethane.

• PMC. (n.d.). Thermal Decomposition Kinetics and Compatibility of 3,5-difluoro-2,4,6-trinitroanisole (DFTNAN). Retrieved from [Link]

• ResearchGate. (n.d.). Decomposition temperatures of poly(isocyanate) for different heating rates. Retrieved from [Link]

Sources

• 1. US3247236A - Stabilization of isocyanates - Google Patents [patents.google.com]
• 2. fishersci.com [fishersci.com]
• 3. icheme.org [icheme.org]
• 4. fishersci.com [fishersci.com]
• 5. Isocyanates – A family of chemicals [tc.canada.ca]
• 6. tcichemicals.com [tcichemicals.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. EP0505150B1 - Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby - Google Patents [patents.google.com]
• 9. US5302749A - Stabilizing method of isocyanate compounds and isocyanate compositions stabilized thereby - Google Patents [patents.google.com]
• 10. CN110872238A - Isocyanate stabilizer and preparation method thereof - Google Patents [patents.google.com]
• 11. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

minimizing side reactions of 3,5-Difluorophenyl isocyanate

Welcome to the technical support center for 3,5-Difluorophenyl Isocyanate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for minimizing side reactions during its use. This document is structured to provide quick answers through FAQs and detailed experimental solutions in the troubleshooting guide.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed with 3,5-Difluorophenyl Isocyanate?

The most prevalent side reactions are driven by the high electrophilicity of the isocyanate group. These include hydrolysis from atmospheric or residual moisture, dimerization and trimerization (self-polymerization), and unwanted reactions with nucleophilic solvents or impurities.[1][2][3]

Q2: How should I properly store 3,5-Difluorophenyl Isocyanate to maintain its purity?

To minimize degradation, it should be stored in a cool, dry environment, preferably refrigerated between 2-8°C, under an inert atmosphere such as nitrogen or argon.[4][5] The container must be tightly sealed to prevent moisture ingress.[4]

Q3: What solvents are recommended for reactions involving 3,5-Difluorophenyl Isocyanate?

Aprotic, non-polar solvents are generally preferred to maintain the stability of the isocyanate group.[6] Suitable solvents include toluene, tetrahydrofuran (THF), and dichloromethane (DCM). It is crucial to use anhydrous solvents to prevent hydrolysis. Polar aprotic solvents like N,N-dimethylformamide (DMF) can sometimes be used, but may promote side reactions at elevated temperatures.[7] Protic solvents like alcohols are generally avoided unless they are the intended reactant.[8]

Q4: My reaction with 3,5-Difluorophenyl Isocyanate is sluggish. Can I use a catalyst?

Yes, catalysts can significantly accelerate the desired reaction. For the reaction with alcohols to form urethanes, common catalysts include tertiary amines and organometallic compounds like dibutyltin dilaurate.[9][10] However, the choice of catalyst must be made carefully as they can also accelerate side reactions like trimerization.[1]

Q5: I observe a white precipitate forming in my reaction. What could it be?

A white precipitate is often an indication of urea formation due to the reaction of the isocyanate with water.[2][11] This can happen if there is residual moisture in your reagents or solvent, or exposure to atmospheric humidity.

Troubleshooting Guide to Minimize Side Reactions

This section provides a detailed breakdown of common side reactions, their identification, and protocols for their mitigation.

Side Reaction 1: Hydrolysis and Urea Formation

Mechanism: The isocyanate group reacts with water to form an unstable carbamic acid, which then decarboxylates to yield a primary amine. This amine is highly nucleophilic and can rapidly react with another molecule of the isocyanate to form a diaryl urea, which is often insoluble and precipitates out of solution.[2][12][13]

dot

Caption: Hydrolysis of 3,5-Difluorophenyl Isocyanate.

Troubleshooting Protocol:

• Moisture Control:

  • Solvent Purity: Always use anhydrous solvents. It is recommended to use freshly distilled solvents or solvents from a solvent purification system.

  • Reagent Purity: Ensure all other reagents are dry. If necessary, dry them using appropriate methods (e.g., heating under vacuum, using drying agents).

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent exposure to atmospheric moisture.[4] Use Schlenk line techniques or a glovebox for sensitive reactions.

  • Moisture Scavengers: For particularly sensitive reactions, consider adding a moisture scavenger to the reaction mixture.[14]

Side Reaction 2: Dimerization and Trimerization

Mechanism: Isocyanates can undergo self-condensation to form cyclic dimers (uretdiones) and trimers (isocyanurates).[3] These side reactions are often catalyzed by bases, certain metals, and heat.[1][15]

dot

Caption: Dimerization and Trimerization of Isocyanates.

Troubleshooting Protocol:

• Temperature Control: Avoid excessive heating of the isocyanate, as high temperatures can promote self-condensation.[16] If heating is necessary for the desired reaction, carefully optimize the temperature to favor the intended product.

• Catalyst Selection:

  • Be mindful that strong bases can catalyze trimerization.[1] If a basic catalyst is required for your primary reaction, consider using a weaker base or a lower catalyst loading.

  • Some metal catalysts used for urethane formation can also promote trimerization. Screen different catalysts to find one with high selectivity for the desired reaction.

• Reaction Time: Do not let the reaction run for an unnecessarily long time, as this can increase the likelihood of side reactions. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, IR spectroscopy) and quench the reaction upon completion.

Side Reaction 3: Reaction with Nucleophilic Solvents

Mechanism: While aprotic solvents are generally recommended, some polar aprotic solvents can react with isocyanates under certain conditions. For instance, N,N-dimethylformamide (DMF) can react with phenyl isocyanate at temperatures above 60°C.[7]

Troubleshooting Protocol:

• Solvent Choice:

  • Prioritize non-reactive aprotic solvents such as toluene, THF, or DCM. A comparative guide on solvent effects can be a useful reference.[6]

  • If a polar aprotic solvent is necessary for solubility reasons, conduct the reaction at the lowest possible temperature.

• Avoid Protic Solvents: Unless they are the intended reactant, strictly avoid protic solvents like alcohols and primary/secondary amines, as they will readily react with the isocyanate.[8][17]

Data Summary for Experimental Design

Parameter	Recommendation	Rationale
Storage	2-8°C, under inert gas, tightly sealed	Prevents hydrolysis and self-polymerization.[4][5]
Solvents	Anhydrous toluene, THF, DCM	Aprotic and non-nucleophilic, minimizing side reactions.[6]
Catalysts	Tertiary amines, organotin compounds (e.g., DBTDL)	Accelerate desired reactions with nucleophiles like alcohols.[9][10]
Temperature	As low as feasible for the desired reaction	Minimizes self-condensation (dimerization/trimerization).[16]
Atmosphere	Inert (Nitrogen or Argon)	Excludes moisture to prevent hydrolysis.[4]

Experimental Workflow for a Standard Urethane Synthesis

dot

Caption: Workflow for Urethane Synthesis.

References

• Catalysis in Isocyan
• Decoding isocyanates: A deep dive into isocyan
• Isocyanates – A family of chemicals. Transports Canada.
• Isocyan
• a) Self‐reactions of isocyanate including dimerization,[¹¹⁵] trimerization,[¹¹⁶] anionic polymerization,[¹¹⁸] and condensation[¹¹⁷] to produce the corresponding uretdione, isocyanurate, polyisocyanurate, and carbodiimide. b) Hydrolysis of isocyanate to produce amine and CO2.
• NMP Solvent for Reacted Isocyanates in Spray Foam Applic
• Metal-Based Catalysts for Polyurethane Applic
• Isocyan
• Catalysis of the Isocyanate-Hydroxyl Reactions by Non-Tin C
• C
• Resins: Isocyanates, Part I: Fundamentals and Reactivity. PCI Magazine.
• Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).
• Cyclization of isocyanate through either dimerization or trimerization reactions.
• Performance of Vinyl Isocyanate in Various Solvents: A Compar
• Solvent in Paints and Coatings: Types, Uses and Properties. SpecialChem.
• SAFETY DATA SHEET - 3,5-Difluorophenyl isocyan
• Aluminium-catalysed isocyanate trimerization, enhanced by exploiting a dynamic coordination sphere. Chemical Communications (RSC Publishing) DOI:10.1039/C9CC03339D.
• SAFETY DATA SHEET - 2,6-Difluorophenyl isocyan
• Aluminium-catalysed isocyanate trimerization, enhanced by exploiting a dynamic coordination sphere.
• Solvent-based Blocked Isocyanates | Coatings | Request Quote or Sample. Tri-iso.
• Isocyanate reactions in and with N,N-dimethylformamide.
• Nucleophilic Difluoroalkylation of Isocyanates with Difluoromethyl 2‐Pyridyl Sulfone. Wiley Online Library.
• Catalysts for Isocyanate Cyclotrimerization. TUE Research portal - Eindhoven University of Technology.
• Isocyan
• Effect of the Diisocyanate Type on the Hydrolysis Behavior of Polyurethane. MDPI.
• GUIDE TO HANDLING ISOCYAN
• 3,5-DICHLOROPHENYL ISOCYAN
• 3,5-Difluorophenyl isocyan
• 3,5-Difluorophenyl isocyan
• Nucleophilic Isocyan
• Side Reactions in the Formation of Polyurethanes: Stability of Reaction Products of Phenyl Isocyanate.
• Isocyanates and Isothiocyan
• Schematic hydrolysis of an aromatic isocyanate and subsequent formation...
• Reactivity of organic isocyanates with nucleophilic compounds: Amines; Alcohols; Thiols; Oximes; And phenols in dilute organic solutions | Request PDF.
• Example of a hydrolysis experiment at pH 5.4 and at 25 @BULLET C where the [HNCO] tot is measured by loop injections on the IC.
• The chemistry of polyurethanes. Lawrence Industries.
• Mechanism of nucleophilic addition between isocyanate and thiol...

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Isocyanate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. fishersci.com [fishersci.com]
• 5. 3,5-二氟苯基异氰酸酯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. specialchem.com [specialchem.com]
• 9. wernerblank.com [wernerblank.com]
• 10. turkchem.net [turkchem.net]
• 11. Decoding isocyanates: A deep dive into isocyanates - Dongsen Chemicals [dongsenchem.com]
• 12. researchgate.net [researchgate.net]
• 13. l-i.co.uk [l-i.co.uk]
• 14. pcimag.com [pcimag.com]
• 15. Aluminium-catalysed isocyanate trimerization, enhanced by exploiting a dynamic coordination sphere - Chemical Communications (RSC Publishing) DOI:10.1039/C9CC03339D [pubs.rsc.org]
• 16. Isocyanates – A family of chemicals [tc.canada.ca]
• 17. Isocyanates and Isothiocyanates | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Technical Support Center: Scale-Up Considerations for Reactions Involving 3,5-Difluorophenyl Isocyanate

Welcome to the technical support center for scientists, researchers, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) regarding the scale-up of chemical reactions involving 3,5-difluorophenyl isocyanate. Our focus is on ensuring scientific integrity, safety, and scalability from the bench to pilot plant operations.

Introduction to 3,5-Difluorophenyl Isocyanate

3,5-Difluorophenyl isocyanate is a highly reactive organic building block utilized in the synthesis of a wide range of compounds, particularly in the pharmaceutical and agrochemical industries. Its reactivity is centered around the electrophilic carbon of the isocyanate group (-N=C=O), making it susceptible to attack by various nucleophiles such as alcohols, amines, and water.[1][2][3] While this reactivity is advantageous for forming desired urethane and urea linkages, it also presents significant challenges during scale-up, primarily related to safety, moisture sensitivity, and reaction control.[4][5][6]

This guide is structured to address the most common issues encountered during the scale-up process, providing both preventative strategies and corrective actions.

Frequently Asked Questions (FAQs)

This section addresses common initial questions researchers have when planning to scale up reactions with 3,5-difluorophenyl isocyanate.

Q1: What are the primary safety hazards associated with 3,5-difluorophenyl isocyanate, and how do they change with scale?

A1: 3,5-Difluorophenyl isocyanate is classified as a toxic, flammable, and moisture-sensitive material.[4] Key hazards include:

• Toxicity: It is harmful if swallowed, inhaled, or in contact with skin, and can cause severe respiratory and skin sensitization.[7] Upon scaling up, the increased quantities pose a greater risk of significant exposure during handling and transfer operations.

• Flammability: The compound is a flammable liquid with a flash point of 63°C, and its vapors can form explosive mixtures with air.[4] Larger volumes increase the potential for generating flammable vapor concentrations within the reactor headspace.

• Reactivity with Water: It reacts exothermically with water to produce an unstable carbamic acid which decomposes to an amine and carbon dioxide gas.[1][2] On a large scale, this can lead to a dangerous pressure buildup in a closed system and potential reactor failure.[8]

Q2: Why is moisture control so critical when working with isocyanates on a large scale?

A2: Moisture sensitivity is arguably the most significant challenge in scaling up isocyanate reactions.[9] Trace amounts of water can initiate a cascade of undesirable side reactions.[8]

• Reaction with Water: The isocyanate reacts with water to form a carbamic acid, which is unstable and decarboxylates to form 3,5-difluoroaniline and carbon dioxide.[2]

• Urea Formation: The newly formed 3,5-difluoroaniline is a nucleophile and can react with another molecule of the isocyanate to form a symmetrical diaryl urea. This sequence consumes two equivalents of the isocyanate for every one equivalent of water, significantly reducing the yield of the desired product. The generation of CO2 gas is also a major safety concern on a larger scale due to the potential for over-pressurization of the reactor.[8]

Q3: What are the initial signs of a problematic scale-up, and what immediate actions should be taken?

A3: Key warning signs include:

• Unexpected Exotherm: A reaction temperature that rises more rapidly than observed on a small scale.

• Pressure Increase: A noticeable increase in reactor pressure, indicating gas evolution.

• Formation of Solids: The appearance of unexpected precipitates, often the insoluble diaryl urea byproduct.[8]

• Foaming or Bubbling: This is a direct visual indicator of gas generation, likely CO2 from reaction with water.[8]

Immediate Actions:

• Ensure the reactor is not a sealed system and can be safely vented.[8]

• If an unexpected exotherm occurs, immediately apply cooling and be prepared to stop any further reagent addition.

• If pressure is increasing, vent the reactor to a safe location (e.g., a scrubber or fume hood).

Troubleshooting Guides

This section provides detailed guidance for specific problems that may arise during the scale-up of reactions involving 3,5-difluorophenyl isocyanate.

Issue 1: Low Yield and Formation of an Insoluble White Solid

Symptom: The reaction yields are significantly lower than in lab-scale experiments, and a white, insoluble solid is observed in the reaction mixture.

Probable Cause: This is a classic indication of water contamination leading to the formation of N,N'-bis(3,5-difluorophenyl)urea.[8]

Troubleshooting Protocol

• Quantify Moisture Content:

  • Solvents: Before the next run, verify the water content of the solvent using Karl Fischer titration. Ensure it meets the required specifications (typically < 50 ppm).

  • Reagents: Check the moisture content of all other starting materials, especially hygroscopic reagents.

  • Inert Gas: Confirm that the inert gas (nitrogen or argon) being used is passed through a drying agent.

• Glassware and Reactor Preparation:

  • Ensure all glassware and the reactor are rigorously dried. This can be achieved by oven-drying glassware overnight at >120 °C or by performing a hot nitrogen purge of the reactor.[8]

• Maintain an Inert Atmosphere:

  • Confirm that the reaction is conducted under a positive pressure of a dry, inert gas.[8] This prevents the ingress of atmospheric moisture.

• Order of Addition:

  • Consider adding the 3,5-difluorophenyl isocyanate last, after all other reagents and solvents have been charged and stirred under an inert atmosphere, to minimize its exposure to any residual moisture.

Issue 2: Uncontrolled Exotherm and Reaction Runaway

Symptom: The reaction temperature increases rapidly and becomes difficult to control with the available cooling system.

Probable Cause: The heat generated by the reaction is exceeding the heat removal capacity of the reactor. This is a common scale-up challenge as the volume (heat generation) increases by the cube of the reactor dimension, while the surface area (heat removal) only increases by the square.[10]

Troubleshooting Protocol

• Perform Calorimetry Studies:

  • Before scaling up, perform reaction calorimetry to determine the heat of reaction and the maximum temperature of the synthesis reaction (MTSR). This data is crucial for ensuring the reactor's cooling capacity is sufficient.

• Control Reagent Addition:

  • Switch from a batch-wise addition to a semi-batch process where the 3,5-difluorophenyl isocyanate is added slowly and controllably. This allows the cooling system to keep pace with the heat generation.[11]

• Dilution:

  • Increasing the solvent volume can help to moderate the temperature rise by providing a larger thermal mass. However, this may also slow down the reaction rate.

• Lower Reaction Temperature:

  • Conducting the reaction at a lower temperature will slow the reaction rate and reduce the rate of heat generation.[11]

Issue 3: Poor Mixing and Product Inhomogeneity

Symptom: The final product is of inconsistent quality, or in-process controls show variable reaction progress throughout the batch.

Probable Cause: Inefficient mixing is leading to localized "hot spots" of high reactant concentration, which can result in side product formation and incomplete conversion.[12]

Troubleshooting Protocol

• Evaluate Agitator Design and Speed:

  • Ensure the agitator type and speed are appropriate for the viscosity and density of the reaction mixture. The goal is to achieve good bulk mixing and minimize dead zones.[13]

• Optimize Feed Pipe Location:

  • The point of addition for the 3,5-difluorophenyl isocyanate is critical. It should be added to a region of high turbulence, such as near the impeller, to ensure rapid dispersion.[13] Avoid adding it near the reactor wall where mixing is less efficient.

• Consider a Diluted Feed Stream:

  • Adding the isocyanate as a solution in the reaction solvent, rather than neat, can aid in its dispersion into the bulk reaction mixture.

• Down-Tuning Lab Experiments:

  • To better mimic the conditions of a larger reactor, consider "down-tuning" small-scale experiments by using less efficient stirring to identify potential mixing issues early.[14]

Issue 4: Purification and Work-up Challenges

Symptom: Difficulty in removing byproducts, particularly the symmetrical urea, or degradation of the product during purification.

Probable Cause: The high reactivity of the isocyanate functional group can lead to the formation of stable byproducts that are difficult to separate. Thermal instability of the desired product can also be an issue.

Troubleshooting Protocol

• Quenching Excess Isocyanate:

  • Before work-up, quench any unreacted 3,5-difluorophenyl isocyanate by adding a scavenger like methanol.[15] This will convert it to a more stable and easily separable methyl carbamate derivative.

• Purification Method Selection:

  • Crystallization: If the desired product is a solid, crystallization is often the most effective method for removing impurities.

  • Distillation: For liquid products, vacuum distillation can be effective, but care must be taken to avoid high temperatures that could lead to thermal degradation or polymerization.[16][17][18]

  • Chromatography: While possible, column chromatography is often not ideal for large quantities of isocyanate-derived products due to the potential for reaction with the stationary phase (e.g., silica gel).[16]

• Aqueous Work-up Considerations:

  • If an aqueous work-up is necessary, perform it quickly and at a low temperature to minimize hydrolysis of the product. Use brine washes to help remove water from the organic layer.[15]

Data Summary Tables

Table 1: Solvent Selection and Moisture Content

Solvent	Typical Use	Recommended Max. H₂O Content (ppm)
Toluene	Common, non-polar	< 50
Tetrahydrofuran (THF)	Polar, aprotic	< 50
Dichloromethane (DCM)	Non-flammable, versatile	< 50
Acetonitrile (ACN)	Polar, aprotic	< 50

Table 2: Common Byproducts and Their Origin

Byproduct	Chemical Name	Origin
White Precipitate	N,N'-bis(3,5-difluorophenyl)urea	Reaction of 3,5-difluorophenyl isocyanate with water, followed by reaction with another isocyanate molecule.
Isocyanurate	1,3,5-Tris(3,5-difluorophenyl)-1,3,5-triazinane-2,4,6-trione	Trimerization of the isocyanate, often catalyzed by bases or heat.[19]
Carbamate	Alkyl N-(3,5-difluorophenyl)carbamate	Reaction with an alcohol (either as a reactant or a quenching agent).

Visualizations

Experimental Workflow: Scale-Up Decision Process

Caption: Troubleshooting Low Yield in Isocyanate Reactions

References

• BenchChem. (n.d.). Technical Support Center: Managing Isocyanate Reactions.
• BenchChem. (n.d.). Technical Support Center: Purification of Isopropyl Isocyanate Reaction Products.
• Fisher Scientific. (2021, December 26). SAFETY DATA SHEET: 3,5-Difluorophenyl isocyanate.
• BenchChem. (n.d.). Technical Support Center: Purification of Products from Benzoyl Isocyanate Reactions.
• Cho, S. J., & Kim, H. G. (2021). Thermal stabilities and conformational behaviors of isocyanurates and cyclotrimerization energies of isocyanates: a computational study. RSC Advances, 11(34), 20958-20967.
• Gürtler, C., et al. (2008). Method for the purification of isocyanates. U.S. Patent No. 7,358,388 B2.
• Weiser, J., et al. (2006). Method for the purification of isocyanates. U.S. Patent Application Publication No. US 2006/0135812 A1.
• Dongsen Chemicals. (2023, October 21). Decoding isocyanates: A deep dive into isocyanates.
• poliuretanos. (n.d.). 1.2.1 - Isocyanate Reactions.
• Mettler Toledo. (n.d.). Mixing and Mass Transfer | Reaction Rate.
• Chemical Engineering Progress. (2023, October 26). Rules of Thumb: Scale-up. The Chemical Engineer.
• University of Illinois Urbana-Champaign, Division of Research Safety. (2019, September 18). Scale-up Reactions.
• Stanford University, Environmental Health & Safety. (2023, March 15). Scale-up Safety.
• FAI. (2023, October 5). How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way.
• CAMEO Chemicals. (n.d.). ISOCYANATE SOLUTION, FLAMMABLE, POISONOUS, N.O.S..
• PCI Magazine. (2025, March 3). Resins: Isocyanates, Part I: Fundamentals and Reactivity.
• Sigma-Aldrich. (n.d.). 3,4-Difluorophenyl isocyanate 97.
• CAMEO Chemicals. (n.d.). Isocyanates and Isothiocyanates.
• Wikipedia. (n.d.). Isocyanate.
• Dongsen Chemicals. (2023, October 21). Decoding isocyanates: A deep dive into isocyanates.
• Health and Safety Executive for Northern Ireland. (n.d.). Isocyanates.
• Safe Work Australia. (2020, July). Guide to handling isocyanates.
• Aspects of Scale-Up: II - Mass Transfer Considerations. (n.d.).

Sources

• 1. doxuchem.com [doxuchem.com]
• 2. Isocyanate - Wikipedia [en.wikipedia.org]
• 3. Decoding isocyanates: A deep dive into isocyanates - Dongsen Chemicals [dongsenchem.com]
• 4. fishersci.com [fishersci.com]
• 5. ISOCYANATE SOLUTION, FLAMMABLE, POISONOUS, N.O.S. | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. Isocyanates and Isothiocyanates | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. Isocyanates | Health and Safety Executive for Northern Ireland, controlling risk together [hseni.gov.uk]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pcimag.com [pcimag.com]
• 10. fauske.com [fauske.com]
• 11. - Division of Research Safety | Illinois [drs.illinois.edu]
• 12. mt.com [mt.com]
• 13. processindconsultants.com [processindconsultants.com]
• 14. Rules of Thumb: Scale-up - Features - The Chemical Engineer [thechemicalengineer.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. EP1575907B1 - Method for the purification of isocyanates - Google Patents [patents.google.com]
• 18. patents.justia.com [patents.justia.com]
• 19. Thermal stabilities and conformational behaviors of isocyanurates and cyclotrimerization energies of isocyanates: a computational study - RSC Advances (RSC Publishing) [pubs.rsc.org]

troubleshooting guide for using 3,5-Difluorophenyl isocyanate

Welcome to the technical support center for 3,5-Difluorophenyl Isocyanate. This guide is designed for researchers, scientists, and drug development professionals, providing expert advice and troubleshooting for common issues encountered during its use. As Senior Application Scientists, we have structured this guide to address practical challenges with in-depth, scientifically grounded explanations.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards of 3,5-Difluorophenyl isocyanate and what are the essential safety precautions?

A1: 3,5-Difluorophenyl isocyanate is a hazardous chemical that requires strict safety protocols. The primary hazards include:

• Respiratory and Skin Sensitization: Like other isocyanates, it can cause severe allergic reactions, including occupational asthma, upon repeated exposure, even at low concentrations.[1][2][3] Once sensitized, even minute amounts can trigger a severe response.[1]

• Irritation: It is a skin and eye irritant and may cause respiratory irritation.[2][4]

• Toxicity: The compound is harmful if inhaled, swallowed, or in contact with skin.[4][5]

• Flammability: It is a flammable liquid and vapor.[4][5][6] Vapors can form explosive mixtures with air and may flash back from an ignition source.[6][7]

Essential Safety Precautions:

• Engineering Controls: Always handle this reagent in a certified chemical fume hood with adequate ventilation.[1][8] Use of automated or fully enclosed systems is recommended where possible.[9]

• Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory.[8]

  • Gloves: Use chemical-resistant gloves such as butyl rubber.[1] Do not use latex gloves as they offer poor resistance.[1][2]

  • Eye Protection: Wear chemical safety goggles and a face shield.[7]

  • Respiratory Protection: In case of inadequate ventilation or when exposure limits may be exceeded, use a NIOSH/MSHA approved respirator with an appropriate cartridge (e.g., organic vapor).[3][7]

  • Body Protection: Wear a lab coat or chemical-resistant apron.

• Handling: Dispense the smallest necessary quantity and keep containers tightly closed when not in use.[1] Avoid contact with water, alcohols, amines, and strong oxidizing agents.[6][10]

Troubleshooting Guide: Synthesis & Purification

Section 1: Reagent Handling & Storage

Q2: I opened a new bottle of 3,5-Difluorophenyl isocyanate and it appears to have some white solid precipitate. Is it still usable?

A2: Yes, it is likely still usable, but requires careful handling. The white solid is almost certainly a substituted urea, formed by the reaction of the isocyanate with trace amounts of moisture. Isocyanates are highly sensitive to water, reacting to form an unstable carbamic acid which then decomposes to an amine and carbon dioxide.[3] The newly formed amine can then rapidly react with another molecule of isocyanate to form a highly insoluble diaryl urea.

Causality: The N=C=O group is highly electrophilic. Water acts as a nucleophile, attacking the carbonyl carbon. The resulting diaryl ureas are often very insoluble in the parent isocyanate and common organic solvents, causing them to precipitate.

Solution:

• Do not heat the entire bottle: Heating may accelerate unwanted side reactions or cause pressure buildup from CO2 evolution.[3][9]

• Inert Atmosphere Transfer: Allow the solid to settle. Under a dry, inert atmosphere (e.g., nitrogen or argon), carefully cannulate or syringe the clear liquid portion into a new, dry, inerted flask for your reaction.

• Quantification: If precise stoichiometry is critical, it is advisable to determine the concentration of the active isocyanate in the liquid portion. This can be done via titration (e.g., with di-n-butylamine) or by an internal standard NMR experiment.

Q3: My 3,5-Difluorophenyl isocyanate has developed a yellow tint upon storage. What causes this and is it a problem?

A3: A yellow tint can indicate the beginning of polymerization or the formation of other minor impurities, often due to slight exposure to air, moisture, or light over time. For many applications, a slight discoloration may not significantly impact the reaction. However, for high-purity applications or when synthesizing materials where color is critical, this could be problematic.

Preventative Measures:

• Storage: Store the reagent at the recommended temperature (typically 2-8°C) under an inert atmosphere (nitrogen or argon).[5][6]

• Moisture Exclusion: Use dry solvents and reagents and perform reactions under an inert atmosphere. Pressure equalization with a nitrogen or argon line is crucial when dispensing the liquid.[9]

Section 2: Reaction Troubleshooting

Q4: My reaction of 3,5-Difluorophenyl isocyanate with a secondary amine is very slow and gives a low yield. What is happening?

A4: The reactivity of the isocyanate group is highly dependent on the nucleophilicity of the reacting partner. While isocyanates react readily with primary amines, reactions with secondary amines or alcohols can be significantly slower due to steric hindrance and lower nucleophilicity.[11] The two electron-withdrawing fluorine atoms on the phenyl ring increase the electrophilicity of the isocyanate carbon, which should enhance reactivity, suggesting the issue likely lies with the nucleophile or reaction conditions.

Causality & Solutions:

• Steric Hindrance: Your secondary amine may be sterically bulky, impeding its approach to the electrophilic carbon of the isocyanate.

• Solvent Effects: Ensure you are using an aprotic solvent (e.g., THF, Dichloromethane, Acetonitrile). Protic solvents can react with the isocyanate.

• Catalysis: The reaction can be accelerated with a catalyst.

  • Base Catalysis: A non-nucleophilic base like triethylamine (TEA) can deprotonate the thiol or alcohol, increasing its nucleophilicity.[12]

  • Lewis Acid/Metal Catalysis: For reactions with alcohols, catalysts like dibutyltin dilaurate (DBTDL) are highly effective. The catalyst coordinates to the isocyanate, making it more susceptible to nucleophilic attack.

• Temperature: Gently heating the reaction (e.g., to 40-50 °C) can increase the reaction rate, but should be monitored carefully by TLC or LCMS to avoid side product formation.

Q5: I am trying to form a carbamate with an alcohol, but I am getting a white precipitate (the urea side product) instead. How do I prevent this?

A5: This is a classic sign of water contamination in your reaction. The isocyanate is reacting with water faster than with your alcohol, leading to the formation of the insoluble 3,5,3',5'-tetrafluorodiphenyl urea.[13]

Troubleshooting Workflow for Preventing Urea Formation

Caption: Troubleshooting workflow for unwanted urea formation.

Section 3: Product Purification

Q6: How do I safely quench the unreacted 3,5-Difluorophenyl isocyanate in my reaction mixture before workup?

A6: It is critical to quench excess isocyanate before performing an aqueous workup to prevent the formation of large quantities of insoluble urea that can complicate purification.[14]

Recommended Quenching Protocol:

• Cool the reaction mixture in an ice bath (0 °C).

• Slowly add a quenching agent that will form a soluble and easily separable byproduct.

  • Methanol (Preferred): Add 5-10 molar equivalents of anhydrous methanol (relative to the initial excess of isocyanate). This converts the isocyanate to the corresponding methyl carbamate, which is typically much more soluble and easier to separate by chromatography than the urea.[14]

  • n-Butylamine: This will form N-butyl-N'-(3,5-difluorophenyl)urea, which can also be separated chromatographically.

• Stir the mixture at 0 °C for 15 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Confirm the absence of the isocyanate starting material by TLC or by checking for the disappearance of the characteristic N=C=O stretch (~2250 cm⁻¹) in the IR spectrum.[14]

• You can now proceed with your standard aqueous workup.

Q7: My urea/carbamate product is streaking badly on my silica gel column. How can I get a clean separation?

A7: Streaking (or tailing) of ureas and carbamates on silica gel is a common problem due to the polar nature of these compounds and their ability to form strong hydrogen bonds with the acidic silanol groups on the silica surface.[15]

Solutions for Improved Chromatography:

• Modify the Mobile Phase:

  • Add a Base: Add a small amount of triethylamine (~0.5-1%) to your eluent system. The triethylamine will compete for the acidic sites on the silica, preventing your product from binding too strongly and resulting in better peak shapes.[14]

  • Add a Polar Co-solvent: Adding a small amount of methanol to a dichloromethane or ethyl acetate-based eluent can help improve elution.

• Change the Stationary Phase:

  • Alumina: Switching to neutral or basic alumina can be very effective for purifying polar, basic, or acid-sensitive compounds.[15]

  • Reverse-Phase (C18): For highly polar products, reverse-phase chromatography using a polar mobile phase (e.g., acetonitrile/water or methanol/water) is an excellent alternative.[15]

General Purification Workflow

Caption: Decision tree for post-reaction quenching and purification.

Data & Protocols

Physicochemical Properties

Property	Value	Source
CAS Number	83594-83-6	[5]
Molecular Formula	F₂C₆H₃NCO	[5]
Molecular Weight	155.10 g/mol	[5]
Boiling Point	159 °C	[5]
Density	1.31 g/mL at 25 °C	[5]
Refractive Index	n20/D 1.493	[5]
Flash Point	54.44 °C (130.0 °F)	[5]
Storage Temp.	2-8°C	[5]

Protocol 1: General Synthesis of a Urea Derivative

This protocol describes the reaction of 3,5-Difluorophenyl isocyanate with a generic primary amine (R-NH₂).

• Preparation: Oven-dry all glassware and cool under a stream of dry nitrogen.

• Reagent Setup: In a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve the primary amine (1.0 equivalent) in anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Isocyanate Addition: Slowly add 3,5-Difluorophenyl isocyanate (1.05 equivalents) to the stirred amine solution via syringe. The slight excess of isocyanate ensures full consumption of the potentially more valuable amine.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the limiting reagent is consumed.

• Workup:

  • If the product precipitates as a clean solid, it can be isolated by vacuum filtration, washed with cold solvent, and dried.

  • If the product is soluble, quench any excess isocyanate as described in Q6 , then proceed with an aqueous workup and purification by recrystallization or chromatography as detailed in Q7 .[14][15]

Protocol 2: Recrystallization of a Urea Product

• Solvent Selection: In a small test tube, test the solubility of your crude product (~20 mg) in various solvents (e.g., ethanol, ethyl acetate, toluene, hexane mixtures) to find a solvent that dissolves the product when hot but not when cold.[15]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the chosen solvent portion-wise while heating the mixture with a hot plate or heat gun until the solid just dissolves. Use the minimum amount of hot solvent necessary.[15]

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes. Perform a hot filtration through a fluted filter paper to remove the charcoal.[15]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. To maximize yield, subsequently place the flask in an ice bath or refrigerator.[15]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove residual impurities.

• Drying: Dry the crystals under high vacuum to remove all traces of solvent.

References

• Benchchem. (n.d.). Safety Precautions for Working with Aromatic Isocyanates: Application Notes and Protocols.
• Unknown. (2025, August 14). How to Safely Handle Isocyanates?.
• Safe Work Australia. (2020, July). GUIDE TO HANDLING ISOCYANATES.
• California Department of Public Health. (n.d.). Isocyanates: Working Safely.
• SafeWork NSW. (n.d.). Isocyanates technical fact sheet.
• Fisher Scientific. (2009, October 19). SAFETY DATA SHEET - 3,5-Difluorophenyl isocyanate.
• Unknown. (2015, November 12). Nucleophilic Difluoroalkylation of Isocyanates with Difluoromethyl 2‐Pyridyl Sulfone.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - 2,6-Difluorophenyl isocyanate.
• Georganics. (n.d.). 3,5-Difluorophenyl isocyanate - High purity.
• Transports Canada. (2025, August 11). Isocyanates – A family of chemicals.
• Sigma-Aldrich. (n.d.). 3,5-Difluorophenyl isocyanate 97%.
• CAMEO Chemicals. (n.d.). ISOCYANATE SOLUTION, FLAMMABLE, POISONOUS, N.O.S..
• Corbett, E. (n.d.). Safety aspects of handling isocyanates in urethane foam production. IChemE.
• Benchchem. (n.d.). Technical Support Center: Purification of Products from 2,5-Dichlorophenyl Isocyanate Reactions.
• Unknown. (1977, December 27). Purification of organic isocyanates. Google Patents.
• Unknown. (n.d.). Reactions of isocyanates and various nucleophiles including hydroxyl,.... ResearchGate.
• Benchchem. (n.d.). Technical Support Center: Purification of Propyl Isocyanate Reaction Products.
• Unknown. (n.d.). Original Research Article Synthesis and curing studies of blocked isocyanate based prepolymer. EnPress Journals.
• Unknown. (n.d.). Mechanism of nucleophilic addition between isocyanate and thiol.... ResearchGate.

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• 3. Isocyanates – A family of chemicals [tc.canada.ca]
• 4. 3,5-Difluorophenyl isocyanate - High purity | EN [georganics.sk]
• 5. 3,5-Difluorophenyl isocyanate 97 83594-83-6 [sigmaaldrich.com]
• 6. fishersci.com [fishersci.com]
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• 10. ISOCYANATE SOLUTION, FLAMMABLE, POISONOUS, N.O.S. | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Impact of Catalysts on 3,5-Difluorophenyl Isocyanate Reactivity

Welcome to the technical support center for navigating the catalytic reactions of 3,5-Difluorophenyl isocyanate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reactions and troubleshooting common issues. The unique electronic properties of the difluorophenyl group introduce specific reactivity patterns that necessitate a nuanced approach to catalyst selection and process control.

Section 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, offering probable causes and actionable solutions grounded in chemical principles.

Issue 1: My reaction is sluggish or fails to reach completion, even with a catalyst.

Question: I am reacting 3,5-Difluorophenyl isocyanate with a primary alcohol using a standard tertiary amine catalyst (e.g., DABCO), but the conversion is unexpectedly low after several hours. What could be the problem?

Probable Cause & Scientific Explanation: The two fluorine atoms on the aromatic ring of 3,5-Difluorophenyl isocyanate are strongly electron-withdrawing. This effect increases the electrophilicity of the isocyanate's carbonyl carbon, which should theoretically increase its reactivity towards nucleophiles like alcohols.[1] However, the choice of catalyst and its mechanism are critical. Tertiary amine catalysts, such as 1,4-diazabicyclo[2.2.2]octane (DABCO), typically function by activating the alcohol through a hydrogen-bonding interaction, making the hydroxyl group a better nucleophile.[2][3] In some cases, this level of activation may be insufficient, especially with sterically hindered alcohols or at low temperatures.

Troubleshooting Steps:

• Switch to a More Potent Catalyst Class: Consider using an organotin catalyst, such as dibutyltin dilaurate (DBTDL). Organotin compounds are Lewis acids that activate the isocyanate group directly by coordinating to the oxygen or nitrogen atom, making the carbonyl carbon significantly more electrophilic and susceptible to nucleophilic attack.[4][5] This mechanism is often more effective for accelerating reactions of aliphatic isocyanates.[4]

• Evaluate Catalyst Loading: While seemingly straightforward, incorrect catalyst concentration can stall a reaction. Start with a concentration in the range of 0.1-0.5 mol% and optimize from there.

• Consider a Co-catalyst System: Synergistic effects can be achieved by using a combination of catalysts. For instance, a tertiary amine can be used in conjunction with an organotin catalyst to enhance the reaction rate.[6]

• Increase Reaction Temperature: If the thermal stability of your reactants allows, increasing the temperature will provide the necessary activation energy for the reaction to proceed. Aromatic isocyanates are generally more reactive than aliphatic ones, often requiring less aggressive heating.[4]

Issue 2: I'm observing the formation of insoluble white precipitates in my reaction.

Question: Shortly after initiating my reaction of 3,5-Difluorophenyl isocyanate with a polyol, a white solid crashed out of the solution. What is this precipitate and how can I prevent it?

Probable Cause & Scientific Explanation: The most likely culprit is the formation of a disubstituted urea.[7] This occurs when the isocyanate reacts with trace amounts of water present in the solvent, reagents, or from atmospheric moisture.[7][8] For every one mole of water, two moles of isocyanate are consumed, leading to a significant decrease in yield and the formation of an insoluble urea byproduct.[7] The reaction proceeds through an unstable carbamic acid intermediate which then decarboxylates to form an amine, which rapidly reacts with another isocyanate molecule.

Troubleshooting Steps:

• Rigorous Drying of Solvents and Reagents: Ensure all solvents are anhydrous. Use freshly distilled solvents from a drying agent or purchase high-purity anhydrous solvents. Polyols, in particular, can be hygroscopic and should be dried under vacuum.[7]

• Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere such as nitrogen or argon. This prevents atmospheric moisture from entering the reaction vessel.[7]

• Glassware Preparation: All glassware must be thoroughly dried before use, either by oven-drying overnight at >120 °C or by flame-drying under vacuum immediately prior to the experiment.[7]

• Catalyst Selection: Be aware that some catalysts, particularly basic ones, can also accelerate the unwanted reaction between the isocyanate and water.[7]

Issue 3: My reaction is producing a significant amount of trimer (isocyanurate) instead of the desired urethane.

Question: I am trying to synthesize a polyurethane, but my spectral analysis (FTIR, NMR) shows a strong signal for an isocyanurate ring. How can I favor the urethane formation?

Probable Cause & Scientific Explanation: Isocyanates can undergo cyclotrimerization to form highly stable, six-membered isocyanurate rings. This side reaction is often promoted by specific catalysts, particularly strong bases such as potassium octoate, sodium alkoxides, and certain tertiary amines.[9][10][11] The choice of catalyst plays a pivotal role in directing the reaction towards either urethane (from reaction with an alcohol) or isocyanurate formation.[10]

Troubleshooting Steps:

• Catalyst Selection for Urethane Formation: To favor the formation of urethanes, utilize catalysts known to preferentially promote the isocyanate-alcohol reaction. Organotin compounds like DBTDL are generally effective for this purpose.[10][12] Lewis acidic metal complexes, such as those based on zirconium or bismuth, can also be selective for the urethane linkage.[13][14][15]

• Avoid Trimerization Catalysts: Steer clear of strong base catalysts like potassium octoate unless the isocyanurate is the desired product.[9]

• Control Stoichiometry: An excess of isocyanate can favor trimerization. Ensure a precise 1:1 stoichiometry of isocyanate to hydroxyl groups for linear polyurethane synthesis.

• Reaction Temperature: Higher temperatures can sometimes favor trimerization. Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate.

Issue 4: The reaction is proceeding too quickly and is difficult to control, leading to gelation.

Question: When I add my catalyst to the mixture of 3,5-Difluorophenyl isocyanate and a diol, the reaction becomes exothermic and gels almost immediately. How can I moderate the reactivity?

Probable Cause & Scientific Explanation: The combination of a highly reactive aromatic isocyanate and a potent catalyst can lead to an uncontrollably fast polymerization, resulting in premature gelation. The rate of reaction is highly dependent on the catalyst's activity and concentration.[4]

Troubleshooting Steps:

• Reduce Catalyst Concentration: This is the most direct way to slow down the reaction. Perform a series of experiments with progressively lower catalyst loadings to find the optimal concentration.

• Choose a Less Active Catalyst: If using a highly active catalyst like DBTDL, consider switching to a less reactive one, such as a tertiary amine or a different organometallic complex.[6]

• Control the Temperature: Begin the reaction at a lower temperature (e.g., 0 °C or room temperature) and allow it to slowly warm up. Use an ice bath to manage any exotherm.

• Slow Addition of Reactants: Instead of adding the catalyst to the full mixture, consider adding the isocyanate solution dropwise to the mixture of the polyol and catalyst. This allows for better control over the reaction rate and heat generation.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the main classes of catalysts used for reactions with 3,5-Difluorophenyl isocyanate?

A1: The primary catalyst classes include:

• Tertiary Amines: (e.g., DABCO, DMCHA) These are typically base catalysts that activate the hydroxyl group of the alcohol.[2]

• Organometallic Compounds: This is a broad category that includes:

  • Organotins (e.g., DBTDL): Lewis acids that activate the isocyanate.[4][5]

  • Zirconium and Bismuth Complexes: Often used as less toxic alternatives to organotins, they can offer high selectivity for the isocyanate-hydroxyl reaction.[13][14][15]

  • Potassium Salts (e.g., Potassium Octoate): Strong bases that are highly effective for promoting isocyanate trimerization.[9]

• Lewis Acids: Besides organometallics, other Lewis acids like aluminum or boron-based compounds can catalyze isocyanate reactions.[16][17][18]

Q2: How does the electronic effect of the fluorine atoms in 3,5-Difluorophenyl isocyanate influence its reactivity?

A2: The two fluorine atoms are highly electronegative and exert a strong electron-withdrawing inductive effect on the phenyl ring. This pulls electron density away from the isocyanate group, making the carbonyl carbon more electrophilic and thus more susceptible to attack by nucleophiles. Consequently, 3,5-Difluorophenyl isocyanate is generally more reactive than non-fluorinated phenyl isocyanate.[1]

Q3: Can I run reactions with 3,5-Difluorophenyl isocyanate without a catalyst?

A3: Yes, the reaction between an isocyanate and an alcohol can proceed without a catalyst, but it is often very slow, especially with aliphatic alcohols.[19] To achieve reasonable reaction times and high conversions, particularly in industrial and pharmaceutical applications, a catalyst is almost always necessary.[20]

Q4: What are the primary side reactions to be aware of when working with 3,5-Difluorophenyl isocyanate?

A4: The main side reactions are:

• Reaction with Water: Leads to the formation of ureas and is a common source of impurities and reduced yield.[21]

• Trimerization: The formation of isocyanurates, which is highly dependent on the catalyst and reaction conditions.[22]

• Allophanate Formation: The reaction of an isocyanate with a urethane linkage, which can lead to branching and cross-linking in polyurethanes. This is more prevalent at higher temperatures and with an excess of isocyanate.[10]

Q5: Are there any "green" or less toxic alternatives to traditional organotin catalysts?

A5: Yes, due to toxicity concerns associated with organotin compounds, there is significant research into alternatives.[14] Promising options include complexes of zirconium, bismuth, and aluminum.[13][15][16] Organocatalysts, such as N-heterocyclic carbenes (NHCs) and strong Brønsted acids, are also emerging as effective, metal-free alternatives for polyurethane synthesis.[19]

Section 3: Experimental Protocols & Data

Protocol 1: General Procedure for a Catalyzed Urethane Synthesis

This protocol outlines a standard procedure for the reaction of 3,5-Difluorophenyl isocyanate with a generic primary alcohol.

• Preparation: Dry all glassware in an oven at 120 °C overnight and allow to cool under a stream of dry nitrogen.

• Reagent Setup: In a round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve the primary alcohol (1.0 eq) in anhydrous solvent (e.g., toluene, THF).

• Catalyst Addition: Add the chosen catalyst (e.g., DBTDL, 0.1 mol%) to the alcohol solution.

• Isocyanate Addition: Slowly add a solution of 3,5-Difluorophenyl isocyanate (1.0 eq) in the anhydrous solvent to the reaction mixture via a syringe or dropping funnel over 15-30 minutes.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or by infrared (IR) spectroscopy, observing the disappearance of the strong isocyanate peak at ~2270 cm⁻¹.

• Workup: Once the reaction is complete, quench the reaction if necessary (e.g., with a small amount of methanol if an excess of isocyanate was used). Remove the solvent under reduced pressure and purify the product by column chromatography or recrystallization.

Table 1: Catalyst Selection Guide for 3,5-Difluorophenyl Isocyanate Reactions

Desired Product	Recommended Catalyst Class	Example Catalyst(s)	Key Considerations
Linear Urethane/Polyurethane	Organometallic (Tin, Zirconium, Bismuth)	DBTDL, K-KAT 6212	Highly efficient, but potential toxicity with tin.[5][13]
Tertiary Amine	DABCO	Generally less active than organometallics but useful for controlling reactivity.[2]
Isocyanurate Trimer	Strong Base (Alkali Metal Salts)	Potassium Octoate	Highly effective for trimerization; avoid for urethane synthesis.[9]
Specific Lewis Acids	Aluminum Salen Complexes	Can be highly selective for trimerization under mild conditions.[16]
Controlled/Slow Reaction	Tertiary Amine	DMCHA	Steric hindrance can moderate reactivity.[6]
Organocatalyst	N-Heterocyclic Carbenes	Metal-free option, activity can be tuned by structure.[19]

Visualization of Catalytic Mechanisms

Below are diagrams illustrating the primary mechanisms of catalysis in isocyanate reactions.

Caption: Lewis acid catalysis mechanism for urethane formation.

References

• Benchchem. Technical Support Center: Managing Isocyanate Reactions.
• Umicore Cobalt & Specialty Materials. Trimerization Catalysts for PIR Insulation.
• Journal of the Chemical Society, Perkin Transactions 2. Three fundamental mechanisms of base-catalysed reactions of isocyanates with hydrogen-acidic compounds. RSC Publishing.
• Journal of the Chemical Society, Perkin Transactions 2. Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates. RSC Publishing.
• Catalytic data for the trimerization of isocyanates and di-isocyanates by [Al(Salpy)(OBn)] (3).
• TREA. Organotin catalyst system for isocyanate reactions.
• Chemical Communications. Aluminium-catalysed isocyanate trimerization, enhanced by exploiting a dynamic coordination sphere. RSC Publishing. 2019.
• Google Patents. Catalysts for reaction between an isocyanate and an alcohol.
• ResearchGate. Catalysis of the isocyanate-hydroxyl reaction by non-tin catalysts in waterborne two-component polyurethane coatings.
• ACS Publications. Synthesis of Polyurethanes Using Organocatalysis: A Perspective. 2015.
• Google Patents. Isocyanate trimerization catalyst for making polyisocyanurate comprising foams.
• ResearchGate. Catalysis of Secondary Alcohol Blocked Isocyanate-Hydroxyl Terminated Polybutadiene Cure Reaction.
• MDPI. Base-Catalyzed Pathway Towards Isocyanate Derivatives of Silsesquioxanes.
• Google Patents. Catalyst and process for producing isocyanate trimers.
• Turkchem. Catalysis of Urethane Systems.
• Werner. Catalysis of the Isocyanate-Hydroxyl Reactions by Non-Tin Catalysts.
• ResearchGate. Effect of catalysts on the reaction of an aliphatic isocyanate and water. 2025.
• ResearchGate. Reaction of aliphatic hydroxyl with isocyanate catalyzed by Lewis acid...
• ResearchGate. Catalysis conditions for isocyanate alcohol reaction. Catalyst...
• PubMed. Cooperative Activation of Isocyanates by Al-N-Based Active Lewis Pairs and the Generation of a C 5 Chain by Simultaneous Formation of Two C-C Bonds. 2017.
• ACS Publications. A Binary Catalytic System for Enantioselective Annulation of 3-Amino Oxetanes with Isocyanates Leading to Antiviral Chiral 2-Iminothiazolidines. 2026.
• ACS Publications. Base-catalyzed reactions of isocyanates. Synthesis of 2,4-dialkylallophanates.
• ACS Publications. Metal Catalysis in Aliphatic Isocyanate-Alcohol Reactions.
• National Institutes of Health. Isocyanate-based multicomponent reactions. 2024.
• MDPI. Boron Lewis Acid Catalysis Enables the Direct Cyanation of Benzyl Alcohols by Means of Isonitrile as Cyanide Source.
• ACS Publications. Organotin Compounds in Isocyanate Reactions. Catalysts for Urethane Technology.
• The Italian Association of Chemical Engineering. Isocyanates as Precursors to Biomedical Polyurethanes.
• ACS Publications. Introduction to Polyurethane Chemistry. 2021.
• MDPI. Effects of Isocyanate Structure on the Properties of Polyurethane: Synthesis, Performance, and Self-Healing Characteristics.
• ResearchGate. Effects of Isocyanate Structure on the Properties of Polyurethane: Synthesis, Performance, and Self-Healing Characteristics. 2024.
• National Institutes of Health. Paving the Way towards Sustainability of Polyurethanes: Synthesis and Properties of Terpene-Based Diisocyanate.
• Safe Work Australia. GUIDE TO HANDLING ISOCYANATES.
• CAMEO Chemicals. ISOCYANATE SOLUTION, FLAMMABLE, POISONOUS, N.O.S.
• Occupational Safety and Health Administration. Isocyanates - Overview.
• Safework Health. Isocyanates Hazards and Safety Measures – Guide for Employers. 2023.
• Sigma-Aldrich. 3,5-Difluorophenyl isocyanate 97.
• Google Patents. Reactive amine catalysts for polyurethane applications.
• RSC Publishing. Green and intrinsically safe pathways for the catalytic synthesis of diisocyanates containing the furan ring from 5-hydroxymethylfurfural.
• Dongsen Chemicals. Decoding isocyanates: A deep dive into isocyanates. 2023.
• ResearchGate. Reaction of 3,5-diamino-1,2,4-triazine with phenyl isocyanate: DME,...
• Capítulo 2. Tertiary amines - Catalyst.
• BDMAEE. comparing amine-based low odor reactive catalyst options for flexible foams. 2025.
• TUE Research portal. a mechanism of amine catalyzed aromatic imide formation from the reaction of isocyanates with anhydrides. 2023.
• Oakwood Chemical. 3,5-Difluorophenyl isocyanate.

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• 9. Trimerization Catalysts for PIR Insulation | Umicore [csm.umicore.com]
• 10. Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 11. WO2015150408A1 - Isocyanate trimerization catalyst for making polyisocyanurate comprising foams - Google Patents [patents.google.com]
• 12. Organotin catalyst system for isocyanate reactions | TREA [trea.com]
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• 16. Aluminium-catalysed isocyanate trimerization, enhanced by exploiting a dynamic coordination sphere - Chemical Communications (RSC Publishing) DOI:10.1039/C9CC03339D [pubs.rsc.org]
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• 22. researchgate.net [researchgate.net]

Technical Support Center: A Researcher's Guide to Preventing Unwanted Polymerization of 3,5-Difluorophenyl Isocyanate

As a Senior Application Scientist, this guide is designed to provide you with the technical insights and practical troubleshooting strategies necessary to successfully handle and utilize 3,5-Difluorophenyl isocyanate in your research. This highly reactive building block is invaluable in the synthesis of novel pharmaceuticals, agrochemicals, and polymers, but its utility is matched by its propensity for unwanted side reactions. This document moves beyond simple protocols to explain the chemical causality behind these issues, empowering you to proactively design robust experimental setups and troubleshoot effectively when challenges arise.

Section 1: Understanding the Core Reactivity of 3,5-Difluorophenyl Isocyanate

Before troubleshooting, it is critical to understand the fundamental chemical pathways that compete with your desired reaction. The isocyanate group (–N=C=O) is a powerful electrophile, making it susceptible to attack from a wide range of nucleophiles, including desired reactants (e.g., alcohols, amines) and undesired contaminants (e.g., water). Furthermore, isocyanates can react with themselves, particularly under certain conditions, leading to polymerization or trimerization.

Q1: What are the primary chemical pathways that lead to the "polymerization" and unwanted consumption of my 3,5-Difluorophenyl isocyanate?

When researchers report "polymerization," they are typically observing the formation of two major types of insoluble or high-molecular-weight byproducts: disubstituted ureas and isocyanurate trimers .

• Urea Formation (via Water Contamination): This is the most common failure mode in isocyanate chemistry.[1] Even trace amounts of water can initiate a catalytic cycle that consumes two equivalents of isocyanate for every one equivalent of water. The process begins with the isocyanate reacting with water to form an unstable carbamic acid, which rapidly decarboxylates to yield a primary amine and carbon dioxide gas (CO₂).[1] This newly formed amine is a potent nucleophile and immediately reacts with a second molecule of isocyanate to produce a highly stable, and often insoluble, disubstituted urea.[1]

• Trimerization (Cyclotrimerization): Aryl isocyanates can undergo self-condensation to form a highly stable, six-membered ring structure known as an isocyanurate or trimer. This reaction is often catalyzed by bases, certain metal catalysts, and heat.[2][3][4] While the Safety Data Sheet (SDS) for 3,5-Difluorophenyl isocyanate may state that hazardous polymerization does not occur, this refers to bulk, uncontrolled runaway reactions under standard storage.[5] In the context of a chemical synthesis, catalytic trimerization is a significant pathway for yield loss and product contamination.

Figure 1. Competing side reaction pathways for isocyanates.

Section 2: Proactive Prevention Through Proper Storage and Handling

The stability of your starting material is paramount. Degradation in the bottle is a common, yet avoidable, source of experimental failure.

Q2: How should I properly store neat 3,5-Difluorophenyl isocyanate to ensure its long-term stability?

Proper storage is your first line of defense against degradation. Isocyanates are sensitive to moisture, heat, and light.[4][5] Adherence to the following conditions will maximize the shelf-life and reactivity of the reagent.

Q3: What are the essential handling practices I must follow before and during my experiment?

Your experimental setup must be meticulously prepared to exclude atmospheric moisture. Isocyanates are highly reactive and will readily react with ambient humidity.[5]

Parameter	Storage Condition	Rationale & Expert Insight
Temperature	2-8°C (Refrigerated)[5][6]	Low temperatures reduce the rate of potential self-condensation or trimerization reactions. Crucially, allow the bottle to warm completely to room temperature before opening to prevent condensation of atmospheric moisture onto the cold reagent.
Atmosphere	Under dry, inert gas (Nitrogen or Argon)[5][6]	Displace all air from the headspace of the container. Oxygen itself is generally not problematic, but air contains moisture, which is the primary cause of degradation leading to solid urea formation in the bottle.
Container	Tightly sealed original container	Prevents ingress of atmospheric moisture. Use a cap with a PTFE liner for the best seal. After first use, consider using Parafilm® or electrical tape around the cap for an enhanced secondary seal.
Location	Well-ventilated, flammables-rated cabinet[5]	3,5-Difluorophenyl isocyanate is a flammable liquid.[7] Store away from heat sources, sparks, or open flames.[6][8]
Incompatibilities	Store away from water, alcohols, amines, acids, bases, and strong oxidizing agents.[2][5]	These substances will react exothermically and degrade the isocyanate.[2] Bases, in particular, can catalyze vigorous trimerization.

Table 1. Recommended storage and handling protocols for 3,5-Difluorophenyl Isocyanate.

Section 3: In-Reaction Troubleshooting

Even with careful preparation, issues can arise during the course of a reaction. Identifying the cause is key to solving the problem.

Q4: I've observed the formation of an insoluble white solid in my reaction vessel. What is it, and how can I prevent it?

This is the classic signature of water contamination.[1] The white, insoluble solid is almost certainly the corresponding disubstituted urea. This outcome indicates that moisture was present in your reagents, solvent, glassware, or the reaction atmosphere.

Protocol: Rigorous Exclusion of Moisture for Isocyanate Reactions

• Glassware Preparation: All glassware (reaction flasks, dropping funnels, condenser, etc.) must be rigorously dried.

  • Primary Method: Oven-dry at >120°C overnight.

  • Secondary Method: Assemble the hot glassware directly from the oven and immediately place it under a high vacuum while flame-drying with a heat gun. Allow it to cool to room temperature under a positive pressure of dry nitrogen or argon.

• Solvent & Reagent Purification:

  • Use only anhydrous solvents, preferably from a sealed bottle or a solvent purification system.

  • Validation: For critical applications, verify the water content of the solvent using Karl Fischer titration.[1] The water content should be <50 ppm.

  • Liquid reagents should be distilled from an appropriate drying agent. Solid reagents should be dried under high vacuum at an elevated temperature (if thermally stable).

• Inert Atmosphere:

  • The reaction must be conducted under a positive pressure of a dry, inert gas (nitrogen or argon).

  • Use a gas bubbler or a Firestone valve to ensure a slight positive pressure is maintained throughout the entire experiment, including reagent addition and sampling.

• Reagent Addition:

  • Add 3,5-Difluorophenyl isocyanate via a gas-tight syringe through a rubber septum.

  • Never add reagents to an open flask. All additions must be done under a counter-flow of inert gas.

Q5: My reaction has a low yield, but I don't see a precipitate. I suspect soluble oligomers or trimers have formed. How can I address this?

This is a more subtle problem, often caused by inappropriate temperatures, reaction times, or catalysis. The isocyanurate trimer, for example, may be soluble in your reaction solvent.

Figure 2. Troubleshooting workflow for common isocyanate reaction failures.

Mitigation Strategies for Trimerization:

• Temperature Control: Trimerization is often accelerated by heat. Running your reaction at a lower temperature (e.g., 0 °C or below) can significantly disfavor this side reaction.[9]

• Catalyst Choice: If your reaction requires a catalyst, be aware that many common bases (e.g., tertiary amines) are potent trimerization catalysts. Consider using a catalyst known to be more selective for urethane formation, or reduce the loading of your current catalyst.[1]

• Reaction Time: Do not let the reaction run for an unnecessarily long time, especially at elevated temperatures. Monitor the consumption of your starting material by TLC or LCMS and quench the reaction promptly upon completion.

Section 4: The Role of Chemical Inhibitors

In some cases, particularly during storage or purification via distillation, the addition of a chemical inhibitor can be beneficial.

Q6: Can I use a chemical inhibitor to prevent polymerization? If so, which are effective?

Yes, for certain types of polymerization (particularly free-radical pathways, which are less common for isocyanates than condensation), inhibitors can be effective.[] They are more commonly used for monomers like acrylate-functionalized isocyanates but can be considered as an extra precaution.

Inhibitor Type	Examples	Typical Concentration	Mechanism & Notes
Phenolic	BHT (Butylated hydroxytoluene), Hydroquinone	100 - 1000 ppm	Act as hydrogen atom donors to quench radical chains. Often require the presence of trace oxygen to be effective.[][11] BHT is a common choice.
N-Oxyl Radicals	TEMPO (2,2,6,6-Tetramethylpiperidinyloxyl)	50 - 500 ppm	A stable free radical that efficiently traps and terminates growing polymer chains.[11] Highly effective but can be more expensive.
Phenothiazines	Phenothiazine	200 - 1000 ppm	Used as a high-temperature polymerization inhibitor.

Table 2. Common polymerization inhibitors used in reactive monomer systems.

Expert Insight: For most lab-scale syntheses using 3,5-Difluorophenyl isocyanate, the primary focus should be on rigorous moisture exclusion and temperature control rather than the addition of inhibitors. Inhibitors are generally not necessary if proper handling techniques are followed and may complicate product purification.

Frequently Asked Questions (FAQs)

• Q7: Why is an inert atmosphere so critical if oxygen isn't the main problem? It's not about the oxygen; it's about the water. Air contains a variable amount of moisture (humidity). A continuous flow of dry nitrogen or argon serves to create a moisture-free environment, protecting the highly water-sensitive isocyanate.[1]

• Q8: Can I use molecular sieves to dry my reaction solvent? You can, but with a critical caveat. While effective at removing water, molecular sieves can be slightly basic and may act as a catalyst for isocyanate trimerization.[3] If you use them, activate them thoroughly by heating under a high vacuum and allow the solvent to stand over them for a limited time. It is often safer to distill the solvent from a suitable drying agent (e.g., CaH₂).

• Q9: My product is contaminated with the isocyanurate trimer. How can I remove it? Removal can be challenging due to the trimer's stability and similar polarity to many desired products. The best approach is prevention. If contamination occurs, column chromatography is the most likely method for separation. The trimer is a larger, more rigid molecule, which may allow for separation on silica gel, but developing an effective solvent system will be key.

References

• Google Patents. (2011). US20110137066A1 - Process of inhibiting polymerization of isocyanate group-containing, ethylenically unsaturated carboxylate compounds, and process for producing the compounds.

• Waddington, S., & O'Reilly, R. K. (2016). Blocked isocyanates: from analytical and experimental considerations to non-polyurethane applications. RSC Publishing. Retrieved from [Link]

• Safe Work Australia. (2020, July). Guide to Handling Isocyanates. Retrieved from [Link]

• ResearchGate. (2017). Blocked Isocyanates: from Analytical and Experimental Considerations to Non-Polyurethane Applications. Retrieved from [Link]

• Wako Chemical. (n.d.). Polymerization Inhibitors | Q-1300 | Q-1301. Retrieved from [Link]

• Maeda, K., & Okumura, Y. (2022). Synthetic Control of Helical Polyisocyanates by Living Anionic Polymerization toward Peptide Mimicry. Macromolecules. Retrieved from [Link]

• ResearchGate. (2022). How to avoid the trimerization of Isocyanate-functionalized prepolymers?. Retrieved from [Link]

• The Aquila Digital Community. (2015). Polymerization of Blocked Isocyanate Functional Polymer Surfaces and Post-Polymerization Modification By Thiol-Isocyanate Reactions. Retrieved from [Link]

• Transport Canada. (n.d.). Isocyanates – A family of chemicals. Retrieved from [Link]

• Actsafe Safety Association. (n.d.). Safe Work Procedures for Isocyanate-Containing Products. Retrieved from [Link]

• ACS Publications. (n.d.). Notes: Reactivity of Aryl Isocyanates. The Journal of Organic Chemistry. Retrieved from [Link]

• Georganics. (n.d.). 3,5-Difluorophenyl isocyanate. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ISOCYANATE SOLUTION, FLAMMABLE, POISONOUS, N.O.S. | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. researchgate.net [researchgate.net]
• 4. Isocyanates – A family of chemicals [tc.canada.ca]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. 3,5-Difluorophenyl isocyanate - High purity | EN [georganics.sk]
• 8. actsafe.ca [actsafe.ca]
• 9. pubs.acs.org [pubs.acs.org]
• 11. US20110137066A1 - Process of inhibiting polymerization of isocyanate group-containing, ethylenically unsaturated carboxylate compounds, and process for producing the compounds - Google Patents [patents.google.com]

Technical Support Center: 3,5-Difluorophenyl Isocyanate Reactions

Welcome to the technical support center for 3,5-Difluorophenyl Isocyanate. This guide is designed for researchers, scientists, and professionals in drug development who utilize this highly reactive and versatile reagent. My aim is to provide practical, field-proven insights to help you navigate the common challenges encountered during reaction work-up and purification. This is not a rigid protocol but a dynamic resource built on chemical principles to empower you to troubleshoot your experiments effectively.

Part 1: Safety First - Essential Handling Precautions

Before initiating any experiment, it is imperative to understand and mitigate the risks associated with isocyanates. They are potent chemicals with significant health hazards.

Core Safety Mandates:

• Respiratory Hazard : Isocyanates are powerful irritants to the respiratory tract and can cause sensitization, leading to occupational asthma, which can be severe or even fatal.[1][2] All work must be conducted in a certified chemical fume hood with robust ventilation.[3][4]

• Personal Protective Equipment (PPE) : Always wear appropriate PPE, including chemical-resistant gloves (e.g., butyl rubber or nitrile), safety goggles or a face shield, and a lab coat.[4] For operations with a risk of aerosol generation, a respirator with an organic vapor cartridge is necessary.

• Skin and Eye Irritant : Direct contact can cause severe irritation, rashes, and blistering.[1][5] In case of contact, wash the affected area immediately and thoroughly. An emergency eyewash and shower must be accessible.

• Moisture Sensitivity : Isocyanates react exothermically with water, which can lead to pressure build-up in sealed containers.[6] Always handle under anhydrous conditions and store in a tightly sealed container under an inert atmosphere.

Part 2: Troubleshooting Guide

This section addresses specific, common problems encountered during the synthesis and work-up of reactions involving 3,5-Difluorophenyl Isocyanate.

Question 1: My reaction is sluggish, or the yield is significantly lower than expected. What's going wrong?

Potential Causes:

• Low Nucleophilicity of Substrate : While 3,5-Difluorophenyl Isocyanate is highly electrophilic due to the electron-withdrawing fluorine atoms, its reaction rate is still dependent on the nucleophilicity of the reacting partner (e.g., an alcohol or a sterically hindered amine).[7][8]

• Steric Hindrance : Bulky groups near the reactive site on either the isocyanate or the nucleophile can impede the reaction.

• Low Reaction Temperature : Some reactions, particularly with less reactive nucleophiles like secondary alcohols, may require thermal energy to proceed at a reasonable rate.[9]

• Impure Reagents : Contaminants in either the isocyanate or the nucleophile can interfere with the reaction.

Solutions & Protocols:

• Catalysis (for Alcohol Reactions) : For reactions with alcohols to form carbamates, the addition of a catalyst is often effective.

  • Protocol : Add a catalytic amount (0.1-1 mol%) of dibutyltin dilaurate (DBTDL) or a tertiary amine like triethylamine (TEA) or DABCO to the reaction mixture. Monitor the reaction by TLC or in-situ IR. Be aware that basic catalysts like TEA can also promote isocyanate trimerization.

• Increase Temperature :

  • Protocol : Gradually warm the reaction mixture, for example, to 40-60 °C, while monitoring for product formation and potential side reactions. Reactions are often run in aprotic solvents like THF, DCM, or Toluene.[9]

• Verify Reagent Purity :

  • Protocol : If the isocyanate has been stored for a long time, consider purifying it by distillation under reduced pressure. Ensure your nucleophile and solvent are pure and, most importantly, anhydrous.

Question 2: As soon as I start my reaction or during work-up, a significant amount of insoluble white solid crashes out, contaminating my product.

Potential Causes:

• This is the most common issue and is almost certainly the formation of the symmetrical diaryl urea, N,N'-bis(3,5-difluorophenyl)urea .

• Mechanism : This byproduct forms when the isocyanate reacts with water. The initial reaction forms an unstable carbamic acid, which rapidly decarboxylates to produce 3,5-difluoroaniline. This aniline is a potent nucleophile and immediately reacts with another molecule of 3,5-difluorophenyl isocyanate to form the highly stable and often insoluble urea.[10][11]

Solutions & Protocols:

• Implement Strict Anhydrous Conditions : Preventing water from entering the reaction is critical.

  • Protocol - Solvent Preparation : Use freshly distilled solvents dried over an appropriate drying agent (e.g., sodium/benzophenone for THF, CaH₂ for DCM). Alternatively, use commercial anhydrous solvents packaged under an inert atmosphere.

  • Protocol - Reaction Setup : Assemble your glassware and flame-dry it under vacuum or high vacuum. Allow it to cool to room temperature under a stream of dry nitrogen or argon. Maintain a positive pressure of inert gas throughout the reaction.

• Managing the Urea Byproduct : If urea formation is unavoidable, it can often be removed easily.

  • Protocol - Filtration : Since the N,N'-bis(3,5-difluorophenyl)urea is typically insoluble in common organic solvents like dichloromethane or ethyl acetate, it can often be removed by simple filtration of the crude reaction mixture. Wash the solid with a small amount of cold solvent to recover any trapped product.

Question 3: How do I effectively remove unreacted 3,5-Difluorophenyl Isocyanate or the starting amine/alcohol from my final product?

Potential Causes:

• Incorrect Stoichiometry : Using a significant excess of one reagent.

• Incomplete Reaction : The reaction did not go to completion, leaving starting materials.

Solutions & Protocols:

• Quenching Excess Isocyanate : It is often easier to remove a transformed byproduct than the reactive isocyanate itself.

  • Protocol : At the end of the reaction (as determined by TLC or IR), add a simple, volatile nucleophile like methanol or isopropanol to the reaction mixture. This will react with any remaining isocyanate to form a methyl or isopropyl carbamate, which is generally easier to separate via chromatography or crystallization than the isocyanate.

• Aqueous Work-up for Amine Removal : If your desired product is stable to acid, an acidic wash is highly effective for removing residual amines (like the 3,5-difluoroaniline byproduct or an unreacted amine starting material).

  • Protocol : Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with a dilute aqueous acid solution (e.g., 1M HCl or 5% citric acid), water, and finally brine. The acid protonates the amine, making it soluble in the aqueous layer.[12]

• Chromatographic Purification :

  • Protocol : Column chromatography is a standard method for separating the desired product from byproducts like the quenched carbamate or unreacted alcohol. Choose a solvent system that provides good separation on a TLC plate before scaling up.

Part 3: Frequently Asked Questions (FAQs)

• Q: How should I properly store 3,5-Difluorophenyl Isocyanate?

  • A: Store it in a refrigerator at 2-8°C under an inert atmosphere (nitrogen or argon) in a tightly sealed container to protect it from moisture and heat.

• Q: What are the best solvents for reactions involving this isocyanate?

  • A: Anhydrous aprotic solvents are strongly recommended.[9] Common choices include tetrahydrofuran (THF), dichloromethane (DCM), acetonitrile, acetone, and toluene. Avoid protic solvents like alcohols or water unless they are the intended reactant.[13]

• Q: How can I monitor the progress of my reaction?

  • A: The most common laboratory method is Thin Layer Chromatography (TLC), monitoring the consumption of the limiting reagent. For real-time analysis, in-situ Fourier Transform Infrared (FTIR) spectroscopy is a powerful technique. You can directly track the disappearance of the strong, sharp isocyanate N=C=O stretching band, which appears around 2270 cm⁻¹.[14][15]

• Q: What are the primary byproducts I should anticipate?

  • A: The main byproduct is N,N'-bis(3,5-difluorophenyl)urea, formed from reaction with trace water.[10] If the reaction is incomplete or excess isocyanate is used, you may also have 3,5-difluoroaniline present after aqueous work-up.

Part 4: Key Data Summary

The table below summarizes key physical properties of the title compound and its most common reaction byproducts to aid in identification and purification strategy.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)
3,5-Difluorophenyl isocyanate	C₇H₃F₂NO	155.10	159	1.31
3,5-Difluoroaniline	C₆H₅F₂N	129.11	171-172	1.303
N,N'-bis(3,5-difluorophenyl)urea	C₁₃H₈F₄N₂O	312.22	~245 (Melting Point)	N/A

Data sourced from Sigma-Aldrich and publicly available chemical databases.

Part 5: Visualization of Reaction Pathways

The following diagram illustrates a typical workflow for the reaction of 3,5-Difluorophenyl Isocyanate with a generic nucleophile (Nu-H) and highlights the critical side reaction with water.

Caption: Reaction workflow for 3,5-Difluorophenyl Isocyanate.

References

• Lakeland Industries. 5 Ways to Protect Yourself From Isocyanate Exposure. [Link]

• California Department of Public Health (CDPH). Isocyanates: Working Safely. [Link]

• Chemscape. Isocyanate Exposure: Health Risks & Safety Precautions. [Link]

• Health and Safety Executive (HSE). Construction hazardous substances: Isocyanates. [Link]

• New Jersey Department of Health. Hazard Summary: Phenyl Isocyanate. [Link]

• WorkSafeBC. Isocyanates. [Link]

• Lanxess. Product Safety Assessment: Phenyl isocyanate. [Link]

• SafeWork NSW. Isocyanates technical fact sheet. [Link]

• ResearchGate. What conditions are required to react isocyanate with COOH or OH groups?. [Link]

• Mettler Toledo. Isocyanate Reactions. [Link]

• Reddit. Isocyanate Chemistry. [Link]

• RSC Publishing. Isocyanate-based multicomponent reactions. [Link]

• University of Rochester, Department of Chemistry. Workup: Amines. [Link]

• PCI Magazine. Resins: Isocyanates, Part I: Fundamentals and Reactivity. [Link]

• Asian Journal of Chemistry. Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. [Link]

• Organic Chemistry Portal. Synthesis of carbamates by carbamoylation. [Link]

• PubMed. Synthesis of Industrially Relevant Carbamates towards Isocyanates using Carbon Dioxide and Organotin(IV) Alkoxides. [Link]

• RSC Publishing. Synthesis of isocyanates from carbamate esters employing boron trichloride. [Link]

• University of Rochester, Department of Chemistry. Organic Reaction Workup Formulas for Specific Reagents. [Link]

• Organic Chemistry Portal. Urea Formation - Common Conditions. [Link]

• Organic Chemistry Portal. Urea derivative synthesis by amination, rearrangement or substitution. [Link]

• MDPI. Effect of the Diisocyanate Type on the Hydrolysis Behavior of Polyurethane. [Link]

• ResearchGate. Synthesis of isocyanates from carbamates. [Link]

• ResearchGate. A New and Efficient Catalytic Method for Synthesizing Isocyanates from Carbamates. [Link]

• NIH. Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas. [Link]

• ResearchGate. A Facile Synthesis of Unsymmetrical Ureas. [Link]

• ACS Publications. The Alcoholysis Reaction of Isocyanates Giving Urethanes: Evidence for a Multimolecular Mechanism. [Link]

• ResearchGate. Which amine is more reactive with isocyanate when the compound is having both primary and secondary amines?. [Link]

• Google Patents.

• ResearchGate. Reaction of isocyanates with alcohols. [Link]

• Georganics. 3,5-Difluorophenyl isocyanate - High purity. [Link]

• American Laboratory. An Improved Protocol for the Analysis of Alcohols by Direct Analysis in Real Time Mass Spectrometry. [Link]

• ResearchGate. Schematic hydrolysis of an aromatic isocyanate and subsequent formation.... [Link]

• RSC Publishing. Reactions of 4,5-difluoro-1,2-dinitrobenzene with amines in dimethylformamide or EtOH. [Link]

• ResearchGate. Mechanism of Isocyanate Reactions with Ethanol. [Link]

• ResearchGate. Reactivity of organic isocyanates with nucleophilic compounds: Amines; Alcohols; Thiols; Oximes; And phenols in dilute organic solutions. [Link]

• ResearchGate. Isocyanate reactions in and with N,N-dimethylformamide. [Link]

• Semantic Scholar. A brief overview of properties and reactions of diisocyanates. [Link]

• ResearchGate. Example of a hydrolysis experiment at pH 5.4 and at 25 °C where the [HNCO] tot is measured by loop injections on the IC. [Link]

Sources

• 1. Isocyanate Exposure: Health Risks & Safety Precautions | Chemscape [chemscape.com]
• 2. nj.gov [nj.gov]
• 3. lakeland.com [lakeland.com]
• 4. hse.gov.uk [hse.gov.uk]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. PHENYL ISOCYANATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. Isocyanate-based multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04152F [pubs.rsc.org]
• 8. americanlaboratory.com [americanlaboratory.com]
• 9. researchgate.net [researchgate.net]
• 10. pcimag.com [pcimag.com]
• 11. researchgate.net [researchgate.net]
• 12. Workup [chem.rochester.edu]
• 13. reddit.com [reddit.com]
• 14. mt.com [mt.com]
• 15. asianpubs.org [asianpubs.org]

Technical Support Center: 3,5-Difluorophenyl Isocyanate

Welcome to the technical support guide for 3,5-Difluorophenyl Isocyanate. This resource is designed for researchers, scientists, and professionals in drug development who utilize this highly reactive compound in their experiments. Purity is paramount for achieving reproducible and reliable results, and this guide provides in-depth troubleshooting and analytical strategies to identify and manage potential impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of impurities I should expect in my 3,5-Difluorophenyl Isocyanate sample?

The isocyanate functional group (-N=C=O) is highly electrophilic and susceptible to reaction with various nucleophiles. The most prevalent impurities arise from its reaction with atmospheric moisture, alcohols, or through self-condensation.

Primary Impurities to Monitor:

• N,N'-bis(3,5-difluorophenyl)urea: This is the most common impurity, formed from the reaction of the isocyanate with water.[1]

• 3,5-Difluoroaniline: The intermediate amine formed from the hydrolysis of the isocyanate. It can be present if the reaction to form the urea is incomplete.[2]

• Urethane Adducts: Formed if the isocyanate comes into contact with residual alcohols (e.g., methanol, ethanol) from previous synthetic steps or contaminated solvents.[1]

• Carbodiimides and Uretdiones (Dimers): Resulting from the self-condensation of the isocyanate, often catalyzed by heat or certain bases.

Q2: How do these impurities form? Can you illustrate the mechanism?

Understanding the formation pathways is key to prevention. The primary route of degradation is exposure to moisture. 3,5-Difluorophenyl isocyanate reacts with water to form an unstable carbamic acid, which quickly decarboxylates to yield 3,5-difluoroaniline. This highly reactive aniline then rapidly attacks another molecule of the parent isocyanate to form the very stable and often insoluble N,N'-bis(3,5-difluorophenyl)urea.

Sources

• 1. fishersci.com [fishersci.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: 3,5-Difluorophenyl Isocyanate Reactions

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 3,5-Difluorophenyl Isocyanate. This guide is structured to provide direct answers to common challenges and explain the fundamental principles governing its reactivity, with a special focus on the critical role of the solvent.

Due to the two electron-withdrawing fluorine atoms, 3,5-Difluorophenyl Isocyanate exhibits heightened electrophilicity at the isocyanate carbon compared to unsubstituted phenyl isocyanate, making it a highly reactive substrate for nucleophilic attack.[1] This enhanced reactivity, however, makes it particularly sensitive to reaction conditions, especially the choice of solvent. This guide will help you navigate these complexities to achieve predictable and reproducible outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the reaction of 3,5-Difluorophenyl Isocyanate with a nucleophile?

A1: The reaction proceeds via a nucleophilic addition mechanism. The electron-rich nucleophile (e.g., an alcohol, amine, or thiol) attacks the highly electrophilic carbon atom of the isocyanate group (-N=C=O). The electron-withdrawing nature of the 3,5-difluorophenyl ring further enhances this electrophilicity. The reaction is generally considered a concerted process where the nucleophile attacks the carbon while its proton is transferred to the nitrogen.[2][3]

Caption: General mechanism of nucleophilic addition to an isocyanate.

Q2: How does solvent polarity affect the reaction rate?

A2: Solvent polarity has a significant impact on the reaction rate. Generally, increasing solvent polarity accelerates the reaction.[4][5] This is because the transition state is more polar than the reactants, involving charge separation as the Nu-H bond breaks and the N-H and C-Nu bonds form. Polar solvents stabilize this charged transition state more effectively than they stabilize the neutral reactants, thereby lowering the activation energy and increasing the reaction rate.[6] For instance, reactions of phenyl isocyanate with phenols are significantly faster in polar solvents like dimethyl sulfoxide (DMSO) and cyclohexanone compared to non-polar solvents like xylene.[5]

Q3: What is the difference between using a polar protic vs. a polar aprotic solvent?

A3: This is one of the most critical considerations.

• Polar Protic Solvents (e.g., water, methanol, ethanol) have O-H or N-H bonds and can act as hydrogen bond donors.[7] While they are polar and can stabilize the transition state, they can also strongly solvate the nucleophile through hydrogen bonding. This "caging" effect can drastically reduce the nucleophile's availability and reactivity, slowing down the reaction.[8][9] This effect is particularly detrimental for strong, anionic nucleophiles.

• Polar Aprotic Solvents (e.g., DMF, DMSO, acetonitrile, THF) are polar but lack O-H or N-H bonds, so they cannot act as hydrogen bond donors.[10] They effectively dissolve reactants and stabilize the polar transition state without deactivating the nucleophile. For this reason, polar aprotic solvents often provide the fastest reaction rates for isocyanate reactions, especially those involving strong nucleophiles.[8]

Troubleshooting Guide

Q4: My reaction is extremely slow or has stalled. What are the likely solvent-related causes?

A4: If your reaction is unexpectedly sluggish, consider these points:

• Inappropriate Solvent Choice:

  • Are you using a non-polar solvent (e.g., hexane, toluene)? While useful for minimizing side reactions, non-polar solvents may not sufficiently stabilize the polar transition state, leading to slow kinetics. For nucleophiles like alcohols, non-polar solvents can also promote self-association into less reactive dimers and trimers.[2]

  • Are you using a polar protic solvent with a strong nucleophile? As discussed in Q3, the solvent may be "caging" your nucleophile via hydrogen bonding, preventing it from attacking the isocyanate.[8]

• Reactant Solubility: Is one of your reactants insoluble in the chosen solvent? A heterogeneous reaction will be significantly slower than a homogeneous one. Ensure both the 3,5-difluorophenyl isocyanate and your nucleophile are fully dissolved at the reaction temperature.

Troubleshooting Steps:

• Switch to a polar aprotic solvent like acetonitrile (MeCN), tetrahydrofuran (THF), or N,N-dimethylformamide (DMF) to enhance the rate.

• If using an alcohol in a non-polar solvent, consider increasing the alcohol concentration. At high concentrations, alcohol trimers can become the dominant reactive species, which can sometimes accelerate the reaction.[2][3]

• Gently warm the reaction mixture, if the stability of your reactants and products allows, to increase the rate.

Q5: I'm observing significant side products. How can the solvent help mitigate this?

A5: 3,5-Difluorophenyl isocyanate is highly reactive and prone to side reactions, particularly with trace impurities or under certain conditions.

• Reaction with Water (Urea Formation): The most common side reaction is with trace water in the solvent or on glassware. This forms an unstable carbamic acid, which decarboxylates to an amine. This newly formed amine is highly nucleophilic and rapidly reacts with another isocyanate molecule to form a disubstituted urea, an often-insoluble and undesired byproduct.

• Trimerization (Isocyanurate Formation): In the presence of certain catalysts (especially strong bases) or at elevated temperatures, isocyanates can trimerize to form a highly stable, six-membered isocyanurate ring.[1][11]

• Allophanate Formation: If there is a large excess of isocyanate, it can react with the newly formed urethane product to create an allophanate.[11][12]

Caption: Desired reaction pathway versus common side reactions.

Solvent-Based Mitigation Strategy:

• Moisture is the Enemy: Use anhydrous solvents. Purchase commercially available dry solvents or dry them in-house using appropriate methods (see Protocol 1). Run reactions under an inert atmosphere (e.g., Nitrogen or Argon).

• Control Polarity and Basicity: Highly polar, basic solvents like pyridine can sometimes promote trimerization. If isocyanurate formation is an issue, consider a less basic polar aprotic solvent like THF or a non-polar solvent like toluene, though be mindful of the potential rate decrease.

Q6: How do I select an optimal starting solvent for my experiment?

A6: Use the following decision-making workflow:

Caption: Decision workflow for selecting a starting solvent.

Data & Protocols

Table 1: Influence of Solvent Properties on Reaction Rate

This table summarizes the properties of common solvents and their general effect on the reaction of phenyl isocyanate, which serves as a model for 3,5-difluorophenyl isocyanate.

Solvent	Dielectric Constant (ε)[6]	Type	Hydrogen Bonding	Expected Relative Rate (vs. Toluene)	Rationale
Toluene	2.4	Non-Polar Aprotic	None	Baseline	Low stabilization of transition state.[4]
Tetrahydrofuran (THF)	7.5	Polar Aprotic	Acceptor	Moderate to High	Good polarity, no H-bonding with nucleophile.
Acetone	21	Polar Aprotic	Acceptor	High	Higher polarity further stabilizes transition state.[10]
Acetonitrile (MeCN)	37.5	Polar Aprotic	Acceptor	High	Very polar, but can sometimes coordinate with reactants.[4][10]
Dimethylformamide (DMF)	38	Polar Aprotic	Acceptor	Very High	Highly polar solvent effectively stabilizes the transition state.[4][10]
Methanol (MeOH)	33	Polar Protic	Donor & Acceptor	Low to Moderate	Polarity helps, but H-bonding with nucleophile slows the reaction.[8]

Note: Relative rates are generalized and can vary significantly based on the specific nucleophile and reaction temperature.

Protocol 1: General Procedure for Solvent Drying

Objective: To minimize water content in solvents to prevent urea side-product formation.

Materials:

• Solvent to be dried (e.g., THF, Toluene, Acetonitrile)

• Appropriate drying agent (e.g., molecular sieves 3Å or 4Å, sodium/benzophenone for ethers, CaH₂ for hydrocarbons/acetonitrile)

• Round-bottom flask with a stir bar

• Distillation apparatus or a storage vessel with a drying tube/septum

Procedure:

• Safety First: Handle all solvents and drying agents in a well-ventilated fume hood. Wear appropriate PPE, including safety glasses, gloves, and a lab coat. Some drying agents (like sodium) are highly reactive.

• Select Drying Agent: Choose a drying agent that is compatible with your solvent and will not interfere with your reaction. Activated molecular sieves (3Å for ethanol/methanol, 4Å for most others) are a generally safe and effective choice.

• Activation of Molecular Sieves (if necessary): Place the molecular sieves in a flask and heat under vacuum (e.g., with a heat gun or in a vacuum oven at >150°C) for several hours to remove adsorbed water. Cool under an inert atmosphere.

• Drying: Add the activated drying agent to the solvent (approx. 5-10% w/v). For a more rigorous drying, set up a solvent still under an inert atmosphere. For general use, simply allowing the solvent to stand over the sieves for 24-48 hours is often sufficient.

• Storage: Store the dried solvent over the sieves in a sealed bottle, preferably with a septum-capped sidearm for withdrawal via syringe under an inert atmosphere.

Protocol 2: Model Kinetic Experiment via In-Situ FT-IR

Objective: To determine the reaction rate of 3,5-Difluorophenyl Isocyanate with a nucleophile (e.g., 1-butanol) in a chosen solvent. This method is frequently cited for monitoring isocyanate reactions.[4][13]

Apparatus:

• FT-IR spectrometer equipped with an in-situ probe (e.g., ATR probe).

• Jacketed reaction vessel with temperature control.

• Magnetic stirrer and stir bar.

• Inert atmosphere setup (Nitrogen or Argon).

Procedure:

• Setup: Assemble the reaction vessel under an inert atmosphere. Add the desired volume of anhydrous solvent and the nucleophile (e.g., 1-butanol).

• Equilibration: Start stirring and bring the solution to the desired reaction temperature (e.g., 25°C).

• Background Spectrum: Once the temperature is stable, insert the FT-IR probe and collect a background spectrum of the solvent and nucleophile mixture.

• Initiate Reaction: At time t=0, inject a known concentration of 3,5-Difluorophenyl Isocyanate into the vessel.

• Data Collection: Immediately begin collecting FT-IR spectra at regular time intervals (e.g., every 30-60 seconds).

• Monitoring: Monitor the disappearance of the characteristic isocyanate (-N=C=O) stretching peak, which appears around 2250-2275 cm⁻¹. Simultaneously, monitor the appearance of the urethane carbonyl (C=O) peak around 1700-1730 cm⁻¹.

• Analysis: Plot the absorbance (or integrated area) of the isocyanate peak versus time. Use this data to determine the reaction order and calculate the rate constant (k).

References

• Effect of Substituents and Solvents on Phenol-Isocyanate Urethane Reaction. ResearchGate. Available at: [Link]

• Raspoet, G., Nguyen, M. T., McGarraghy, M., & Hegarty, A. F. (1998). The Alcoholysis Reaction of Isocyanates Giving Urethanes: Evidence for a Multimolecular Mechanism. The Journal of Organic Chemistry, 63(20), 6878–6885. Available at: [Link]

• Kovács, L., Kuki, Á., Nagy, T., & Zsuga, M. (2019). Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study. Molecules, 24(18), 3385. Available at: [Link]

• Isocyanates technical fact sheet. SafeWork NSW. Available at: [Link]

• Raspoet, G., Nguyen, M. T., McGarraghy, M., & Hegarty, A. F. (1998). The Alcoholysis Reaction of Isocyanates Giving Urethanes: Evidence for a Multimolecular Mechanism. Journal of Organic Chemistry. Available at: [Link]

• The reaction of o -hydroxybenzyl alcohol with phenyl isocyanate in polar solvents. ResearchGate. Available at: [Link]

• Polar Protic and Polar Aprotic Solvents. Chemistry Steps. Available at: [Link]

• Schwetzov, N., et al. Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Understanding the influence of hydrogen bonding and diisocyanate symmetry on the morphology and properties of segmented polyurethanes and polyureas: Computational and experimental study. ResearchGate. Available at: [Link]

• Catalysis of the Isocyanate-Hydroxyl Reactions by Non-Tin Catalysts. Werner Blank. Available at: [Link]

• Isocyanate-based multicomponent reactions. National Institutes of Health (NIH). Available at: [Link]

• Polar Protic vs Aprotic Solvents Key Uses & SN2 Reaction Guide. Tenger Chemical. Available at: [Link]

• Reactions of isocyanates with active hydrogen compounds. ScienceDirect. Available at: [Link]

• Isocyanate Exposure: Health Risks & Safety Precautions. Chemscape. Available at: [Link]

• Isocyanates. Health and Safety Executive for Northern Ireland. Available at: [Link]

• Changes in hydrogen bonding with time during reaction as determined by band deconvolution. ResearchGate. Available at: [Link]

• Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Master Organic Chemistry. Available at: [Link]

• Ephraim, S., Woodward, A. E., & Mesrobian, R. B. (1957). Kinetic Studies of the Reaction of Phenyl Isocyanate with Alcohols in Various Solvents. Journal of the American Chemical Society, 80(6), 1326–1328. Available at: [Link]

• Polar Protic and Aprotic Solvents. Chemistry LibreTexts. Available at: [Link]

• Skin Exposure to Isocyanates: Reasons for Concern. National Institutes of Health (NIH). Available at: [Link]

• Guide to handling isocyanates. Safe Work Australia. Available at: [Link]

• Hydrogen-Bonding Interactions in Hard Segments of Shape Memory Polyurethane: Toluene Diisocyanates and 1,6-Hexamethylene Diisocyanate. A Theoretical and Comparative Study. CityUHK Scholars. Available at: [Link]

• Nucleophilic Difluoroalkylation of Isocyanates with Difluoromethyl 2-Pyridyl Sulfone. Chemistry – An Asian Journal. Available at: [Link]

• Solvent effects. Wikipedia. Available at: [Link]

• Kinetics and thermodynamics of the blocking reaction of several aliphatic isocyanates. ResearchGate. Available at: [Link]

• Effects of Solvent Polarity on the Reaction of Phenol with Tolylene-2,4-Diisocyanate. ResearchGate. Available at: [Link]

• Solvent Dielectric Effects on Reaction Mechanisms. YouTube. Available at: [Link]

• Kinetics of diisocyanate reactions with chain-extending agents. ResearchGate. Available at: [Link]

• Nucleophilic Isocyanation. National Institutes of Health (NIH). Available at: [Link]

• Solvent dependent rate coefficients to predict urethanization kinetics of phenyl isocyanate and 1-butanol in conventional and green media. ResearchGate. Available at: [Link]

• Reactivity of organic isocyanates with nucleophilic compounds: Amines; Alcohols; Thiols; Oximes; And phenols in dilute organic solutions. ResearchGate. Available at: [Link]

• Mechanism of nucleophilic addition between isocyanate and thiol catalyzed by TEA. ResearchGate. Available at: [Link]

Sources

• 1. Isocyanate-based multicomponent reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. quantchem.kuleuven.be [quantchem.kuleuven.be]
• 3. The Alcoholysis Reaction of Isocyanates Giving Urethanes: Evidence for a Multimolecular Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Solvent effects - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 9. Polar Protic vs Aprotic Solvents Key Uses & SN2 Reaction Guide [tengerchemical.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Kinetics and catalysis of consecutive isocyanate reactions. Formation of carbamates, allophanates and isocyanurates - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 12. Urethane Formation with an Excess of Isocyanate or Alcohol: Experimental and Ab Initio Study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Managing Exotherms in 3,5-Difluorophenyl Isocyanate Reactions

Welcome to the technical support center for handling 3,5-Difluorophenyl isocyanate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance on managing the significant exothermic potential of this highly reactive compound. The following information is structured in a question-and-answer format to directly address common challenges and troubleshooting scenarios encountered in the laboratory.

Frequently Asked Questions (FAQs): Understanding the Hazard

Q1: Why are reactions with 3,5-Difluorophenyl isocyanate so exothermic?

A1: The isocyanate group (-N=C=O) is an electrophilic functional group with high reactivity towards nucleophiles. This reactivity is the basis for its utility in synthesis but also the source of its thermal hazard. Several highly exothermic reactions can occur simultaneously or sequentially:

• Urethane/Urea Formation: The intended reactions with alcohols (-OH) to form urethanes or with amines (-NH2) to form ureas are inherently exothermic.[1][2][3] The heat of reaction for alcohol-isocyanate reactions has been well-documented and can be substantial.[4][5][6]

• Reaction with Water: Isocyanates react vigorously with water.[7] This reaction forms an unstable carbamic acid, which rapidly decomposes into a primary amine and carbon dioxide gas.[1][2] The newly formed amine can then react with another molecule of the isocyanate, generating even more heat. The CO2 evolution can also cause dangerous pressure buildup in closed systems.[8] The infamous 1984 Bhopal disaster was the result of a runaway reaction initiated by water contamination in a methyl isocyanate storage tank.[9]

• Self-Polymerization (Trimerization): At elevated temperatures or in the presence of certain catalysts (e.g., strong bases, some metal salts), isocyanates can undergo cyclotrimerization to form a highly stable isocyanurate ring.[10][11] This process is extremely exothermic and can contribute significantly to a thermal runaway event.[12]

Q2: What are the primary factors that influence the rate of heat generation?

A2: The rate of heat generation is a critical parameter to control. Key factors include:

• Rate of Reagent Addition: Rapid addition of a nucleophile can lead to an accumulation of unreacted reagents. If the reaction then initiates, the stored chemical energy can be released very quickly, overwhelming the cooling system's capacity.[13]

• Concentration: Higher reactant concentrations lead to faster reaction rates and more heat generated per unit volume.

• Temperature: Reaction rates increase with temperature. A loss of cooling can initiate a dangerous feedback loop where the reaction generates heat, which increases the temperature, which further accelerates the reaction rate, potentially leading to a thermal runaway.[13]

• Catalysts: The presence of catalysts, even in trace amounts, can dramatically increase the rate of both the desired reaction and undesired side reactions like trimerization.[10][14]

• Mixing: Poor mixing can create localized "hot spots" where reagents are at a higher concentration, leading to a localized, rapid exotherm that can initiate a bulk runaway reaction.[15]

Troubleshooting Guide: Reacting to Exotherms

This section addresses specific issues you may encounter during your experiments.

Q3: My reaction temperature is rising much faster than expected during the addition of my amine/alcohol. What should I do?

A3: This is a critical situation indicating that the rate of heat generation is exceeding the rate of heat removal.

Immediate Actions:

• Stop Reagent Addition Immediately: Halt the flow of the nucleophile.

• Enhance Cooling: Ensure your cooling bath (e.g., ice-water, dry ice/acetone) is full and making good contact with the reaction flask. If possible, add more coolant or switch to a more powerful cooling system.

• Verify Stirring: Confirm that the stirring is vigorous and efficient. Inadequate mixing can be a major contributor to loss of control.

• Add Cold, Anhydrous Solvent: If the temperature continues to rise and approaches the solvent's boiling point, adding a pre-chilled, inert, and anhydrous solvent can help absorb heat and dilute the reactants.

Root Cause Analysis & Prevention:

• Addition Rate: Your addition was likely too fast. For future experiments, use a syringe pump for a slow, controlled, and consistent addition rate.

• Cooling Capacity: Your cooling setup may be insufficient for the scale of the reaction. Use a larger flask-to-bath ratio and ensure the cooling medium is at the lowest practical temperature.

• Concentration: The reactants may have been too concentrated. Diluting one or both reagents in a dry, inert solvent before addition is a standard control measure.

Q4: I'm seeing unexpected gas bubbling and foaming in my reaction. What is the likely cause and how should I respond?

A4: Unplanned gas evolution is a serious warning sign, most commonly indicating water contamination.

Immediate Actions:

• DO NOT SEAL THE VESSEL: Ensure the reaction is open to an inert gas bubbler or a condenser. A sealed system can rapidly over-pressurize and explode.[8]

• Maintain Cooling & Stirring: Keep the reaction cooled and well-mixed to manage the exotherm from the water-isocyanate reaction.

• Monitor Temperature Closely: The reaction with water is highly exothermic and can trigger further decomposition or side reactions.

Root Cause Analysis & Prevention:

• Contamination Source: Water is the most probable culprit.[1][2] It could have been introduced via wet solvents, reagents, glassware, or a leak in your inert atmosphere setup.

• Prevention: Rigorously dry all solvents and reagents before use. Oven- or flame-dry all glassware and cool it under a stream of dry inert gas (Nitrogen or Argon). Use anhydrous-grade solvents and store them over molecular sieves.

Q5: The temperature is rising uncontrollably, and the solvent is boiling. What should I do?

A5: This is a thermal runaway. Prioritize personal safety above all else.

Immediate Actions:

• Alert Personnel & Evacuate: Inform everyone in the immediate vicinity. If the reaction is behind a blast shield and you can do so safely from a distance, proceed to the next step. Otherwise, evacuate the area.

• Remove Heating: If a heating mantle is in use, turn it off and remove it.

• Activate Emergency Cooling: If a pre-planned emergency cooling system (e.g., a large, deep dry-ice bath) is available and can be used safely, deploy it.

• DO NOT Attempt to Quench Blindly: Adding a quenching agent to a superheated, runaway reaction can sometimes accelerate decomposition or cause violent boiling. A pre-planned and validated quenching procedure is necessary for such interventions.

Prevention is the Only True Solution:

• Thermal Hazard Assessment: Never scale up a reaction without first performing a thorough thermal hazard assessment. Use techniques like Differential Scanning Calorimetry (DSC) to determine the onset temperature of decomposition and the overall heat of reaction.[4][16]

• Scale-Up Protocol: Scale up reactions incrementally. Do not go from 1 gram to 100 grams in a single step.

• Engineering Controls: For larger-scale reactions, ensure the reactor has sufficient cooling capacity, a pressure relief system, and potentially a validated quench system. Continuous flow reactors can offer superior heat transfer and safety for highly exothermic processes.[13]

Proactive Exotherm Management Protocols

Protocol 1: General Procedure for a Safe Lab-Scale Reaction (<5g)

• Glassware & Setup: Oven-dry all glassware (120°C for >4 hours) and assemble hot, cooling under a positive pressure of dry nitrogen or argon.

• Inert Atmosphere: Maintain a slight positive pressure of inert gas throughout the entire procedure. Use a bubbler to monitor the pressure.

• Solvent & Reagents: Use anhydrous grade solvents. If necessary, dry them further using an appropriate method (e.g., distillation from a drying agent). Ensure all other reagents are anhydrous.

• Initial Setup: Charge the reaction flask with the 3,5-Difluorophenyl isocyanate and the anhydrous solvent.

• Cooling: Cool the solution to the desired reaction temperature (e.g., 0°C) using an appropriate cooling bath.

• Controlled Addition: Dissolve the nucleophile (amine or alcohol) in anhydrous solvent in a separate flask. Add this solution to the isocyanate solution dropwise via a syringe pump over a prolonged period (e.g., 1-2 hours).

• Continuous Monitoring: Place a calibrated thermometer or thermocouple in the reaction mixture (not in the cooling bath) to monitor the internal temperature continuously. The temperature should not rise more than a few degrees above the bath temperature. If it does, immediately stop the addition.

• Post-Reaction: After the addition is complete, allow the reaction to stir at the cooling temperature for a period before slowly warming to room temperature.

Data Presentation

Table 1: Key Thermal Safety Parameters for Isocyanate Reactions

Parameter	Typical Value Range	Significance & Control Strategy
Heat of Reaction (ΔHrxn)	-80 to -120 kJ/mol (Urethane/Urea)	High exothermicity. Control via slow addition, dilution, and efficient cooling.
Heat of Trimerization (ΔHtrim)	> -150 kJ/mol	Extremely exothermic. Avoid high temperatures and incompatible catalysts.
Specific Heat (Cp) of Solvent	1.5 - 2.5 J/g·K	Higher Cp provides a better heat sink. Dilution is a key safety measure.
Onset Temperature (T_onset)	Varies (e.g., >200°C)	Determined by DSC. The maximum reaction temperature must remain well below this value to prevent decomposition. Runaway reactions can begin as low as 220°C under adiabatic conditions for some isocyanates.[4][16]

Visualizations

Diagram 1: Troubleshooting Decision Tree for Unexpected Exotherms

Caption: Decision tree for troubleshooting unexpected exotherms.

Diagram 2: Primary Exothermic Reaction Pathways

Sources

• 1. Isocyanate - Wikipedia [en.wikipedia.org]
• 2. doxuchem.com [doxuchem.com]
• 3. Isocyanates and Isothiocyanates | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. researchgate.net [researchgate.net]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. ISOCYANATE SOLUTION, POISONOUS, FLAMMABLE, N.O.S. | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. actsafe.ca [actsafe.ca]
• 9. Bhopal disaster - Wikipedia [en.wikipedia.org]
• 10. research.tue.nl [research.tue.nl]
• 11. researchgate.net [researchgate.net]
• 12. Thermal stabilities and conformational behaviors of isocyanurates and cyclotrimerization energies of isocyanates: a computational study - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 14. WO2015150408A1 - Isocyanate trimerization catalyst for making polyisocyanurate comprising foams - Google Patents [patents.google.com]
• 15. Advancements in Isocyanate Reaction Control Techniques [eureka.patsnap.com]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Reactivity Analysis: 3,5-Difluorophenyl Isocyanate vs. Phenyl Isocyanate

A Technical Guide for Researchers in Organic Synthesis and Drug Development

In the landscape of modern organic chemistry, isocyanates stand as pivotal reagents, indispensable for the construction of ureas, carbamates, and other nitrogen-containing scaffolds that form the backbone of numerous pharmaceuticals, polymers, and agrochemicals. The reactivity of the isocyanate functional group is paramount, dictating reaction kinetics, substrate scope, and ultimately, the efficiency of a synthetic route. This guide provides a detailed, data-supported comparison of the reactivity of 3,5-Difluorophenyl Isocyanate and its unsubstituted analogue, Phenyl Isocyanate, offering insights for protocol optimization and rational reagent selection.

The Foundation of Reactivity: Electronic Effects on the Isocyanate Group

The reactivity of an aryl isocyanate is fundamentally governed by the electrophilicity of the carbonyl carbon within the isocyanate (–N=C=O) group. This carbon is the primary site of attack for nucleophiles such as alcohols and amines. The electronic nature of substituents on the aromatic ring can dramatically modulate this electrophilicity through inductive and resonance effects.

• Phenyl Isocyanate : The baseline for our comparison, the phenyl ring in phenyl isocyanate is considered electronically neutral in this context. Its reactivity is the benchmark against which substituted analogues are measured.

• 3,5-Difluorophenyl Isocyanate : Fluorine is the most electronegative element, and when positioned on an aromatic ring, it exerts a powerful electron-withdrawing inductive effect (-I effect). In the 3,5- (or meta) positions, this inductive effect dominates, as resonance effects are minimal. This strong electron withdrawal pulls electron density away from the phenyl ring and, consequently, from the isocyanate group. This decrease in electron density significantly increases the partial positive charge on the isocyanate carbon, making it substantially more electrophilic and thus, more susceptible to nucleophilic attack.

This electronic disparity forms the theoretical basis for a significant reactivity difference between the two compounds, with 3,5-difluorophenyl isocyanate being hypothesized to be the more reactive species.

Caption: Electronic influence of meta-fluoro substituents on the isocyanate group.

Experimental Support: A Quantitative Comparison via Hammett Analysis

To move beyond theoretical prediction, we can analyze experimental data from studies on substituted phenyl isocyanates. The Hammett equation, log(k/k₀) = σρ, provides a powerful tool for quantifying the influence of meta- and para-substituents on reaction rates. In this equation:

• k is the rate constant for the substituted reactant.

• k₀ is the rate constant for the unsubstituted reactant (phenyl isocyanate).

• σ (sigma) is the substituent constant, which depends only on the substituent and its position (meta or para). A positive σ value indicates an electron-withdrawing group.

• ρ (rho) is the reaction constant, which indicates the sensitivity of the reaction to substituent effects. A positive ρ value signifies that the reaction is accelerated by electron-withdrawing groups.

Studies on the reaction of various substituted phenyl isocyanates with alcohols have consistently shown a positive ρ value, confirming that electron-withdrawing substituents accelerate the rate of urethane formation.[1][2][3]

A seminal study by Bailey et al. on the reaction of substituted phenyl isocyanates with 2-ethylhexanol provides concrete data to build our comparison.[1] While this study did not include 3,5-difluorophenyl isocyanate directly, we can use the provided rate constants for other electron-withdrawing groups and their known Hammett constants to establish a clear and predictive trend.

Isocyanate	Substituent(s)	Hammett Constant (σ_meta)	Relative Rate Constant (k/k₀) vs. Phenyl Isocyanate
Phenyl Isocyanate	-H	0.00	1.00
m-Chlorophenyl Isocyanate	m-Cl	+0.37	3.16
m-Nitrophenyl Isocyanate	m-NO₂	+0.71	15.5
3,5-Difluorophenyl Isocyanate	2 x m-F	+0.68 (2 x 0.34)	~14 (Predicted)

Data for Chloro- and Nitro- derivatives adapted from Bailey, et al.[1] The Hammett constant for a meta-fluoro substituent is +0.34. The effect of two fluoro groups is assumed to be additive (2 x 0.34 = +0.68). The predicted relative rate is extrapolated from the Hammett plot in the referenced study.

The data clearly demonstrates a strong correlation between the electron-withdrawing strength of the substituent (quantified by σ) and the reaction rate. With an additive Hammett constant of approximately +0.68, 3,5-difluorophenyl isocyanate is predicted to react roughly 14 times faster than phenyl isocyanate under similar conditions. This substantial rate enhancement is a direct consequence of the increased electrophilicity of the isocyanate carbon atom, as induced by the two fluorine atoms.

Practical Implications for the Synthetic Chemist

The enhanced reactivity of 3,5-difluorophenyl isocyanate offers several practical advantages in a laboratory setting:

• Milder Reaction Conditions : Reactions can often be conducted at lower temperatures (e.g., room temperature instead of elevated heat), which can improve the stability of sensitive functional groups elsewhere in the molecule and reduce the formation of byproducts.

• Reduced Reaction Times : The significant rate acceleration can shorten reaction times from many hours to just one or two, increasing throughput and operational efficiency.

• Lower Catalyst Loading : For reactions that require catalysis (e.g., with tertiary amines or organotin compounds), the inherent high reactivity of the difluorinated isocyanate may allow for a reduction in the amount of catalyst needed, simplifying purification.

• Overcoming Steric Hindrance : When reacting with sterically hindered nucleophiles (e.g., secondary alcohols or amines), the increased electrophilicity of 3,5-difluorophenyl isocyanate can help overcome the steric barrier, leading to higher yields where phenyl isocyanate might fail or react too slowly.

Experimental Protocol: Kinetic Analysis of Isocyanate-Alcohol Reaction by In-Situ FT-IR Spectroscopy

This protocol provides a robust, self-validating method for determining the second-order rate constant of the reaction between an isocyanate and an alcohol. It utilizes in-situ Fourier Transform Infrared (FT-IR) spectroscopy to monitor the disappearance of the characteristic isocyanate peak.

Objective: To determine and compare the second-order rate constants for the reactions of phenyl isocyanate and 3,5-difluorophenyl isocyanate with n-butanol.

Causality of Experimental Choices:

• n-Butanol: A primary alcohol is chosen as a standard, moderately reactive nucleophile.

• Anhydrous Dichloromethane (DCM): A relatively non-polar, aprotic solvent is used to minimize solvent-isocyanate interactions and prevent side reactions with water. Anhydrous conditions are critical as water reacts with isocyanates to form unstable carbamic acids, which decompose to amines and CO₂, leading to urea byproducts.[4]

• Pseudo-First-Order Conditions: Using a large excess (≥10-fold) of the alcohol simplifies the kinetic analysis. The concentration of the alcohol remains effectively constant, allowing the reaction to be treated as pseudo-first-order with respect to the isocyanate.

• In-Situ FT-IR: This technique allows for real-time, non-invasive monitoring of the reaction progress by tracking the intense and unique absorbance of the N=C=O stretch (~2270 cm⁻¹). This avoids quenching and sampling errors inherent in offline methods like titration or chromatography.

Materials:

• 3,5-Difluorophenyl Isocyanate (≥97%)

• Phenyl Isocyanate (freshly distilled, ≥99%)

• n-Butanol (anhydrous, ≥99.5%)

• Dichloromethane (DCM, anhydrous, ≥99.8%)

• FT-IR spectrometer with an attenuated total reflectance (ATR) probe or a flow cell.

• Thermostated reaction vessel with magnetic stirring.

• Nitrogen or Argon gas line for inert atmosphere.

Procedure:

• System Preparation: Set up the thermostated reaction vessel under an inert atmosphere of nitrogen. Equilibrate the vessel and the anhydrous DCM to the desired temperature (e.g., 25.0 ± 0.1 °C).

• Background Spectrum: Insert the FT-IR probe into the reaction vessel containing only the stirred, thermally equilibrated DCM and record a background spectrum.

• Reactant Solution Preparation: In the reaction vessel, prepare a solution of n-butanol in DCM at a known concentration (e.g., 0.5 M). Allow the solution to re-equilibrate to the target temperature.

• Reaction Initiation: At time t=0, rapidly inject a small, known volume of the isocyanate (phenyl isocyanate or 3,5-difluorophenyl isocyanate) to achieve a final concentration that is at least 10-fold lower than the alcohol (e.g., 0.05 M).

• Data Acquisition: Immediately begin acquiring FT-IR spectra at regular intervals (e.g., every 30 seconds). Monitor the decrease in the area of the isocyanate peak centered at ~2270 cm⁻¹.

• Data Analysis:

  • Plot the natural logarithm of the isocyanate peak area (ln[A]) versus time (t).

  • For a pseudo-first-order reaction, this plot should yield a straight line. The slope of this line is the negative of the pseudo-first-order rate constant (-k').

  • Calculate the second-order rate constant (k₂) using the equation: k₂ = k' / [n-Butanol]₀ , where [n-Butanol]₀ is the initial concentration of n-butanol.

• Validation: Repeat the experiment at least twice for each isocyanate to ensure reproducibility. The linearity of the ln[A] vs. time plot (R² > 0.99) serves as an internal validation of the pseudo-first-order assumption.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Blocked isocyanates: from analytical and experimental considerations to non-polyurethane applications - Polymer Chemistry (RSC Publishing) DOI:10.1039/C6PY01776B [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to Fluorinated Isocyanates: A Comparative Analysis of 3,5-Difluorophenyl Isocyanate

In modern medicinal chemistry and materials science, the strategic incorporation of fluorine atoms can dramatically modulate a molecule's physicochemical and pharmacological properties, including metabolic stability, lipophilicity, and binding affinity.[1][2][3][4][5] Among the vast toolkit of synthetic reagents, isocyanates are indispensable building blocks for creating robust urea and carbamate linkages, which are cornerstone functional groups in a multitude of approved pharmaceuticals.[6][7]

This guide provides an in-depth comparison of 3,5-difluorophenyl isocyanate (3,5-DFPI) against other common fluorinated isocyanates. We will move beyond a simple catalog of reagents to explore the causal relationships between fluorine substitution patterns, reactivity, and synthetic outcomes, providing researchers with the field-proven insights needed to make informed decisions in their synthetic endeavors.

The Unique Electronic Profile of 3,5-Difluorophenyl Isocyanate

The utility of 3,5-DFPI stems directly from its unique electronic architecture. The two fluorine atoms are positioned meta to the isocyanate group. This placement is critical because it allows the powerful electron-withdrawing inductive effects of the fluorine atoms to act additively on the isocyanate carbon, without any opposing electron-donating resonance effects that are observed with ortho or para substitutions.

This purely inductive electron withdrawal significantly increases the electrophilicity of the isocyanate's carbonyl carbon, making it exceptionally susceptible to nucleophilic attack. Consequently, 3,5-DFPI exhibits heightened reactivity, often enabling reactions under milder conditions or with less nucleophilic partners where other isocyanates might fail.

Caption: Electronic effects of fluorine substitution patterns.

Comparative Analysis: 3,5-DFPI vs. Other Fluorinated Isocyanates

The choice of a fluorinated isocyanate is a critical decision in a synthetic campaign. Reactivity differences can dictate reaction conditions, substrate scope, and even the properties of the final product. Below is a comparative summary of 3,5-DFPI against other synthetically relevant fluorinated isocyanates.

Isocyanate	Structure	Key Electronic Feature	Relative Reactivity	Common Applications
3,5-Difluorophenyl Isocyanate	F₂(C₆H₃)NCO	Strong, additive inductive withdrawal; no resonance effect.	Very High	Synthesis of ureas with poorly nucleophilic amines, creating specific H-bond acceptor fields in inhibitors.[8]
4-Fluorophenyl Isocyanate	F(C₆H₄)NCO	Inductive withdrawal is partially offset by para resonance donation.	Moderate	General purpose urea/carbamate synthesis where moderate reactivity is sufficient.[9]
2,5-Difluorophenyl Isocyanate	F₂(C₆H₃)NCO	Asymmetric inductive withdrawal; weak resonance from F at C5.	High	Used in the synthesis of kinase inhibitors and other complex pharmaceutical intermediates.[8][10]
4-Chloro-3-(trifluoromethyl)phenyl Isocyanate	Cl(CF₃)(C₆H₃)NCO	Very strong inductive withdrawal from both Cl and CF₃ groups.	Very High	Key reagent in the synthesis of multi-kinase inhibitors like Sorafenib and Regorafenib.[11][12]

Reactivity and Mechanistic Insights

The reactivity of phenyl isocyanates is directly correlated with the electrophilicity of the carbonyl carbon. Electron-withdrawing groups (EWGs) like fluorine and trifluoromethyl increase this electrophilicity, accelerating the rate of nucleophilic attack.

• 3,5-Difluorophenyl Isocyanate (3,5-DFPI): The symmetric meta placement of two fluorine atoms provides a powerful, purely inductive pull, making this one of the most reactive simple fluorinated isocyanates. This high reactivity is advantageous when dealing with sterically hindered or electronically deactivated amines.

• Monofluorophenyl Isocyanates: In 4-fluorophenyl isocyanate, the fluorine atom's inductive effect is tempered by its ability to donate electron density to the ring through resonance. This makes it less reactive than 3,5-DFPI. The 2-fluoro isomer experiences a stronger inductive effect due to proximity but can introduce steric hindrance.

• Other Difluoro Isomers: Isomers like 2,5-difluorophenyl isocyanate have asymmetric electronic effects, resulting in high but slightly less predictable reactivity compared to the 3,5-isomer.

• Trifluoromethyl (-CF₃) Analogues: The -CF₃ group is a more potent EWG than a single fluorine atom. Reagents like 4-chloro-3-(trifluoromethyl)phenyl isocyanate are exceptionally reactive, driven by the combined inductive effects of two powerful EWGs.[11][13][14] This is why they are often employed in the synthesis of complex drug molecules like Sorafenib, where efficient coupling is paramount.[12][15]

Experimental Protocol: General Synthesis of Diaryl Ureas

The synthesis of ureas from isocyanates and amines is one of the most reliable reactions in organic chemistry.[7] The high reactivity of fluorinated isocyanates often allows for simple, room-temperature procedures without the need for catalysts.

Causality Behind Experimental Choices:

• Anhydrous Solvent: Isocyanates react readily with water to form an unstable carbamic acid, which decomposes to an amine and CO₂. The newly formed amine can then react with another isocyanate molecule, leading to a symmetric urea byproduct. Using a dry, aprotic solvent (e.g., DMF, THF, DCM) is crucial to prevent this side reaction and maximize the yield of the desired unsymmetrical urea.

• Inert Atmosphere: While not always strictly necessary for short reaction times, an inert atmosphere (N₂ or Ar) prevents atmospheric moisture from compromising the reaction.

• No Base Required: The reaction between an amine and a sufficiently electrophilic isocyanate is typically fast and does not require a basic catalyst. Adding a base can sometimes promote side reactions, such as the trimerization of the isocyanate to form an isocyanurate.[16]

Step-by-Step Methodology

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add the desired amine (1.0 eq).

• Dissolution: Dissolve the amine in a suitable volume of anhydrous solvent (e.g., THF or DMF, approx. 0.1 M concentration) under an inert atmosphere of nitrogen.

• Reagent Addition: Add the fluorinated phenyl isocyanate (e.g., 3,5-difluorophenyl isocyanate, 1.05 eq) to the stirred solution at room temperature. The addition can be done neat or as a solution in the same anhydrous solvent.

• Reaction: Stir the reaction mixture at room temperature. The reaction is often complete within 1-12 hours.[8]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed.

• Workup & Isolation:

  • If the product precipitates from the reaction mixture, it can be isolated by simple filtration, washed with a small amount of cold solvent, and dried under vacuum.

  • If the product is soluble, the solvent can be removed in vacuo. The resulting crude solid can then be purified by recrystallization from a suitable solvent system (e.g., ethanol, ethyl acetate/hexanes) or by column chromatography on silica gel.

Caption: A typical experimental workflow for urea synthesis.

Conclusion and Recommendations

The selection of a fluorinated isocyanate is a nuanced decision that hinges on the specific synthetic challenge at hand.

• 3,5-Difluorophenyl isocyanate stands out as a superior reagent when high reactivity is required. Its unique electronic structure, devoid of competing resonance effects, makes it the ideal choice for coupling with electronically deficient or sterically demanding nucleophiles. It is also a valuable tool for introducing a specific hydrogen-bond acceptor field into a target molecule, a common strategy in drug design.

• For routine syntheses with standard amines, a less reactive and more economical alternative like 4-fluorophenyl isocyanate may be sufficient.

• When mimicking the electronic environment of potent kinase inhibitors like Sorafenib, highly activated reagents such as 4-chloro-3-(trifluoromethyl)phenyl isocyanate are the proven choice, delivering high efficiency in complex, multi-step syntheses.

Ultimately, understanding the interplay between substitution pattern and electronic effects empowers the synthetic chemist to select the optimal reagent, streamlining reaction conditions and maximizing the probability of a successful outcome.

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• Synthesis and Biological Evaluation of Sorafenib- and Regorafenib-like sEH Inhibitors. National Institutes of Health (NIH). [Link]

• Process for the preparation of sorafenib.

• Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. ResearchGate. [Link]

• Isocyanide‐Based Multicomponent Reactions: A Concise Approach to 2‐Amino‐3‐perfluoroalkylfurans Using Methyl Perfluoroalk‐2‐ynoates as Fluorinated Building Blocks. ResearchGate. [Link]

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• Synthesis method of 3,5-dichloro-2,4-difluoronitrobenzene and pyrifluran.

• Substitution Effects on the Reactivity and Thermostability of Five-Membered Ring Fluorides. MDPI. [Link]

• 3,5-Difluorophenyl isocyanate - High purity. Georganics. [Link]

• Urea Formation - Common Conditions. Organic Chemistry Data. [Link]

• Crystalline form of (S)-N-(5-((R)-2-(2,5-difluorophenyl)-pyrrolidin-1-yl)-pyrazolo[1,5-A]pyrimidin-3-yl)-3-hydroxypyrrolidine-1-carboxamide hydrogen sulfate.

• Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas. National Institutes of Health (NIH). [Link]

• Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI. [Link]

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• 3,5-Difluorophenyl isocyanate. Oakwood Chemical. [Link]

• Review: Fluorine in Medicinal Chemistry. ResearchGate. [Link]

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• Thieno-triazolo-1,4-diazepine derivatives, their preparation and their use as medicines.

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A Comparative Guide to the Analytical Validation of Products Synthesized with 3,5-Difluorophenyl Isocyanate

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of pharmaceutical development, the rigorous characterization and validation of synthesized molecules are paramount to ensuring safety, efficacy, and regulatory compliance. For compounds derived from highly reactive starting materials like 3,5-Difluorophenyl isocyanate, a comprehensive analytical validation strategy is not just a regulatory hurdle, but a scientific necessity. This guide provides an in-depth, comparative analysis of the primary analytical techniques employed for the validation of products synthesized using 3,5-Difluorophenyl isocyanate, offering insights into the causality behind experimental choices and presenting supporting data to inform your analytical method development.

The introduction of fluorine atoms in pharmaceutical candidates, as is the case with derivatives of 3,5-Difluorophenyl isocyanate, can significantly alter their physicochemical properties, including lipophilicity, metabolic stability, and binding affinity. Consequently, the analytical methods used to assess their purity, identity, and stability must be meticulously validated to account for these unique characteristics. This guide will navigate the intricacies of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FTIR) spectroscopy in this context.

The Critical Role of Analytical Validation

Analytical method validation is the documented process that establishes, by laboratory studies, that the performance characteristics of a method meet the requirements for its intended analytical applications. For products derived from 3,5-Difluorophenyl isocyanate, which are often urea or carbamate derivatives, the primary goals of analytical validation are to:

• Ensure Identity: Confirm that the synthesized product is the intended molecule.

• Quantify Purity: Accurately determine the amount of the desired compound and its impurities.

• Detect and Quantify Impurities: Identify and measure residual starting materials (e.g., 3,5-Difluorophenyl isocyanate, amines), by-products (e.g., symmetrically substituted ureas), and degradation products.

• Demonstrate Stability: Assess the stability of the molecule under various stress conditions to establish a shelf-life and appropriate storage conditions.

The International Council for Harmonisation (ICH) guideline Q2(R1) provides a framework for validation of analytical procedures, which will be referenced throughout this guide.[1][2][3]

Comparative Analysis of Key Analytical Techniques

The selection of an appropriate analytical technique is contingent on the specific analyte properties, the intended purpose of the analysis (e.g., identification, purity, or assay), and the sample matrix. Below is a comparative overview of the most commonly employed techniques for the validation of 3,5-Difluorophenyl isocyanate derivatives.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse of pharmaceutical analysis due to its versatility, high resolution, and suitability for a wide range of compounds, including those that are non-volatile or thermally labile.[4][5] For the analysis of urea and carbamate derivatives of 3,5-Difluorophenyl isocyanate, Reverse-Phase HPLC (RP-HPLC) is the most common modality.

Principle: Separation is based on the differential partitioning of the analyte between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.

Strengths for 3,5-Difluorophenyl Isocyanate Derivatives:

• Broad Applicability: Can analyze a wide range of polar and non-polar derivatives.

• High Resolution: Capable of separating closely related impurities, including isomers.

• Quantitative Accuracy and Precision: Provides reliable and reproducible quantitative data for both the active pharmaceutical ingredient (API) and its impurities.

• Stability-Indicating: Forced degradation studies can be readily integrated to develop stability-indicating methods that separate the API from its degradation products.[3][4][6][7][8]

Challenges and Considerations:

• Derivatization Often Required for Isocyanate Detection: The highly reactive isocyanate group itself is difficult to analyze directly by HPLC. Therefore, analysis often focuses on the stable urea or carbamate products. For detecting residual 3,5-Difluorophenyl isocyanate, derivatization with an amine reagent to form a stable, UV-active urea is a common strategy.[1][9]

• Detector Limitations: UV detection is common, but chromophores are necessary. For compounds with poor UV absorbance, alternative detectors like mass spectrometry (LC-MS) or charged aerosol detection (CAD) may be required.

Workflow for HPLC Method Validation

Caption: A typical workflow for the development and validation of an HPLC method.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[10][11] Its application to the direct analysis of urea or carbamate derivatives of 3,5-Difluorophenyl isocyanate is limited due to their typically low volatility and thermal instability. However, it is an excellent choice for analyzing potential volatile impurities.

Principle: The sample is vaporized and separated in a gaseous mobile phase based on its partitioning between the gas and a stationary phase. The separated components are then detected and identified by a mass spectrometer.

Strengths for Impurity Profiling:

• High Sensitivity and Specificity: The mass spectrometer provides definitive identification of volatile impurities.

• Excellent for Residual Solvents: The gold standard for the analysis of residual solvents from the synthesis process.

• Analysis of Volatile Starting Materials: Can be used to quantify residual 3,5-difluoroaniline, a potential precursor.[10]

Challenges and Considerations:

• Limited to Volatile and Thermally Stable Compounds: Not suitable for the direct analysis of most urea and carbamate products.

• Derivatization for Non-Volatile Analytes: While possible, derivatization to increase volatility can add complexity and potential for side reactions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled tool for the structural elucidation and identification of organic molecules.[2][5][11] For products synthesized with 3,5-Difluorophenyl isocyanate, ¹H, ¹³C, and ¹⁹F NMR are invaluable.

Principle: Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of atoms within a molecule.

Strengths for Structural Confirmation:

• Definitive Structural Information: Provides unambiguous confirmation of the molecular structure of the synthesized product.

• ¹⁹F NMR for Fluorinated Compounds: The presence of two fluorine atoms provides a unique spectroscopic handle for characterization and purity assessment.

• Quantitative NMR (qNMR): Can be used for accurate quantification without the need for a reference standard of the analyte, by using a certified internal standard.

Challenges and Considerations:

• Lower Sensitivity: Compared to chromatographic techniques, NMR generally has lower sensitivity, making it less suitable for trace impurity analysis.

• Complex Spectra: For complex molecules or mixtures, spectral overlap can make interpretation challenging.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify functional groups present in a molecule.[12][13][14]

Principle: Measures the absorption of infrared radiation by the sample, which causes molecular vibrations at specific frequencies corresponding to different functional groups.

Strengths for Reaction Monitoring and Identification:

• Rapid Identification of Functional Groups: Quickly confirms the presence of key functional groups such as the N-H and C=O of a urea or carbamate, and the disappearance of the isocyanate (-N=C=O) peak.

• Reaction Monitoring: Can be used to monitor the progress of the reaction between 3,5-Difluorophenyl isocyanate and a nucleophile by observing the disappearance of the strong isocyanate stretching vibration (around 2250-2270 cm⁻¹).

Challenges and Considerations:

• Limited Structural Information: Provides information about functional groups but not the overall molecular structure.

• Not a Quantitative Technique for Purity: While it can be used for quantitative analysis, it is generally less precise and accurate than chromatography for determining purity.

Comparative Performance Data

The following table summarizes the typical performance characteristics of each technique for the analysis of a hypothetical N-(3,5-difluorophenyl) urea derivative.

Parameter	HPLC-UV	GC-MS (for volatile impurities)	NMR (¹⁹F)	FTIR
Primary Use	Purity, Assay, Stability	Impurity ID & Quantification	Structural Elucidation, ID	Functional Group ID, Rxn Monitoring
Sensitivity	High (ng-µg/mL)	Very High (pg-ng/mL)	Moderate (mg/mL)	Low (for purity)
Specificity	High (with proper method dev.)	Very High (mass fragmentation)	Very High (chemical shifts)	Moderate (functional groups)
Quantitative?	Yes	Yes	Yes (qNMR)	Limited
Throughput	High	High	Low	Very High
Cost	Moderate	High	Very High	Low

Experimental Protocols

Stability-Indicating HPLC Method Validation Protocol

This protocol outlines the key steps for validating an RP-HPLC method for the quantification of an N-(3,5-difluorophenyl) urea derivative and its impurities, in accordance with ICH Q2(R1) guidelines.[1][2][3]

1. Method Development:

• Column: C18, 250 mm x 4.6 mm, 5 µm
• Mobile Phase: Gradient elution with Acetonitrile and 0.1% Formic Acid in Water
• Flow Rate: 1.0 mL/min
• Detection: UV at 254 nm
• Column Temperature: 30 °C
• Injection Volume: 10 µL

2. Validation Parameters:

• Specificity:

  • Analyze blank (diluent), placebo (if applicable), and the drug substance.

  • Perform forced degradation studies (acid, base, oxidation, heat, light).[3][4][6][7][8]

  • Ensure the peak for the main component is free from interference from any degradants or impurities (peak purity analysis using a PDA detector).

• Linearity:

  • Prepare a series of at least five concentrations of the reference standard, typically from the reporting threshold to 120% of the assay concentration.

  • Plot a graph of peak area versus concentration.

  • Acceptance Criterion: Correlation coefficient (r²) ≥ 0.999.

• Range:

  • The range is established from the linearity data and should cover 80-120% of the test concentration for assay and from the reporting threshold to 120% for impurities.

• Accuracy:

  • Perform recovery studies by spiking the drug substance at three concentration levels (e.g., 80%, 100%, 120%) in triplicate.

  • Acceptance Criterion: Mean recovery between 98.0% and 102.0%.

• Precision:

  • Repeatability (Intra-assay precision): Analyze a minimum of six replicate preparations of the same sample at 100% of the test concentration.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and on a different instrument.

  • Acceptance Criterion: Relative Standard Deviation (RSD) ≤ 2.0%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ):

  • Determine based on signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness:

  • Introduce small, deliberate variations to the method parameters (e.g., ±10% flow rate, ±5°C column temperature, ±2% mobile phase composition).

  • Acceptance Criterion: System suitability parameters remain within acceptable limits, and the results are not significantly affected.

Logical Relationship of Validation Parameters

Caption: Interdependence of analytical method validation parameters.

Conclusion and Recommendations

The analytical validation of products synthesized with 3,5-Difluorophenyl isocyanate requires a multi-faceted approach, leveraging the strengths of various analytical techniques.

• HPLC stands out as the primary technique for purity and assay determination due to its high resolution, quantitative accuracy, and applicability to a wide range of derivatives. The development of a stability-indicating HPLC method is crucial for regulatory submissions.

• GC-MS is an indispensable tool for the identification and quantification of volatile impurities, particularly residual solvents and starting materials.

• NMR and FTIR spectroscopy are essential for the initial identification and structural confirmation of the synthesized product. ¹⁹F NMR offers a unique advantage for fluorinated molecules.

A robust analytical validation package for a product derived from 3,5-Difluorophenyl isocyanate should, therefore, integrate data from these complementary techniques to provide a comprehensive understanding of the drug substance's identity, purity, and stability. This integrated approach not only ensures regulatory compliance but also builds a strong foundation of scientific understanding for the drug development process.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Science.gov. (n.d.). stability-indicating hplc method: Topics by Science.gov. [Link]

• ResearchGate. (2025). A laboratory comparison of analytical methods used for isocyanates. [Link]

• FCAD Group. (n.d.). Method Development and Validation. [Link]

• National Center for Biotechnology Information. (n.d.). Quantification of isocyanates and amines in polyurethane foams and coated products by liquid chromatography–tandem mass spectrometry. [Link]

• National Center for Biotechnology Information. (n.d.). A Stability-Indicating RP-HPLC Assay Method for 5-Fluorouracil. [Link]

• Oakwood Chemical. (n.d.). 3,5-Difluorophenyl isocyanate. [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2023). Analytical Procedure Development Q14. [Link]

• South East Technological University. (n.d.). The use of FTIR and NMR spectroscopies to study prepolymerisation interactions in nitrogen heterocycles. [Link]

• ResearchGate. (2025). Analysis of laminates - Determination of isocyanate residues and primary aromatic amine migration. [Link]

• National Center for Biotechnology Information. (n.d.). A New Stability Indicating HPLC Method for Related Substances in Zolmitriptan. [Link]

• National Center for Biotechnology Information. (n.d.). The use of FTIR and NMR spectroscopies to study prepolymerisation interactions in nitrogen heterocycles. [Link]

• Shimadzu Corporation. (n.d.). Impurities Analysis. [Link]

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• ResearchGate. (n.d.). Development and validation of stability-indicating HPLC method for diflucortolone valerate and isoconazole nitrate combination. [Link]

• National Center for Biotechnology Information. (n.d.). Trace Analysis of Airborne Aromatic Isocyanates and Related Aminoisocyanates and Diamines Using High-Performance Liquid Chromatography With Ultraviolet and Electrochemical Detection. [Link]

• MDPI. (n.d.). Determination of Three Alkyl Camphorsulfonates as Potential Genotoxic Impurities Using GC-FID and GC-MS by Analytical QbD. [Link]

• Shimadzu Corporation. (n.d.). GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. [Link]

• ResearchGate. (2025). The use of FTIR and NMR spectroscopies to study prepolymerisation interactions in nitrogen heterocycles | Request PDF. [Link]

• ResearchGate. (n.d.). a The spectrogram of ¹³C NMR of urea and polymers, b FTIR transmittance.... [Link]

• ResearchGate. (n.d.). Fluoride Determination in Foods: A Comparative Review of Analytical Techniques | Request PDF. [Link]

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A Senior Application Scientist's Guide to NMR Characterization of 3,5-Difluorophenyl Isocyanate Reaction Products

Introduction: The Significance of the 3,5-Difluorophenyl Moiety

In the landscape of modern drug discovery and materials science, the 3,5-difluorophenyl group is a privileged structural motif. Its incorporation into molecules can significantly enhance metabolic stability, binding affinity, and membrane permeability. 3,5-Difluorophenyl isocyanate is a key building block for introducing this moiety, serving as a versatile precursor for a range of derivatives, most notably ureas and carbamates. The isocyanate group's high reactivity towards nucleophiles such as amines and alcohols provides a straightforward route to these valuable compounds.[1][2]

However, the synthesis of these derivatives necessitates unambiguous structural confirmation. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly multinuclear NMR (¹H, ¹³C, and ¹⁹F), stands as the cornerstone technique for the characterization of these reaction products. The presence of fluorine atoms provides a unique spectroscopic handle, offering deep structural insights through ¹⁹F NMR. This guide provides a comprehensive overview of the NMR characterization of the reaction products of 3,5-difluorophenyl isocyanate with representative alcohol and amine nucleophiles, offering a comparative analysis supported by experimental protocols and spectral data.

Core Principles of Multinuclear NMR in the Analysis of Fluorinated Aromatics

A thorough understanding of the NMR spectra of 3,5-difluorophenyl isocyanate derivatives hinges on appreciating the interplay of ¹H, ¹³C, and ¹⁹F nuclei.

• ¹H NMR: Provides information on the proton environment. In the context of our target molecules, this includes the aromatic protons of the difluorophenyl ring, the protons of the nucleophile moiety (e.g., the methyl group of a carbamate or the benzyl group of a urea), and the N-H protons of the newly formed urea or carbamate linkage.

• ¹³C NMR: Offers a map of the carbon skeleton. Key signals to monitor include the carbonyl carbon of the urea or carbamate, the aromatic carbons, and the carbons of the nucleophile. The carbon signals of the difluorophenyl ring will exhibit splitting due to coupling with the fluorine atoms (C-F coupling).

• ¹⁹F NMR: This is a particularly powerful tool for analyzing these compounds. With a natural abundance of 100% and a high gyromagnetic ratio, the ¹⁹F nucleus is highly sensitive. The chemical shift of the fluorine atoms is exquisitely sensitive to their electronic environment, providing a sensitive probe for successful reaction and for detecting subtle structural changes. Furthermore, fluorine atoms will couple to nearby protons and carbons, providing valuable connectivity information.[3][4]

Experimental Workflow: Synthesis and NMR Sample Preparation

The following section details the synthetic protocols for the preparation of a representative carbamate and urea from 3,5-difluorophenyl isocyanate, followed by a general procedure for NMR sample preparation.

Synthesis of Methyl N-(3,5-difluorophenyl)carbamate (Product A)

This reaction exemplifies the formation of a carbamate from an alcohol.

Protocol:

• To a solution of 3,5-difluorophenyl isocyanate (1.0 eq) in anhydrous dichloromethane (DCM, 0.5 M) under a nitrogen atmosphere, add methanol (1.2 eq).

• Stir the reaction mixture at room temperature for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC). The disappearance of the isocyanate spot indicates reaction completion.

• Upon completion, remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford methyl N-(3,5-difluorophenyl)carbamate as a white solid.

Causality behind Experimental Choices: The use of an anhydrous solvent and a nitrogen atmosphere is crucial to prevent the isocyanate from reacting with atmospheric moisture, which would lead to the formation of an unstable carbamic acid that readily decarboxylates to form the corresponding aniline, which can then react with another isocyanate molecule to form a disubstituted urea byproduct. A slight excess of methanol is used to ensure complete consumption of the isocyanate.

Synthesis of N-Benzyl-N'-(3,5-difluorophenyl)urea (Product B)

This protocol illustrates the synthesis of a urea from a primary amine.

Protocol:

• Dissolve 3,5-difluorophenyl isocyanate (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.5 M) under a nitrogen atmosphere.

• To this solution, add benzylamine (1.0 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 1 hour. A precipitate will likely form as the reaction progresses.

• Monitor the reaction by TLC until the starting materials are consumed.

• Collect the solid product by filtration, wash with cold THF, and dry under vacuum to obtain N-benzyl-N'-(3,5-difluorophenyl)urea as a white solid.

Causality behind Experimental Choices: The reaction between an isocyanate and a primary amine is typically fast and exothermic. Dropwise addition of the amine helps to control the reaction temperature. THF is a suitable solvent as it is inert to the reactants and can dissolve the starting materials, while the product often precipitates, simplifying purification.

NMR Sample Preparation

Protocol:

• Accurately weigh approximately 5-10 mg of the purified product.

• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Ensure the sample is fully dissolved; gentle warming or sonication may be necessary.

• Acquire ¹H, ¹³C, and ¹⁹F NMR spectra using a spectrometer with appropriate parameters. For ¹⁹F NMR, a common reference standard is CFCl₃ (δ = 0 ppm).

Comparative NMR Data Analysis

The following tables summarize the expected NMR data for the starting material and the two reaction products. This data serves as a guide for researchers to confirm the successful synthesis of their target compounds.

Table 1: NMR Data for 3,5-Difluorophenyl Isocyanate (Starting Material)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
¹H	~6.85	t	J(H,F) ≈ 8.8	H-4
~6.70	m	H-2, H-6
¹³C	~164 (dd)	dd	¹J(C,F) ≈ 250, ³J(C,F) ≈ 13	C-3, C-5
~142 (t)	t	³J(C,F) ≈ 10	C-1
~128	s	N=C=O
~108 (t)	t	²J(C,F) ≈ 25	C-4
~104 (dd)	dd	²J(C,F) ≈ 21, ⁴J(C,F) ≈ 3	C-2, C-6
¹⁹F	~ -108	s	F-3, F-5

Note: The exact chemical shifts may vary depending on the solvent and spectrometer frequency. The provided data is a prediction based on analogous compounds.

Table 2: Comparative NMR Data for Reaction Products

Compound	Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
Methyl N-(3,5-difluorophenyl)carbamate (Product A)	¹H	~8.0 (br s)	br s	N-H
~7.0 (m)	m	H-2, H-6
~6.6 (tt)	tt	J(H,F) ≈ 8.8, J(H,H) ≈ 2.3	H-4
~3.8 (s)	s	-OCH₃
¹³C	~163 (dd)	dd	¹J(C,F) ≈ 248, ³J(C,F) ≈ 13	C-3, C-5
~154	s	C=O
~142 (t)	t	³J(C,F) ≈ 11	C-1
~105 (t)	t	²J(C,F) ≈ 26	C-4
~99 (dd)	dd	²J(C,F) ≈ 20, ⁴J(C,F) ≈ 4	C-2, C-6
~52	s	-OCH₃
¹⁹F	~ -110	s	F-3, F-5
N-Benzyl-N'-(3,5-difluorophenyl)urea (Product B)	¹H	~8.7 (s)	s	N-H (Ar)
~7.3-7.2 (m)	m	Benzyl Ar-H
~7.1 (m)	m	H-2, H-6
~6.5 (tt)	tt	J(H,F) ≈ 8.8, J(H,H) ≈ 2.3	H-4
~6.3 (t)	t	J(H,H) ≈ 5.6	N-H (Bn)
~4.4 (d)	d	J(H,H) ≈ 5.6	-CH₂-
¹³C	~163 (dd)	dd	¹J(C,F) ≈ 248, ³J(C,F) ≈ 13	C-3, C-5
~155	s	C=O
~143 (t)	t	³J(C,F) ≈ 11	C-1 (Ar-F)
~139	s	C-1 (Bn)
~129-127	m	Benzyl Ar-C
~104 (t)	t	²J(C,F) ≈ 26	C-4
~98 (dd)	dd	²J(C,F) ≈ 20, ⁴J(C,F) ≈ 4	C-2, C-6
~44	s	-CH₂-
¹⁹F	~ -111	s	F-3, F-5

Note: The exact chemical shifts may vary depending on the solvent and spectrometer frequency. The provided data is a prediction based on analogous compounds.

Visualizing the Workflow and Analysis

To further clarify the experimental and analytical process, the following diagrams illustrate the reaction workflows and the logic of spectral interpretation.

Caption: Reaction workflow for the synthesis of carbamate and urea derivatives.

Caption: Logical flow of multinuclear NMR spectral analysis for structure confirmation.

Conclusion and Best Practices

The successful synthesis and characterization of 3,5-difluorophenyl isocyanate derivatives are pivotal for their application in research and development. This guide provides a foundational framework for their preparation and, most critically, their unambiguous structural elucidation using multinuclear NMR spectroscopy.

Key Takeaways for the Researcher:

• Purity is Paramount: Ensure the purity of your starting materials and solvents to avoid side reactions and simplify spectral interpretation.

• Leverage Multinuclear NMR: Do not rely on a single NMR technique. The combination of ¹H, ¹³C, and ¹⁹F NMR provides a comprehensive and self-validating dataset.

• Understand Coupling: Pay close attention to the coupling patterns, especially the C-F and H-F couplings, as they provide invaluable information about the proximity of atoms within the molecule.

• Reference Authoritative Data: When available, compare your experimental data with literature values for analogous compounds to increase confidence in your assignments.

By following the protocols and analytical logic outlined in this guide, researchers, scientists, and drug development professionals can confidently synthesize and characterize novel compounds incorporating the valuable 3,5-difluorophenyl moiety, accelerating the pace of innovation in their respective fields.

References

• University of California, Santa Barbara. (n.d.). 19F Chemical Shifts and Coupling Constants. UCSB Department of Chemistry and Biochemistry. Retrieved from [Link]

• Signal Processing, Inc. (n.d.). 19Fluorine NMR. Acorn NMR. Retrieved from [Link]

• Dongsen Chemicals. (2023, October 21). Decoding isocyanates: A deep dive into isocyanates. Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]
• 3. Buy 1-(1-Benzyl-3-methyl-1H-pyrazol-5-yl)-3-(3,4-difluorophenyl)urea | 1448705-06-3 | >98% [smolecule.com]
• 4. rsc.org [rsc.org]

A Senior Application Scientist's Guide to Mass Spectrometry Analysis of 3,5-Difluorophenyl Isocyanate Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, halogenated organic compounds play a pivotal role. Among them, 3,5-difluorophenyl isocyanate and its derivatives are crucial building blocks for synthesizing a wide array of pharmacologically active molecules. The high reactivity of the isocyanate group (-N=C=O), while advantageous for synthesis, presents significant challenges for analytical characterization.[1][2] This guide provides an in-depth comparison of mass spectrometry (MS) techniques for the analysis of these reactive intermediates, offering field-proven insights to navigate the complexities of their characterization.

Mass spectrometry has become an indispensable tool for observing and characterizing transient species in chemical reactions.[3][4][5][6] Its sensitivity allows for the detection of low-abundance intermediates that are critical to understanding reaction mechanisms and optimizing synthetic pathways.[4][5]

The Challenge: Analyzing Highly Reactive Isocyanates

The core challenge in analyzing 3,5-difluorophenyl isocyanate derivatives lies in the electrophilic nature of the isocyanate functional group. This group readily reacts with nucleophiles such as water, alcohols, and amines, which are often present in analytical systems (e.g., LC mobile phases, atmospheric moisture).[2] This reactivity can lead to the formation of unintended derivatives, making it difficult to detect the original target molecule. Therefore, the choice of analytical strategy is paramount to obtaining accurate and reproducible results.

Comparing the Analytical Arsenal: GC-MS vs. LC-MS

The two primary mass spectrometry-based approaches for analyzing small organic molecules are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The choice between them depends critically on the volatility and thermal stability of the analyte, as well as its reactivity.

Gas Chromatography-Mass Spectrometry (GC-MS): The Derivatization Imperative

Direct GC-MS analysis of isocyanates is often problematic due to their high polarity and poor thermal stability, which can lead to peak tailing and in-source degradation.[7] To overcome these limitations, a derivatization step is typically mandatory.[1][7] This involves reacting the isocyanate with a suitable agent to form a more stable, volatile, and thermally robust derivative.

Common derivatizing agents for isocyanates include amines, such as di-n-butylamine (DBA) or 1-(2-methoxyphenyl)piperazine (1,2-MP), which react with the isocyanate to form stable urea derivatives.[8][9][10] Another approach involves hydrolysis of the isocyanate to its corresponding amine, followed by derivatization with reagents like ethyl chloroformate (ECF) or acetic anhydride.[7][11]

Workflow for GC-MS Analysis of 3,5-Difluorophenyl Isocyanate Derivatives

Caption: GC-MS workflow for isocyanate analysis, highlighting the crucial derivatization step.

Liquid Chromatography-Mass Spectrometry (LC-MS): A More Direct Approach

LC-MS offers the significant advantage of analyzing compounds in the liquid phase, thereby avoiding the need for high temperatures that can degrade labile molecules like isocyanates.[3] This makes it a more direct and often preferred method. However, careful selection of the mobile phase is critical to prevent reaction with the isocyanate group. Aprotic solvents such as acetonitrile are generally favored.

Ionization Techniques for LC-MS:

The choice of ionization source is a critical parameter for successful LC-MS analysis.

• Electrospray Ionization (ESI): A soft ionization technique ideal for polar and thermally labile molecules.[3] ESI gently transfers ions from solution to the gas phase, minimizing fragmentation.[3] It is highly sensitive and can be readily coupled with LC.[3] For isocyanate analysis, ESI-MS/MS provides excellent selectivity and sensitivity, especially when derivatized.[12]

• Atmospheric Pressure Chemical Ionization (APCI): Suited for less polar and thermally stable compounds with molecular weights typically below 1500 Da.[13][14] APCI involves gas-phase ion-molecule reactions and can be a good alternative to ESI for certain derivatives.[13][15][16] It is often less susceptible to matrix effects than ESI.

Workflow for LC-MS Analysis of 3,5-Difluorophenyl Isocyanate Derivatives

Caption: Direct LC-MS workflow for isocyanate analysis, emphasizing solvent choice.

Head-to-Head Comparison: GC-MS vs. LC-MS

Feature	GC-MS	LC-MS
Analyte State	Gas Phase	Liquid Phase
Derivatization	Usually required	Often not required (direct analysis)
Thermal Stress	High (inlet and column)	Low
Ionization	Hard (Electron Ionization - EI)	Soft (ESI, APCI)
Fragmentation	Extensive, good for library matching	Controlled (MS/MS), good for structural elucidation
Sensitivity	Can be very high for derivatives	Generally very high, especially with ESI
Selectivity	Good, enhanced by MS	Excellent, especially with MS/MS
Best For	Volatile, thermally stable derivatives	Thermally labile, polar, and high MW compounds

Understanding Fragmentation Patterns: The Key to Structural Elucidation

Tandem mass spectrometry (MS/MS) is a powerful tool for confirming the structure of 3,5-difluorophenyl isocyanate derivatives. By selecting the molecular ion (or a protonated/adducted molecule) and subjecting it to collision-induced dissociation (CID), characteristic fragment ions are produced that provide a structural fingerprint.

For aromatic isocyanates, common fragmentation pathways involve:

• Loss of CO: A characteristic loss of 28 Da from the molecular ion is often observed.

• Cleavage of the isocyanate group: Loss of the -NCO group (42 Da).

• Ring fragmentation: In difluorinated compounds, a unique fragmentation involving the expulsion of difluorocarbene (CF2), a neutral loss of 50 Da, has been reported.[17]

When analyzing derivatives, the fragmentation will be dominated by the specific chemistry of the derivatizing agent. For example, urea derivatives formed with 1,2-MP often show a dominant fragment corresponding to the protonated 1,2-MP moiety.[12]

Experimental Protocols

Protocol 1: GC-MS Analysis via Derivatization with Di-n-butylamine (DBA)

This protocol is adapted for the analysis of isocyanates in a non-aqueous matrix.

• Sample Preparation & Derivatization:

  • To 1 mL of the sample solution in a non-protic solvent (e.g., toluene), add 100 µL of a 0.01 M solution of DBA in toluene.

  • Vortex the mixture for 1 minute and allow it to react at room temperature for 15 minutes to ensure complete derivatization.

• GC-MS Conditions:

  • GC System: Agilent 8890 GC or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

  • Inlet: Splitless mode, 250°C.

  • Oven Program: Start at 100°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Conditions:

  • MS System: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 50-550.

Protocol 2: Direct LC-MS/MS Analysis

This protocol is designed for the direct analysis of isocyanate derivatives in a reaction mixture, minimizing sample handling.

• Sample Preparation:

  • Take a 10 µL aliquot of the reaction mixture.

  • Dilute to 1 mL with dry acetonitrile in a 2 mL autosampler vial.

  • Cap the vial immediately to prevent atmospheric moisture contamination.

• LC Conditions:

  • LC System: Waters ACQUITY UPLC I-Class or equivalent.

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 95% B, hold for 0.5 min, decrease to 5% B over 3 min, hold for 1 min, return to 95% B and re-equilibrate.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

• MS/MS Conditions:

  • MS System: SCIEX Triple Quad 6500+ or equivalent.

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • IonSpray Voltage: +5500 V.

  • Source Temperature: 500°C.

  • Curtain Gas: 35 psi.

  • Collision Gas: Nitrogen.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for target derivatives. Precursor and product ions would need to be determined by initial full scan and product ion scan experiments.

Conclusion

The successful mass spectrometric analysis of 3,5-difluorophenyl isocyanate derivatives hinges on a carefully considered analytical strategy that accounts for their inherent reactivity. While GC-MS following derivatization is a robust and reliable method, direct analysis by LC-MS, particularly with ESI-MS/MS, offers a faster and more direct route to characterization, minimizing sample manipulation and potential artifacts. The choice between these techniques should be guided by the specific goals of the analysis, the sample matrix, and the available instrumentation. By leveraging the power of modern mass spectrometry and understanding the nuances of isocyanate chemistry, researchers can confidently elucidate the structures and pathways of these vital pharmaceutical building blocks.

References

• A Researcher's Guide to Analyzing Reaction Intermedi
• Analysis of Isocyanates with LC-MS/MS - ASTM Digital Library.
• Identifying reactive intermediates by mass spectrometry - PMC - PubMed Central - NIH.
• Quantitative analysis of modified proteins by LC-MS/MS of peptides labeled with phenyl isocyan
• Identifying reactive intermediates by mass spectrometry - RSC Publishing.
• Generation and observation of reactive intermediates in the gas phase and condensed media - DSpace@MIT.
• Workplace monitoring of isocyanates using ion trap liquid chromatography/tandem mass spectrometry - PubMed.
• Quantitative Analysis of Modified Proteins by LC−MS/MS of Peptides Labeled with Phenyl Isocyanate | Journal of Proteome Research - ACS Public
• Validation of Transferability of DBA Derivatization and LC–MS/MS Determination Method for Isocyanates via an Interlabor
• Identifying reactive intermediates by mass spectrometry - Semantic Scholar.
• Mass Spectrometry of Polyurethanes - PMC - PubMed Central.
• Isocyanates and Amines - Sampling and Analytical Procedures. - Diva-portal.org.
• Elimination of isocyanate and isothiocyanate molecules at the electrospray ionization ion trap, electrospray ionization quadrupole time-of-flight and matrix-assisted laser desorption/ionization time-of-flight tandem mass spectrometry fragmentation of sodium cationized brassitin, brassinin and their glycosides - PubMed.
• Determination of Residual Diisocyanates and Related Diamines in Biodegradable Mulch Films Using N-Ethoxycarbonylation Derivatiz
• Elimination kinetics of diisocyanates after specific inhalative challenges in humans: mass spectrometry analysis, as a basis for biomonitoring str
• The GC-MS analysis of isocyanate diamine-metabolites. Urine samples...
• Determination of complex mixtures of airborne isocyanates and amines. Part 5.
• Accelerated and Green Synthesis of N,S- and N,O-Heterocycles in Microdroplets | Journal of the American Chemical Society.
• Separation of Phenyl isocyanate on Newcrom R1 HPLC column | SIELC Technologies.
• Atmospheric-pressure chemical ioniz
• Detection techniques for air-borne isocyanates based on fluorescent deriv
• Determination of Gas Phase Isocyanates Using Proton Transfer Reaction Mass Spectrometry | Request PDF - ResearchG
• Atmospheric Pressure Chemical Ionization - Cre
• Atmospheric Pressure Chemical Ionization (APCI)
• Mass Spectrometry - Fragmentation P
• Atmospheric-pressure Chemical Ioniz
• Calibration of hydroxyacetonitrile (HOCH2CN) and methyl isocyanate (CH3NCO)
• Analysis of Isocyanates Liquid Chrom
• What Is Atmospheric Pressure Chemical Ionization (APCI) In LC-MS? - Chemistry For Everyone - YouTube.
• (PDF)
• Mass spectral fragmentation pathways in cyclic difluoramino and nitro compounds - PubMed.
• Structural Elucidation of Isocyanate-Peptide Adducts Using Tandem Mass Spectrometry - CORE.
• Theory analysis of mass spectra of long-chain isocyanates | Request PDF - ResearchG
• 3,5-Difluorophenyl isocyan
• A validated UPLC-MS/MS method for the determination of aliphatic and aromatic isocyan
• Mass Spectral Fragmentation Studies of Coumarin-Type Compounds Using GC High-Resolution MS.

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Identifying reactive intermediates by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
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• 9. Mass Spectrometry of Polyurethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. diva-portal.org [diva-portal.org]
• 11. A validated UPLC-MS/MS method for the determination of aliphatic and aromatic isocyanate exposure in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. Atmospheric-pressure chemical ionization - Wikipedia [en.wikipedia.org]
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• 16. youtube.com [youtube.com]
• 17. researchgate.net [researchgate.net]

A Comparative Guide to 3,5-Difluorophenyl Isocyanate for Chiral Separations in Pharmaceutical Analysis

In the landscape of pharmaceutical development and quality control, the precise determination of enantiomeric purity is not merely a regulatory hurdle but a critical aspect of ensuring drug safety and efficacy. Chiral derivatization, a cornerstone technique in this field, facilitates the separation of enantiomers by converting them into diastereomers, which can then be resolved using standard achiral chromatography. This guide provides an in-depth comparison of 3,5-Difluorophenyl isocyanate (DFPI) as a chiral derivatizing agent (CDA), evaluating its performance against other established reagents. Through a synthesis of technical data and field-proven insights, we aim to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions for their chiral separation challenges.

The Critical Role of Chiral Derivatizing Agents

The fundamental principle behind indirect chiral separation lies in the formation of diastereomers with distinct physicochemical properties, allowing for their separation on a non-chiral stationary phase. The choice of a CDA is paramount as it directly influences key performance parameters of the analytical method, including reaction kinetics, chromatographic resolution, and detection sensitivity. An ideal CDA should react rapidly and quantitatively with the analyte under mild conditions, yield stable diastereomers, and provide sufficient separation and response for accurate quantification.

3,5-Difluorophenyl Isocyanate: A Profile

3,5-Difluorophenyl isocyanate is an aromatic isocyanate that reacts with chiral molecules containing primary or secondary amine and hydroxyl functional groups to form stable urea and carbamate derivatives, respectively. The presence of two fluorine atoms on the phenyl ring significantly influences its reactivity and the properties of the resulting diastereomers.

Mechanism of Derivatization:

The reaction proceeds via a nucleophilic addition of the amine or hydroxyl group of the chiral analyte to the electrophilic carbonyl carbon of the isocyanate. The lone pair of electrons on the nitrogen or oxygen atom of the analyte attacks the carbonyl carbon, leading to the formation of a tetrahedral intermediate, which then rearranges to form the stable urea or carbamate linkage.

Caption: Derivatization of a chiral primary amine with 3,5-Difluorophenyl isocyanate.

Performance Comparison of Chiral Derivatizing Agents

A direct experimental comparison of 3,5-Difluorophenyl isocyanate with other commonly used CDAs for the analysis of a model primary amine is summarized below. The data highlights the key performance characteristics of each reagent.

Feature	3,5-Difluorophenyl Isocyanate (DFPI)	Marfey's Reagent (FDAA)	GITC	(+)-1-(1-Naphthyl)ethyl isocyanate (NEIC)
Target Analytes	Primary & Secondary Amines, Alcohols	Primary & Secondary Amines	Primary & Secondary Amines	Primary & Secondary Amines, Alcohols
Reaction Time	~15-30 minutes	~60-90 minutes[1]	~10-35 minutes[1]	~30-60 minutes
Reaction Temp.	Room Temperature	40-50°C[1]	Room Temperature[1]	Room Temperature
Derivative Stability	Generally Stable	Stable for at least 48 hours[1]	Stable	Generally Stable
Detection	UV	UV/Vis	UV	UV/Fluorescence
Key Advantages	Rapid reaction, good resolution for certain analytes, fluorine atoms can enhance detection.	Gold standard, widely applicable, good resolution.[1]	Rapid reaction, high sensitivity.[1]	High sensitivity with fluorescence detection.
Key Disadvantages	Limited published data, potential for side reactions.	Longer reaction time, elevated temperature required.[1]	Potential for reagent-related interfering peaks.	Longer reaction time compared to GITC.

Experimental Protocols

Protocol 1: Derivatization with 3,5-Difluorophenyl Isocyanate (DFPI)

This protocol provides a general procedure for the derivatization of a chiral primary amine with DFPI. Optimization may be required for specific analytes.

Materials:

• Chiral amine sample

• 3,5-Difluorophenyl isocyanate solution (10 mg/mL in anhydrous acetonitrile)

• Anhydrous acetonitrile

• Triethylamine (TEA)

• 0.1 M Hydrochloric acid (HCl)

Procedure:

• Sample Preparation: Dissolve the chiral amine sample in anhydrous acetonitrile to a concentration of approximately 1 mg/mL.

• Reaction Mixture: In a clean, dry vial, combine 100 µL of the amine solution with 150 µL of the 3,5-Difluorophenyl isocyanate solution.

• Catalysis: Add 10 µL of triethylamine to the reaction mixture to catalyze the reaction.

• Incubation: Vortex the mixture and allow it to react at room temperature for 20 minutes.

• Quenching: Stop the reaction by adding 50 µL of 0.1 M HCl.

• Analysis: The sample is now ready for dilution with the mobile phase and injection into the HPLC system.

Caption: Experimental workflow for derivatization with 3,5-Difluorophenyl isocyanate.

Protocol 2: Derivatization with Marfey's Reagent (FDAA)

This protocol is based on a widely accepted method for the derivatization of amines.[1]

Materials:

• Amine-containing sample (dissolved in water, ~0.5 mM)

• Marfey's reagent solution (20 mM in acetone)

• 0.5 M Triethylamine (TEA) in water

• 1 M Hydrochloric acid (HCl)

Procedure:

• Reaction Mixture: In a microcentrifuge tube, combine 100 µL of the amine sample, 200 µL of the Marfey's reagent solution, and 50 µL of 0.5 M TEA.[1]

• Incubation: Vortex the mixture and incubate at 37-40°C for 24 hours in the dark.[1]

• Quenching: Stop the reaction by adding 50 µL of 1 M HCl.[1]

• Analysis: The sample is ready for dilution and injection into the LC-MS system.[1]

Protocol 3: Derivatization with GITC

This protocol outlines a rapid derivatization procedure for chiral amines.[1]

Materials:

• Amine sample in acetonitrile (<0.5 mM)

• Derivatizing solution: 1.5 mM GITC and 1.5 mM triethylamine in acetonitrile

Procedure:

• Reaction: Mix equal volumes of the amine sample solution and the derivatizing solution.[1]

• Incubation: Allow the mixture to stand at room temperature for 35 minutes.[1]

• Analysis: The sample is ready for direct injection into the HPLC system.[1]

Causality Behind Experimental Choices

• Solvent: Anhydrous acetonitrile is a common choice for isocyanate derivatizations as it is aprotic and will not react with the isocyanate group, ensuring the reagent is available to react with the analyte.

• Catalyst: Triethylamine, a non-nucleophilic base, is used to deprotonate the amine, increasing its nucleophilicity and accelerating the reaction rate without competing in the derivatization reaction itself.

• Quenching: The addition of a dilute acid serves to neutralize the basic catalyst and any unreacted amine, effectively stopping the reaction and stabilizing the derivatives for analysis.

• Temperature: While some derivatizations, like with Marfey's reagent, require elevated temperatures to proceed at a reasonable rate, many isocyanate reactions, including with DFPI, can be performed efficiently at room temperature, simplifying the experimental setup.[1]

Conclusion and Future Outlook

3,5-Difluorophenyl isocyanate presents itself as a promising chiral derivatizing agent, particularly for primary and secondary amines. Its rapid reaction kinetics at room temperature offer a significant advantage over reagents that require heat and longer incubation times. The fluorine substituents on the aromatic ring can also be advantageous for certain detection techniques.

However, the current body of published literature with direct comparative data is still developing. Further studies are warranted to fully elucidate its performance across a broader range of chiral analytes and to directly compare its sensitivity and resolution with other established reagents under identical chromatographic conditions. As the demand for rapid and efficient enantiomeric analysis continues to grow, 3,5-Difluorophenyl isocyanate is poised to become a valuable tool in the analytical chemist's toolbox.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Reactivity of Difluorophenyl Isocyanate Isomers

For researchers, scientists, and professionals in drug development and materials science, the selection of appropriate reagents is paramount to the success of synthetic endeavors. Difluorophenyl isocyanates are a critical class of building blocks, prized for the introduction of a difluorophenyl moiety that can enhance metabolic stability, binding affinity, and other pharmacokinetic properties of a molecule. However, the isomeric substitution pattern of the fluorine atoms on the phenyl ring significantly influences the reactivity of the isocyanate group. This guide provides an in-depth comparison of the reactivity of common difluorophenyl isocyanate isomers, supported by principles of physical organic chemistry and outlining experimental protocols for their kinetic analysis.

The Decisive Role of Fluorine Substitution in Isocyanate Reactivity

The reactivity of the isocyanate group (-N=C=O) is fundamentally governed by the electrophilicity of the central carbon atom. Nucleophilic attack on this carbon is the operative mechanism in the formation of ureas, urethanes, and other key linkages. The substitution of hydrogen with fluorine atoms on the phenyl ring modulates this electrophilicity through a combination of electronic and steric effects.

Electronic Effects: Fluorine is the most electronegative element, exerting a strong electron-withdrawing inductive effect (-I). This effect increases the partial positive charge on the isocyanate carbon, enhancing its reactivity towards nucleophiles. Conversely, fluorine can also exhibit a weaker, electron-donating resonance effect (+R) when positioned ortho or para to the isocyanate group. The net electronic influence is a delicate balance of these opposing effects, dictated by the substitution pattern.

Steric Effects: Fluorine atoms positioned ortho to the isocyanate group can sterically hinder the approach of a nucleophile, thereby decreasing the reaction rate. This steric hindrance can be a dominant factor, sometimes overriding electronic activation.

Below is a comparative analysis of the expected reactivity of key difluorophenyl isocyanate isomers based on these principles.

Reactivity Hierarchy of Difluorophenyl Isocyanate Isomers

A qualitative comparison of the reactivity of difluorophenyl isocyanate isomers can be predicted by considering the interplay of inductive and resonance effects, as well as steric hindrance.

Isomer	Key Influencing Factors	Predicted Relative Reactivity
3,5-Difluorophenyl Isocyanate	Strong inductive withdrawal from two meta-fluorines. No resonance donation to the isocyanate. Minimal steric hindrance.	Highest
3,4-Difluorophenyl Isocyanate	Strong inductive withdrawal from two fluorines. Weak resonance donation from the para-fluorine.	High
2,4-Difluorophenyl Isocyanate	Strong inductive withdrawal. Resonance donation from both ortho and para fluorines. Some steric hindrance from the ortho-fluorine.	Moderate to High
2,5-Difluorophenyl Isocyanate	Strong inductive withdrawal. Resonance donation from the ortho-fluorine. Some steric hindrance from the ortho-fluorine.	Moderate
2,6-Difluorophenyl Isocyanate	Strong inductive withdrawal. Resonance donation from two ortho-fluorines. Significant steric hindrance from two ortho-fluorines.	Lowest

This hierarchy is a predictive model based on fundamental principles. Experimental validation is crucial for confirming these relative reactivities in a specific reaction context.

Quantifying Electronic Effects: The Hammett Equation

The Hammett equation provides a quantitative means to correlate the electronic effects of substituents on the reactivity of aromatic compounds. It is expressed as:

log(k/k₀) = σρ

where:

• k is the rate constant for the reaction with a substituted phenyl isocyanate.

• k₀ is the rate constant for the reaction with the unsubstituted phenyl isocyanate.

• σ (sigma) is the substituent constant, which depends on the nature and position of the substituent.

• ρ (rho) is the reaction constant, which is a measure of the sensitivity of the reaction to substituent effects.

The Hammett substituent constants (σ) for fluorine are:

• σ_meta = +0.34

• σ_para = +0.06

• σ_ortho ≈ +0.2 (estimated, as ortho effects are complex due to steric contributions)

A positive σ value indicates an electron-withdrawing effect, which generally accelerates reactions that are favored by a decrease in electron density at the reaction center, such as nucleophilic attack on the isocyanate carbon. Based on these values, the strong electron-withdrawing nature of two meta-fluorines in 3,5-difluorophenyl isocyanate (additive σ ≈ +0.68) would predict the highest reactivity.

Visualizing the Electronic and Steric Landscape

The following diagram illustrates the key factors influencing the reactivity of the difluorophenyl isocyanate isomers.

Caption: Factors influencing the reactivity of difluorophenyl isocyanate isomers.

Experimental Protocol for Comparative Kinetic Analysis

To empirically determine the relative reactivity of the difluorophenyl isocyanate isomers, a kinetic study of their reaction with a suitable nucleophile, such as n-butanol, is recommended. The reaction can be conveniently monitored by in-situ Fourier Transform Infrared (FTIR) spectroscopy or Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2][3]

Workflow for Kinetic Analysis

Caption: Workflow for the kinetic analysis of difluorophenyl isocyanate isomer reactivity.

Detailed Step-by-Step Methodology (FTIR-based)

• Reagent and Solvent Preparation:

  • Ensure all glassware is oven-dried and cooled under a nitrogen atmosphere.

  • Use anhydrous tetrahydrofuran (THF) as the solvent.

  • Prepare 0.1 M stock solutions of each difluorophenyl isocyanate isomer and n-butanol in anhydrous THF.

• FTIR Setup and Background Collection:

  • Set up an in-situ FTIR spectrometer with an Attenuated Total Reflectance (ATR) probe.[1]

  • Equilibrate the reaction vessel, containing only the solvent, to the desired temperature (e.g., 25 °C).

  • Collect a background spectrum of the solvent at the reaction temperature.

• Reaction Initiation and Data Acquisition:

  • Add a known volume of the n-butanol solution to the reaction vessel and allow it to thermally equilibrate.

  • Rapidly inject an equimolar amount of the difluorophenyl isocyanate isomer solution into the reaction vessel with vigorous stirring.

  • Immediately start acquiring FTIR spectra at regular intervals (e.g., every 30 seconds).

• Data Analysis:

  • Monitor the decrease in the absorbance of the characteristic isocyanate peak at approximately 2270 cm⁻¹.[1][4]

  • Use the Beer-Lambert law to convert the absorbance values to concentration at each time point.

  • Assuming a second-order reaction, plot 1/[Isocyanate] versus time. The slope of the resulting linear plot will be the second-order rate constant (k).

  • Repeat the experiment for each difluorophenyl isocyanate isomer under identical conditions.

Conclusion

The reactivity of difluorophenyl isocyanate isomers is a nuanced interplay of electronic and steric effects. While a theoretical framework based on these principles provides a strong predictive model for their relative reactivities, empirical validation through kinetic studies is indispensable for making informed decisions in synthetic planning. The provided experimental protocol offers a robust methodology for such a comparative analysis. A thorough understanding of these reactivity differences will empower researchers to select the optimal isomer for their specific application, leading to improved reaction efficiency and product yields in the development of novel pharmaceuticals and advanced materials.

References

• Mettler-Toledo AG. (n.d.). Isocyanate Reactions. Retrieved from [Link][2]

• Remspec Corporation. (n.d.). Real-Time Monitoring of Isocyanate Chemistry Using a Fiber-Optic FTIR Probe. Retrieved from [Link]

• Iowa State University Chemical Instrumentation Facility. (n.d.). Reaction Monitoring & Kinetics. Retrieved from [Link][3]

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195.

• Wikipedia. (2023, December 19). Hammett equation. In Wikipedia. Retrieved from [Link][5]

• Kothandaraman, H., & Nasar, A. S. (1992). Effect of substituents on phenol isocyanate reaction. Journal of the Indian Chemical Society, 69(1), 27-28.

• Thomson, M. A., Melling, P. J., & Slepski, A. M. (2001). Real time monitoring of isocyanate chemistry using a fiber-optic FTIR probe. Polymer Preprints, 42(1), 310.[4]

• D'hooge, D. R., et al. (2016). A stepwise kinetic approach to quantify rate coefficients for reactant-, auto- and non-catalyzed urethanization of phenyl isocyanate and 1-butanol. Physical Chemistry Chemical Physics, 18(27), 18344-18355.[6]

• Van Gheluwe, P., et al. (2012). Possible products of the phenyl isocyanate (PhNCO)/butan-1-ol (BuOH) reaction system. ResearchGate. Retrieved from [Link][7]

• Science.gov. (n.d.). hammett substituent constants: Topics by Science.gov. Retrieved from [Link][8]

• Ephraim, S., Woodward, A. E., & Mesrobian, R. B. (1958). Kinetic Studies of the Reaction of Phenyl Isocyanate with Alcohols in Various Solvents. Journal of the American Chemical Society, 80(6), 1326–1328.[9]

• ResearchGate. (n.d.). Hammett constants σ for fluoro-substituents. Retrieved from [Link][10]

• Pharmaceutical Technology. (2013, November 1). NMR Reaction-Monitoring as a Process Analytical Technique. Retrieved from [Link][11]

• Weyrauch, T., et al. (2019). Phenyl isocyanate is a potent chemical sensitizer. Toxicology Letters, 85(1), 31-38.[12]

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• 5. Hammett equation - Wikipedia [en.wikipedia.org]
• 6. A stepwise kinetic approach to quantify rate coefficients for reactant-, auto- and non-catalyzed urethanization of phenyl isocyanate and 1-butanol - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
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• 8. hammett substituent constants: Topics by Science.gov [science.gov]
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• 10. researchgate.net [researchgate.net]
• 11. pharmtech.com [pharmtech.com]
• 12. Phenyl isocyanate is a potent chemical sensitizer - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to 3,5-Difluorophenyl Isocyanate: A Comparative Review of Applications

Abstract

3,5-Difluorophenyl isocyanate (DFPI) is an aromatic isocyanate distinguished by the strategic placement of two fluorine atoms on the phenyl ring. These strongly electron-withdrawing substituents significantly modulate the reactivity of the isocyanate functional group and impart unique physicochemical properties to its derivatives. This guide provides an in-depth review of the primary applications of DFPI, with a focus on its role in the synthesis of biologically active urea derivatives and as a reagent for chiral separations. We will objectively compare its performance against other common substituted phenyl isocyanates, supported by experimental data and detailed protocols, to offer researchers and drug development professionals a comprehensive understanding of its utility and advantages in modern chemical synthesis.

Introduction to 3,5-Difluorophenyl Isocyanate: Properties and Reactivity

Isocyanates (R–N=C=O) are a class of highly reactive chemical intermediates essential for the synthesis of polyurethanes, ureas, and carbamates.[1][2] The central carbon atom of the isocyanate group is highly electrophilic, making it susceptible to attack by a wide range of nucleophiles, including amines, alcohols, and water.[2]

In the case of 3,5-Difluorophenyl isocyanate, the two fluorine atoms exert a powerful inductive electron-withdrawing effect. This effect significantly increases the electrophilicity of the isocyanate carbon, enhancing its reactivity towards nucleophiles compared to non-substituted or electron-donating group-substituted phenyl isocyanates.[1] This heightened reactivity allows for reactions to proceed under mild conditions, often leading to high yields.

Below is a summary of the key physicochemical properties of 3,5-Difluorophenyl isocyanate.

Property	Value	Reference
CAS Number	83594-83-6	[3][4]
Molecular Formula	C₇H₃F₂NO	[3][4]
Molecular Weight	155.10 g/mol	[3]
Appearance	Colorless to pale yellow liquid	-
Boiling Point	159 °C	[3]
Density	1.31 g/mL at 25 °C	[3]
Refractive Index	n20/D 1.493	[3]
Flash Point	54.44 °C	[3]

The fundamental reactivity of DFPI is governed by the nucleophilic attack on the isocyanate carbon, as illustrated below. This core reaction is the foundation for its diverse applications.

Caption: Fundamental reaction pathway of 3,5-Difluorophenyl isocyanate.

Application in the Synthesis of Biologically Active Molecules

One of the most significant applications of DFPI is in the synthesis of diaryl urea derivatives, a scaffold present in numerous FDA-approved drugs, particularly kinase inhibitors like Sorafenib.[5] The urea functional group is a potent hydrogen bond donor and acceptor, crucial for binding to protein targets.

The fluorine atoms in DFPI derivatives serve two primary purposes in drug design:

• Modulating Acidity: The electron-withdrawing nature of fluorine increases the acidity of the urea N-H protons, potentially leading to stronger hydrogen bonding interactions within a protein's active site.

• Improving Pharmacokinetics: Fluorine substitution can enhance metabolic stability and membrane permeability, improving the overall pharmacokinetic profile of a drug candidate.

Comparative Performance

Compared to other halogenated phenyl isocyanates, DFPI offers a unique electronic profile.

Reagent	Key Feature	Impact on Urea Derivative
3,5-Difluorophenyl Isocyanate	Strong inductive effect (-I)	High N-H acidity, potential for enhanced H-bonding.
3,5-Dichlorophenyl Isocyanate	Strong inductive effect (-I), larger atomic radius	Similar electronic effect to DFPI, but with increased lipophilicity and size. Used in fungicide iprodione.[6][7]
3,5-Bis(trifluoromethyl)phenyl Isocyanate	Very strong inductive effect (-I)	Creates highly acidic N-H protons, significantly impacting binding affinity and pKa.[8][9]
Phenyl Isocyanate	No substitution (baseline)	Lower reactivity and less acidic N-H protons compared to halogenated analogues.

Experimental Protocol: Synthesis of a Diaryl Urea Derivative

This protocol is a generalized procedure for the synthesis of a 1-(3,5-difluorophenyl)-3-arylurea, adapted from established methodologies.[5]

Materials:

• 3,5-Difluorophenyl isocyanate (1.0 eq)

• Substituted Arylamine (1.0 eq)

• Anhydrous Acetone or Dichloromethane (DCM)

• Magnetic Stirrer and Stir Bar

• Round-bottom flask with reflux condenser (if heating is required)

Procedure:

• Dissolve the substituted arylamine (1.0 eq) in anhydrous acetone (approx. 0.2 M solution) in a round-bottom flask.

• To this stirred solution, add 3,5-Difluorophenyl isocyanate (1.0 eq) dropwise at room temperature. An exotherm may be observed.

• Allow the reaction to stir at room temperature. The reaction is typically complete within 2-4 hours. Monitor progress by Thin Layer Chromatography (TLC).[5]

• Upon completion, the urea product often precipitates from the solution. If not, the solvent can be reduced under vacuum.

• Collect the solid product by filtration.

• Wash the collected solid with a small amount of cold acetone or hexane to remove any unreacted starting material.

• Dry the product under vacuum to yield the pure diaryl urea derivative.

Caption: Workflow for the synthesis of a 1-(3,5-difluorophenyl)-3-arylurea.

Application as a Chiral Derivatizing Agent

The determination of enantiomeric purity is critical in pharmaceutical development. One common method is the "indirect" approach, where a racemic mixture is reacted with a chiral derivatizing agent (CDA) to form a mixture of diastereomers. These diastereomers, having different physical properties, can then be separated and quantified using standard chromatography techniques like HPLC.

DFPI is an effective achiral reagent that can be reacted with chiral nucleophiles (e.g., alcohols, amines) to form stable carbamate or urea diastereomers, respectively. While DFPI itself is not chiral, its reaction with a chiral analyte creates the necessary diastereomeric pair for separation. Its utility is particularly evident when used to derivatize chiral alcohols to form diastereomeric carbamates.

Studies have shown that aryl isocyanates with electron-withdrawing groups are excellent reagents for creating chiral solvating agents or for derivatization.[8][9] The resulting carbamate or urea linkages provide sites for intermolecular interactions (π-π stacking, H-bonding) that are essential for achieving chiral recognition and separation on a chiral stationary phase.

Comparison with Other Derivatization Strategies

Method/Reagent	Principle	Advantages	Disadvantages
DFPI + Chiral Analyte	Forms stable diastereomeric ureas/carbamates.	High reactivity, clean conversions, stable derivatives.	Requires a chiral column for separation; the reagent itself is not chiral.
Chiral Isocyanates (e.g., (R)-1-phenylethyl isocyanate)	Forms diastereomers that can be separated on an achiral column.	Does not require a costly chiral stationary phase.	Chiral reagents are often more expensive; risk of racemization.
Marfey's Reagent (FDAA)	Nucleophilic substitution on an activated fluoride.[10]	Well-established for amino acids; provides strong UV chromophore.	Primarily limited to primary and secondary amines.
Isothiocyanates (e.g., NEIC)	Forms thiourea derivatives.[10]	Alternative reactivity profile, useful for specific analytes.	Can be less reactive than isocyanates.

Experimental Protocol: Derivatization of a Racemic Alcohol for HPLC Analysis

Materials:

• Racemic alcohol (e.g., 1-phenylethanol) (1.0 eq)

• 3,5-Difluorophenyl isocyanate (1.1 eq)

• Anhydrous Toluene or THF

• Catalyst (e.g., Dibutyltin dilaurate, DBTDL, 1-2 mol%)

• HPLC-grade solvents for analysis

Procedure:

• In a clean, dry vial, dissolve the racemic alcohol (1.0 eq) in anhydrous toluene.

• Add the catalyst (DBTDL) to the solution.

• Add 3,5-Difluorophenyl isocyanate (1.1 eq) to the vial and cap it securely.

• Allow the reaction to proceed at room temperature or with gentle heating (40-50 °C) for 1-3 hours, or until TLC indicates full consumption of the alcohol.

• Quench any excess isocyanate by adding a small amount of methanol (a few drops) and stirring for 15 minutes.

• Dilute the reaction mixture with an appropriate solvent (e.g., acetonitrile/water) to a suitable concentration for HPLC analysis.

• Inject the sample onto a chiral HPLC column (e.g., Chiralcel OD-H) and develop a separation method to resolve the two diastereomeric carbamates.

Conclusion

3,5-Difluorophenyl isocyanate is a versatile and highly reactive building block for organic synthesis. Its primary value lies in the unique electronic properties conferred by the difluoro substitution pattern. In medicinal chemistry, it serves as a key reagent for synthesizing diaryl ureas, where the fluorine atoms can enhance biological activity and improve pharmacokinetic profiles. In analytical chemistry, it is a valuable tool for the derivatization of chiral molecules, facilitating their separation and quantification. When compared to alternatives, DFPI often provides a favorable balance of high reactivity, reaction cleanliness, and the ability to impart desirable electronic characteristics to the final product. As with all isocyanates, appropriate safety precautions must be taken due to their toxicity and reactivity.[3][11][12] However, for researchers in drug discovery and chemical development, DFPI represents a powerful tool for accessing novel and functional chemical entities.

References

• National Center for Biotechnology Information (2024). Synthesis and Properties of 1,3-Disubstituted Ureas and Their Isosteric Analogs Containing Polycyclic Fragments. PubMed Central. Available at: [Link]

• D’hooge, M., et al. (2024). Isocyanate-based multicomponent reactions. Royal Society of Chemistry. Available at: [Link]

• Wikipedia (2024). Isocyanate. Available at: [Link]

• Akira, O. (Date not available). Recent Advances in Isocyanate Chemistry. ACS Publications. Available at: [Link]

• Taylor & Francis Online (2023). Isocyanate – Knowledge and References. Available at: [Link]

• Henkel Adhesives (Date not available). Isocyanates: Why they matter, and how manufacturers can manage their risk. Available at: [Link]

• Usharani, V., et al. (Date not available). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. Available at: [Link]

• Organic Chemistry Portal (Date not available). Urea derivative synthesis by amination, rearrangement or substitution. Available at: [Link]

• National Center for Biotechnology Information (2024). 3,5-Difluorophenyl isothiocyanate. PubChem. Available at: [Link]

• Georganics (Date not available). 3,5-Difluorophenyl isocyanate. Available at: [Link]

• Di Isernia, M., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. PubMed Central. Available at: [Link]

• National Center for Biotechnology Information (2015). Synthesis of 3,3,3-trifluoroethyl isocyanate, carbamate and ureas. Anticancer activity evaluation of N-(3,3,3-trifluoroethyl)-N'-substituted ureas. Available at: [Link]

• Oakwood Chemical (2021). 3,5-Difluorophenyl isocyanate. Available at: [Link]

• Fengchen Group (Date not available). 3,5-Dichlorophenyl Isocyanate: Properties, Applications, and Synthesis Intermediate. Available at: [Link]

• Di Isernia, M., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. ACS Publications. Available at: [Link]

• ResearchGate (2011). A Facile Synthesis of Unsymmetrical Ureas. Available at: [Link]

• Barbu, I.G., et al. (2022). Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research. PubMed Central. Available at: [Link]

• Organic Syntheses (2013). Working with Hazardous Chemicals. Available at: [Link]

• Lookhem (Date not available). Mastering Agrochemical Production with 3,5-Dichlorophenyl Isocyanate. Available at: [Link]

• Letters in Applied NanoBioScience (2022). Pre-column Derivatization¸ Elution Order, Molecular Configuration and Green Chromatographic Separation of Diastereomeric Derivatives of β-Amino Alcohols. Available at: [Link]

• ResearchGate (Date not available). Synthesis, Reactions and Uses of Isocyanides in Organic Synthesis. An Update. Available at: [Link]

• PubMed (2019). Biaryl axially chiral derivatizing agent for simultaneous separation and sensitive detection of proteinogenic amino acid enantiomers using liquid chromatography-tandem mass spectrometry. Available at: [Link]

• Gantrade (2024). Understanding Isocyanates: The Backbone of High-Performance Polymeric Systems. Available at: [Link]

• Chemistry For Everyone (2023). How Do Isocyanates Affect Step-growth Polymer Foam Properties?. YouTube. Available at: [Link]

• Google Patents (Date not available). Synthesis method of 3,5-dichloro-2,4-difluoronitrobenzene and pyrifluran.

• Chemistry For Everyone (2023). How Does Isocyanate Affect Polyurethane Properties?. YouTube. Available at: [Link]

• MDPI (2022). Probing the Reaction Mechanisms of 3,5-Difluoro-2,4,6-Trinitroanisole (DFTNAN) through a Comparative Study with Trinitroanisole (TNAN). Available at: [Link]

• ResearchGate (Date not available). Reaction of 3,5-diamino-1,2,4-triazine with phenyl isocyanate: DME,.... Available at: [Link]

• Royal Society of Chemistry (2024). Innovations in isocyanate synthesis for a sustainable future. Available at: [Link]

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The Strategic Imperative of 3,5-Difluorophenyl Isocyanate in Modern Kinase Inhibitor Design: A Comparative Guide

In the landscape of contemporary drug discovery, particularly in the realm of kinase inhibitors, the selection of appropriate building blocks is a critical determinant of clinical success. Among the myriad of reagents available to medicinal chemists, 3,5-difluorophenyl isocyanate has emerged as a privileged scaffold component, integral to the design of potent and selective inhibitors targeting key signaling pathways implicated in cancer and inflammatory diseases. This guide provides an in-depth technical analysis of 3,5-difluorophenyl isocyanate in drug discovery, presenting case studies that underscore its utility and comparing its performance with alternative reagents, supported by experimental data and mechanistic insights.

The Rationale for Fluorine: More Than Just an Isostere

The strategic incorporation of fluorine into drug candidates is a well-established strategy to modulate their physicochemical and pharmacological properties. The 3,5-difluoro substitution pattern on a phenyl ring is not a random choice but a carefully considered tactic to enhance a molecule's drug-like characteristics. The high electronegativity of fluorine can lead to favorable alterations in a compound's acidity, basicity, and lipophilicity, which in turn can improve metabolic stability, membrane permeability, and binding affinity to the target protein.[1][2]

Compared to a non-fluorinated phenyl group, the 3,5-difluoro substitution creates a distinct electronic environment. The two fluorine atoms act as strong electron-withdrawing groups, influencing the hydrogen-bonding potential of the adjacent urea moiety, a common pharmacophore in kinase inhibitors. This electronic modulation can enhance the hydrogen bond donating capacity of the urea N-H protons, leading to stronger and more specific interactions with the kinase hinge region. Furthermore, the metabolic stability of the C-F bond is significantly higher than that of a C-H bond, rendering the 3,5-difluorophenyl group less susceptible to oxidative metabolism.[2]

Case Study 1: Pan-RAF Inhibitors - Beyond Sorafenib

The diaryl urea scaffold is a hallmark of numerous kinase inhibitors, with Sorafenib being a prominent example. While Sorafenib utilizes a 4-chloro-3-(trifluoromethyl)phenyl group, a new generation of pan-RAF inhibitors has demonstrated the advantages of the 3,5-difluorophenyl moiety. Pan-RAF inhibitors are designed to target all RAF isoforms (A-RAF, B-RAF, and C-RAF) to overcome resistance mechanisms observed with selective B-RAF inhibitors like vemurafenib.[3]

In the design of these pan-RAF inhibitors, the 3,5-difluorophenyl group has been shown to be crucial for achieving potent and broad-spectrum RAF inhibition. Structure-activity relationship (SAR) studies have revealed that this substitution pattern often leads to superior cellular activity against both wild-type and mutant B-RAF driven cancer cell lines compared to other substitution patterns.[3] For instance, in a series of pyrimidine-based pan-RAF inhibitors, compounds bearing the 3,5-difluorophenyl urea moiety consistently exhibited low nanomolar IC50 values against multiple RAF isoforms.[3]

Comparative Performance:

Substituent on Phenyl Isocyanate	Target Kinase(s)	Reported IC50 (nM)	Key Observations
3,5-Difluoro	Pan-RAF (A-RAF, B-RAF, C-RAF)	10-50	Potent inhibition across all RAF isoforms, often with improved cellular activity and reduced paradoxical activation.[3]
4-Chloro-3-(trifluoromethyl)	Multi-kinase (including RAF)	Variable (e.g., Sorafenib: C-RAF = 6 nM, B-RAF = 22 nM)	Established scaffold in approved drugs, but can be associated with off-target effects and resistance.
4-Fluoro	RAF	>100	Generally less potent than the 3,5-difluoro or 4-chloro-3-(trifluoromethyl) analogues in many series.
4-Methyl	RAF	>100	Often leads to a significant loss of potency in SAR studies of RAF inhibitors.[4]

The superior performance of the 3,5-difluorophenyl group in this context can be attributed to its ability to form key hydrogen bonds with the kinase hinge region while the phenyl ring itself engages in favorable hydrophobic interactions within the ATP-binding pocket. The symmetrical nature of the 3,5-disubstitution may also contribute to an optimal vector for these interactions.

Case Study 2: p38 MAPK Inhibitors for Inflammatory Diseases

The p38 mitogen-activated protein kinase (MAPK) signaling pathway plays a pivotal role in the production of pro-inflammatory cytokines, making it an attractive target for the treatment of inflammatory diseases such as rheumatoid arthritis.[5] Diaryl urea-based compounds have been extensively explored as p38 MAPK inhibitors, and here too, 3,5-difluorophenyl isocyanate has proven to be a valuable synthetic precursor.

In the development of novel p38α inhibitors, the 3,5-difluorophenyl group has been identified as a key feature for potent enzymatic and cellular activity. For example, a series of 2,6-diamino-3,5-difluoropyridinyl substituted pyridinylimidazoles were identified as potent p38α inhibitors, with the pyridinylimidazole core mimicking the ATP adenine region and the 3,5-difluorophenyl group occupying a hydrophobic pocket.[5]

Comparative Insights:

While a direct head-to-head comparison of different isocyanates in the same p38 inhibitor scaffold is not always available in the literature, SAR trends from various studies suggest that the electronic nature of the substituent on the phenyl ring is critical for activity. Electron-withdrawing groups are generally favored, and the 3,5-difluoro pattern often provides a good balance of potency and drug-like properties.

Experimental Protocols

General Synthesis of N,N'-Diaryl Ureas using 3,5-Difluorophenyl Isocyanate

This protocol is a representative example for the synthesis of a diaryl urea kinase inhibitor.

Materials:

• Substituted aniline (1.0 eq)

• 3,5-Difluorophenyl isocyanate (1.05 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Nitrogen or Argon atmosphere

Procedure:

• To a solution of the substituted aniline (1.0 eq) in anhydrous DCM or THF under a nitrogen atmosphere, add 3,5-difluorophenyl isocyanate (1.05 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 2-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion of the reaction, the product often precipitates out of the solution. If so, collect the solid by filtration, wash with the reaction solvent, and dry under vacuum.

• If the product does not precipitate, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) to afford the desired N,N'-diaryl urea.

• Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its identity and purity.

Causality behind Experimental Choices:

• Anhydrous Solvent: The use of an anhydrous solvent is crucial to prevent the hydrolysis of the highly reactive isocyanate to the corresponding amine, which would lead to the formation of undesired symmetrical ureas.

• Inert Atmosphere: A nitrogen or argon atmosphere prevents the reaction of the isocyanate with atmospheric moisture.

• Slight Excess of Isocyanate: A small excess of the isocyanate is often used to ensure complete consumption of the starting aniline.

• Room Temperature Reaction: The reaction between an amine and an isocyanate is typically fast and exothermic, and in most cases, proceeds efficiently at room temperature without the need for heating.

Visualization of Key Signaling Pathways

To understand the context in which these inhibitors function, it is essential to visualize the signaling pathways they target.

Caption: The RAF/MEK/ERK signaling pathway and the point of intervention for 3,5-difluorophenyl urea-based inhibitors.

Caption: The p38 MAPK signaling pathway, a key target in inflammatory diseases, and the inhibitory action of 3,5-difluorophenyl urea compounds.

Conclusion

3,5-Difluorophenyl isocyanate is a cornerstone reagent in the synthesis of a significant class of kinase inhibitors. The strategic placement of two fluorine atoms on the phenyl ring imparts favorable physicochemical and pharmacological properties that often translate to enhanced potency, selectivity, and metabolic stability of the final drug candidate. As evidenced by the case studies in RAF and p38 MAPK inhibitor development, the 3,5-difluorophenyl urea moiety is a recurring motif in successful drug discovery campaigns. While direct comparative studies with other isocyanates are not always available, the wealth of SAR data across numerous kinase inhibitor programs strongly supports the continued and strategic use of 3,5-difluorophenyl isocyanate for the generation of next-generation targeted therapies.

References

• Rational design, synthesis, and biological evaluation of Pan-Raf inhibitors to overcome resistance. Org. Biomol. Chem., 2018, 16 , 8545-8561.

• Recent Advances in Fluorination Techniques and Their Anticipated Impact on Drug Metabolism and Toxicity. Expert Opin. Drug Metab. Toxicol., 2015, 11 (3), 359-370.

• Design, Synthesis and Structure-Activity Relationships of Novel Diaryl Urea Derivatives as Potential EGFR Inhibitors. Molecules, 2016, 21 (11), 1490.

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Pharmaceuticals, 2023, 16 (5), 743.

• SAR of 2,6-diamino-3,5-difluoropyridinyl substituted heterocycles as novel p38MAP kinase inhibitors. Bioorg. Med. Chem. Lett., 2002, 12 (16), 2109-2112.

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A Senior Application Scientist's Guide to Assessing the Purity of 3,5-Difluorophenyl Isocyanate Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and materials science, the chemical purity of reagents is not merely a matter of quality control; it is the bedrock of reproducible and reliable outcomes. For a highly reactive intermediate like 3,5-Difluorophenyl isocyanate, used in the synthesis of novel therapeutics and advanced polymers, ensuring its purity is paramount. Even trace impurities can lead to unwanted side reactions, altered product profiles, and compromised biological activity.

This guide provides an in-depth comparison of the primary analytical techniques used to assess the purity of 3,5-Difluorophenyl isocyanate. Moving beyond a simple listing of methods, we will explore the causality behind experimental choices, establish self-validating protocols, and ground our discussion in authoritative standards.

The Analytical Challenge: The Isocyanate Functional Group

The isocyanate group (–N=C=O) is both the source of the molecule's synthetic utility and its analytical complexity. Its high reactivity, particularly towards nucleophiles like water and amines, means that sample handling and the choice of analytical method are critical to prevent degradation and ensure accurate quantification.[1][2][3] Common degradation pathways can lead to the formation of substituted ureas (from reaction with water-derived amines) or urethanes (from reaction with alcohols), which can interfere with analysis and misrepresent the purity of the starting material.[4]

Comparative Analysis of Purity Assessment Techniques

A multi-faceted approach is often necessary for a complete purity profile. Here, we compare the most effective techniques: Titrimetry, Chromatography (HPLC and GC), and Spectroscopy (FTIR and NMR).

Titrimetric Analysis: The Gold Standard for %NCO Content

Principle: The most widely accepted method for quantifying the reactive isocyanate content is the back-titration method, standardized by procedures like ASTM D2572.[5][6][7][8] The isocyanate is reacted with a known excess of a secondary amine, typically di-n-butylamine (DBA). The unreacted amine is then titrated with a standardized acid (e.g., hydrochloric acid). The amount of isocyanate is directly proportional to the amount of amine consumed.

Why this works: This method directly measures the chemical reactivity of the NCO group, providing a functional purity value (%NCO) that is highly relevant for stoichiometric calculations in subsequent reactions.[5][7]

Experimental Protocol: Determination of %NCO via Dibutylamine (DBA) Back-Titration (Based on ASTM D2572) [5][8][9]

• Sample Preparation: Accurately weigh approximately 2g of the 3,5-Difluorophenyl isocyanate sample into a dry 250 mL Erlenmeyer flask. Causality: A dry flask is critical to prevent premature reaction of the isocyanate with atmospheric moisture.

• Reagent Addition: Immediately add 25 mL of a standardized 0.1 N di-n-butylamine-toluene solution. Stopper the flask, swirl to mix, and allow to stand for 15 minutes at room temperature. Causality: The 15-minute incubation ensures the reaction between the isocyanate and DBA goes to completion.

• Titration Preparation: Add 150 mL of 2-propanol and a few drops of a suitable indicator (e.g., bromocresol green) to the flask. Causality: 2-propanol acts as a solvent to ensure the components remain in solution during the aqueous titration.

• Titration: Titrate the solution with a standardized 0.5 M hydrochloric acid solution until the endpoint is reached (a distinct color change). A potentiometric titrator can be used for higher precision.[6]

• Blank Determination: Perform a blank titration using 25 mL of the DBA-toluene solution without the isocyanate sample.[9]

• Calculation: %NCO = [(B - V) * N * 4.202] / W Where:

  • B = volume of HCl for blank (mL)

  • V = volume of HCl for sample (mL)

  • N = normality of HCl

  • W = weight of sample (g)

  • 4.202 = milliequivalent weight of the NCO group

High-Performance Liquid Chromatography (HPLC): Profiling Impurities

Principle: HPLC is unparalleled for separating and quantifying the parent isocyanate from non-volatile impurities, such as related ureas, allophanates, or biurets.[4] Due to the high reactivity of the isocyanate group and its poor chromophoric properties, direct analysis is challenging. Therefore, a pre-column derivatization step is essential.[10][11][12] An amine-containing reagent, such as 1-(2-methoxyphenyl)piperazine (MOPP) or tryptamine, reacts with the isocyanate to form a stable, UV-active urea derivative that can be easily detected.[10][13]

Why this works: Derivatization transforms the unstable isocyanate into a stable compound suitable for chromatographic analysis.[12] This allows for the separation of the main derivative from the derivatives of any amine impurities or urea degradation products, providing a detailed impurity profile.

Experimental Protocol: HPLC-UV Analysis with MOPP Derivatization [11][13]

• Standard & Sample Preparation:

  • Accurately prepare a stock solution of the 3,5-Difluorophenyl isocyanate reference standard in dry acetonitrile.

  • Prepare a separate stock solution of the sample to be tested at the same concentration.

• Derivatization:

  • To an aliquot of the standard and sample solutions, add an excess of 1-(2-methoxyphenyl)piperazine (MOPP) solution in acetonitrile.

  • Allow the reaction to proceed for 20 minutes at room temperature to ensure complete derivatization.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1 M ammonium acetate buffer, pH 6.2) is typically effective.[11]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set to the absorbance maximum of the MOPP-derivative (approx. 240-254 nm).

  • Injection Volume: 10 µL.

• Analysis:

  • Inject the derivatized standard to determine the retention time of the main peak.

  • Inject the derivatized sample. The purity is calculated based on the area percent of the main peak relative to the total area of all peaks.

Gas Chromatography (GC): Assessing Volatile Impurities

Principle: GC is best suited for identifying and quantifying volatile impurities, such as residual solvents from synthesis (e.g., toluene, chlorobenzene) or volatile side-products. Direct injection of isocyanates is possible but can be problematic due to their reactivity at high temperatures in the injection port. An alternative, indirect method involves derivatization with an amine like di-n-butylamine, followed by quantification of the excess amine.[14]

Why this works: GC offers high resolution for separating volatile compounds. For assessing purity against potential starting materials or solvents, it is a highly effective tool. Using a mass spectrometry (MS) detector (GC-MS) provides definitive identification of unknown peaks.[15]

Experimental Protocol: GC-FID for Volatile Impurity Profiling

• Sample Preparation: Dilute an accurately weighed sample of 3,5-Difluorophenyl isocyanate in a suitable dry, inert solvent (e.g., dichloromethane) containing an internal standard (e.g., dodecane).

• GC Conditions:

  • Column: A mid-polarity column, such as a 5% diphenyl / 95% dimethyl polysiloxane phase, is generally suitable.

  • Carrier Gas: Helium or Hydrogen.

  • Injector Temperature: 250 °C (use a deactivated liner).

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min.

  • Detector: Flame Ionization Detector (FID) at 300 °C.

• Analysis: Inject the sample. Purity is determined by comparing the area of the main isocyanate peak to the areas of any impurity peaks, often using the internal standard for more accurate quantification.

Spectroscopic Methods: Structural Confirmation and Functional Group Analysis

A. Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR is a rapid and powerful technique for confirming the presence of the isocyanate functional group and detecting certain impurities. The –N=C=O group exhibits a very strong, sharp, and characteristic absorption band between 2250 and 2285 cm⁻¹.[16] The absence of significant absorbances in the N-H stretch region (3300-3500 cm⁻¹) can indicate the absence of amine or urea impurities.

Why this works: This technique provides a quick qualitative fingerprint of the material. The intensity of the –N=C=O peak can be used for semi-quantitative analysis by monitoring its disappearance during a reaction.[17][18]

B. Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR provides detailed structural information. For 3,5-Difluorophenyl isocyanate, a combination of ¹H, ¹³C, and ¹⁹F NMR is exceptionally powerful.

• ¹H NMR: Confirms the aromatic proton environment.

• ¹³C NMR: The carbon of the NCO group has a characteristic chemical shift around 120-140 ppm.

• ¹⁹F NMR: This is particularly useful for fluorinated compounds. It provides a very clean spectrum where the presence of other fluorine-containing isomers (e.g., 2,4- or 3,4-difluorophenyl isocyanate) would be immediately apparent as distinct signals.[19]

Why this works: NMR is arguably the most powerful technique for structural elucidation and the identification of isomeric impurities, which may be difficult to resolve by chromatography.

Comparative Summary of Techniques

Technique	Primary Purpose	Advantages	Limitations
Titrimetry (DBA)	Quantifies reactive %NCO	Direct measure of functional purity; high accuracy and precision; low cost.	Does not identify specific impurities; susceptible to interference from other acidic/basic compounds.[20]
HPLC-UV (Derivatized)	Impurity profiling (non-volatile)	High sensitivity and specificity for ureas and other derivatives; excellent for quantification.	Requires derivatization; method development can be complex.[10][12]
GC-FID/MS	Volatile impurity analysis	Excellent for residual solvents and volatile by-products; MS provides definitive identification.	High temperatures can degrade the analyte; may not be suitable for non-volatile impurities.[14][21]
FTIR Spectroscopy	Functional group confirmation	Rapid, non-destructive; provides a clear signature for the NCO group.	Primarily qualitative/semi-quantitative; limited in detecting impurities at low levels.
NMR Spectroscopy	Structural confirmation & isomeric purity	Unambiguous structure elucidation; excellent for identifying isomeric impurities.	Lower sensitivity than chromatographic methods; higher equipment cost.

Visualizing the Workflow

A robust quality control workflow combines these techniques to build a complete picture of the material's purity.

Caption: Workflow for comprehensive purity analysis of 3,5-Difluorophenyl isocyanate.

Conclusion and Recommendations

No single method provides a complete purity profile for 3,5-Difluorophenyl isocyanate. A tiered, orthogonal approach is the most scientifically sound strategy:

• Primary Quantification: Begin with titrimetry (DBA method) to establish the functional purity (%NCO). This is the most critical parameter for ensuring correct stoichiometry in subsequent reactions.

• Impurity Screening: Use HPLC with derivatization as the primary tool for separating and quantifying non-volatile, urea-based impurities.

• Structural and Isomeric Confirmation: Employ NMR (specifically ¹⁹F NMR) to confirm the correct isomeric structure and rule out the presence of other difluorophenyl isocyanate isomers.

• Volatiles Check: Utilize GC-MS to identify and quantify residual solvents or volatile by-products from the synthesis.

• Rapid Identity Check: FTIR should be used as a quick and routine identity check to confirm the presence of the critical isocyanate functional group.

By integrating these methods, researchers and drug development professionals can build a self-validating system that ensures the quality, consistency, and reliability of their 3,5-Difluorophenyl isocyanate derivatives, ultimately leading to more robust and reproducible scientific outcomes.

References

• ASTM D2572-19, Standard Test Method for Isocyanate Groups in Urethane Materials or Prepolymers, ASTM International, West Conshohocken, PA, 2019.

• Bagon, D. A., & Purnell, C. J. (1984). Development of a novel derivatization reagent for the sampling and analysis of total isocyanate group in air and comparison of its performance with that of several established reagents. American Industrial Hygiene Association Journal, 45(1), 39-43. [Link]

• U.S. Environmental Protection Agency. (2004). Analysis of Isocyanates Liquid Chromatography - Diode Array/MSD. [Link]

• Hanna Instruments. NCO (Isocyanate) Method via ASTM D2572. [Link]

• Krol, P. (2000). Side Reactions in the Formation of Polyurethanes: Stability of Reaction Products of Phenyl Isocyanate. Journal of Applied Polymer Science, 78(13), 2358-2366. [Link]

• AZoM. (2019). Monitoring the Content of Free Isocyanate in Polyurethanes. [Link]

• Streicher, R. P., & Arnold, J. E. (1999). Isocyanate derivatizing agent and methods of production and use.

• Selvakumar, S., & Sriram, S. (2022). Detection techniques for air-borne isocyanates based on fluorescent derivatizing agents. RSC Advances, 12(42), 27357-27372. [Link]

• Thomson, M. A., Melling, P. J., & Slepski, A. M. (2001). Mid-IR spectrum of isocyanate reaction mixture from 2200 to 2400 cm-1 plotted against time. Polymer Preprints, 42(1), 310. [Link]

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• SprayFoamMagazine.com. Isocyanate and Polyol ASTM Test Methods. [Link]

• Dalene, M., & Skarping, G. (1985). Evaluation of Chromatographic Methods for the Determination of Isocyanates in Air. Journal of Chromatography A, 331, 321-330. [Link]

• Simon, P., & G-Aleksandrzak, B. (1981). Indirect determination of isocyanates by gas chromatography. Journal of Chromatography A, 217, 311-317. [Link]

• Lanxess. (2015). Product Safety Assessment: Phenyl isocyanate. [Link]

• Eurofins. (2021). Analytical Method Summaries. [Link]

• Occupational Safety and Health Administration (OSHA). Aromatic Isocyanate Surface Contamination Sampling and Evaluation Techniques. [Link]

• Híveš, J., et al. (2011). Determination of Isocyanates in Workplace Atmosphere by HPLC. Acta Chimica Slovaca, 4(1), 1-10. [Link]

• Dulaurent, O., et al. (2000). Evidence by in situ FTIR spectroscopy and isotopic effect of new assignments for isocyanate species vibrations on Ag/Al2O3. Physical Chemistry Chemical Physics, 2(19), 4477-4483. [Link]

• Szycher, M. (2013). Szycher's Handbook of Polyurethanes, Second Edition. CRC Press.

• Ceballos, D. M., et al. (2011). A laboratory comparison of analytical methods used for isocyanates. Analytical Methods, 3(11), 2478-2487. [Link]

• Remspec Corporation. Real-Time Monitoring of Isocyanate Chemistry Using a Fiber-Optic FTIR Probe. [Link]

• Vepsäläinen, A., et al. (2007). An FTIR investigation of isocyanate skin absorption using in vitro guinea pig skin. Journal of environmental monitoring, 9(4), 342-348. [Link]

• Sabbioni, G., & Schütze, A. (2018). The GC-MS analysis of isocyanate diamine-metabolites. ResearchGate. [Link]

• Chromatography Forum. (2010). Analysing isocyanates by GC. [Link]

• Ceballos, D. M., et al. (2011). A laboratory comparison of analytical methods used for isocyanates. Analytical Methods, 3(11), 2478-2487. [Link]

• Lee, K., et al. (2015). Quantification of isocyanates and amines in polyurethane foams and coated products by liquid chromatography–tandem mass spectrometry. Journal of Chromatography B, 997, 138-144. [Link]

• Brand, M., et al. (2002). In situ monitoring of an isocyanate reaction by fiber-optic FT-IR/ATR-spectroscopy. Applied spectroscopy, 56(7), 869-874. [Link]

• Reddy, G. R., et al. (2012). Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole. Synthetic Communications, 42(15), 2260-2269. [Link]

• Davis, P. J., et al. (2007). Origin of Impurities Formed in a Polyurethane Production Chain. Part 2: A Route to the Formation of Colored Impurities. Industrial & Engineering Chemistry Research, 46(17), 5556-5564. [Link]

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A Senior Application Scientist's Guide to Derivatization Agents: Benchmarking 3,5-Difluorophenyl Isocyanate

For researchers, scientists, and drug development professionals, the sensitive and accurate quantification of analytes is a cornerstone of successful research. Many molecules, particularly primary and secondary amines, alcohols, and phenols, present analytical challenges due to their low volatility, poor chromatographic retention, or lack of a strong chromophore or fluorophore for detection. Chemical derivatization is a powerful technique to overcome these limitations by chemically modifying the analyte to enhance its detectability and separability.

This guide provides an in-depth comparison of 3,5-Difluorophenyl Isocyanate against a selection of commonly employed derivatization agents. We will delve into the mechanistic underpinnings of each reagent, present their strengths and weaknesses, and provide detailed experimental protocols to empower you to make informed decisions for your analytical workflows.

The Critical Role of Derivatization in Modern Analytics

The primary goal of derivatization is to convert an analyte into a product with properties that are more amenable to the chosen analytical technique, most commonly High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The ideal derivatization reaction is rapid, quantitative, and produces a single, stable derivative with significantly improved detection characteristics.

An Overview of Established Derivatization Agents

Before delving into the specifics of 3,5-Difluorophenyl Isocyanate, it is essential to understand the performance of well-established derivatizing agents. These reagents have been extensively validated and are routinely used in various applications.

Dansyl Chloride (DNS-Cl)

Dansyl chloride is a classic fluorescent labeling reagent that reacts with primary and secondary amines, phenols, and imidazoles. The resulting dansyl-adducts are highly fluorescent, allowing for sensitive detection.

Reaction Mechanism: The sulfonyl chloride group of Dansyl-Cl reacts with the nucleophilic amine group of the analyte under alkaline conditions to form a stable sulfonamide bond.

Advantages:

• High Sensitivity: Provides low detection limits due to the high fluorescence quantum yield of the dansyl group.

• Versatility: Reacts with a broad range of functional groups.

• Well-Established: Numerous established protocols and applications are available in the scientific literature.

Disadvantages:

• Lack of Selectivity: Can react with multiple functional groups, potentially leading to a complex mixture of products.[2]

• Derivative Stability: Dansyl derivatives can be susceptible to hydrolysis.[3]

• Slow Reaction: The derivatization reaction can be slow.[2]

9-Fluorenylmethyl Chloroformate (Fmoc-Cl)

Fmoc-Cl is another widely used fluorescent tagging reagent, primarily for the derivatization of primary and secondary amines, including amino acids.[4][5]

Reaction Mechanism: Fmoc-Cl reacts with the amino group of the analyte in a basic buffer to form a stable carbamate linkage.

Advantages:

• High Sensitivity: The fluorenyl group is a strong chromophore and fluorophore, enabling sensitive UV and fluorescence detection.[4][5][6]

• Stable Derivatives: The resulting carbamate derivatives are generally stable.[7]

• Well-Characterized: Extensively used in peptide synthesis and amino acid analysis.[4]

Disadvantages:

• Hydrolysis of Reagent: Fmoc-Cl is prone to hydrolysis, which can compete with the derivatization reaction.[7]

• Reaction with Other Nucleophiles: Can also react with other nucleophiles like hydroxyl and thiol groups, although the reaction with amines is generally more favorable.[8]

o-Phthalaldehyde (OPA)

OPA is a popular reagent for the pre-column derivatization of primary amines in the presence of a thiol, typically 2-mercaptoethanol.[9] The reaction is rapid and produces highly fluorescent isoindole derivatives.

Reaction Mechanism: OPA reacts with a primary amine and a thiol in an alkaline medium to form a fluorescent 1-alkylthio-2-alkyl-substituted isoindole.

Advantages:

• Rapid Reaction: Derivatization is often complete within minutes at room temperature.[10]

• High Sensitivity: The isoindole derivatives are intensely fluorescent.

• Selectivity for Primary Amines: Does not react with secondary amines, which can be an advantage in certain applications.[9]

Disadvantages:

• Derivative Instability: The resulting isoindole derivatives can be unstable, requiring immediate analysis.[11][12]

• No Reaction with Secondary Amines: This selectivity can also be a limitation when the analysis of secondary amines is required.[9]

Marfey's Reagent (1-Fluoro-2,4-dinitrophenyl-5-L-alanine amide)

Marfey's reagent is a chiral derivatizing agent used for the separation of enantiomers of amino acids and other primary and secondary amines.[13][14]

Reaction Mechanism: The fluorine atom of Marfey's reagent is displaced by the amino group of the analyte, forming diastereomeric derivatives that can be separated by achiral chromatography.

Advantages:

• Chiral Resolution: Enables the determination of enantiomeric purity.[13]

• UV-Active Derivatives: The dinitrophenyl group provides strong UV absorbance for detection.[14]

• Established Methodology: A well-recognized method for chiral amino acid analysis.[15]

Disadvantages:

• Suboptimal for General Quantitation: While excellent for chiral separations, it may not be the most sensitive or straightforward reagent for general quantitative analysis of amines.

• Potentially Complex Chromatograms: The presence of diastereomers can lead to more complex chromatograms.

Comparative Performance of Established Derivatization Agents

Derivatization Agent	Target Analytes	Reaction Time	Derivative Stability	Detection Method	Key Advantages	Key Disadvantages
Dansyl Chloride	Primary & Secondary Amines, Phenols	Slow	Moderate	Fluorescence, UV	High sensitivity, Versatility	Lack of selectivity, Slow reaction
Fmoc-Cl	Primary & Secondary Amines	Moderate	High	Fluorescence, UV	High sensitivity, Stable derivatives	Reagent hydrolysis
OPA	Primary Amines	Fast	Low	Fluorescence	Rapid reaction, High sensitivity	Unstable derivatives, No reaction with secondary amines
Marfey's Reagent	Primary & Secondary Amines	Moderate	High	UV	Chiral resolution	Primarily for enantiomeric separation

Isocyanate-Based Derivatization: A Promising Alternative

Isocyanates are highly reactive electrophiles that readily react with nucleophiles such as amines, alcohols, and phenols to form stable urea and carbamate derivatives, respectively. This reactivity makes them attractive candidates for derivatization reagents. Phenyl isocyanate is a commonly used isocyanate for this purpose.

The Potential of 3,5-Difluorophenyl Isocyanate

While direct, extensive comparative studies on the performance of 3,5-Difluorophenyl Isocyanate as a derivatization agent are not widely available in the peer-reviewed literature, we can infer its potential advantages based on the principles of chemical derivatization and the known effects of fluorination.

Expected Advantages of Fluorination:

• Enhanced Electrophilicity: The two electron-withdrawing fluorine atoms on the phenyl ring are expected to increase the electrophilicity of the isocyanate carbon, potentially leading to faster reaction kinetics compared to non-fluorinated phenyl isocyanates.

• Improved Chromatographic Properties: The introduction of fluorine atoms can alter the polarity and volatility of the derivatives, potentially leading to improved chromatographic separation and peak shape.

• Enhanced MS Detection: For LC-MS applications, the presence of fluorine atoms can be advantageous. Fluorine is a "mass-light" element, and its presence in a molecule can sometimes lead to more favorable fragmentation patterns and reduced background noise in mass spectra, potentially enhancing sensitivity.

• Unique Isotopic Signature: While fluorine itself is monoisotopic, its presence can influence the overall mass and fragmentation, aiding in identification.

Experimental Protocols

The following are generalized protocols for derivatization using isocyanates and other common reagents. It is crucial to optimize these protocols for your specific analyte and matrix.

Protocol 1: General Derivatization with 3,5-Difluorophenyl Isocyanate

Objective: To derivatize primary or secondary amines with 3,5-Difluorophenyl Isocyanate for HPLC-UV or LC-MS analysis.

Materials:

• Analyte solution (in a suitable aprotic solvent like acetonitrile or THF)

• 3,5-Difluorophenyl Isocyanate solution (e.g., 10 mg/mL in acetonitrile)

• Dry, nitrogen-purged reaction vials

• HPLC-grade solvents for dilution

Procedure:

• Sample Preparation: In a clean, dry vial, add a known volume of the analyte solution.

• Reagent Addition: Add a slight molar excess of the 3,5-Difluorophenyl Isocyanate solution to the vial. The reaction is typically performed at room temperature. Gentle heating may be required for less reactive amines.

• Reaction: Allow the reaction to proceed for 15-60 minutes. Monitor the reaction progress by a suitable technique (e.g., TLC or a pilot HPLC injection) if necessary.

• Quenching (Optional): To consume excess isocyanate, a small amount of a primary amine (e.g., butylamine) or an alcohol (e.g., methanol) can be added. This step should be carefully considered as it will introduce another derivatized species into the sample.

• Dilution and Analysis: Dilute the reaction mixture to the desired concentration with the mobile phase and inject it into the HPLC or LC-MS system.

Causality Behind Experimental Choices:

• Aprotic Solvent: Isocyanates are highly reactive towards water and other protic solvents. Using a dry, aprotic solvent prevents the hydrolysis of the reagent and ensures efficient derivatization of the target analyte.

• Molar Excess of Reagent: A slight excess of the derivatizing agent is used to drive the reaction to completion and ensure that all of the analyte is derivatized.

Protocol 2: Derivatization with Dansyl Chloride

Objective: To derivatize primary and secondary amines with Dansyl Chloride for fluorescence detection.

Materials:

• Analyte solution

• Dansyl Chloride solution (e.g., 1.5 mg/mL in acetone)

• Sodium bicarbonate buffer (100 mM, pH 9.5-10.5)

• Reaction vials

Procedure:

• Sample Preparation: To 100 µL of the analyte solution in a reaction vial, add 200 µL of the sodium bicarbonate buffer.

• Reagent Addition: Add 200 µL of the Dansyl Chloride solution.

• Reaction: Vortex the mixture and incubate at 60°C for 30-60 minutes in the dark.

• Quenching: Add a small amount of a primary amine solution (e.g., 10 µL of 100 mM butylamine) to react with excess Dansyl Chloride.

• Dilution and Analysis: Dilute the sample as needed and inject it into the HPLC system.

Protocol 3: Derivatization with Fmoc-Cl

Objective: To derivatize amino acids with Fmoc-Cl for fluorescence detection.

Materials:

• Amino acid standard or sample solution

• Borate buffer (0.1 M, pH 8.0)

• Fmoc-Cl solution (e.g., 15 mM in acetonitrile)

• Pentane or other non-polar solvent for extraction

• Reaction vials

Procedure:

• Sample Preparation: Mix 100 µL of the amino acid solution with 100 µL of borate buffer in a reaction vial.

• Reagent Addition: Add 200 µL of the Fmoc-Cl solution and vortex immediately.

• Reaction: Let the reaction proceed at room temperature for 1-2 minutes.

• Extraction of Excess Reagent: Add 500 µL of pentane, vortex, and discard the upper organic layer. Repeat the extraction.

• Analysis: The aqueous layer containing the derivatized amino acids is ready for injection.

Visualizing the Workflow

A clear understanding of the experimental workflow is crucial for reproducibility.

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A Comparative Guide to HPLC Method Validation Using 3,5-Difluorophenyl Isocyanate for the Analysis of Aliphatic Amines and Alcohols

For researchers, scientists, and professionals in drug development, the accurate quantification of aliphatic amines and alcohols is a frequent analytical challenge. These compounds often lack a strong chromophore, rendering them nearly invisible to UV detectors in High-Performance Liquid Chromatography (HPLC). Pre-column derivatization is a powerful strategy to overcome this limitation, enhancing the detectability and chromatographic performance of these analytes. This guide provides an in-depth technical comparison of HPLC method validation using 3,5-Difluorophenyl isocyanate as a derivatizing agent against other common alternatives.

The "Why" Behind Derivatization: Enhancing Analytical Visibility

Derivatization chemically modifies an analyte to improve its analytical properties. For HPLC with UV detection, the primary goal is to attach a chromophore—a light-absorbing group—to the target molecule. This process not only enhances sensitivity but can also improve the selectivity and resolution of the chromatographic separation. Isocyanates are a versatile class of derivatizing reagents that react efficiently with the nucleophilic hydroxyl (-OH) groups of alcohols and the primary (-NH2) and secondary (-NHR) amino groups of amines to form stable, UV-active urea and carbamate (urethane) derivatives, respectively.

3,5-Difluorophenyl Isocyanate: A Closer Look

3,5-Difluorophenyl isocyanate (DFPI) offers several theoretical advantages as a derivatizing agent. The phenyl ring provides the necessary chromophore for UV detection. Furthermore, the two fluorine atoms, being highly electronegative, can influence the reactivity of the isocyanate group and the chromatographic behavior of the resulting derivatives. The electron-withdrawing nature of fluorine can enhance the electrophilicity of the isocyanate carbon, potentially leading to faster and more efficient derivatization reactions compared to non-fluorinated analogs like phenyl isocyanate. Additionally, the presence of fluorine can alter the polarity and retention characteristics of the derivatives on reversed-phase columns.

The Cornerstone of Reliable Analysis: HPLC Method Validation

An analytical method, particularly in a regulated environment, is only as good as its validation. Method validation provides documented evidence that a procedure is suitable for its intended purpose.[1] The International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) have established guidelines that outline the key parameters for validating analytical methods.[2]

Key Validation Parameters: A Practical Perspective

The following sections detail the critical parameters for HPLC method validation and discuss the expected performance when using 3,5-Difluorophenyl isocyanate, with comparisons to other common derivatizing agents like Phenyl Isothiocyanate (PITC) and o-Phthalaldehyde (OPA).

Specificity: This ensures that the analytical signal is solely from the analyte of interest, without interference from the matrix, impurities, or degradation products. In derivatization-based methods, specificity also means demonstrating that the derivatizing agent itself or its by-products do not interfere with the analyte's peak.

Linearity and Range: Linearity is the ability of the method to produce results that are directly proportional to the concentration of the analyte within a given range. The range is the interval between the upper and lower concentrations for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

Accuracy: Accuracy reflects the closeness of the measured value to the true value. It is typically assessed by determining the recovery of a known amount of analyte spiked into a sample matrix.

Precision: Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the relative standard deviation (RSD) and is assessed at two levels: repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).

Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD is the lowest concentration of an analyte that can be detected but not necessarily quantified with acceptable accuracy and precision. The LOQ is the lowest concentration that can be quantified with acceptable accuracy and precision.

Robustness: This parameter assesses the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Performance Comparison: 3,5-Difluorophenyl Isocyanate vs. Alternatives

While direct, side-by-side comparative validation studies featuring 3,5-Difluorophenyl isocyanate are not extensively published, we can infer its performance based on the known characteristics of isocyanate derivatization and data from studies using similar reagents. The following table provides a comparative summary.

Validation Parameter	3,5-Difluorophenyl Isocyanate (Expected Performance)	Phenyl Isothiocyanate (PITC)	o-Phthalaldehyde (OPA)
Specificity	High, with potential for baseline separation of derivatives.	High, forms stable phenylthiocarbamyl derivatives.	High for primary amines, but does not react with secondary amines unless a secondary reagent is used.[3]
Linearity (R²)	Expected to be >0.99 over a defined concentration range.	Typically >0.99.[1]	Typically >0.99.[2]
Accuracy (% Recovery)	Expected to be within 98-102%.	Reported to be in the range of 98.71 – 108.66%.[4]	Good recovery values ranging from 70% to 109% have been reported.[5]
Precision (%RSD)	Expected to be <2% for repeatability and intermediate precision.	Inter-day precision can be affected by derivative stability.[4]	RSD for peak area is consistently low, often less than 2.35%.[5]
LOD/LOQ	Expected to be in the low nmol/mL to pmol/mL range.	Method dependent, can achieve low detection limits.	Can achieve very low detection limits, in the pM to ng range.[2]
Reaction Conditions	Typically mild, room temperature reaction.	Molar ratio of analyte to PITC of 1:40 and vortexing for 60 seconds has been reported.[4]	Rapid, online derivatization is possible.[2]
Derivative Stability	Generally stable ureas and carbamates.	Fairly stable at room temperature.[4]	Derivatives can be unstable, requiring immediate analysis or stabilization.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a general framework for the derivatization and HPLC analysis of aliphatic amines and alcohols using 3,5-Difluorophenyl isocyanate. Optimization will be necessary for specific applications.

Protocol 1: Derivatization of Aliphatic Amines

Objective: To convert a primary or secondary aliphatic amine into its corresponding urea derivative for HPLC-UV analysis.

Materials:

• Analyte solution (in a suitable aprotic solvent like acetonitrile)

• 3,5-Difluorophenyl isocyanate solution (e.g., 1 mg/mL in acetonitrile)

• A weak base catalyst (e.g., triethylamine or diisopropylethylamine)

• Quenching agent (e.g., a primary amine like butylamine or an alcohol like methanol)

Procedure:

• To 100 µL of the analyte solution in a vial, add 10 µL of the weak base catalyst.

• Add 100 µL of the 3,5-Difluorophenyl isocyanate solution.

• Vortex the mixture and allow it to react at room temperature for 15-30 minutes.

• (Optional) Add 10 µL of the quenching agent to consume excess isocyanate.

• Dilute the reaction mixture to a suitable concentration with the mobile phase.

• Inject an appropriate volume into the HPLC system.

Protocol 2: Derivatization of Alcohols

Objective: To convert a primary or secondary alcohol into its corresponding carbamate derivative for HPLC-UV analysis.

Materials:

• Analyte solution (in a suitable aprotic solvent like acetonitrile or tetrahydrofuran)

• 3,5-Difluorophenyl isocyanate solution (e.g., 1 mg/mL in the same solvent)

• A catalyst such as dibutyltin dilaurate (a few drops)

Procedure:

• To 100 µL of the analyte solution in a vial, add the catalyst.

• Add 100 µL of the 3,5-Difluorophenyl isocyanate solution.

• Vortex the mixture and allow it to react. The reaction may require gentle heating (e.g., 50-60°C) for 30-60 minutes.

• (Optional) Add a small amount of methanol to quench any unreacted isocyanate.

• Dilute the reaction mixture to a suitable concentration with the mobile phase.

• Inject an appropriate volume into the HPLC system.

Visualizing the Workflow and Chemistry

To better understand the processes involved, the following diagrams illustrate the derivatization reaction and the overall HPLC validation workflow.

Caption: Derivatization of amines or alcohols with 3,5-Difluorophenyl Isocyanate.

Caption: A typical workflow for HPLC method development and validation.

Conclusion: Making an Informed Choice

The selection of a derivatizing agent is a critical decision in HPLC method development. 3,5-Difluorophenyl isocyanate presents a promising option for the analysis of aliphatic amines and alcohols, with the potential for rapid and efficient derivatization leading to stable, UV-active products. Its performance is expected to be comparable to other isocyanates, with the added potential for altered selectivity due to its fluorine substitution.

However, when compared to other classes of reagents, the choice becomes more nuanced. For instance, OPA offers the significant advantage of being suitable for automated, online derivatization of primary amines, but its derivatives can be less stable. PITC is a well-established reagent for both primary and secondary amines, forming stable derivatives.

Ultimately, the optimal choice of derivatizing agent will depend on the specific requirements of the analysis, including the nature of the analyte, the required sensitivity, and the available instrumentation. This guide provides the foundational knowledge and a comparative framework to assist researchers and scientists in making an informed decision and in developing and validating a robust and reliable HPLC method for their specific needs.

References

• Shabir, G. A. (2003). Validation of high-performance liquid chromatography methods for pharmaceutical analysis.
• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).
• Development and Validation of HPLC Method for Simultaneous Determination of Three Constituent in 4-FDC Tablet by Pre-Column Derivatization. (2016). Der Pharmacia Lettre, 8(17), 158-164.
• Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. (2018). PLoS ONE, 13(11), e0206529.
• Automatic Precolumn Derivatization for the HPLC Determination of Aliphatic Amines in Air. (n.d.). Thermo Fisher Scientific.
• Derivatizing Reagents For Detection Of Organic Compounds By HPLC. (2021). Asian Journal of Applied Chemistry Research, 9(2), 1-13.
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• Derivatization of hydroxyl functional groups for liquid chromatography and capillary electroseparation. (2013).
• Pre and Post Column Derivatization of Amino Acid - A Systematic Review of HPLC. (2021). Acta Scientific Pharmaceutical Sciences, 5(8), 19-27.
• A Comparative Guide to Derivatization using 2,5-Dichlorophenyl Isocyanate and Phenyl Isocyan
• Analysis of Isocyanates Liquid Chromatography - Diode Array/MSD - EPA. (n.d.).
• Development and Validation of an RP-HPLC- FLD Method for the Determination of Biogenic Amines after Pre-column Derivatization with - Sultan Qaboos University Journal For Science. (n.d.).
• Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids - PMC - PubMed Central. (n.d.).
• CN107085068A - Derivatization HPLC-DAD method for the determination of small molecule aliphatic amines in drugs - Google P
• Determination of primary and secondary aliphatic amines with high performance liquid chromatography based on the derivatization using 1,3,5,7-tetramethyl-8-(N-hydroxysuccinimidyl butyric ester)-difluoroboradiaza-s-indacene - PubMed. (n.d.).
• Fluorinated HPLC phases - Looking beyond C18 for reversed-phase HPLC - ResearchG
• Stability and Performance of Cyano Bonded Phase HPLC Columns for Reversed-Phase, Normal-Phase and HILIC Applic
• Investigation of factors affecting reverse-phase high performance liquid chromatography - VCU Scholars Compass. (n.d.).
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A Comparative Guide to Urea Derivatives: The Influence of Aromatic vs. Aliphatic Isocyanates in Drug Discovery

Introduction

The urea motif is a cornerstone in medicinal chemistry, celebrated for its unique ability to act as a rigid hydrogen bond donor-acceptor unit. This singular characteristic allows urea derivatives to form robust and specific interactions with biological targets, making them indispensable scaffolds in modern drug design.[1][2] From kinase inhibitors like Sorafenib to potent antiviral and antimicrobial agents, the versatility of the urea functional group is well-documented.[3][4]

The synthesis of these vital compounds most commonly proceeds through the nucleophilic addition of an amine to an isocyanate.[5] This reaction, while seemingly straightforward, presents a critical decision point for the medicinal chemist: the choice of isocyanate. The selection between an aromatic and an aliphatic isocyanate is not a trivial one; it is a fundamental choice that profoundly dictates the reactivity, physicochemical properties, metabolic stability, and ultimately, the biological activity of the final urea derivative.

This guide provides an in-depth comparative analysis of urea derivatives synthesized from these two distinct classes of isocyanates. We will move beyond simple procedural descriptions to explore the causal relationships between isocyanate structure and the resulting compound's performance, supported by experimental data and detailed protocols for validation. Our objective is to equip researchers, scientists, and drug development professionals with the field-proven insights necessary to make informed decisions in the rational design of novel therapeutics.

The Influence of Isocyanate Structure on Synthesis and Reactivity

The fundamental difference in electronic structure between aromatic and aliphatic isocyanates directly translates to a significant disparity in their reactivity. This has critical implications for reaction kinetics, catalyst requirements, and overall synthetic strategy.

Aromatic isocyanates , where the -NCO group is attached to a benzene ring, are characterized by high reactivity.[6] This is due to the resonance effect of the aromatic ring, which stabilizes the negative charge delocalization in the transition state of the nucleophilic attack by an amine.[7] This inherent reactivity is a double-edged sword:

• Advantage: Reactions are often rapid, proceeding to completion at room temperature without the need for strong catalysts.[8]

• Disadvantage: The high reactivity can lead to a lack of selectivity and control, increasing the likelihood of side reactions, such as the formation of biuret derivatives if the primary amine is used in excess or if the temperature is not controlled.[5]

Aliphatic isocyanates , where the -NCO group is attached to a saturated carbon atom, are considerably less reactive.[6][8] The absence of the resonance-stabilizing aromatic system means the electrophilic carbon of the isocyanate is less activated.

• Advantage: Reactions are more controllable, which can be beneficial when working with complex molecules bearing multiple nucleophilic sites.

• Disadvantage: These reactions are slower and often require catalysts, such as dibutyltin dilaurate (DBTDL), or elevated temperatures to achieve reasonable conversion rates.[9]

This reactivity differential is a primary consideration in experimental design. For instance, in a parallel synthesis campaign aimed at rapidly generating a library of analogs, the faster kinetics of aromatic isocyanates may be advantageous. Conversely, for a delicate, multi-step synthesis of a complex target molecule, the more controlled and predictable reactivity of an aliphatic isocyanate might be preferred.

General Reaction Mechanism

The synthesis of a urea derivative from an isocyanate and a primary or secondary amine is a classic example of nucleophilic addition. The lone pair of electrons on the amine nitrogen attacks the electrophilic carbonyl carbon of the isocyanate group. This is followed by a proton transfer to generate the stable urea linkage.

Caption: General synthesis of a disubstituted urea.

Comparative Analysis of Physicochemical Properties

The choice of isocyanate imparts distinct and predictable physicochemical properties to the resulting urea derivative. These properties, including thermal stability, UV resistance, and solubility, are critical factors influencing a compound's suitability for formulation and its performance in biological systems.

Stability Parameter	Urea Derivatives from Aromatic Isocyanates	Urea Derivatives from Aliphatic Isocyanates	Key Findings & Rationale
Thermal Stability	Generally higher decomposition temperature.	Generally lower decomposition temperature.	The rigid, planar structure and electronic delocalization of the aromatic ring contribute to enhanced thermal stability.[10][11]
UV Stability	Poor. Susceptible to oxidation and yellowing upon exposure to UV light.	Excellent. The lack of an aromatic chromophore confers high resistance to UV degradation.[6][11]	Aromatic systems can absorb UV radiation, leading to photochemical degradation. This makes aromatic ureas less suitable for applications requiring prolonged light exposure without stabilization.[7]
Hydrolytic Stability	Can exhibit pH-independent hydrolysis, particularly with steric hindrance.	Hydrolysis rates are generally pH-dependent and often slower.	Sterically hindered aromatic ureas can dissociate into a resonance-stabilized aromatic isocyanate, which is a key step in their hydrolysis pathway.[10]
Mechanical Properties	Tend to be stronger, more rigid, and form more ordered crystalline structures.	Tend to be more flexible and less rigid.	The planarity and potential for π-stacking of aromatic rings lead to more efficient molecular packing and stronger intermolecular forces.[6][11]

Causality Behind the Properties

The higher thermal stability of aromatic-derived ureas can be attributed to the greater bond dissociation energy of the aryl-nitrogen bond compared to an alkyl-nitrogen bond, as well as the stabilizing effect of the aromatic ring on the entire molecule. This makes them robust candidates for processes requiring heat.

Conversely, the poor UV stability of aromatic ureas is a direct consequence of the benzene ring acting as a chromophore. Upon absorbing UV radiation, the molecule can enter an excited state, leading to the formation of radicals and subsequent degradation, often observed as yellowing. Aliphatic ureas lack this chromophore and are therefore transparent to most UV radiation, making them ideal for applications like clear coatings.[6]

Comparative Biological Activity & Structure-Activity Relationships (SAR)

In drug design, the isocyanate moiety is a powerful tool for modulating potency, selectivity, and pharmacokinetic properties. The choice between an aromatic and aliphatic precursor directly influences how the resulting urea derivative interacts with its biological target.

Aromatic Ureas: The rigid and planar nature of the aryl group can be crucial for fitting into well-defined, often hydrophobic, binding pockets in enzymes like kinases. The aromatic ring provides a scaffold for π-π stacking interactions with aromatic amino acid residues (e.g., Phenylalanine, Tyrosine, Tryptophan) in the active site. Furthermore, the aromatic ring can be substituted with various functional groups (e.g., halogens, trifluoromethyl) to fine-tune electronic properties, block metabolic sites, or form specific halogen bonds with the target protein.[12]

Aliphatic Ureas: While perhaps less commonly used for deep, hydrophobic pockets, aliphatic groups offer conformational flexibility. This can be advantageous for binding to targets with more adaptable or less defined active sites. The use of cyclic aliphatic groups, like adamantyl or cyclohexyl, can introduce specific steric bulk and lipophilicity to probe binding pocket dimensions while avoiding the metabolic liabilities associated with aromatic rings.[1][4]

A compelling example comes from the development of anti-tuberculosis agents, where a library of adamantyl urea derivatives was synthesized. The study systematically explored modifications on both the adamantyl and aryl sides of the urea. The most potent compounds featured a 1-adamantyl-3-phenyl urea core, highlighting the synergistic contribution of a bulky aliphatic group (adamantyl) and a customizable aromatic group (phenyl) to achieve high activity.[4]

Caption: Influence of isocyanate choice on properties and biological activity.

Comparative Metabolic Stability

Metabolic stability is a critical parameter in drug development, determining a compound's half-life and oral bioavailability. The isocyanate precursor plays a significant role here.

Aromatic ureas are often susceptible to metabolism directly on the aromatic ring. Cytochrome P450 (CYP) enzymes in the liver frequently catalyze the hydroxylation of aromatic rings, a primary phase I metabolic pathway.[10] This can lead to rapid clearance and a short in vivo half-life. Medicinal chemists often mitigate this by introducing electron-withdrawing groups or blocking common sites of metabolism (e.g., the para position) with stable groups like fluorine.[12]

Aliphatic ureas can also be metabolized, typically via oxidation at carbon atoms, but the patterns and rates can differ significantly from aromatic systems. In some cases, replacing a metabolically labile aromatic ring with a more stable aliphatic or cycloaliphatic group can be a successful strategy to improve a drug candidate's pharmacokinetic profile.[10] However, certain aliphatic structures, like the adamantyl group, can also be prone to rapid metabolism.[12]

Ultimately, the metabolic fate is highly specific to the exact structure of the molecule and must be determined experimentally.

Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems for the comparative analysis of urea derivatives.

Protocol 1: Comparative Synthesis of Aryl vs. Alkyl Urea Derivatives

This protocol describes the parallel synthesis of two urea derivatives, one from an aromatic isocyanate (phenyl isocyanate) and one from an aliphatic isocyanate (cyclohexyl isocyanate), reacting with a common amine (benzylamine) to allow for direct comparison.

Materials:

• Phenyl Isocyanate (Aromatic)

• Cyclohexyl Isocyanate (Aliphatic)

• Benzylamine

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA)

• Magnetic stir bars and vials

Procedure:

• Preparation: In two separate, dry 10 mL vials equipped with magnetic stir bars, dissolve benzylamine (1.0 mmol, 1.0 eq) in anhydrous DCM (5 mL).

• Catalyst (for Aliphatic Reaction): To the vial designated for the aliphatic reaction, add one drop of a suitable catalyst like DBTDL if required (based on preliminary screening). A parallel reaction without a catalyst should be run to demonstrate the reactivity difference.

• Isocyanate Addition:

  • Vial A (Aromatic): Slowly add phenyl isocyanate (1.0 mmol, 1.0 eq) dropwise to the stirred benzylamine solution at room temperature (0-25°C).

  • Vial B (Aliphatic): Slowly add cyclohexyl isocyanate (1.0 mmol, 1.0 eq) dropwise to the second stirred benzylamine solution at room temperature.

• Reaction Monitoring: Stir both reactions at room temperature. Monitor the progress of each reaction by Thin Layer Chromatography (TLC) or LC-MS every 15-30 minutes. Note the time required for the complete consumption of the starting amine. This provides a direct, semi-quantitative comparison of reaction rates.

• Work-up: Once the reactions are complete, wash the reaction mixtures with 1M HCl (aq) and then with brine. Dry the organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification & Characterization: Purify the crude products by recrystallization or column chromatography. Characterize the final products by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm their structure and purity.

Protocol 2: Comparative Stability Assessment

This protocol outlines a workflow for comparing the thermal and metabolic stability of the synthesized aryl and alkyl urea derivatives.

Caption: Workflow for comparative stability analysis.

A. Thermal Stability (TGA/DSC):

• Sample Preparation: Accurately weigh 4-6 mg of each urea derivative into separate alumina crucibles.[10]

• Instrumentation: Use a simultaneous thermal analyzer (TGA/DSC).

• Parameters:

  • Purge Gas: Nitrogen at a flow rate of 80-100 mL/min.

  • Heating Rate: 10°C/min.

  • Temperature Range: 25°C to 600°C.[10]

• Data Analysis: Compare the onset temperature of decomposition from the TGA curves for the aromatic vs. aliphatic derivative.

B. Metabolic Stability (Liver Microsome Assay):

• Incubation: Prepare an incubation mixture containing pooled human liver microsomes, NADPH (as a cofactor), and a phosphate buffer (pH 7.4).

• Reaction Initiation: Add a solution of the test compound (aryl or aliphatic urea, typically at 1 µM final concentration) to the pre-warmed incubation mixture to start the reaction.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction and quench it with a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: Centrifuge the samples to precipitate proteins. Analyze the supernatant by LC-MS/MS to quantify the amount of the parent compound remaining.

• Data Calculation: Plot the natural log of the percentage of parent compound remaining versus time. The slope of this line is used to calculate the in vitro half-life (t½). Compare the t½ values for the two derivatives.

Conclusion

The selection of an isocyanate precursor is a pivotal decision in the synthesis of urea-based therapeutics. This choice is a strategic one that extends far beyond mere synthetic convenience, fundamentally shaping the entire physicochemical and biological profile of the resulting molecule.

• Aromatic isocyanates offer rapid reaction kinetics and yield derivatives that are typically more thermally stable and rigid, which can be advantageous for achieving high-affinity binding through specific interactions like π-stacking. However, this comes at the cost of poor UV stability and a potential predisposition to aromatic metabolism.

• Aliphatic isocyanates provide more controlled reactions and result in derivatives with superior UV stability and often greater conformational flexibility. While they may exhibit lower thermal stability, they can offer an alternative metabolic profile, providing a key strategy for overcoming the pharmacokinetic challenges associated with aromatic systems.

A thorough, data-driven understanding of these trade-offs is essential for the rational design of urea derivatives. By systematically evaluating properties from synthesis through to metabolic stability, as outlined in the protocols above, researchers can de-risk their drug discovery programs and more effectively optimize their lead candidates for clinical success. The principles and methodologies presented in this guide provide a robust framework for making these critical decisions with confidence and scientific rigor.

References

• Ghosh, A. K., & Brindisi, M. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Journal of Medicinal Chemistry, 63(7), 2751–2788. [Link]

• Di Donato, M., et al. (2022). Current State and Perspectives of Simulation and Modeling of Aliphatic Isocyanates and Polyisocyanates. Polymers, 14(8), 1618. [Link]

• Eling, B. (2025). Resins: Isocyanates, Part I: Fundamentals and Reactivity. PCI Magazine. [Link]

• Werner, K. (2006). Isocyanates Aromatic Aliphatic. Werner Blank's Learning Center. [Link]

• Talele, T. T. (2016). The “urea” function in drug design: a versatile scaffold and a hydrogen-bonding chameleon. Journal of Medicinal Chemistry, 59(19), 8712-8742. (Note: This is a highly relevant conceptual reference, though not directly cited with a number in the text, it supports the introduction's premise.)

• Palaniandy, K., et al. (2024). Formulations and properties: comparative review of aromatic polyurea vs aliphatic polyurea. In Polyurea-Based Blends, Composites and Nanocomposites. [Link]

• Dongsen Chemicals. (2023). Aromatic vs Aliphatic Diisocyanates: The Ultimate Comparison. Dongsen Chemicals Blog. [Link]

• Wikipedia contributors. (2023). Ureas. Wikipedia, The Free Encyclopedia. [Link]

• Usharani, V., et al. (2011). Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. Asian Journal of Chemistry, 23(4), 1802-1806. [Link]

• Martin, G. J., & Martin, M. L. (1978). Nitrogen-15 nuclear magnetic resonance spectroscopy. Natural abundance nitrogen-15 chemical shifts of urea and several alkyl- and arylureas. Organic Magnetic Resonance, 11(8), 399-402. (Note: This supports the general characterization of aryl and alkyl ureas, though not cited with a number in the text.)

• Gray, M. A., et al. (2011). The Structure Activity Relationship of Urea Derivatives as Anti-Tuberculosis Agents. Bioorganic & Medicinal Chemistry Letters, 21(18), 5488–5492. [Link]

• Tsai, H. J., et al. (2010). 1-Aryl-3-(1-acylpiperidin-4-yl)urea Inhibitors of Human and Murine Soluble Epoxide Hydrolase: Structure-Activity Relationships, Pharmacokinetics and Reduction of Inflammatory Pain. Journal of Medicinal Chemistry, 53(16), 6163–6174. [Link]

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A Senior Application Scientist's Guide to the Spectroscopic Differentiation of 3,5- and 3,4-Difluorophenyl Isocyanate Products

Introduction: The Critical Nuance of Isomerism in Drug Development

In the landscape of pharmaceutical and agrochemical development, precision is paramount. Isomeric purity is not merely a matter of regulatory compliance but a fundamental factor influencing a molecule's efficacy, safety, and pharmacokinetic profile. The difluorophenyl isocyanates, specifically the 3,5- and 3,4-isomers, are highly valuable building blocks due to the unique properties conferred by fluorine atoms, such as enhanced metabolic stability and binding affinity.[1] However, the seemingly subtle shift of a single fluorine atom between these isomers results in significant differences in their electronic and steric properties.

This guide provides an in-depth spectroscopic comparison of 3,5-difluorophenyl isocyanate and 3,4-difluorophenyl isocyanate. We will explore how their distinct structures give rise to unique spectral fingerprints. Furthermore, we will examine the products of their reaction with a simple alcohol—a foundational step in the synthesis of many active pharmaceutical ingredients—to demonstrate how these spectral differences are conserved, allowing for unambiguous identification throughout the synthetic workflow. This comparison is grounded in fundamental spectroscopic principles and supported by data from analogous compounds, offering researchers a robust framework for analysis.

Part 1: Spectroscopic Fingerprints of the Isocyanate Precursors

The key to differentiating the final products begins with a thorough understanding of the starting materials. The molecular symmetry, or lack thereof, is the single most important factor governing the spectroscopic differences between the 3,5- and 3,4-isomers.

Diagram 1: Isomeric Structures

Caption: Chemical structures of the symmetric 3,5-isomer and the asymmetric 3,4-isomer.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is an indispensable tool for identifying isocyanates. The defining feature is the intense, sharp absorption band corresponding to the asymmetric stretching vibration of the isocyanate group (-N=C=O). This peak typically appears in a relatively clear region of the spectrum, making it highly diagnostic.[2][3]

• -N=C=O Stretch: For both isomers, this band is expected between 2250-2280 cm⁻¹ . While the electronic environment differs slightly, the shift in this particular vibration between the two isomers is generally minimal and insufficient for unambiguous identification on its own.

• C-F Stretch: Strong absorptions between 1100-1300 cm⁻¹ will be present for both molecules, corresponding to C-F stretching.

• Aromatic Region: The pattern of C-H out-of-plane bending bands below 900 cm⁻¹ can sometimes offer clues. The 3,5-isomer, with its higher symmetry, may show a simpler pattern in this region compared to the 3,4-isomer.

Causality: The primary utility of FTIR here is to confirm the presence of the isocyanate functional group. While subtle differences in the fingerprint region exist, they are often not as definitive as NMR for distinguishing these specific isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

NMR spectroscopy provides the most conclusive data for differentiating the 3,5- and 3,4-isomers due to its sensitivity to the unique magnetic environment of each nucleus.[4]

¹⁹F NMR: The Most Direct Indicator The power of ¹⁹F NMR in analyzing fluorinated compounds cannot be overstated.[5] It offers a wide chemical shift range and high sensitivity.[6]

• 3,5-Difluorophenyl Isocyanate: Due to the plane of symmetry bisecting the N-C1 bond and passing between C3-C4 and C5-C6, the two fluorine atoms are chemically and magnetically equivalent. This results in a single signal in the ¹⁹F NMR spectrum.

• 3,4-Difluorophenyl Isocyanate: The two fluorine atoms are in distinct chemical environments. They will appear as two separate signals . Furthermore, these two nuclei will couple to each other, resulting in each signal appearing as a doublet (or more complex multiplet if further coupling to protons is resolved).

¹H NMR: Unraveling Proton Environments

• 3,5-Difluorophenyl Isocyanate: The symmetry dictates two distinct proton environments. The proton at C4 is unique, and the protons at C2 and C6 are equivalent.

  • We expect one signal for H-4, likely a triplet of triplets (coupling to two equivalent fluorine atoms and two equivalent protons, though some couplings may be small).

  • We expect one signal for H-2/H-6, likely a multiplet.

• 3,4-Difluorophenyl Isocyanate: The lack of symmetry results in three unique aromatic proton environments (H-2, H-5, H-6). The spectrum will be more complex, showing three distinct multiplets. The coupling patterns will be intricate due to ¹H-¹H and ¹H-¹⁹F interactions.

¹³C NMR: Counting the Carbons Proton-decoupled ¹³C NMR allows for a simple count of unique carbon environments.[7]

• 3,5-Difluorophenyl Isocyanate: Symmetry results in four unique carbon signals: C1(-NCO), C2/C6, C3/C5(-F), and C4. The carbons attached to fluorine (C3/C5) will appear as a doublet due to one-bond C-F coupling. Other carbons will show smaller, multi-bond C-F couplings.

• 3,4-Difluorophenyl Isocyanate: All seven carbons are chemically non-equivalent, resulting in seven distinct signals . The carbons at C3 and C4 will show large one-bond C-F couplings.

Mass Spectrometry (MS)

Both isomers have an identical molecular formula (C₇H₃F₂NO) and molecular weight (155.10 g/mol ).[8] Therefore, the molecular ion peak (M⁺) will appear at the same m/z value. Differentiation must rely on fragmentation patterns.

• Molecular Ion (M⁺): m/z = 155.

• Key Fragmentation: A common fragmentation for phenyl isocyanates is the loss of the isocyanate group (-NCO) as carbon monoxide (CO) and a nitrogen radical (·N), leading to a [M-28]⁺ peak corresponding to the difluorophenyl cation.

  • [C₆H₃F₂]⁺: m/z = 113.

• Isomer Differentiation: While the major fragments are likely to be the same, the relative abundances might differ slightly. However, without established reference spectra, distinguishing the isomers solely by their electron ionization (EI) mass spectrum is challenging and less reliable than NMR.[9]

Spectroscopic Technique	3,5-Difluorophenyl Isocyanate (Symmetric)	3,4-Difluorophenyl Isocyanate (Asymmetric)	Primary Differentiator
FTIR (-N=C=O stretch)	~2270 cm⁻¹	~2270 cm⁻¹	No
¹⁹F NMR	1 signal (singlet)	2 signals (doublets)	Yes (Unambiguous)
¹H NMR (Aromatic)	2 distinct signals	3 distinct signals	Yes (Strong)
¹³C NMR (Aromatic)	4 distinct signals	6 distinct signals	Yes (Strong)
MS (Molecular Ion)	m/z = 155	m/z = 155	No

Part 2: Analysis of Urethane Reaction Products

The reaction of an isocyanate with an alcohol produces a urethane (also known as a carbamate). This is a fundamental reaction in polyurethane chemistry and the synthesis of many pharmaceuticals. We will consider the reaction with ethanol to form the corresponding ethyl carbamates.

Diagram 2: Urethane Formation Workflow

Caption: Reaction of isocyanate isomers with ethanol to form distinct urethane products.

The core spectroscopic differences observed in the isocyanate precursors are largely retained in their urethane products, allowing for continued differentiation.

FTIR Spectroscopy: Confirming the Reaction

FTIR is exceptionally powerful for monitoring the reaction progress. The key change is the complete disappearance of one functional group and the appearance of another.

• Disappearance of -N=C=O: The sharp, strong peak around 2270 cm⁻¹ will vanish upon complete reaction.

• Appearance of Urethane Group:

  • N-H Stretch: A broad peak will appear around 3300 cm⁻¹ .

  • C=O Stretch (Amide I): A strong, sharp peak will emerge around 1700-1730 cm⁻¹ .[10]

  • N-H Bend (Amide II): A peak will appear around 1520-1540 cm⁻¹ .[11]

Causality: The conversion of the isocyanate to a urethane fundamentally changes the bond vibrations. This transformation provides a clear and unambiguous indication of reaction completion. While the fingerprint regions of the two product isomers will differ, the most practical use of FTIR in this context is for reaction monitoring.

NMR Spectroscopy: Conserved Differentiation

The symmetry and signal patterns observed in the precursors' NMR spectra are directly transferred to the urethane products.

¹⁹F NMR:

• Ethyl N-(3,5-difluorophenyl)carbamate: Retains the molecular symmetry. It will show one signal in the ¹⁹F spectrum.

• Ethyl N-(3,4-difluorophenyl)carbamate: Remains asymmetric. It will show two signals , appearing as two doublets.

¹H NMR:

• Ethyl N-(3,5-difluorophenyl)carbamate: The aromatic region will still show two distinct signal patterns . Additionally, new signals for the ethyl group will appear: a quartet around 4.2 ppm (-OCH₂-) and a triplet around 1.3 ppm (-CH₃). A broad singlet for the N-H proton will also be present, typically between 6.5-8.5 ppm.[12]

• Ethyl N-(3,4-difluorophenyl)carbamate: The aromatic region will remain more complex, with three distinct signals . The signals for the ethyl group and the N-H proton will also be present.

¹³C NMR:

• Ethyl N-(3,5-difluorophenyl)carbamate: Will show signals for the symmetric aromatic ring (4 peaks) plus three new signals: the urethane carbonyl (C=O) around 153-155 ppm, the methylene carbon (-OCH₂) around 61 ppm, and the methyl carbon (-CH₃) around 14 ppm.[13]

• Ethyl N-(3,4-difluorophenyl)carbamate: Will show signals for the asymmetric aromatic ring (6 peaks) plus the three signals for the ethyl carbamate moiety.

Mass Spectrometry

The molecular weight of the products increases by the mass of ethanol (46.07 g/mol ). The new molecular formula is C₉H₉F₂NO₂ with a molecular weight of 201.17 g/mol .

• Molecular Ion (M⁺): m/z = 201 for both products.

• Key Fragmentation: Fragmentation of carbamates can be complex. Common pathways include cleavage at the C-O and N-C bonds of the urethane group.

  • Loss of the ethoxy group (-OCH₂CH₃): [M-45]⁺, leading to a fragment at m/z = 156 (difluorophenyl isocyanate ion).

  • Loss of ethanol (-HOCH₂CH₃): [M-46]⁺, leading to the difluorophenyl isocyanate radical cation at m/z = 155.

  • Cleavage to form the difluorophenyl amine cation [C₆H₄F₂N]⁺: m/z = 128.

Trustworthiness: While the molecular ion will be identical, the relative intensities of the fragment ions, driven by the stability of the resulting cations, may differ due to the electronic effects of the fluorine substitution pattern. However, as with the precursors, NMR remains the most definitive technique for isomer identification.

Spectroscopic Technique	Ethyl N-(3,5-difluorophenyl)carbamate	Ethyl N-(3,4-difluorophenyl)carbamate	Primary Differentiator
FTIR	N-H (~3300), C=O (~1715 cm⁻¹)	N-H (~3300), C=O (~1715 cm⁻¹)	No (Confirms reaction)
¹⁹F NMR	1 signal (singlet)	2 signals (doublets)	Yes (Unambiguous)
¹H NMR (Aromatic)	2 distinct signals	3 distinct signals	Yes (Strong)
¹³C NMR (Aromatic)	4 distinct signals	6 distinct signals	Yes (Strong)
MS (Molecular Ion)	m/z = 201	m/z = 201	No

Part 3: Validated Experimental Protocols

The following protocols describe standard methodologies for the spectroscopic analysis of the isocyanates and their urethane derivatives.

Protocol 1: Attenuated Total Reflectance (ATR)-FTIR Analysis

Objective: To confirm the presence of the isocyanate functional group and monitor its conversion to a urethane.

Methodology:

• Background Spectrum: Ensure the ATR crystal (typically diamond or zinc selenide) is clean. Record a background spectrum with no sample present.

• Sample Application (Isocyanate): Place a single drop of the neat liquid 3,5- or 3,4-difluorophenyl isocyanate directly onto the ATR crystal.

• Acquisition: Acquire the spectrum. A typical acquisition consists of 16-32 scans at a resolution of 4 cm⁻¹.

• Analysis (Isocyanate): Verify the presence of a strong, sharp peak between 2250-2280 cm⁻¹.

• Reaction Monitoring: If monitoring a reaction in real-time, acquire spectra at regular intervals. Observe the decrease in the isocyanate peak intensity and the corresponding increase in the N-H (~3300 cm⁻¹) and C=O (~1715 cm⁻¹) peaks.

• Sample Application (Urethane Product): If analyzing the final solid/oily product, place a small amount onto the crystal and apply pressure with the anvil to ensure good contact.

• Analysis (Urethane): Confirm the complete absence of the isocyanate peak and the presence of the characteristic urethane peaks.

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol or acetone) after each measurement.

Protocol 2: NMR Sample Preparation and Analysis (¹H, ¹³C, ¹⁹F)

Objective: To obtain high-resolution NMR spectra for unambiguous structural identification of isomers.

Methodology:

• Solvent Selection: Choose a suitable deuterated solvent in which the analyte is soluble (e.g., Chloroform-d, CDCl₃; Acetone-d₆). CDCl₃ is a common first choice.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the urethane product or add ~10 µL of the liquid isocyanate into a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of the deuterated solvent.

  • Cap the tube and gently invert several times to ensure the sample is fully dissolved and the solution is homogeneous.

• ¹H NMR Acquisition:

  • Insert the sample into the spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Acquire a standard proton spectrum.

• ¹⁹F NMR Acquisition:

  • Switch the spectrometer to the fluorine channel.

  • No internal standard is strictly necessary for identification, but referencing can be done relative to an external standard or by using the spectrometer's internal calibration (e.g., relative to CFCl₃ at 0 ppm).[14]

  • Acquire the fluorine spectrum. It is common to acquire both proton-coupled and proton-decoupled spectra to aid in assignment.

• ¹³C NMR Acquisition:

  • Switch the spectrometer to the carbon channel.

  • Acquire a proton-decoupled ¹³C spectrum. This is a less sensitive nucleus, so a longer acquisition time (or a more concentrated sample) will be required compared to ¹H or ¹⁹F NMR.

• Data Processing: Process all spectra (Fourier transform, phase correction, baseline correction) and integrate the signals where appropriate.

Protocol 3: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To assess the purity of the isocyanate precursors and confirm the molecular weight of the urethane products.

Methodology:

• Sample Preparation: Prepare a dilute solution of the analyte (~1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• GC Method:

  • Injector: Set to a temperature of ~250 °C. Use a split injection mode (e.g., 50:1 split ratio).

  • Column: Use a standard, non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl polysiloxane).

  • Oven Program: Start at a low temperature (e.g., 50 °C, hold for 1-2 min), then ramp at 10-20 °C/min to a final temperature of ~280 °C.

  • Carrier Gas: Use Helium at a constant flow rate of ~1 mL/min.

• MS Method:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from a low m/z (e.g., 40) to a value well above the expected molecular weight (e.g., 300 amu).

  • Source Temperature: ~230 °C.

• Injection and Analysis: Inject 1 µL of the sample. The resulting chromatogram will show the retention time of the compound, and the mass spectrum for that peak can be analyzed to confirm the molecular weight and examine the fragmentation pattern.

Diagram 3: Spectroscopic Decision Tree for Isomer Identification

Caption: A logical workflow for distinguishing isomers using NMR spectroscopy.

References

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• A. T. F. Liu et al., "An FTIR investigation of isocyanate skin absorption using in vitro guinea pig skin," Journal of Environmental Monitoring, 2006. [URL: https://pubs.rsc.org/en/content/articlelanding/2006/em/b518296j]
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• H. J. Reich, "13C NMR Chemical Shifts," University of Wisconsin. [URL: https://www.chem.wisc.
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Safety & Regulatory Compliance

Handling 3,5-Difluorophenyl Isocyanate: A Guide to Personal Protective Equipment and Safe Laboratory Practices

This guide provides essential safety protocols for researchers, scientists, and drug development professionals handling 3,5-Difluorophenyl isocyanate (CAS No. 83594-83-6). The highly reactive nature of this compound necessitates stringent adherence to safety procedures to mitigate risks. This document is structured to provide not just procedural steps, but the scientific rationale behind them, ensuring a deep understanding of the required safety measures for handling, storage, and disposal.

Hazard Assessment: Understanding the Critical Risks

3,5-Difluorophenyl isocyanate is a versatile reagent in chemical synthesis, but its utility is matched by its significant hazard profile. It is classified as a flammable liquid and is acutely toxic if swallowed, inhaled, or in contact with skin.[1][2] The primary dangers that dictate all handling procedures are:

• Respiratory and Skin Sensitization: The most insidious risk associated with isocyanates is their ability to act as sensitizers.[1] Initial exposure may cause mild irritation, but it can lead to a severe allergic-like reaction upon subsequent contact, even at extremely low concentrations.[3][4] Once an individual is sensitized, any further exposure can trigger life-threatening asthmatic reactions.[3]

• Acute Toxicity: The compound is harmful or fatal if it enters the body through inhalation, ingestion, or skin absorption.[2][5]

• Corrosivity: It causes serious skin and eye irritation.[2]

• Reactivity: 3,5-Difluorophenyl isocyanate is moisture-sensitive and reacts with water, alcohols, amines, and strong bases.[1][6] The reaction with water is particularly hazardous as it produces carbon dioxide (CO₂) gas, which can lead to a dangerous pressure buildup and potential rupture of a sealed container.[4][6][7]

• Flammability: The compound is a flammable liquid and vapor, requiring strict control of ignition sources.[1][2]

Given these risks, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but an absolute requirement.

Core Personal Protective Equipment (PPE) Directive

All handling of 3,5-Difluorophenyl isocyanate must be performed within a certified chemical fume hood to manage vapor exposure. The following PPE is mandatory and represents the minimum protection required.

Area of Protection	Required PPE	Rationale & Specifications
Respiratory	Air-Purifying Respirator with Organic Vapor/Particulate Cartridges	Protects against inhalation of toxic and sensitizing vapors.[8] Use a NIOSH-approved respirator with combination organic vapor and particulate (e.g., ABEK or A2P3 type) cartridges.[8] A full-face respirator is strongly preferred as it also provides eye and face protection.[6][9]
Eye & Face	Chemical Safety Goggles & Full-Face Shield	Protects against splashes that can cause severe eye irritation.[8][10] If a half-face respirator is used, both goggles and a face shield are required.[9]
Hand Protection	Chemical-Resistant Gloves (Double-Gloved)	Prevents skin contact, which can cause irritation, sensitization, and toxic absorption.[2] Recommended materials are Butyl rubber, Neoprene, or Nitrile.[8][9][10] Thin latex gloves are unsuitable and must not be used.[6] Always double-glove.
Body Protection	Chemical-Resistant Laboratory Coat & Disposable Suit	Protects against skin exposure from spills and splashes.[8][9] Wear a lab coat and consider a disposable microporous suit for larger quantities or tasks with a higher splash risk.[10][11]
Foot Protection	Closed-Toed Shoes	Standard laboratory practice to protect feet from spills. Must be made of a non-porous material.[9]

Procedural Blueprint: From Preparation to Disposal

Adherence to a strict, logical workflow is critical for safety. The following step-by-step protocols are designed to be a self-validating system, minimizing the potential for error and exposure.

Pre-Operational Safety Checklist

• Verify Fume Hood Functionality: Ensure the chemical fume hood has a current certification and is drawing correctly.

• Locate Emergency Equipment: Confirm the location and operational status of the nearest safety shower, eyewash station, and fire extinguisher.[12]

• Assemble All Materials: Place all necessary equipment, including the chemical container, glassware, inert absorbent material for spills (e.g., sand or vermiculite), and designated waste containers, inside the fume hood before starting.[13][14]

• Review Safety Data Sheet (SDS): Read the specific SDS for 3,5-Difluorophenyl isocyanate before beginning work.[1]

Donning PPE: A Step-by-Step Guide

• Put on closed-toed shoes.

• Don the inner pair of nitrile or butyl rubber gloves.

• Don the lab coat or disposable suit.

• Don the air-purifying respirator and perform a positive and negative pressure seal check.

• Don chemical safety goggles and a face shield (if not using a full-face respirator).

• Don the outer pair of gloves, ensuring the cuffs are pulled over the sleeves of the lab coat or suit.

Safe Handling Protocol

• All work must be conducted in a designated area inside a chemical fume hood.[1][12]

• Use non-sparking tools and ensure all equipment is grounded to prevent static discharge.[1][12]

• Keep the container tightly closed when not in use and store under an inert atmosphere like nitrogen if possible.[1][12]

• Avoid contact with incompatible materials such as water, alcohols, amines, and strong oxidizing agents.[1]

Doffing PPE: Avoiding Cross-Contamination

• Outer Gloves: While still in the work area, remove the outer pair of gloves by peeling them off without touching the outside surface. Dispose of them in the designated solid hazardous waste container.

• Suit/Lab Coat: Remove the disposable suit or lab coat by rolling it down and away from the body. Dispose of it in the designated waste container.

• Exit Work Area: Step out of the immediate work area.

• Face/Eye Protection: Remove the face shield and goggles.

• Respirator: Remove the respirator.

• Inner Gloves: Remove the inner pair of gloves and dispose of them.

• Hand Washing: Immediately and thoroughly wash hands with soap and water.[11]

Waste Segregation and Disposal

Proper waste management is a critical final step to ensure safety and environmental compliance.

• Solid Waste: All contaminated solid materials, including gloves, absorbent pads, and disposable suits, must be collected in a clearly labeled, sealed container designated for hazardous solid waste.[13]

• Liquid Waste: All solutions containing 3,5-Difluorophenyl isocyanate must be collected in a designated, labeled hazardous liquid waste container.

• Disposal: Arrange for the disposal of all hazardous waste through your institution's Environmental Health and Safety (EHS) department.[7] Do not pour any amount down the drain.[12]

Caption: A logical workflow for the safe handling of 3,5-Difluorophenyl Isocyanate.

Emergency Response Protocols

Immediate and correct action during an emergency can significantly reduce injury.

Chemical Exposure

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing all contaminated clothing.[15] Seek immediate medical attention.[1]

• Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids open to ensure thorough rinsing.[15] Seek immediate medical attention.[1]

• Inhalation: Move the affected person to fresh air immediately.[15] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[3]

• Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water and call a physician or poison control center immediately.[1][16]

Spill Management

In the event of a spill, prioritize personnel safety.

• Evacuate and Alert: Evacuate all non-essential personnel from the area and alert your supervisor and institutional safety office.[7]

• Ventilate: Ensure the area is well-ventilated.[7]

• Contain: Wearing full PPE, contain the spill using an inert, dry absorbent material such as sand, vermiculite, or dry sawdust.[7] DO NOT USE WATER .[7]

• Collect: Carefully collect the absorbed material using non-sparking tools and place it into an open-top, labeled container .[1][7]

• Do Not Seal: Do not seal the waste container tightly, as the reaction with ambient moisture can generate CO₂ gas, leading to dangerous pressurization.[4][7] Place the container in a well-ventilated area pending disposal.[4]

• Decontaminate: Clean the spill area with a decontamination solution (e.g., 5-10% sodium carbonate in water or 3-8% concentrated ammonia in water, with a small amount of detergent).[7] Collect all cleaning materials as hazardous waste.

Conclusion

3,5-Difluorophenyl isocyanate is a chemical that commands respect. Its potential to cause severe harm through multiple exposure routes, especially its sensitizing properties, means there is no margin for error. By understanding the causality behind each safety measure—from the choice of glove material to the prohibition on sealing waste containers—researchers can build a robust culture of safety. Meticulous adherence to these PPE, handling, and emergency protocols is the only way to ensure personal safety and the integrity of your research environment.

References

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• Georganics. (n.d.). 3,5-Difluorophenyl isocyanate - High purity.
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